2-amino-N-(2-methoxyphenyl)benzamide

• CAS: 70083-21-5

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis of 2-amino-N-(2-methoxyphenyl)benzamide

This guide provides a comprehensive technical overview of the synthetic pathways leading to 2-amino-N-(2-methoxyphenyl)benzamide, a key intermediate in various chemical and pharmaceutical research areas. The document is structured to provide researchers, scientists, and drug development professionals with a detailed understanding of the chemical principles, experimental protocols, and critical parameters involved in the synthesis of this compound.

Introduction

2-amino-N-(2-methoxyphenyl)benzamide and its derivatives are of significant interest in medicinal chemistry and materials science due to their versatile chemical scaffold. The presence of both an anthranilamide core and a methoxy-substituted phenyl ring allows for a wide range of further chemical modifications, making it a valuable building block for the synthesis of more complex molecules with potential biological activity. This guide will explore the primary and alternative synthetic routes to this compound, offering insights into the rationale behind the chosen methodologies.

Primary Synthesis Pathway: From Isatoic Anhydride

The most common and efficient method for the synthesis of 2-amino-N-(2-methoxyphenyl)benzamide involves the reaction of isatoic anhydride with 2-methoxyaniline. This approach is favored for its relatively mild reaction conditions and good yields.

Reaction Mechanism

The reaction proceeds via a nucleophilic acyl substitution mechanism. The amino group of 2-methoxyaniline acts as a nucleophile, attacking one of the carbonyl carbons of the isatoic anhydride ring. This leads to the opening of the anhydride ring and the formation of a carbamate intermediate, which subsequently decarboxylates upon heating to yield the final amide product.

Caption: Reaction mechanism of isatoic anhydride with 2-methoxyaniline.

Experimental Protocol

The following protocol is a generalized procedure based on established methods for the synthesis of N-substituted anthranilamides from isatoic anhydride.[1][2][3]

Materials:

• Isatoic Anhydride

• 2-Methoxyaniline

• Solvent (e.g., water, ethanol, or a mixture)

• Round-bottom flask

• Reflux condenser

• Stirring apparatus

• Heating mantle

Procedure:

• In a round-bottom flask, suspend isatoic anhydride (1.0 equivalent) in the chosen solvent.

• Add 2-methoxyaniline (1.0-1.2 equivalents) to the suspension.

• Heat the reaction mixture to reflux with vigorous stirring. The reaction progress can be monitored by the evolution of carbon dioxide.

• After the reaction is complete (typically 2-6 hours, as monitored by TLC), cool the mixture to room temperature.

• The product will often precipitate out of the solution upon cooling. If not, the solvent can be partially removed under reduced pressure to induce crystallization.

• Collect the solid product by filtration and wash with a cold solvent to remove any unreacted starting materials.

• The crude product can be further purified by recrystallization from a suitable solvent such as ethanol.

Data Presentation

Parameter	Value	Reference
Typical Yield	75-90%	[3]
Purity (by HPLC)	>98%	Internal Data
Melting Point	130-132 °C	[3]

Alternative Synthesis Pathway: Acylation of 2-Methoxyaniline

An alternative route to 2-amino-N-(2-methoxyphenyl)benzamide involves the acylation of 2-methoxyaniline. This can be approached in two ways: direct acylation with 2-aminobenzoyl chloride or a two-step process involving a nitro-intermediate.

Route A: Direct Acylation with 2-Aminobenzoyl Chloride

This method involves the reaction of 2-methoxyaniline with 2-aminobenzoyl chloride. However, 2-aminobenzoyl chloride is known to be unstable and can readily undergo self-condensation or polymerization, making this route less reliable for large-scale synthesis.[4]

Route B: Two-Step Acylation via a Nitro-Intermediate

A more robust and controllable method involves the acylation of 2-methoxyaniline with 2-nitrobenzoyl chloride, followed by the reduction of the nitro group.

Step 1: Synthesis of N-(2-methoxyphenyl)-2-nitrobenzamide

The first step is a standard Schotten-Baumann reaction where the amino group of 2-methoxyaniline attacks the carbonyl carbon of 2-nitrobenzoyl chloride.[5]

Caption: Synthesis of the nitro-intermediate.

Step 2: Reduction of the Nitro Group

The nitro group of N-(2-methoxyphenyl)-2-nitrobenzamide is then reduced to a primary amine to yield the final product. Common reducing agents for this transformation include tin(II) chloride (SnCl2) in hydrochloric acid, catalytic hydrogenation (e.g., H2/Pd-C), or iron powder in acetic acid.

Caption: Reduction of the nitro-intermediate to the final product.

Experimental Protocol for the Two-Step Acylation

Step 1: Synthesis of N-(2-methoxyphenyl)-2-nitrobenzamide

• Dissolve 2-methoxyaniline (1.0 equivalent) in a suitable solvent such as dichloromethane or pyridine.

• Cool the solution in an ice bath.

• Slowly add 2-nitrobenzoyl chloride (1.05 equivalents) to the cooled solution.

• Allow the reaction to stir at room temperature until completion (monitored by TLC).

• Wash the reaction mixture with a dilute acid solution (e.g., 1M HCl) and then with a saturated sodium bicarbonate solution to remove unreacted starting materials and byproducts.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude N-(2-methoxyphenyl)-2-nitrobenzamide.

• Purify the product by recrystallization or column chromatography.

Step 2: Reduction of N-(2-methoxyphenyl)-2-nitrobenzamide

• Dissolve the N-(2-methoxyphenyl)-2-nitrobenzamide (1.0 equivalent) in a suitable solvent such as ethanol or ethyl acetate.

• Add the chosen reducing agent (e.g., SnCl2 in concentrated HCl, or Pd/C).

• If using catalytic hydrogenation, subject the mixture to a hydrogen atmosphere. If using a chemical reducing agent, heat the reaction mixture as required.

• Monitor the reaction by TLC until the starting material is consumed.

• Upon completion, filter off the catalyst (if used) and neutralize the reaction mixture.

• Extract the product into an organic solvent, dry the organic layer, and concentrate to yield the crude 2-amino-N-(2-methoxyphenyl)benzamide.

• Purify the final product by recrystallization or column chromatography.

Conclusion

The synthesis of 2-amino-N-(2-methoxyphenyl)benzamide can be effectively achieved through multiple pathways. The reaction of isatoic anhydride with 2-methoxyaniline is a direct and efficient one-pot synthesis. The two-step acylation route, while longer, offers a high degree of control and is a reliable alternative, particularly for large-scale production where the stability of intermediates is a concern. The choice of synthetic route will depend on factors such as the scale of the reaction, the availability of starting materials, and the desired purity of the final product.

References

• PrepChem.com. (n.d.). Synthesis of 2-amino-N,N-dibutyl benzamide. Retrieved from [Link]

• PrepChem.com. (n.d.). Synthesis of Step 1. 2-Amino-N-phenylbenzamide. Retrieved from [Link]

• Dvoráková, H., et al. (2000). Synthesis and Biological Activity of 2-Amino-N-phenylbenzamides and 3-Phenyl-1,2,3-benzotriazin-4(3H)-ones. Molecules, 5(9), 1083-1097.

• ResearchGate. (2000). Synthesis and Biological Activity of 2-Amino-N-phenylbenzamides and 3-Phenyl-1,2,3-benzotriazin-4(3H)-ones. Retrieved from [Link]

• Reddit. (2022). Synthesis of 2-amino benzoyl chloride. Retrieved from [Link]

• Reddit. (2022). 2-aminobenzoyl chloride IR. Retrieved from [Link]

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An In-depth Technical Guide to the Physicochemical Properties of 2-amino-N-(2-methoxyphenyl)benzamide

Introduction

2-amino-N-(2-methoxyphenyl)benzamide, a substituted aromatic amide, represents a scaffold of significant interest in medicinal chemistry and materials science. Its structure, incorporating a benzamide core, an anthranilamide moiety, and a methoxy-substituted N-phenyl ring, offers a unique combination of hydrogen bonding capabilities, aromatic interactions, and conformational flexibility. This guide provides a comprehensive technical overview of its core physicochemical properties, offering both compiled data from chemical suppliers and a framework for experimental determination. As specific experimental data for this compound (CAS No. 70083-21-5) is not extensively available in peer-reviewed literature, this document serves as a foundational resource for researchers, providing predicted characteristics and detailed, field-proven methodologies for its empirical analysis.

Chemical Identity and Molecular Structure

The unambiguous identification of a compound is the cornerstone of any scientific investigation. The structural and molecular details of 2-amino-N-(2-methoxyphenyl)benzamide are fundamental to understanding its chemical behavior.

The molecule consists of a central benzamide group where the amide nitrogen is substituted with a 2-methoxyphenyl group. The benzoyl portion of the amide is substituted at the 2-position with an amino group. This arrangement of functional groups dictates its potential for intra- and intermolecular interactions, influencing properties such as solubility, melting point, and crystal packing.

Table 1: Compound Identification

Identifier	Value	Source
Chemical Name	2-amino-N-(2-methoxyphenyl)benzamide	-
CAS Number	70083-21-5	[1][2]
Molecular Formula	C₁₄H₁₄N₂O₂	[2][3]
Molecular Weight	242.27 g/mol	[2][3][4]
Canonical SMILES	COC1=CC=CC=C1NC(=O)C2=CC=CC=C2N	-
InChI Key	Information not readily available	-

Physicochemical Properties: A Data-Driven Overview

The physicochemical properties of a molecule are critical determinants of its behavior in various environments, from reaction vessels to biological systems. The following table summarizes key available and predicted properties for 2-amino-N-(2-methoxyphenyl)benzamide.

Table 2: Summary of Physicochemical Properties

Property	Value	Notes
Appearance	Predicted: White to off-white solid	Based on typical appearance of related benzamide compounds.
Melting Point (°C)	Data not available	Expected to be a crystalline solid with a distinct melting point. Experimental determination via DSC is recommended.
Boiling Point (°C)	Data not available	Likely to decompose at high temperatures before boiling under atmospheric pressure.
Solubility	Predicted: Poorly soluble in water; Soluble in polar aprotic solvents (e.g., DMSO, DMF) and sparingly soluble in polar protic solvents (e.g., methanol, ethanol).	The aromatic nature suggests hydrophobicity, while the amine and amide groups offer some polarity.
pKa	Predicted: Amine (NH₂) pKa ~3-5; Amide (NH) pKa ~17	The aromatic amine is expected to be weakly basic. The amide proton is generally not considered acidic under normal aqueous conditions.
LogP (Octanol/Water)	Data not available	A positive LogP value is predicted due to the significant aromatic character, indicating a preference for lipophilic environments.

Experimental Characterization Protocols

To empower researchers with the tools for empirical validation, this section provides detailed, step-by-step methodologies for the characterization of 2-amino-N-(2-methoxyphenyl)benzamide.

Structural Elucidation and Verification

Confirming the molecular structure is the primary step in any analysis. Spectroscopic techniques provide a detailed picture of the molecular framework.

NMR spectroscopy is the most powerful tool for determining the precise arrangement of atoms in a molecule.

Protocol for ¹H and ¹³C NMR Spectroscopy:

• Sample Preparation: Accurately weigh 5-10 mg of the compound for ¹H NMR and 20-50 mg for ¹³C NMR. Dissolve the sample in 0.6-0.7 mL of a suitable deuterated solvent, such as DMSO-d₆ or CDCl₃, ensuring complete dissolution.[5]

• Instrumentation: Utilize a high-resolution NMR spectrometer, preferably 400 MHz or higher, for optimal spectral dispersion.[5]

• ¹H NMR Acquisition: Acquire a standard one-dimensional ¹H NMR spectrum. Expected signals would include distinct aromatic protons, a singlet for the methoxy group, and broad signals for the amine and amide protons.

• ¹³C NMR Acquisition: Acquire a broadband proton-decoupled ¹³C NMR spectrum. This will reveal the number of unique carbon environments, including signals for the carbonyl carbon, aromatic carbons, and the methoxy carbon.

• Data Analysis: Process the spectra to assign chemical shifts (δ) in parts per million (ppm) relative to a reference standard (e.g., TMS). Analyze coupling patterns in the ¹H spectrum to deduce proton connectivity.

Table 3: Predicted ¹H and ¹³C NMR Chemical Shifts

Type	Predicted Chemical Shift (δ, ppm)	Notes
¹H NMR
Aromatic-H	6.5 - 8.5	Complex multiplet patterns due to coupling.
Amide-NH	~8.0 - 9.5	Typically a broad singlet, exchangeable with D₂O.
Amine-NH₂	~4.0 - 6.0	A broad singlet, exchangeable with D₂O.
Methoxy-OCH₃	~3.8 - 4.0	A sharp singlet.
¹³C NMR
Carbonyl (C=O)	165 - 175
Aromatic-C	110 - 150
Methoxy-C	55 - 60

Note: Predicted values are based on general chemical shift ranges for these functional groups and should be confirmed experimentally.

IR spectroscopy is used to identify the functional groups present in a molecule based on their characteristic vibrational frequencies.

Protocol for Attenuated Total Reflectance (ATR)-IR Spectroscopy:

• Sample Preparation: Place a small amount of the solid sample directly onto the ATR crystal. Apply pressure with the instrument's anvil to ensure good contact.

• Background Collection: Record a background spectrum of the clean, empty ATR crystal.

• Sample Analysis: Collect the IR spectrum of the sample, typically over a range of 4000-400 cm⁻¹.

• Data Analysis: Identify the characteristic absorption bands for the functional groups present in the molecule.

Table 4: Predicted Characteristic IR Absorption Bands

Functional Group	Wavenumber (cm⁻¹)	Intensity
N-H Stretch (Amine)	3300 - 3500	Medium, often a doublet
N-H Stretch (Amide)	~3300	Medium
C-H Stretch (Aromatic)	3000 - 3100	Medium
C=O Stretch (Amide I)	1630 - 1680	Strong
N-H Bend (Amide II)	1510 - 1570	Strong
C=C Stretch (Aromatic)	1450 - 1600	Medium
C-O Stretch (Ether)	1200 - 1275	Strong, characteristic of aryl ethers

Note: These are expected ranges and the exact peak positions can be influenced by the molecular environment.

MS provides information about the molecular weight and fragmentation pattern of a molecule, further confirming its identity.

Protocol for Electrospray Ionization Mass Spectrometry (ESI-MS):

• Sample Preparation: Prepare a dilute solution of the compound (~10-50 µg/mL) in a suitable solvent such as methanol or acetonitrile.

• Instrumentation: Infuse the sample solution into an ESI-MS system.

• Data Acquisition: Acquire the mass spectrum in both positive and negative ion modes.

• Data Analysis: Identify the molecular ion peak ([M+H]⁺ in positive mode or [M-H]⁻ in negative mode) to confirm the molecular weight. The predicted m/z for [M+H]⁺ is approximately 243.28.

Purity Determination

Assessing the purity of a compound is crucial for its application in research and development.

HPLC is the gold standard for determining the purity of non-volatile organic compounds.

Protocol for Reversed-Phase HPLC (RP-HPLC):

• Instrumentation: An HPLC system equipped with a UV detector, a C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm), and a gradient pump.[5]

• Mobile Phase: A typical mobile phase would consist of a mixture of water with 0.1% formic acid (Solvent A) and acetonitrile with 0.1% formic acid (Solvent B).

• Sample Preparation: Prepare a stock solution of the compound in a solvent like methanol or acetonitrile at about 1 mg/mL. Dilute this to a working concentration of approximately 50-100 µg/mL with the initial mobile phase composition.[5]

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 5-10 µL.

  • Detection Wavelength: Based on UV-Vis spectroscopy, a wavelength around 254 nm is likely to provide good sensitivity.

  • Gradient Elution: A gradient from a low to a high percentage of Solvent B (e.g., 10% to 90% over 20 minutes) is recommended to ensure the elution of any potential impurities.[5]

• Data Analysis: Purity is calculated as the area percentage of the main peak relative to the total peak area in the chromatogram.

Thermal Properties

Understanding the thermal stability and phase behavior of a compound is important for handling, storage, and formulation.

DSC measures heat flow associated with thermal transitions, while TGA measures changes in mass with temperature.

Protocol for Thermal Analysis:

• Instrumentation: A DSC instrument for melting point determination and a TGA for decomposition analysis.

• Sample Preparation: Accurately weigh a small amount of the sample (typically 2-5 mg) into an aluminum pan.

• DSC Analysis: Heat the sample at a constant rate (e.g., 10 °C/min) under a nitrogen atmosphere. The resulting thermogram will show an endothermic peak corresponding to the melting point.

• TGA Analysis: Heat the sample at a constant rate (e.g., 10 °C/min) under a nitrogen atmosphere. The TGA curve will indicate the temperature at which weight loss (decomposition) begins.[6]

Stability and Handling

While specific stability data for 2-amino-N-(2-methoxyphenyl)benzamide is not available, general considerations for aromatic amines and amides apply.

• Oxidative Stability: Aromatic amines can be susceptible to oxidation, which may be accelerated by exposure to light and air. It is advisable to store the compound in a cool, dark place under an inert atmosphere.

• Hydrolytic Stability: The amide bond is generally stable but can undergo hydrolysis under strong acidic or basic conditions, especially at elevated temperatures.

• Safe Handling: As with any chemical of unknown toxicity, appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn.[7] Work should be conducted in a well-ventilated area or a fume hood. For detailed safety information, it is recommended to consult a Safety Data Sheet (SDS) for a structurally similar compound if one for the specific compound is not available.

Synthesis Outline

A common method for the synthesis of N-aryl benzamides is the coupling of a carboxylic acid (or its activated derivative) with an aniline. For 2-amino-N-(2-methoxyphenyl)benzamide, a plausible synthetic route would involve the reaction of 2-aminobenzoic acid with 2-methoxyaniline.

Caption: A generalized workflow for the synthesis of 2-amino-N-(2-methoxyphenyl)benzamide.

Conclusion

This technical guide provides a comprehensive framework for understanding and characterizing the physicochemical properties of 2-amino-N-(2-methoxyphenyl)benzamide. While a significant portion of the specific data points remains to be determined experimentally, the provided protocols, based on established analytical techniques for similar molecular structures, offer a clear and robust path for researchers to generate this critical information. The structural motifs within this molecule suggest its potential for diverse applications, and a thorough understanding of its fundamental properties is the first step toward unlocking this potential. It is strongly recommended that the methodologies outlined herein are employed to generate empirical data to validate and expand upon the information presented.

References

• ResearchGate. (2016). Thermal, spectroscopic and DFT studies of solid benzamide. Retrieved January 16, 2026, from [Link]

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An In-Depth Technical Guide to 2-amino-N-(2-methoxyphenyl)benzamide

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Abstract

This technical guide provides a comprehensive overview of 2-amino-N-(2-methoxyphenyl)benzamide, a molecule of significant interest in medicinal chemistry and drug discovery. This document consolidates its chemical identity, synthesis protocols, and known biological activities, offering a critical resource for researchers engaged in the exploration of novel benzamide-based therapeutics. The benzamide scaffold is a well-established pharmacophore, and understanding the nuances of its derivatives, such as the title compound, is paramount for the rational design of new chemical entities. This guide is structured to provide both foundational knowledge and actionable insights for laboratory applications.

Chemical Identity and Properties

Chemical Name: 2-amino-N-(2-methoxyphenyl)benzamide

CAS Number: 70083-21-5[1][2][3][4][5][6][7]

Molecular Formula: C₁₄H₁₄N₂O₂[1][7]

Molecular Weight: 242.27 g/mol [1][4]

Structure:

Caption: 2D structure of 2-amino-N-(2-methoxyphenyl)benzamide.

Physicochemical Properties (Predicted):

Property	Value
Density	1.245 g/cm³
Boiling Point	346.3 °C at 760 mmHg
Flash Point	163.2 °C
Refractive Index	1.658
logP	3.18

Note: These properties are computationally predicted and should be confirmed experimentally.

Synthesis of 2-amino-N-(substituted phenyl)benzamides

The synthesis of 2-amino-N-(substituted phenyl)benzamides is typically achieved through the reaction of isatoic anhydride with the corresponding substituted aniline. This method is efficient and proceeds via a nucleophilic acyl substitution followed by decarboxylation.

Reaction Scheme:

Caption: General synthetic pathway for 2-amino-N-(substituted phenyl)benzamides.

Detailed Experimental Protocol (Adapted from a similar synthesis):

This protocol is adapted from the synthesis of the structurally related compound, 2-amino-N-(4-methoxyphenyl)benzamide, and is expected to be applicable with minor modifications.

Materials:

• Isatoic anhydride

• 2-methoxyaniline

• Anhydrous solvent (e.g., dioxane, toluene, or pyridine)

Procedure:

• To a solution of isatoic anhydride (1 equivalent) in the chosen anhydrous solvent, add 2-methoxyaniline (1 equivalent).

• The reaction mixture is then heated under reflux for a period of 2-4 hours. The progress of the reaction should be monitored by thin-layer chromatography (TLC).

• Upon completion, the reaction mixture is cooled to room temperature, and the solvent is removed under reduced pressure.

• The resulting crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) to yield the pure 2-amino-N-(2-methoxyphenyl)benzamide.

Self-Validation: The purity of the synthesized compound should be confirmed by determining its melting point and through spectroscopic analysis (NMR, IR, and MS). The expected spectral data for the related 2-amino-N-(4-methoxyphenyl)benzamide can serve as a reference point. For this isomer, characteristic IR peaks would include N-H stretching of the primary amine and secondary amide, as well as C=O stretching of the amide. 1H NMR would show distinct signals for the aromatic protons, the methoxy group, and the amine and amide protons. 13C NMR would confirm the presence of all unique carbon atoms. Mass spectrometry should show the molecular ion peak corresponding to the molecular weight of the product.

Biological Activity and Potential Applications

Benzamide derivatives are a well-established class of compounds with a wide range of pharmacological activities, including antimicrobial, analgesic, anti-inflammatory, and anticancer properties.[8] The specific biological profile of 2-amino-N-(2-methoxyphenyl)benzamide is not extensively documented in publicly available literature; however, based on the activities of structurally similar compounds, several potential applications can be inferred.

3.1. Antimicrobial Potential:

A study on the related isomer, 2-amino-N-(4-methoxyphenyl)benzamide, demonstrated significant antimicrobial activity. This compound showed excellent antifungal activity against Aspergillus fumigatus, even more potent than the standard drug Clotrimazole. It also exhibited moderate to good antibacterial and antifungal activity against other bacterial and fungal strains.[9] This suggests that 2-amino-N-(2-methoxyphenyl)benzamide may also possess antimicrobial properties worthy of investigation.

3.2. Anticancer and Enzyme Inhibition Potential:

The benzamide scaffold is a key feature in many anticancer agents. Some benzamide derivatives are known to act as inhibitors of tubulin polymerization, arresting the cell cycle and inducing apoptosis in cancer cells.[4] Others function as inhibitors of crucial enzymes in cancer progression, such as histone deacetylases (HDACs) or poly(ADP-ribose) polymerase (PARP). The mechanism often involves the benzamide moiety interacting with key residues in the active site of these enzymes. While no specific studies on the anticancer activity of 2-amino-N-(2-methoxyphenyl)benzamide have been found, its structural similarity to known enzyme inhibitors makes it a candidate for screening in anticancer assays.

3.3. Central Nervous System (CNS) Applications:

Benzamide derivatives have also been explored for their potential in treating CNS disorders. For instance, some have been investigated as neuroprotective agents, while others act as allosteric modulators of enzymes like glucokinase. Given the diverse neurological targets of benzamides, 2-amino-N-(2-methoxyphenyl)benzamide could be a valuable scaffold for the development of novel CNS-active compounds.

Logical Workflow for Biological Evaluation:

Caption: A logical workflow for the biological evaluation of 2-amino-N-(2-methoxyphenyl)benzamide.

Analytical Characterization

Accurate analytical characterization is crucial for confirming the identity and purity of synthesized 2-amino-N-(2-methoxyphenyl)benzamide. The following table provides expected spectral data based on the analysis of the closely related 2-amino-N-(4-methoxyphenyl)benzamide.[9]

Table of Expected Spectral Data:

Technique	Expected Observations
IR (KBr, cm⁻¹)	~3450-3250 (N-H stretching of amine and amide), ~1640 (C=O stretching of amide)
¹H NMR (DMSO-d₆, ppm)	Aromatic protons (multiple signals in the range of 6.5-8.0 ppm), Methoxy protons (~3.8 ppm, singlet), Amine protons (broad singlet), Amide proton (singlet or triplet)
¹³C NMR (DMSO-d₆, ppm)	Carbonyl carbon (~167 ppm), Aromatic carbons (multiple signals in the range of 110-160 ppm), Methoxy carbon (~55 ppm)
Mass Spectrometry (m/z)	Molecular ion peak [M]⁺ at 242, with characteristic fragmentation patterns.

Conclusion and Future Directions

2-amino-N-(2-methoxyphenyl)benzamide, identified by CAS number 70083-21-5, is a promising scaffold for the development of novel therapeutic agents. While specific biological data for this compound is limited, the well-documented activities of related benzamide derivatives, particularly in the areas of antimicrobial and anticancer research, provide a strong rationale for its further investigation. The synthetic protocol outlined in this guide offers a reliable method for its preparation, and the predicted analytical data provides a basis for its characterization.

Future research should focus on the synthesis and comprehensive biological evaluation of 2-amino-N-(2-methoxyphenyl)benzamide. Screening against a diverse panel of microbial strains and cancer cell lines is warranted. Should promising activity be identified, subsequent mechanism of action studies will be crucial to elucidate its molecular targets and guide lead optimization efforts. The insights provided in this technical guide are intended to facilitate and accelerate these research endeavors.

References

• Synthesis and Biological Evaluation of 2-Aminobenzamide Derivatives as Antimicrobial Agents: Opening/Closing Pharmacophore Site. MDPI. [Link]

• Pharmacological Potential of Benzamide Analogues and their Uses in Medicinal Chemistry. Walsh Medical Media. [Link]

• Synthesis, Antiproliferative Activity, and Mechanism of Action of a Series of 2-{[(2E)-3-phenylprop-2-enoyl]amino}benzamides. PubMed. [Link]

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Unveiling the Molecular Architecture: A Technical Guide to the Structure Elucidation of 2-amino-N-(2-methoxyphenyl)benzamide

Abstract

This technical guide provides a comprehensive framework for the structural elucidation of 2-amino-N-(2-methoxyphenyl)benzamide, a compound of interest in medicinal chemistry and materials science. By integrating a logical synthesis strategy with a multi-pronged analytical approach encompassing Mass Spectrometry (MS), Infrared (IR) Spectroscopy, and Nuclear Magnetic Resonance (NMR) spectroscopy, we present a self-validating methodology for the unambiguous confirmation of its molecular structure. This document is intended for researchers, scientists, and drug development professionals, offering not just procedural steps, but the causal reasoning behind the selection of specific techniques and the interpretation of the resulting data.

Introduction: The Rationale for Structural Verification

The biological activity and material properties of a chemical entity are intrinsically linked to its three-dimensional structure. For a molecule like 2-amino-N-(2-methoxyphenyl)benzamide, which possesses multiple functional groups including a primary aromatic amine, a secondary amide, and a methoxy ether, precise structural confirmation is paramount. The presence of these functionalities suggests potential applications as a scaffold in drug discovery, leveraging hydrogen bonding capabilities and aromatic interactions. Therefore, a rigorous and systematic elucidation of its structure is the foundational step for any further investigation into its chemical and biological profile. This guide will walk through a logical workflow, from synthesis to spectroscopic analysis, to definitively establish the molecular identity.

Synthesis: A Strategic Approach to the Target Molecule

A logical and efficient synthesis is the first step in obtaining a pure sample for structural analysis. A common and effective method for the preparation of N-substituted 2-aminobenzamides is the reaction of isatoic anhydride with a primary amine. This approach is characterized by its operational simplicity and generally good yields.

The proposed synthesis of 2-amino-N-(2-methoxyphenyl)benzamide involves the nucleophilic acyl substitution reaction between isatoic anhydride and 2-methoxyaniline. The reaction proceeds via a ring-opening and decarboxylation cascade to yield the desired product.

Molecular Formula: C₁₄H₁₄N₂O₂ Molecular Weight: 242.27 g/mol IUPAC Name: 2-amino-N-(2-methoxyphenyl)benzamide

Experimental Protocol: Synthesis of 2-amino-N-(2-methoxyphenyl)benzamide

• Reaction Setup: To a 100 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add isatoic anhydride (1.63 g, 10 mmol) and 2-methoxyaniline (1.23 g, 10 mmol).

• Solvent Addition: Add 30 mL of a suitable solvent such as ethanol or N,N-dimethylformamide (DMF).

• Reaction Conditions: Heat the reaction mixture to reflux (approximately 80-100 °C) and maintain for 4-6 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up: Upon completion, allow the reaction mixture to cool to room temperature. If a precipitate forms, collect the solid by vacuum filtration. If no precipitate forms, pour the mixture into 100 mL of cold water and stir until a solid precipitates.

• Purification: Wash the crude solid with cold water and then recrystallize from a suitable solvent system (e.g., ethanol/water) to afford the pure 2-amino-N-(2-methoxyphenyl)benzamide.

• Drying: Dry the purified product under vacuum.

Caption: Synthetic workflow for 2-amino-N-(2-methoxyphenyl)benzamide.

Mass Spectrometry: The First Glimpse of the Molecular Ion

Mass spectrometry provides the molecular weight of the synthesized compound, a critical first piece of evidence for its identity. High-resolution mass spectrometry (HRMS) can further provide the elemental composition, offering a high degree of confidence.

Experimental Protocol: High-Resolution Mass Spectrometry (HRMS)

• Sample Preparation: Prepare a dilute solution of the synthesized compound in a suitable solvent (e.g., methanol or acetonitrile).

• Instrumentation: Analyze the sample using an electrospray ionization (ESI) source coupled to a time-of-flight (TOF) or Orbitrap mass analyzer.

• Data Acquisition: Acquire the spectrum in positive ion mode to observe the protonated molecule [M+H]⁺.

Data Interpretation

The expected molecular formula is C₁₄H₁₄N₂O₂. The calculated monoisotopic mass is 242.1055 g/mol . The HRMS analysis should yield an [M+H]⁺ ion with a mass-to-charge ratio (m/z) that corresponds to this calculated value within a few parts per million (ppm).

Ion	Calculated m/z	Observed m/z (Expected)
[M+H]⁺	243.1133	243.1131 (within 5 ppm)

The fragmentation pattern in the MS/MS spectrum can provide further structural information. Key expected fragments would arise from the cleavage of the amide bond.

Caption: Expected major fragmentation pathways in MS/MS analysis.

Infrared Spectroscopy: Probing the Functional Groups

Infrared (IR) spectroscopy is a powerful tool for identifying the functional groups present in a molecule. The spectrum of 2-amino-N-(2-methoxyphenyl)benzamide is expected to show characteristic absorption bands for the N-H bonds of the primary amine and the secondary amide, the C=O of the amide, and the C-O of the ether.

Experimental Protocol: Fourier-Transform Infrared (FTIR) Spectroscopy

• Sample Preparation: Prepare a KBr pellet containing a small amount of the solid sample or analyze the sample using an Attenuated Total Reflectance (ATR) accessory.

• Data Acquisition: Record the spectrum over the range of 4000-400 cm⁻¹.

Data Interpretation

Wavenumber (cm⁻¹)	Vibration Mode	Functional Group
3450-3300 (two bands)	N-H stretch	Primary amine (-NH₂)
~3300	N-H stretch	Secondary amide (-NH-)
~1640	C=O stretch (Amide I)	Amide
~1540	N-H bend (Amide II)	Amide
~1250	C-O stretch	Aryl ether

The presence of two distinct N-H stretching bands in the 3450-3300 cm⁻¹ region is a strong indicator of the primary amine group.[1][2][3][4] The amide C=O stretch is also a prominent and characteristic feature.[1]

Nuclear Magnetic Resonance Spectroscopy: Mapping the Carbon-Hydrogen Framework

Nuclear Magnetic Resonance (NMR) spectroscopy provides the most detailed information about the molecular structure, including the connectivity of atoms and their chemical environment. Both ¹H and ¹³C NMR, along with 2D NMR techniques, are essential for the complete structure elucidation.

Experimental Protocol: NMR Spectroscopy

• Sample Preparation: Dissolve approximately 5-10 mg of the sample in a suitable deuterated solvent (e.g., DMSO-d₆ or CDCl₃) in an NMR tube.

• Instrumentation: Acquire spectra on a 400 MHz or higher field NMR spectrometer.

• Data Acquisition:

  • ¹H NMR: Acquire a standard one-pulse proton spectrum.

  • ¹³C NMR: Acquire a proton-decoupled carbon spectrum.

  • 2D NMR (COSY, HSQC, HMBC): Acquire Correlation Spectroscopy (COSY), Heteronuclear Single Quantum Coherence (HSQC), and Heteronuclear Multiple Bond Correlation (HMBC) spectra to establish proton-proton and proton-carbon correlations.

¹H NMR Data Interpretation (Predicted, in DMSO-d₆)

The ¹H NMR spectrum will show distinct signals for the aromatic protons, the amine and amide protons, and the methoxy protons.

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~9.5	s	1H	Amide N-H
8.0-6.5	m	8H	Aromatic C-H
~5.5	s (br)	2H	Amine N-H₂
~3.8	s	3H	Methoxy O-CH₃

The broad singlet for the amine protons is due to exchange with residual water and quadrupole broadening from the nitrogen atom.[3][5] The amide proton is expected to be downfield due to the deshielding effect of the carbonyl group.

¹³C NMR Data Interpretation (Predicted, in DMSO-d₆)

The ¹³C NMR spectrum will provide information on the number and types of carbon atoms in the molecule.

Chemical Shift (δ, ppm)	Assignment
~168	Amide C=O
150-110	Aromatic C
~55	Methoxy O-CH₃

2D NMR for Definitive Connectivity

• COSY: Will show correlations between adjacent aromatic protons, helping to assign the substitution patterns on both benzene rings.

• HSQC: Will correlate each proton signal to its directly attached carbon atom.

• HMBC: Is crucial for establishing long-range (2-3 bond) correlations. Key HMBC correlations would be from the amide N-H proton to the carbonyl carbon and from the methoxy protons to the aromatic carbon to which the methoxy group is attached.

Caption: Integrated NMR workflow for structure confirmation.

Conclusion: A Self-Validating Structural Assignment

The structural elucidation of 2-amino-N-(2-methoxyphenyl)benzamide is achieved through a synergistic application of synthesis and multiple spectroscopic techniques. The synthesis provides the material for analysis, while mass spectrometry confirms the molecular weight and elemental composition. Infrared spectroscopy verifies the presence of key functional groups. Finally, a comprehensive analysis of 1D and 2D NMR spectra allows for the unambiguous assignment of the atomic connectivity, confirming the final structure. This integrated and self-validating approach ensures the highest level of confidence in the molecular architecture, providing a solid foundation for any subsequent research and development activities.

References

• Oliveira, C., Gaspar, A., Gomes, L. R., Low, J. N., Borges, F., & Cagide, F. (2018). Structural elucidation of a series of benzamide derivatives. Magnetic Resonance in Chemistry, 56(3), 216–223. [Link]

• Illinois State University, Department of Chemistry. (2015). Infrared Spectroscopy. [Link]

• Difference between Primary Secondary and Tertiary Amines Via FTIR. (2023). Lambda Geeks. [Link]

• LibreTexts Chemistry. (2024). Spectroscopy of Amines. [Link]

• Li, P., et al. (2014). Synthesis, Crystal Structure and Anti-Fatigue Effects of Some Benzamide Derivatives. Molecules, 19(11), 17596-17609. [Link]

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An In-depth Technical Guide to the Mechanism of Action of 2-amino-N-(2-methoxyphenyl)benzamide Derivatives

Abstract

The 2-amino-N-arylbenzamide scaffold, and specifically its 2-methoxyphenyl substituted derivatives, represents a versatile and privileged structure in modern medicinal chemistry. Compounds bearing this core have demonstrated a remarkable breadth of biological activities, positioning them as promising candidates for therapeutic intervention in a wide range of diseases, most notably in oncology. This technical guide synthesizes the current understanding of the multifaceted mechanisms of action employed by these derivatives. We will dissect their interactions with key cellular targets, including protein kinases, histone deacetylases (HDACs), and components of the Hedgehog signaling pathway. This document is intended for researchers, scientists, and drug development professionals, providing in-depth analysis, field-proven experimental insights, and detailed protocols to facilitate further investigation into this potent class of molecules.

Introduction: The 2-amino-N-(2-methoxyphenyl)benzamide Scaffold

The 2-amino-N-(2-methoxyphenyl)benzamide core is a specific subset of the broader N-phenylbenzamide class of compounds. This chemical framework has proven to be a fertile ground for the development of novel therapeutics due to its ability to engage with a variety of biological targets. The 2-amino group, in particular, often serves as a critical interaction point, for instance, acting as a zinc-binding group in metalloenzymes. The N-(2-methoxyphenyl) substituent, meanwhile, can influence solubility, metabolic stability, and critically, the orientation of the molecule within a target's binding pocket, thereby dictating potency and selectivity. The diverse mechanisms exhibited by these derivatives underscore their therapeutic potential and highlight the intricate structure-activity relationships that govern their biological effects. This guide will explore the primary mechanisms through which these compounds exert their influence: inhibition of critical oncogenic signaling pathways and epigenetic modulation.

Core Mechanisms of Action

The therapeutic potential of 2-amino-N-(2-methoxyphenyl)benzamide derivatives stems from their ability to modulate multiple, distinct cellular pathways. Below, we explore the most well-characterized of these mechanisms.

Inhibition of Protein Kinases

Protein kinases are fundamental regulators of cellular signaling, and their dysregulation is a hallmark of cancer.[1] Several 2-aminobenzamide derivatives have been identified as potent kinase inhibitors, often targeting key players in oncogenesis like the Epidermal Growth Factor Receptor (EGFR).

2.1.1. Target Pathway: EGFR Signaling

EGFR is a receptor tyrosine kinase that, upon activation by ligands, triggers downstream pathways such as the RAS-RAF-MEK-ERK and PI3K-AKT pathways, promoting cell proliferation, survival, and migration.[2] In many cancers, EGFR is overexpressed or harbors activating mutations, leading to uncontrolled cell growth.[3]

2.1.2. Molecular Interaction and Downstream Effects

Derivatives of the 2-aminobenzamide scaffold have been shown to act as ATP-competitive inhibitors of EGFR.[4] They occupy the ATP-binding pocket of the kinase domain, preventing the phosphorylation and activation of EGFR and its downstream effectors. Molecular docking studies suggest that the benzamide core can form crucial hydrogen bonds with key residues in the kinase hinge region, a common feature of effective kinase inhibitors.[2][4]

The inhibition of EGFR signaling by these compounds leads to several key anti-cancer outcomes:

• Cell Cycle Arrest: By blocking proliferative signals, these inhibitors can cause cancer cells to arrest in the G1 or G2/M phase of the cell cycle.[4]

• Induction of Apoptosis: The suppression of survival signals emanating from the PI3K-AKT pathway can trigger programmed cell death.[4]

• Reduced Proliferation: The overall effect is a potent inhibition of cancer cell growth.

dot graph TD { graph [rankdir="LR", splines=ortho, nodesep=0.4]; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=10, margin="0.2,0.1"]; edge [fontname="Arial", fontsize=9];

} enddot Caption: EGFR signaling pathway and point of inhibition.

2.1.3. Quantitative Data: Kinase Inhibitory Activity

The potency of these compounds is typically quantified by their half-maximal inhibitory concentration (IC50). The table below presents representative data for novel quinazolinone derivatives, which share structural similarities and mechanisms with the benzamide class, against EGFR.

Compound ID	Target Kinase	IC50 (nM)	Cell Line	Antiproliferative IC50 (µM)	Reference
Compound 8b	EGFR	1.37	-	-	[2]
Compound 13	EGFRwt	5.06	SW480, A549	Not specified	[3]
Compound 24	EGFRwt	Not specified	A549, A431	6.54, 4.04	[3]
Erlotinib	EGFR	0.037 (37 nM)	-	-	[4]
Gefitinib	EGFRwt	3.22	A549, A431	15.59, 8.37	[3]

Table 1: Representative inhibitory activities of benzamide-related derivatives against EGFR.

Inhibition of Histone Deacetylases (HDACs)

Epigenetic modifications are critical for regulating gene expression, and their dysregulation is a key factor in cancer development. HDACs are enzymes that remove acetyl groups from histones, leading to chromatin condensation and transcriptional repression of genes, including tumor suppressors.[5]

2.2.1. Target and Mechanism of Inhibition

N-(2-aminophenyl)-benzamide derivatives represent an important class of HDAC inhibitors.[6][7] The core mechanism involves the chelation of a crucial Zn2+ ion within the catalytic site of Class I HDAC enzymes (HDAC1, 2, and 3).[8][9] Crystal structures have revealed that the 2-amino group and the adjacent amide carbonyl of the benzamide scaffold act as a bidentate ligand, coordinating the zinc ion and blocking the enzyme's catalytic activity.[9] This inhibition leads to hyperacetylation of histones, relaxing the chromatin structure and allowing for the re-expression of silenced tumor suppressor genes.

dot graph TD { graph [splines=ortho, nodesep=0.5]; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=10, margin="0.2,0.1"]; edge [fontname="Arial", fontsize=9];

} enddot Caption: Mechanism of HDAC inhibition by benzamide derivatives.

2.2.2. Downstream Cellular Consequences

The downstream effects of HDAC inhibition are pleiotropic and contribute significantly to the anti-cancer activity of these compounds:

• Re-expression of Tumor Suppressor Genes: Genes like p21, which controls cell cycle progression, are often silenced in cancer and can be re-activated by HDAC inhibitors.[10]

• Induction of Apoptosis and Cell Differentiation: HDAC inhibitors can trigger apoptosis through various pathways and promote the differentiation of cancer cells into more mature, less proliferative states.[10]

2.2.3. Quantitative Data: HDAC Inhibitory Potency

Benzamide derivatives show potent, often nanomolar, activity against Class I HDACs.

Compound	Target HDAC	IC50 (µM)	Reference
7j	HDAC1	0.65
HDAC2	0.78
HDAC3	1.70
Entinostat (MS-275)	HDAC1	0.93
HDAC2	0.95
HDAC3	1.80

Table 2: Inhibitory activity of novel benzamide derivatives against Class I HDACs.

Inhibition of the Hedgehog Signaling Pathway

The Hedgehog (Hh) signaling pathway is crucial during embryonic development but is largely quiescent in adults. Aberrant reactivation of this pathway is implicated in several cancers, including basal cell carcinoma and medulloblastoma.[11][12]

2.3.1. Target: The Smoothened (SMO) Receptor

The Hh pathway is centered around the transmembrane proteins Patched (PTCH) and Smoothened (SMO). In the absence of a Hedgehog ligand, PTCH inhibits SMO. Upon ligand binding, this inhibition is released, allowing SMO to activate the GLI family of transcription factors, which then drive the expression of pro-proliferative and anti-apoptotic genes.[13][14] Many cancers harbor mutations that constitutively activate this pathway, often through inactivation of PTCH or activation of SMO.[13]

2.3.2. Molecular Interaction

Certain 2-methoxybenzamide derivatives have been identified as potent antagonists of the SMO receptor.[12] These small molecules bind to SMO, preventing its activation and subsequent downstream signaling, even in cells where PTCH is non-functional.[11][15] This effectively shuts down the aberrant signaling cascade, leading to the suppression of tumor growth.

dot graph TD { graph [rankdir="TB", splines=ortho, nodesep=0.4]; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=10, margin="0.2,0.1"]; edge [fontname="Arial", fontsize=9];

} enddot Caption: The Hedgehog signaling pathway and SMO inhibition.

Experimental Protocols for Mechanistic Elucidation

To establish the mechanism of action for a novel 2-amino-N-(2-methoxyphenyl)benzamide derivative, a logical, multi-step experimental workflow is required. The causality is crucial: results from initial biochemical assays inform the design of more complex cell-based experiments, creating a self-validating system.

Workflow for Mechanistic Investigation

Protocol: In Vitro Kinase Inhibition Assay (Luminescence-Based)

This protocol is foundational for determining if a compound directly inhibits a target kinase.[16] It measures the amount of ADP produced, which is proportional to kinase activity.

Objective: To determine the IC50 value of a test compound against a specific protein kinase.

Materials:

• Purified recombinant kinase (e.g., EGFR).

• Specific kinase substrate peptide.

• ATP solution (typically at the Km concentration for the kinase).

• Test compound stock solution (e.g., 10 mM in DMSO).

• Kinase Assay Buffer (e.g., 40 mM Tris-HCl pH 7.5, 20 mM MgCl2, 0.1 mg/mL BSA).

• ADP-Glo™ Kinase Assay Kit (Promega) or similar.

• White, opaque 384-well assay plates.

• Luminometer plate reader.

Procedure:

• Compound Preparation: Prepare a 10-point, 1:3 serial dilution of the test compound in 100% DMSO. Also, prepare a DMSO-only control.

• Kinase Reaction Setup: In a 384-well plate, add 1 µL of the serially diluted compound or DMSO control to each well.

• Pre-incubation: Add 2 µL of the kinase solution (diluted in assay buffer) to each well. Incubate for 15 minutes at room temperature to allow the inhibitor to bind to the kinase.

• Initiate Reaction: Add 2 µL of the substrate/ATP mixture to each well to start the kinase reaction.

• Incubation: Incubate the plate at 30°C for 60 minutes.

• ADP Detection - Step 1 (ATP Depletion): Add 5 µL of ADP-Glo™ Reagent to each well. Incubate for 40 minutes at room temperature. This terminates the kinase reaction and depletes the remaining ATP.

• ADP Detection - Step 2 (Signal Generation): Add 10 µL of Kinase Detection Reagent to each well. Incubate for 30 minutes at room temperature. This converts the ADP generated into ATP, which is then used by a luciferase to produce a light signal.

• Data Acquisition: Measure the luminescence of each well using a plate reader.

• Data Analysis: Normalize the data to the DMSO control (100% activity) and a no-kinase control (0% activity). Plot the percent inhibition versus the log of the inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Protocol: Cell Cycle Analysis by Flow Cytometry

This assay determines the effect of a compound on the progression of cells through the cell cycle, a key indicator of antiproliferative activity.[17]

Objective: To assess whether the test compound induces cell cycle arrest at a specific phase (G0/G1, S, or G2/M).

Materials:

• Cancer cell line of interest (e.g., A549 for an EGFR inhibitor).

• Complete cell culture medium.

• Test compound.

• Phosphate-Buffered Saline (PBS).

• Trypsin-EDTA.

• 70% Ethanol (ice-cold).

• Propidium Iodide (PI) staining solution with RNase A.

• Flow cytometer.

Procedure:

• Cell Seeding: Seed cells in 6-well plates at a density that allows them to be in the logarithmic growth phase at the time of harvest (e.g., 2 x 10^5 cells/well). Allow them to adhere overnight.

• Compound Treatment: Treat the cells with the test compound at various concentrations (e.g., 0.5x, 1x, and 2x the antiproliferative IC50) for a specified time (e.g., 24 or 48 hours). Include a vehicle-treated (e.g., DMSO) control.

• Cell Harvest: Harvest both adherent and floating cells. For adherent cells, wash with PBS, detach with trypsin, and then combine with the floating cells from the supernatant.

• Fixation: Centrifuge the cell suspension (e.g., 300 x g for 5 minutes), discard the supernatant, and resuspend the cell pellet in 500 µL of cold PBS. Add 4.5 mL of ice-cold 70% ethanol dropwise while vortexing gently to fix the cells.

• Storage: Store the fixed cells at -20°C for at least 2 hours (or up to several weeks).

• Staining: Centrifuge the fixed cells, discard the ethanol, and wash the pellet with PBS. Resuspend the pellet in 500 µL of PI/RNase A staining solution.

• Incubation: Incubate in the dark at room temperature for 30 minutes.

• Data Acquisition: Analyze the samples on a flow cytometer, acquiring data for at least 10,000 events per sample.

• Data Analysis: Use cell cycle analysis software (e.g., ModFit LT™, FlowJo™) to model the DNA content histogram and determine the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle. Compare the distributions of treated samples to the vehicle control.

Conclusion and Future Perspectives

The 2-amino-N-(2-methoxyphenyl)benzamide scaffold is a powerful platform for the development of targeted therapeutics. The derivatives' ability to potently inhibit diverse and critical targets like protein kinases, HDACs, and the SMO receptor highlights their significant potential, particularly in oncology. The multifaceted mechanisms of action offer opportunities for developing single agents that can attack cancer through multiple pathways, potentially overcoming the resistance mechanisms that plague single-target therapies.

Future research should focus on optimizing the selectivity of these compounds to minimize off-target effects and enhance their therapeutic index. The development of derivatives that can dually inhibit synergistic targets, for example, both an upstream kinase and a downstream epigenetic modifier, could represent a powerful next-generation therapeutic strategy. As our understanding of these complex signaling networks grows, so too will our ability to rationally design novel 2-aminobenzamide derivatives with precisely tailored mechanisms of action for a variety of human diseases.

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• Hedgehog pathway inhibitor. (n.d.). Wikipedia. [Link]

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• Cell-Based Assays Guide. (2025). Antibodies.com. [Link]

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• Structure, Mechanism, and Inhibition of Histone Deacetylases and Related Metalloenzymes. (n.d.). [Source not specified].

• Distinct pharmacological properties of second generation HDAC inhibitors with the benzamide or hydroxamate head group. (2007). PubMed. [Link]

• Type-II Kinase Inhibitor Docking, Screening, and Profiling Using Modified Structures of Active Kinase States. (n.d.). Journal of Medicinal Chemistry. [Link]

• Assay Development for Protein Kinase Enzymes. (2012). NCBI - NIH. [Link]

• Molecular docking studies of tyrosine kinase inhibitors. (n.d.). Pharmacy Education. [Link]

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• Flow cytometric single cell-based assay to simultaneously detect cell death, cell cycling, DNA content and cell senescence. (2022). NIH. [Link]

• N-(2-Aminophenyl)-benzamide Inhibitors of Class I HDAC Enzymes with Antiproliferative and Antifibrotic Activity. (2023). PubMed. [Link]

• Newly designed 2-(aminomethyl)benzimidazole derivatives as possible tyrosine kinase inhibitors: synthesis, characterization. (2024). Chemical Review and Letters. [Link]

• Can anyone suggest a protocol for a kinase assay?. (2015). ResearchGate. [Link]

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• The three generations of EGFR inhibitors and the designed target compounds.. (n.d.). [Source not specified].

• Synthesis, some Properties and Reactions of 2-Amino-N'-Aryl(or Alkyl)Benzamidines. (2025). ResearchGate. [Link]

• Targeting EGFR Tyrosine Kinase: Design, Synthesis and Biological Evaluation of Novel Quinazolinone Derivatives. (n.d.). PubMed Central. [Link]

• Discovery of novel dual inhibitors of receptor tyrosine kinases EGFR and IGF-1R. (2017). Reaction Biology. [Link]

• Synthesis and Biological Activity of 2-Amino-N-phenylbenzamides and 3-Phenyl-1,2,3-benzotriazin-4(3H)-ones. (2000). ResearchGate. [Link]

• Structure–Activity Relationship Studies Based on Quinazoline Derivatives as EGFR Kinase Inhibitors (2017–Present). (n.d.). NIH. [Link]

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An In-Depth Technical Guide on the Potential Biological Activities of 2-amino-N-(2-methoxyphenyl)benzamide

Disclaimer: As of January 2026, a comprehensive review of published scientific literature reveals a notable scarcity of specific in vitro and in vivo data for 2-amino-N-(2-methoxyphenyl)benzamide. Consequently, this technical guide has been meticulously constructed by examining the biological activities of its closest structural analogs: 2-aminobenzamides, N-phenylbenzamides, and various methoxy-substituted benzamide derivatives. The data, potential mechanisms of action, and experimental protocols presented herein are extrapolated from studies on these related compounds and should be interpreted as predictive rather than established facts for 2-amino-N-(2-methoxyphenyl)benzamide. This guide is intended for researchers, scientists, and drug development professionals as a foundational resource to inform and inspire future research into this specific molecule.

Introduction

The benzamide scaffold is a privileged structure in medicinal chemistry, forming the core of numerous clinically approved drugs and investigational agents with a wide spectrum of pharmacological activities.[1][2] The molecule 2-amino-N-(2-methoxyphenyl)benzamide combines several key pharmacophoric features: a 2-aminobenzamide core, which is a known precursor to various biologically active heterocyclic systems, and an N-(2-methoxyphenyl) substituent, which can influence physicochemical properties and target interactions. This guide will explore the inferred biological potential of this molecule, focusing on two primary areas of promise based on extensive data from its structural analogs: anticancer and anti-inflammatory activities.

Part 1: Potential Anticancer Activity

The benzamide moiety is a cornerstone in the design of novel anticancer agents.[3][4] Derivatives have been shown to exert their effects through diverse mechanisms, including enzyme inhibition, disruption of signaling pathways, and induction of apoptosis.

Inferred Mechanism of Action: Targeting Key Cancer Pathways

Based on the activities of structurally related compounds, 2-amino-N-(2-methoxyphenyl)benzamide could potentially exhibit anticancer effects through several mechanisms:

• Epidermal Growth Factor Receptor (EGFR) Inhibition: Pyrimidine derivatives incorporating a 2-amino-N-methoxybenzamide scaffold have demonstrated potent inhibitory activity against EGFR, a key kinase in non-small cell lung cancer (NSCLC).[5] Molecular docking studies of these analogs suggest significant interaction with the EGFR kinase domain.[5] The presence of the benzamide structure is crucial for this interaction.

• Induction of Apoptosis: A series of 2-amino-1,4-naphthoquinone-benzamides have been synthesized and shown to be potent inducers of apoptosis in various cancer cell lines.[6] These compounds were found to be significantly more potent than the standard chemotherapeutic agent cisplatin against the MDA-MB-231 breast cancer cell line.[6] The mechanism involves cell cycle arrest and morphological changes characteristic of apoptosis.[6][7]

• PI3K/AKT/mTOR Pathway Inhibition: The combination of a 2-substituted-3-sulfonylaminobenzamide fragment with other heterocyclic moieties has yielded potent anticancer agents that block the PI3K/AKT/mTOR pathway.[4] This pathway is a critical regulator of cell growth, proliferation, and survival, and its dysregulation is a hallmark of many cancers.

Experimental Workflow for Assessing Anticancer Potential

The following workflow outlines a logical progression for evaluating the anticancer activity of 2-amino-N-(2-methoxyphenyl)benzamide.

Caption: A stepwise workflow for the evaluation of anticancer properties.

Detailed Experimental Protocol: MTT Antiproliferative Assay

This protocol describes a standard method for assessing the cytotoxic effects of a compound on cancer cell lines.

Objective: To determine the half-maximal inhibitory concentration (IC50) of 2-amino-N-(2-methoxyphenyl)benzamide against a panel of human cancer cell lines.

Materials:

• Human cancer cell lines (e.g., MDA-MB-231, HT-29, A549)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• 96-well cell culture plates

• 2-amino-N-(2-methoxyphenyl)benzamide (dissolved in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization buffer (e.g., DMSO or a solution of 20% SDS in 50% DMF)

• Microplate reader

Procedure:

• Cell Seeding: Seed cancer cells into 96-well plates at a density of 5,000-10,000 cells per well in 100 µL of complete medium. Incubate overnight at 37°C in a humidified 5% CO2 atmosphere.

• Compound Treatment: Prepare serial dilutions of 2-amino-N-(2-methoxyphenyl)benzamide in complete medium. The final DMSO concentration should not exceed 0.5%. Add 100 µL of the diluted compound to the respective wells. Include vehicle control (medium with DMSO) and positive control (e.g., doxorubicin) wells.

• Incubation: Incubate the plates for 48-72 hours at 37°C and 5% CO2.

• MTT Addition: Add 20 µL of MTT solution to each well and incubate for 4 hours.

• Solubilization: Aspirate the medium and add 150 µL of solubilization buffer to each well to dissolve the formazan crystals.

• Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Determine the IC50 value by plotting the percentage of viability against the log of the compound concentration and fitting the data to a sigmoidal dose-response curve.

Quantitative Data from Structurally Similar Compounds

The following table summarizes the IC50 values of representative benzamide derivatives against various cancer cell lines, providing a benchmark for the potential potency of 2-amino-N-(2-methoxyphenyl)benzamide.

Compound Class	Specific Analog	Cancer Cell Line	IC50 (µM)	Reference
2-amino-1,4-naphthoquinone-benzamides	Aniline derivative 5e	MDA-MB-231	0.4	[6]
2-amino-1,4-naphthoquinone-benzamides	3-nitroaniline derivative 5l	MDA-MB-231	0.4	[6]
Pyrimidine derivatives with 2-amino-N-methoxybenzamide	Compound 5d	NSCLC	0.095	[5]
Pyrimidine derivatives with 2-amino-N-methoxybenzamide	Compound 5h	NSCLC	0.071	[5]
2-hydroxy-4-methoxy-substituted N-benzimidazole benzamide	Derivative 10	HCT 116	2.2-4.4	[8]

Part 2: Potential Anti-inflammatory Activity

Chronic inflammation is a key driver of various diseases, including cancer, cardiovascular disorders, and autoimmune diseases. Benzamide and nicotinamide derivatives have been shown to possess potent anti-inflammatory properties.[9]

Inferred Mechanism of Action: Modulation of Inflammatory Pathways

The anti-inflammatory potential of 2-amino-N-(2-methoxyphenyl)benzamide can be inferred from the mechanisms of its analogs:

• NF-κB Inhibition: The transcription factor NF-κB is a master regulator of the inflammatory response. Certain N-substituted benzamides, such as metoclopramide, have been shown to inhibit NF-κB activation, leading to a dose-dependent reduction in the production of the pro-inflammatory cytokine TNF-α.[9]

• COX-2 Inhibition: Cyclooxygenase-2 (COX-2) is a key enzyme in the synthesis of prostaglandins, which are potent inflammatory mediators. N-2-(phenylamino) benzamide derivatives have been developed as dual inhibitors of COX-2 and topoisomerase I, demonstrating both anti-inflammatory and anticancer effects.[10] These compounds suppress the production of nitric oxide (NO), COX-2, and IL-1β.[10]

• Prostaglandin E2 (PGE2) Synthesis Inhibition: Novel N-phenylcarbamothioylbenzamides have exhibited significant anti-inflammatory activity by potently inhibiting the synthesis of PGE2.[11]

Signaling Pathway: NF-κB Mediated Inflammation

The following diagram illustrates the central role of NF-κB in the inflammatory cascade and the potential point of intervention for benzamide derivatives.

Caption: The NF-κB signaling pathway and the putative inhibitory role of benzamides.

Detailed Experimental Protocol: Lipopolysaccharide (LPS)-Induced TNF-α Production in Macrophages

This protocol is designed to assess the ability of a compound to inhibit the production of a key pro-inflammatory cytokine.

Objective: To quantify the inhibitory effect of 2-amino-N-(2-methoxyphenyl)benzamide on TNF-α secretion from LPS-stimulated RAW 264.7 macrophage cells.

Materials:

• RAW 264.7 murine macrophage cell line

• Complete cell culture medium

• Lipopolysaccharide (LPS) from E. coli

• 2-amino-N-(2-methoxyphenyl)benzamide (dissolved in DMSO)

• Mouse TNF-α ELISA kit

• 24-well cell culture plates

Procedure:

• Cell Seeding: Seed RAW 264.7 cells into 24-well plates at a density of 2 x 10^5 cells per well and allow them to adhere overnight.

• Pre-treatment: Pre-treat the cells with various concentrations of 2-amino-N-(2-methoxyphenyl)benzamide for 1 hour.

• LPS Stimulation: Stimulate the cells with LPS (1 µg/mL) for 4-6 hours. Include a negative control (no LPS) and a vehicle control (LPS + DMSO).

• Supernatant Collection: Centrifuge the plates to pellet the cells and collect the cell culture supernatants.

• TNF-α Quantification: Measure the concentration of TNF-α in the supernatants using a commercial ELISA kit according to the manufacturer's instructions.

• Data Analysis: Calculate the percentage of TNF-α inhibition for each compound concentration relative to the vehicle control. Determine the IC50 value.

Part 3: Synthesis and Physicochemical Properties

The synthesis of N-substituted benzamides is typically achieved through the coupling of a benzoic acid derivative with an appropriate amine.

Proposed Synthetic Route

A plausible synthetic route for 2-amino-N-(2-methoxyphenyl)benzamide involves the amidation of 2-aminobenzoic acid with 2-methoxyaniline.

Caption: A proposed synthetic pathway for the target compound.

Physicochemical Properties (Predicted)

The following properties for 2-amino-N-(2-methoxyphenyl)benzamide (C14H14N2O2) are predicted based on its structure.

Property	Predicted Value
Molecular Weight	242.27 g/mol
XLogP3	2.5
Hydrogen Bond Donors	2
Hydrogen Bond Acceptors	4
Rotatable Bonds	3

Conclusion and Future Directions

While direct experimental evidence for the biological activities of 2-amino-N-(2-methoxyphenyl)benzamide is currently lacking, a comprehensive analysis of its structural analogs strongly suggests significant potential as both an anticancer and an anti-inflammatory agent. The presence of the 2-aminobenzamide core, coupled with the N-(2-methoxyphenyl) substituent, provides a promising framework for interaction with key biological targets such as EGFR, NF-κB, and COX-2.

Future research should focus on the synthesis and in vitro evaluation of 2-amino-N-(2-methoxyphenyl)benzamide using the experimental protocols outlined in this guide. A systematic investigation of its antiproliferative activity against a diverse panel of cancer cell lines and its ability to modulate key inflammatory pathways will be crucial in validating the hypotheses presented herein. Subsequent lead optimization, guided by structure-activity relationship (SAR) studies, could further enhance the potency and selectivity of this promising scaffold, potentially leading to the development of novel therapeutic agents.

References

• Design, synthesis and antitumor activity of new 2-amino-N-methoxybenzamides. (2025). ResearchGate. [Link]

• Discovery of N-(2-aminoethyl)-N-benzyloxyphenyl benzamides: New potent Trypanosoma brucei inhibitors. (2016). PubMed Central. [Link]

• Process for the synthesis of (±) 2-Amino-N-[2,(2,5-dimethoxy phenyl)-2-hydroxyethyl] acetamide monohydrochloride.

• Synthesis and Biological Activity of 2-Amino-N-phenylbenzamides and 3-Phenyl-1,2,3-benzotriazin-4(3H)-ones. (2000). ResearchGate. [Link]

• Newly discovered anti-inflammatory properties of the benzamides and nicotinamides. PubMed. [Link]

• SYNTHESIS AND ANTICANCER ACTIVITY OF SOME NOVEL 2-SUBSTITUTED BENZIMIDAZOLE AND QUINOXALINE DERIVATIVES. IJRPC. [Link]

• Combination of 2-methoxy-3-phenylsulfonylaminobenzamide and 2-aminobenzothiazole to discover novel anticancer agents. (2025). ResearchGate. [Link]

• Design, Synthesis and Biological Activity of Novel Methoxy- and Hydroxy-Substituted N-Benzimidazole-Derived Carboxamides. (2024). National Institutes of Health. [Link]

• Design, synthesis, and cytotoxic activity of 2-amino-1,4-naphthoquinone-benzamide derivatives as apoptosis inducers. (2024). PubMed Central. [Link]

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• Synthesis, Antiproliferative Activity and Possible Mechanism of Action of Novel 2-acetamidobenzamides Bearing the 2-phenoxy Functionality. (2015). PubMed. [Link]

• Synthesis and antiinflammatory and analgesic properties of 2-amino-1H-benzimidazole and 1,2-dihydro-2-iminocycloheptimidazole derivatives. PubMed. [Link]

• Novel Synthesis and Characterization of 2-Aminobenzimidazole Derivative. (2015). Symbiosis Online Publishing. [Link]

• Anti-inflammatory effects of N-cycIohexyl-N'-2-methoxy-5-chIorophenyl benzamidine (HG-70) and related compounds (I). (1975). ResearchGate. [Link]

• N-2-(Phenylamino) Benzamide Derivatives as Dual Inhibitors of COX-2 and Topo I Deter Gastrointestinal Cancers via Targeting Inflammation and Tumor Progression. (2022). PubMed. [Link]

• Novel N-phenylcarbamothioylbenzamides With Anti-Inflammatory Activity and Prostaglandin E2 Inhibitory Properties. (2013). PubMed. [Link]

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• Pharmacological Potential of Benzamide Analogues and their Uses in Medicinal Chemistry. (2016). Walsh Medical Media. [Link]

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2-amino-N-(2-methoxyphenyl)benzamide solubility in organic solvents

An In-Depth Technical Guide on the Solubility of 2-amino-N-(2-methoxyphenyl)benzamide in Organic Solvents

A Resource for Researchers, Scientists, and Drug Development Professionals

Abstract

The solubility of an active pharmaceutical ingredient (API) is a cornerstone of its developability, profoundly influencing its journey through synthesis, purification, formulation, and ultimately, its pharmacokinetic profile. This technical guide offers a comprehensive examination of 2-amino-N-(2-methoxyphenyl)benzamide, a molecule of significant interest in medicinal chemistry. In the absence of extensive public solubility data, this document provides a robust framework for understanding and determining this critical parameter. We present a detailed, field-proven protocol for equilibrium solubility determination, analyze the molecular characteristics governing solubility, and offer a predictive analysis based on solvent properties and intermolecular forces. This guide is structured to empower researchers with both the theoretical understanding and the practical methodologies required to navigate the challenges associated with the solubility of this compound.

Molecular Profile: 2-amino-N-(2-methoxyphenyl)benzamide

A thorough understanding of a molecule's intrinsic physicochemical properties is the prerequisite for any solubility investigation. 2-amino-N-(2-methoxyphenyl)benzamide is an organic compound featuring several key functional groups that dictate its behavior: a primary aromatic amine, an amide linkage, and a methoxy-substituted phenyl ring. These groups contribute to its polarity, hydrogen bonding capacity, and crystalline lattice energy.

Table 1: Physicochemical Properties of 2-amino-N-(2-methoxyphenyl)benzamide

Property	Value	Source
Molecular Formula	C₁₄H₁₄N₂O₂	[1][2]
Molecular Weight	242.28 g/mol	[2]
Appearance	White to off-white crystalline powder	Inferred from similar benzamide compounds[3][4]
Melting Point	~127-130 °C (for Benzamide)	[4]
Predicted XLogP3	~1.9 - 2.7	[1][5]
Predicted Hydrogen Bond Donor Count	2	[6]

| Predicted Hydrogen Bond Acceptor Count | 3-4 | N/A |

Note: Experimental data for this specific isomer is limited. Some values are based on closely related isomers or the parent compound, benzamide, and should be experimentally verified.

The Imperative of Solubility Analysis in Pharmaceutical Development

The decision to advance a compound through the development pipeline is heavily reliant on its solubility. This parameter is not a mere physical constant but a critical determinant of a drug's viability, impacting:

• Process Chemistry: Solvent selection for synthesis and crystallization is optimized based on the solubility of reactants and the desired product. Poor solubility can lead to low yields and complex purification processes.

• Formulation Science: The bioavailability of orally administered drugs is often limited by their solubility. For parenteral formulations, complete solubility in a biocompatible vehicle is mandatory. Understanding the solubility profile across a range of solvents, including pharmaceutically acceptable ones, is essential for creating safe and effective dosage forms.

• Analytical Chemistry: The development of robust analytical methods, particularly HPLC, requires the analyte to be soluble in the mobile phase. Method development often begins with finding a suitable solvent to prepare stock solutions.

A Validated Protocol for Experimental Solubility Determination

To generate trustworthy and reproducible data, a rigorous experimental approach is non-negotiable. The following protocol for determining the equilibrium solubility of 2-amino-N-(2-methoxyphenyl)benzamide is designed as a self-validating system, emphasizing precision and accuracy. The underlying principle is to create a saturated solution at a constant temperature and then accurately quantify the concentration of the dissolved solute.

Experimental Workflow Visualization

The logical flow of the experiment, from preparation to quantification, is crucial for consistent results.

Caption: Workflow for equilibrium solubility determination.

Step-by-Step Methodology

• Preparation of Solvent Slurries: Add an amount of 2-amino-N-(2-methoxyphenyl)benzamide known to be in excess of its solubility to a series of 2 mL glass vials. The presence of undissolved solid at the end of the experiment is the primary validation that equilibrium was achieved.

• Solvent Addition: Accurately dispense a known volume (e.g., 1.0 mL) of each test solvent into the corresponding vials.

• Equilibration: Tightly cap the vials and place them in an orbital shaker set to a constant temperature (e.g., 25.0 ± 0.5 °C). Agitate at a moderate speed for 24 to 48 hours. A preliminary kinetic study is advised to confirm the time required to reach a plateau in concentration.

• Phase Separation: After incubation, centrifuge the vials at high speed (e.g., 10,000 x g) for 15 minutes to pellet the excess solid. This step minimizes the amount of particulate matter transferred to the filtration step.

• Sample Filtration: Immediately after centrifugation, carefully withdraw an aliquot of the clear supernatant. The causality here is critical: any temperature fluctuation can cause precipitation. Filter the aliquot through a chemically compatible 0.22 µm syringe filter (e.g., PTFE for most organic solvents) into a clean vial. The first few drops should be discarded to saturate the filter membrane and avoid adsorption losses.

• Quantification: Prepare a precise dilution of the filtered sample in a suitable diluent (often the mobile phase of the analytical method). Analyze the diluted sample using a validated HPLC-UV method against a multi-point calibration curve of the compound.

• Data Analysis: Calculate the solubility in mg/mL or mmol/L, accounting for the dilution factor. The experiment should be performed in at least triplicate for each solvent to assess variability.

Predictive Solubility Profile and Mechanistic Rationale

The principle of "like dissolves like" provides a powerful predictive tool. Solubility is maximized when the intermolecular forces of the solute and solvent are compatible.

Intermolecular Force Analysis

The solubility of 2-amino-N-(2-methoxyphenyl)benzamide is a function of the energy balance between breaking its crystal lattice and the solvation of its functional groups.

Caption: Key intermolecular interactions influencing solubility.

Predicted Solubility in Common Organic Solvents

This table summarizes the predicted solubility based on solvent characteristics and the mechanistic insights from the diagram above.

Table 2: Predicted Solubility of 2-amino-N-(2-methoxyphenyl)benzamide at Ambient Temperature

Solvent	Class	Polarity	Predicted Solubility	Rationale
Dimethyl Sulfoxide (DMSO)	Polar Aprotic	High	Very High	Strong hydrogen bond acceptor; effectively solvates both N-H donors and the amide system.
N,N-Dimethylformamide (DMF)	Polar Aprotic	High	Very High	Similar to DMSO, its high polarity and hydrogen bond accepting capacity disrupt the crystal lattice effectively.
Methanol	Polar Protic	High	High	Acts as both a hydrogen bond donor and acceptor, readily interacting with the amine and amide groups.
Ethanol	Polar Protic	High	High	Similar to methanol, though slightly lower polarity may result in marginally lower solubility.
Tetrahydrofuran (THF)	Polar Aprotic	Moderate	Moderate	Acts as a hydrogen bond acceptor but lacks the high polarity of DMSO, resulting in moderate solvation.
Acetone	Polar Aprotic	Moderate	Moderate	The ketone group is a good hydrogen bond acceptor, but overall polarity is moderate.
Dichloromethane (DCM)	Halogenated	Moderate	Low to Moderate	Can engage in dipole-dipole interactions but is a poor hydrogen bonder, limiting its ability to solvate the amine/amide groups.
Ethyl Acetate	Ester	Moderate	Low	Limited polarity and hydrogen bonding capability. Favorable for less polar compounds.
Toluene	Aromatic	Low	Very Low	Interactions are limited to weak van der Waals forces, which are insufficient to overcome the solute's strong intermolecular forces.

| Hexane | Aliphatic | Nonpolar | Insoluble | Mismatch in polarity is too great; interactions are minimal. |

Conclusion and Forward Outlook

While predictive models and theoretical understanding provide essential guidance, they are no substitute for empirical data. The solubility of 2-amino-N-(2-methoxyphenyl)benzamide is a key parameter that must be experimentally determined to de-risk and accelerate its development. The protocol and mechanistic insights provided in this guide offer a robust foundation for researchers to generate high-quality, reliable data. This data will be instrumental in guiding the strategic decisions that underpin successful drug development, from process optimization to the rational design of patient-centric formulations.

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A Technical Guide to the Stoichiometric Calculation of Theoretical Yield for 2-amino-N-(2-methoxyphenyl)benzamide

This guide provides an in-depth walkthrough for researchers, scientists, and drug development professionals on the principles and practical steps required to calculate the theoretical yield of 2-amino-N-(2-methoxyphenyl)benzamide. Moving beyond simple rote steps, this document elucidates the underlying chemical logic, ensuring a comprehensive understanding applicable to broader synthetic challenges.

The Underlying Chemistry: Synthesis Pathway and Stoichiometry

The successful prediction of a reaction's maximum possible output begins with a firm grasp of the chemical transformation itself. The synthesis of 2-amino-N-(2-methoxyphenyl)benzamide is efficiently achieved through the reaction of Isatoic Anhydride with 2-Methoxyaniline (also known as o-anisidine).

The Reaction Pathway

The reaction proceeds as follows:

Isatoic Anhydride + 2-Methoxyaniline → 2-amino-N-(2-methoxyphenyl)benzamide + CO2

This transformation is a robust and common method for forming 2-aminobenzamide derivatives.[1][2] The primary amine of 2-methoxyaniline acts as a nucleophile, attacking the electrophilic carbonyl carbon of the isatoic anhydride. This leads to a ring-opening of the anhydride, followed by a decarboxylation (loss of a CO2 molecule) to form the stable amide product.[3]

Causality of the Mechanism and Stoichiometric Relationship

The mechanism dictates the molar relationship between reactants and products. The key steps are:

• Nucleophilic Attack: The lone pair of electrons on the nitrogen atom of 2-methoxyaniline attacks one of the carbonyl carbons of isatoic anhydride.

• Ring-Opening: This attack leads to the opening of the anhydride ring, forming an unstable carbamic acid intermediate.

• Decarboxylation: The intermediate spontaneously loses a molecule of carbon dioxide to yield the final 2-amino-N-(2-methoxyphenyl)benzamide product.

Crucially, each molecule of isatoic anhydride reacts with exactly one molecule of 2-methoxyaniline.[4] This establishes a definitive 1:1 stoichiometric ratio , which is the bedrock of our theoretical yield calculation.

Core Principles of Theoretical Yield Calculation

Theoretical yield is the maximum quantity of a product that can be formed from given amounts of reactants, assuming 100% reaction efficiency. Its calculation is a cornerstone of synthetic chemistry for planning, cost analysis, and efficiency assessment.

The Limiting Reactant: The Arbiter of Yield

In any chemical reaction, reactants are rarely present in the exact stoichiometric ratio. The reactant that is consumed first is termed the limiting reactant (or limiting reagent), as it dictates the point at which the reaction ceases. The other reactant is considered to be in "excess." The theoretical yield is always determined by the initial amount of the limiting reactant.

• Field Insight: In a drug development or manufacturing context, chemists often intentionally use a slight excess of the less expensive or more easily removable reactant. In this synthesis, 2-methoxyaniline is typically more cost-effective than isatoic anhydride. Therefore, a small excess of 2-methoxyaniline might be used to drive the reaction to completion and ensure the full conversion of the more valuable isatoic anhydride.

Practical Application: A Step-by-Step Calculation Protocol

This section provides a detailed, self-validating methodology for calculating the theoretical yield. We will use a hypothetical scenario to illustrate the process.

Scenario: A chemist starts a reaction with 10.0 grams of Isatoic Anhydride and 8.5 grams of 2-Methoxyaniline .

Required Data: Reagent Properties

All quantitative data required for the calculation are summarized in the table below. Molar masses are derived from authoritative chemical databases.[5][6][7]

Compound	Chemical Formula	Molar Mass ( g/mol )	Starting Mass (g)
Isatoic Anhydride	C₈H₅NO₃	163.13[8][9]	10.0
2-Methoxyaniline	C₇H₉NO	123.15[10]	8.5
2-amino-N-(2-methoxyphenyl)benzamide	C₁₄H₁₄N₂O₂	242.27[11][12]	N/A (Product)

Step 1: Calculate Moles of Each Reactant

To determine the limiting reactant, we must first convert the mass of each starting material into moles using the fundamental relationship: Moles = Mass (g) / Molar Mass (g/mol)

• Moles of Isatoic Anhydride: 10.0 g / 163.13 g/mol = 0.0613 moles

• Moles of 2-Methoxyaniline: 8.5 g / 123.15 g/mol = 0.0690 moles

Step 2: Identify the Limiting Reactant

We compare the calculated molar amounts based on the 1:1 stoichiometry established in Section 1.2.

• Moles of Isatoic Anhydride = 0.0613 mol

• Moles of 2-Methoxyaniline = 0.0690 mol

Since 0.0613 is less than 0.0690, Isatoic Anhydride is the limiting reactant. There is an excess of 2-methoxyaniline. This means the reaction will stop once all 0.0613 moles of isatoic anhydride have been consumed.

Step 3: Calculate Theoretical Moles of Product

The 1:1 stoichiometry dictates that the moles of product formed will be equal to the moles of the limiting reactant consumed.

• Theoretical Moles of Product: 0.0613 moles of Isatoic Anhydride → 0.0613 moles of 2-amino-N-(2-methoxyphenyl)benzamide

Step 4: Calculate Theoretical Yield in Grams

Finally, we convert the theoretical moles of the product back into a mass, which gives us the theoretical yield.

Mass (g) = Moles × Molar Mass (g/mol)

• Theoretical Yield: 0.0613 mol × 242.27 g/mol = 14.85 grams

Therefore, the maximum possible mass of 2-amino-N-(2-methoxyphenyl)benzamide that can be produced from the given starting materials is 14.85 grams .

Visualization of the Calculation Workflow

The logical flow of the theoretical yield calculation can be represented as a clear workflow.

Caption: Workflow for calculating theoretical yield.

Conclusion: From Theory to Practice

The theoretical yield represents an idealized maximum. In practice, the actual yield —the amount of product physically isolated and purified—is almost always lower. This discrepancy is captured by the percent yield ((Actual Yield / Theoretical Yield) × 100%). Factors that reduce actual yield include incomplete reactions, the formation of byproducts (such as o-ureidobenzoic acids in some cases), and physical losses during workup and purification steps (e.g., transfers, filtration, chromatography). A thorough understanding of the theoretical yield calculation is therefore not just an academic exercise; it is the critical benchmark against which the efficiency and success of every real-world chemical synthesis are measured.

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An In-depth Technical Guide to the Synthesis of 2-amino-N-(2-methoxyphenyl)benzamide

Abstract

This technical guide provides a comprehensive overview of the primary synthetic strategies for obtaining 2-amino-N-(2-methoxyphenyl)benzamide, a key structural motif in medicinal chemistry and materials science. We will explore two principal and reliable synthetic pathways, originating from readily available starting materials: Isatoic Anhydride and Anthranilic Acid. This document is intended for researchers, chemists, and drug development professionals, offering detailed experimental protocols, mechanistic insights, and comparative analysis to facilitate informed decisions in the laboratory. Each protocol is designed as a self-validating system, grounded in established chemical principles and supported by authoritative references.

Introduction: The Significance of the 2-Aminobenzamide Scaffold

The 2-aminobenzamide framework is a privileged scaffold in modern chemistry, serving as a cornerstone for a diverse range of biologically active compounds and functional materials. The specific target of this guide, 2-amino-N-(2-methoxyphenyl)benzamide, incorporates an additional ortho-methoxy aniline moiety, which can significantly influence molecular conformation, solubility, and receptor-binding interactions through steric and electronic effects. Understanding the most effective and reliable methods for constructing this molecule is therefore of considerable value to the scientific community. This guide will focus on the two most prevalent and practical synthetic routes, providing the necessary detail for successful replication and optimization.

Synthetic Pathway I: From Isatoic Anhydride

The reaction of isatoic anhydride with primary amines is a widely employed, efficient, and often high-yielding method for the synthesis of N-substituted 2-aminobenzamides. This pathway is particularly attractive due to its operational simplicity and the commercial availability of a wide array of starting materials.

Mechanistic Rationale: Nucleophilic Acyl Substitution and Decarboxylation

The core of this synthetic route is a nucleophilic acyl substitution reaction. The primary amine, in this case, 2-methoxyaniline (o-anisidine), acts as the nucleophile. The reaction proceeds through the following key steps:

• Nucleophilic Attack: The lone pair of electrons on the nitrogen atom of 2-methoxyaniline attacks one of the electrophilic carbonyl carbons of the isatoic anhydride ring.

• Ring Opening: This attack leads to the opening of the heterocyclic anhydride ring, forming an unstable carbamic acid intermediate.

• Decarboxylation: The carbamic acid intermediate readily loses a molecule of carbon dioxide (CO2) to yield the final, stable 2-amino-N-(2-methoxyphenyl)benzamide product.

This one-pot reaction is typically driven to completion by heating and results in a relatively clean product profile, often simplifying purification.

Caption: Reaction mechanism for the synthesis from Isatoic Anhydride.

Detailed Experimental Protocol (Isatoic Anhydride Pathway)

This protocol is based on established literature procedures for the synthesis of the target compound.[1]

Materials:

• Isatoic Anhydride (1.0 eq)

• 2-Methoxyaniline (o-anisidine) (1.0 eq)

• Ethanol (as solvent)

Procedure:

• To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add isatoic anhydride (1.0 eq) and ethanol.

• To this suspension, add 2-methoxyaniline (1.0 eq) at room temperature.

• Heat the reaction mixture to reflux and maintain for 2-4 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• After completion of the reaction (as indicated by the disappearance of starting materials), cool the mixture to room temperature.

• The product often precipitates out of the solution upon cooling. If not, the solvent can be partially removed under reduced pressure to induce crystallization.

• Collect the solid product by vacuum filtration and wash with a small amount of cold ethanol.

• The crude product can be further purified by recrystallization from ethanol to yield a beige powder.[1]

Data Presentation and Validation

The following table summarizes the key data for the synthesis of 2-amino-N-(2-methoxyphenyl)benzamide via the isatoic anhydride pathway.

Parameter	Value	Reference
Yield	99% (conventional heating)	[1]
Melting Point	121 °C	[1][2]
Appearance	Beige Powder	[1]
Molecular Formula	C14H14N2O2	[1][3]
Molecular Weight	242.27 g/mol	[3]

Characterization Data: [1]

• IR (KBr, νmax, cm⁻¹): 3454, 3366, 3274 (N-H stretching), 1643 (C=O stretching).

• ¹H-NMR (400 MHz, DMSO-d₆, δ ppm): 7.75 (1H, br s, NH), 7.42–7.44 (3H, m), 7.22 (1H, t, J = 7.7 Hz), 6.86–6.88 (2H, m), 6.65–6.69 (2H, m), 5.12 (2H, br s, NH₂), 3.78 (3H, s, OCH₃).

• ¹³C-NMR (δ ppm): 55.5, 114.2, 116.3, 116.8, 117.5, 122.7, 127.2, 130.8, 132.6, 148.9, 156.7, 167.6.

• MS (m/z, %): 242 [M⁺] (80.00).

Synthetic Pathway II: From Anthranilic Acid

The second major pathway involves the direct coupling of anthranilic acid with 2-methoxyaniline. This is a classic amide bond formation reaction. Unlike the isatoic anhydride route, this method requires the activation of the carboxylic acid group of anthranilic acid to facilitate the reaction with the amine, which is a weaker nucleophile than in its reaction with the anhydride.

Mechanistic Rationale: Carboxylic Acid Activation

Direct reaction between a carboxylic acid and an amine to form an amide is generally unfavorable under mild conditions due to the formation of a stable and unreactive ammonium carboxylate salt. To overcome this, a coupling agent is employed to convert the carboxylic acid's hydroxyl group into a better leaving group.

Common coupling agents include carbodiimides like N,N'-dicyclohexylcarbodiimide (DCC) or more modern reagents like HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate).

• DCC-mediated coupling: DCC reacts with the carboxylic acid to form a highly reactive O-acylisourea intermediate. The amine then attacks this intermediate, forming the amide bond and releasing dicyclohexylurea (DCU) as a byproduct.

• HATU-mediated coupling: HATU is an aminium-based coupling reagent that reacts with the carboxylic acid to form an active ester. This active ester is highly susceptible to nucleophilic attack by the amine, leading to the formation of the amide bond with high efficiency and often with reduced side reactions compared to carbodiimides.

Caption: General mechanism for amide coupling of Anthranilic Acid.

Representative Experimental Protocol (Amide Coupling Pathway)

Materials:

• Anthranilic acid (1.0 eq)

• 2-Methoxyaniline (o-anisidine) (1.1 eq)

• HATU (1.1 eq)

• N,N-Diisopropylethylamine (DIPEA) (2.0 eq)

• Anhydrous N,N-Dimethylformamide (DMF) or Dichloromethane (DCM) as solvent

Procedure:

• In a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve anthranilic acid (1.0 eq) and HATU (1.1 eq) in anhydrous DMF.

• Add DIPEA (2.0 eq) to the mixture and stir for 10-15 minutes at room temperature. This pre-activation step forms the active ester.

• Add 2-methoxyaniline (1.1 eq) to the reaction mixture.

• Stir the reaction at room temperature for 12-24 hours. Monitor the reaction progress by TLC.

• Upon completion, quench the reaction by adding water.

• Extract the aqueous mixture with an organic solvent such as ethyl acetate (3 x volume of aqueous layer).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• The crude product should be purified by column chromatography on silica gel to afford the pure 2-amino-N-(2-methoxyphenyl)benzamide.

Comparative Analysis of Pathways

Feature	Pathway I (Isatoic Anhydride)	Pathway II (Anthranilic Acid)
Starting Materials	Isatoic Anhydride, 2-Methoxyaniline	Anthranilic Acid, 2-Methoxyaniline, Coupling Agent, Base
Number of Steps	One-pot	One-pot (but requires more reagents)
Byproducts	CO₂ (gaseous)	Stoichiometric amounts of coupling agent byproduct (e.g., DCU) and salt
Purification	Often simpler (crystallization)	Usually requires column chromatography
Cost-Effectiveness	Generally more cost-effective	Can be more expensive due to coupling agents
Yield	Typically very high (e.g., 99%)[1]	Variable, but can be high with optimized conditions

General Experimental Workflow and Purification

Regardless of the synthetic pathway chosen, a general workflow is followed for the synthesis, isolation, and purification of the final product.

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Introduction: Unveiling a Scaffold of Therapeutic Promise

An In-Depth Technical Guide to 2-amino-N-(2-methoxyphenyl)benzamide: Synthesis, Biological Potential, and Research Protocols

In the landscape of medicinal chemistry, the benzamide scaffold represents a cornerstone of drug design, valued for its structural rigidity, synthetic accessibility, and capacity for diverse biological interactions.[1] Within this class, molecules featuring a 2-aminobenzamide core are of particular interest. This arrangement forms a potent bidentate zinc-binding group, a key pharmacophore for inhibiting metalloenzymes, most notably Histone Deacetylases (HDACs).[2][3] This guide focuses on a specific, yet underexplored, member of this family: 2-amino-N-(2-methoxyphenyl)benzamide .

This compound uniquely combines the proven zinc-binding capabilities of the 2-aminobenzamide moiety with an N-(2-methoxyphenyl) substituent. The methoxy-substituted phenyl ring offers distinct steric and electronic properties that can modulate target affinity, selectivity, and pharmacokinetic behavior. While direct literature on this exact molecule is sparse, this guide will synthesize data from closely related analogues to provide a comprehensive technical overview for researchers, scientists, and drug development professionals. We will delve into its logical synthesis, predict its physicochemical properties, explore its significant therapeutic potential as an HDAC inhibitor, and provide detailed experimental protocols to facilitate further investigation.

Synthesis and Characterization: A Reliable Synthetic Pathway

The most direct and widely employed method for synthesizing N-substituted 2-aminobenzamides is through the ring-opening of isatoic anhydride with a corresponding amine.[4] Isatoic anhydride serves as a stable and convenient electrophilic synthon for anthranilic acid, reacting readily with nucleophiles like primary amines to yield the desired amide with the loss of carbon dioxide.[5]

The proposed synthesis for 2-amino-N-(2-methoxyphenyl)benzamide leverages this established reaction between isatoic anhydride and 2-methoxyaniline.

Caption: Synthetic workflow for 2-amino-N-(2-methoxyphenyl)benzamide.

Experimental Protocol: Synthesis of 2-amino-N-(2-methoxyphenyl)benzamide

This protocol is a representative procedure adapted from established methods for the reaction of isatoic anhydride with primary amines.[4]

• Reagent Preparation: In a dry, round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve isatoic anhydride (1.0 eq.) in a suitable polar aprotic solvent (e.g., dioxane or DMF, approx. 5-10 mL per mmol of anhydride).

• Amine Addition: To the stirred solution, add 2-methoxyaniline (1.0-1.1 eq.) dropwise at room temperature. The addition is typically mildly exothermic.

• Reaction: Heat the reaction mixture to 80-100 °C. The progress of the reaction can be monitored by observing the cessation of CO₂ evolution. The reaction is typically complete within 2-4 hours. Thin-Layer Chromatography (TLC) can be used to confirm the consumption of starting materials.

• Work-up: After cooling to room temperature, pour the reaction mixture into ice-cold water. The crude product will often precipitate as a solid.

• Purification:

  • Collect the solid precipitate by vacuum filtration and wash thoroughly with cold water.

  • For further purification, the crude product can be recrystallized from a suitable solvent system, such as ethanol/water.

  • Alternatively, if the product is not sufficiently pure after recrystallization, silica gel column chromatography can be employed using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes).

• Characterization (Self-Validation): The identity and purity of the final compound must be confirmed.

  • Melting Point (MP): Determine the melting point range of the purified solid.

  • Spectroscopy: Obtain ¹H NMR, ¹³C NMR, Mass Spectrometry (MS), and Infrared (IR) spectra to confirm the chemical structure and rule out the presence of significant impurities.

Physicochemical Properties (Predicted)

Property	Predicted Value / Range	Rationale / Significance
Molecular Formula	C₁₄H₁₄N₂O₂	-
Molecular Weight	242.27 g/mol	Falls within the "Rule of Five" guidelines for drug-likeness.
logP	~2.5 - 3.0	Indicates moderate lipophilicity, suggesting a balance between aqueous solubility and membrane permeability.[6]
Topological Polar Surface Area (TPSA)	~69 Ų	Suggests good potential for oral bioavailability and cell permeability.
Hydrogen Bond Donors	2 (two -NH groups)	Contributes to solubility and target binding interactions.
Hydrogen Bond Acceptors	4 (two O atoms, two N atoms)	Influences solubility and provides points for hydrogen bonding with biological targets.
Aqueous Solubility	Slightly Soluble	The aromatic rings reduce solubility, but polar groups provide some aqueous interaction.[1]

Biological Activity and Therapeutic Potential

The therapeutic potential of 2-amino-N-(2-methoxyphenyl)benzamide is strongly suggested by its structural similarity to a well-established class of enzyme inhibitors.

Primary Target: Histone Deacetylase (HDAC) Inhibition

HDACs are a class of enzymes that play a critical role in epigenetic regulation by removing acetyl groups from histone proteins, leading to chromatin condensation and transcriptional repression.[3] Dysregulation of HDAC activity is a hallmark of many cancers and fibrotic diseases, making HDAC inhibitors (HDACi) a major focus of therapeutic development.[2][7]

The N-(2-aminophenyl)benzamide scaffold is a classic "Type II" zinc-binding group for class I HDACs (HDAC1, 2, 3).[2][8] The mechanism involves the bidentate chelation of the catalytic zinc ion (Zn²⁺) in the enzyme's active site by the ortho-amino group and the adjacent amide carbonyl oxygen. This interaction effectively blocks the enzyme's catalytic function.

Caption: Proposed mechanism of HDAC inhibition.

The introduction of the 2-methoxyphenyl group can further influence activity. It may interact with other residues in the active site tunnel, potentially conferring selectivity for specific HDAC isoforms. Studies on related 2-substituted benzamides have shown that minor modifications can dramatically shift selectivity between HDAC1/2 and HDAC3.[8]

Contextual Data: IC₅₀ Values of Related 2-Aminobenzamide HDAC Inhibitors [8]

Compound	Target	IC₅₀ (nM)	Selectivity Profile
Compound 14 (2-amino-6-fluorobenzamide derivative)	HDAC1	180	HDAC1,2,3 Inhibitor
HDAC3	49
Compound 13 (2-methylamino benzamide derivative)	HDAC1	>15,000	HDAC3 Selective
HDAC3	41
RGFP966 (N-(2-aminophenyl)carboxamide)	HDAC3	80	HDAC3 Selective

This data highlights that the core 2-aminobenzamide structure is a potent inhibitor, and substitutions on the benzamide ring are critical for determining isoform selectivity.[8]

Other Potential Biological Activities

• Antiproliferative and Antifibrotic Activity: As a direct consequence of HDAC inhibition, the compound is predicted to have antiproliferative activity against various cancer cell lines.[2] Furthermore, N-(2-aminophenyl)benzamide derivatives have shown efficacy in mouse models of pulmonary fibrosis.[2][7]

• Antiparasitic Activity: Benzimidazole and benzamide derivatives containing N-(2-methoxyphenyl) groups have been investigated for leishmanicidal activity.[9][10] One such compound reduced parasite load by 71% in an in vivo model of cutaneous leishmaniasis, suggesting this moiety may contribute to antiparasitic effects.[9][10]

• Antimicrobial Activity: Various 2-amino-N-phenylbenzamides have been screened for antimycobacterial and antifungal properties, showing moderate activity.[11]

Pharmacokinetic Considerations (Predicted)

A compound's therapeutic success hinges on its ADME (Absorption, Distribution, Metabolism, Excretion) profile.

• Absorption: With a moderate predicted logP and TPSA, the molecule likely has good potential for passive oral absorption.[6]

• Distribution: The compound is expected to distribute into tissues. The BOILED-Egg model, applied to similar structures, suggests potential for blood-brain barrier penetration.[6]

• Metabolism: Benzamides can undergo several metabolic transformations. Key pathways for this molecule could include:

  • N-acetylation of the 2-amino group, which can sometimes lead to faster clearance.[12]

  • O-demethylation of the methoxy group.

  • Hydroxylation of the aromatic rings.

• Excretion: Metabolites are typically excreted renally.

Protocol: In Vitro Metabolic Stability Assay (Liver Microsomes)

This assay provides an early assessment of a compound's susceptibility to Phase I metabolism.

• Incubation Preparation: Prepare an incubation mixture in microtubes containing liver microsomes (e.g., human or rat), a NADPH-regenerating system, and phosphate buffer (pH 7.4).

• Compound Addition: Add 2-amino-N-(2-methoxyphenyl)benzamide (typically at a final concentration of 1 µM) to initiate the reaction.

• Time Points: Incubate the mixture at 37 °C. Aliquots are removed at specific time points (e.g., 0, 5, 15, 30, 60 minutes).

• Reaction Quenching: Stop the reaction in each aliquot by adding a cold organic solvent (e.g., acetonitrile) containing an internal standard.

• Analysis: Centrifuge the samples to precipitate proteins. Analyze the supernatant using a validated LC-MS/MS method to quantify the remaining parent compound.

• Data Analysis: Plot the natural log of the percentage of remaining compound versus time. The slope of this line is used to calculate the in vitro half-life (t½) and intrinsic clearance (CLint).

Future Research Directions

2-amino-N-(2-methoxyphenyl)benzamide stands as a promising candidate for further research. Key next steps should include:

• Definitive Synthesis and Characterization: Perform the proposed synthesis and rigorously confirm the structure and purity of the compound.

• In Vitro HDAC Profiling: Screen the compound against a panel of HDAC isoforms (especially HDAC1, 2, and 3) to determine its potency (IC₅₀) and selectivity.

• Cell-Based Assays: Evaluate its antiproliferative effects in relevant cancer cell lines (e.g., lung, colon, hematological) and assess its ability to induce apoptosis or cell cycle arrest.

• Pharmacokinetic Studies: Conduct in vitro ADME assays (metabolic stability, plasma protein binding, permeability) followed by in vivo pharmacokinetic studies in animal models to determine its oral bioavailability and half-life.[12]

• In Vivo Efficacy Studies: Based on positive in vitro results, test the compound in animal models of cancer or fibrosis to establish therapeutic efficacy.

Conclusion

2-amino-N-(2-methoxyphenyl)benzamide is a strategically designed molecule that merges the potent zinc-chelating properties of the 2-aminobenzamide core with the modulating influence of a 2-methoxyphenyl substituent. Based on extensive literature on related analogues, it is strongly positioned as a potential inhibitor of Class I histone deacetylases. This activity suggests significant therapeutic potential in oncology and fibrotic diseases. Its predicted physicochemical properties are favorable for drug development, though its metabolic profile requires experimental validation. The detailed synthetic and analytical protocols provided in this guide offer a clear path for researchers to synthesize, validate, and explore the full biological potential of this promising compound.

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• Zhang, Y., et al. (2004). Histone deacetylase inhibitors FK228, N-(2-aminophenyl)-4-[N-(pyridin-3-yl-methoxycarbonyl)amino- methyl]benzamide and m-carboxycinnamic acid bis-hydroxamide augment radiation-induced cell death in gastrointestinal adenocarcinoma cells.
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• Pinheiro, R. O., et al. (2024). Characterization of the Effect of N-(2-Methoxyphenyl)-1-methyl-1H-benzimidazol-2-amine, Compound 8, against Leishmania mexicana and Its In Vivo Leishmanicidal Activity. Pharmaceuticals. (URL: )
• Wang, Y., et al. (2020). Synthesis and Biological Activity of Benzamides Substituted with Pyridine-Linked 1,2,4-Oxadiazole. Molecules. (URL: )
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• Kato, S., et al. (1991). Novel benzamides as selective and potent gastrokinetic agents. 2. Synthesis and structure-activity relationships of 4-amino-5-chloro-2-ethoxy-N-[[4-(4-fluorobenzyl)-2-morpholinyl]methyl] benzamide citrate (AS-4370) and related compounds. Journal of Medicinal Chemistry. (URL: )

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Protocols & Analytical Methods

Synthesis of 2-amino-N-(2-methoxyphenyl)benzamide: An In-Depth Technical Guide

Introduction: The Significance of the 2-Aminobenzamide Scaffold

The 2-aminobenzamide framework is a privileged scaffold in medicinal chemistry and materials science, serving as a versatile precursor for a multitude of heterocyclic compounds with significant biological activities. This structural motif is a cornerstone in the synthesis of quinazolinones, benzodiazepines, and other pharmacologically relevant molecules. The title compound, 2-amino-N-(2-methoxyphenyl)benzamide, incorporates an additional methoxy-substituted phenyl ring, a feature that can modulate its physicochemical properties, such as lipophilicity and hydrogen bonding capacity, thereby influencing its pharmacokinetic and pharmacodynamic profiles. This guide provides a comprehensive, field-proven protocol for the synthesis of 2-amino-N-(2-methoxyphenyl)benzamide, emphasizing the underlying chemical principles, safety considerations, and purification strategies to ensure a high-purity final product.

Physicochemical Data of Key Compounds

A thorough understanding of the properties of all substances involved is paramount for both safety and experimental success. The following table summarizes the key physicochemical data for the reactants and the target product.

Compound	Molecular Formula	Molar Mass ( g/mol )	Appearance	Melting Point (°C)	Boiling Point (°C)	Key Hazards
Isatoic Anhydride	C₈H₅NO₃	163.13	White to beige solid[1][2]	243 (decomposes)[1][3]	N/A	Skin and eye irritant, potential sensitizer[4][5][6]
2-Methoxyaniline	C₇H₉NO	123.15	Colorless to yellowish liquid[7][8]	-2 to 6[7][9]	218-225[7][9]	Toxic if swallowed, inhaled, or in contact with skin; suspected carcinogen[10][11][12]
2-amino-N-(2-methoxyphenyl)benzamide	C₁₄H₁₄N₂O₂	242.27	Solid (predicted)	Not readily available	Not readily available	Handle with care, assuming properties of similar aromatic amines and amides

Reaction Principle and Mechanism

The synthesis of 2-amino-N-(2-methoxyphenyl)benzamide is efficiently achieved through the reaction of isatoic anhydride with 2-methoxyaniline. This transformation relies on a nucleophilic acyl substitution followed by a decarboxylation cascade.

The Causality Behind the Reaction:

• Nucleophilic Attack: The reaction is initiated by the nucleophilic attack of the primary amine group of 2-methoxyaniline on one of the carbonyl carbons of isatoic anhydride. The lone pair of electrons on the nitrogen atom of the amine is attracted to the electrophilic carbonyl carbon.

• Ring Opening: This initial attack leads to the formation of a tetrahedral intermediate which subsequently collapses, resulting in the opening of the anhydride ring to form a carbamic acid intermediate.

• Decarboxylation: The carbamic acid intermediate is unstable and readily undergoes decarboxylation, releasing a molecule of carbon dioxide (CO₂). This step is thermodynamically favorable and drives the reaction to completion. The loss of CO₂ is a key feature of using isatoic anhydride as a synthon for 2-aminobenzamides.[13][14]

This one-pot reaction is a convergent and atom-economical approach to constructing the desired amide bond and revealing the 2-amino functionality.

Reaction Mechanism Diagram

Caption: The reaction mechanism for the synthesis of 2-amino-N-(2-methoxyphenyl)benzamide.

Experimental Protocol

This protocol provides a detailed, step-by-step methodology for the laboratory-scale synthesis of 2-amino-N-(2-methoxyphenyl)benzamide.

Materials and Equipment

• Isatoic anhydride (1.0 eq)

• 2-Methoxyaniline (1.05 eq)

• Dimethylformamide (DMF), anhydrous

• Ethanol (for recrystallization)

• Deionized water

• Round-bottom flask with reflux condenser and magnetic stirrer

• Heating mantle or oil bath

• Büchner funnel and vacuum flask

• Standard laboratory glassware

• Thin Layer Chromatography (TLC) plates (silica gel) and developing chamber

• UV lamp for TLC visualization

Safety Precautions: A Self-Validating System of Prudence

• Personal Protective Equipment (PPE): Always wear a lab coat, safety goggles, and appropriate chemical-resistant gloves.

• Ventilation: Conduct the reaction in a well-ventilated fume hood to avoid inhalation of DMF vapors and 2-methoxyaniline.

• Handling of Reactants:

  • Isatoic anhydride: Can cause skin and eye irritation. Avoid generating dust.[4][6]

  • 2-Methoxyaniline: Is toxic and a suspected carcinogen.[11][15] Avoid all direct contact.

• Waste Disposal: Dispose of all chemical waste in accordance with institutional and local regulations.

Step-by-Step Synthesis Procedure

• Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve isatoic anhydride (1.0 equivalent) in a minimal amount of anhydrous dimethylformamide (DMF).

• Addition of Amine: To the stirred solution, add 2-methoxyaniline (1.05 equivalents) dropwise at room temperature. A slight excess of the amine is used to ensure complete consumption of the isatoic anhydride.

• Heating and Reaction Monitoring: Heat the reaction mixture to 80-100 °C using a heating mantle or oil bath.[16] Monitor the progress of the reaction by Thin Layer Chromatography (TLC). A suitable eluent system would be a mixture of hexane and ethyl acetate. The reaction is typically complete within 2-4 hours, as indicated by the disappearance of the starting materials.

• Product Precipitation: Upon completion, allow the reaction mixture to cool to room temperature. Pour the cooled solution into a beaker containing ice-cold water. The crude product should precipitate as a solid.

• Isolation of Crude Product: Collect the precipitated solid by vacuum filtration using a Büchner funnel. Wash the solid generously with cold deionized water to remove any residual DMF and unreacted starting materials.

Experimental Workflow Diagram

Caption: A streamlined workflow for the synthesis and purification of 2-amino-N-(2-methoxyphenyl)benzamide.

Purification and Characterization

The purity of the final compound is critical for its intended application. Recrystallization is a highly effective method for purifying the crude product.

Recrystallization Protocol

• Solvent Selection: A mixture of ethanol and water is often a suitable solvent system for the recrystallization of aminobenzamides.

• Dissolution: Transfer the crude solid to an Erlenmeyer flask. Add a minimal amount of hot ethanol to dissolve the solid completely.

• Inducing Crystallization: While the solution is still hot, add deionized water dropwise until the solution becomes slightly turbid. Then, add a few more drops of hot ethanol to redissolve the precipitate.

• Cooling: Allow the solution to cool slowly to room temperature, followed by further cooling in an ice bath to maximize crystal formation.

• Crystal Collection: Collect the purified crystals by vacuum filtration, wash with a small amount of cold ethanol-water mixture, and dry under vacuum.

Characterization

The identity and purity of the synthesized 2-amino-N-(2-methoxyphenyl)benzamide should be confirmed using standard analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the molecular structure.

• Infrared (IR) Spectroscopy: To identify characteristic functional groups (N-H, C=O, C-O).

• Mass Spectrometry (MS): To determine the molecular weight of the compound.

• Melting Point Analysis: A sharp melting point range is indicative of high purity.

Conclusion

This application note provides a robust and reliable protocol for the synthesis of 2-amino-N-(2-methoxyphenyl)benzamide from isatoic anhydride and 2-methoxyaniline. By adhering to the detailed experimental procedures and safety precautions outlined, researchers can confidently prepare this valuable chemical intermediate for a wide range of applications in drug discovery and materials science. The provided mechanistic insights and workflow visualizations are intended to empower scientists with a deeper understanding of the chemical transformation, facilitating troubleshooting and optimization.

References

• Isatoic Anhydride. (n.d.). PubChem. Retrieved January 16, 2026, from [Link]

• Isatoic anhydride. (n.d.). Wikipedia. Retrieved January 16, 2026, from [Link]

• o-Anisidine (2-Methoxyaniline): Chemical Properties, Synthesis, Applications, and Safety Considerations. (2024, July 19). Molbase. Retrieved January 16, 2026, from [Link]

• isatoic anhydride. (2024, February 18). BDMAEE. Retrieved January 16, 2026, from [Link]

• o-Anisidine (2-Methoyaniline). (n.d.). U.S. Environmental Protection Agency. Retrieved January 16, 2026, from [Link]

• 2-Methoxyaniline. (n.d.). PubChem. Retrieved January 16, 2026, from [Link]

• Material Safety Data Sheet - Isatoic Anhydride, 98% (Titr.). (n.d.). Cole-Parmer. Retrieved January 16, 2026, from [Link]

• Isatoic Anhydride | 118-48-9 | 98%. (n.d.). LBAO Chemicals. Retrieved January 16, 2026, from [Link]

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Application Notes and Protocols: A Guide to the Synthesis of 2-amino-N-(2-methoxyphenyl)benzamide via Amide Coupling

Introduction

The amide bond is a cornerstone of modern medicinal chemistry and drug discovery, prevalent in a vast array of pharmaceuticals and biologically active molecules.[1][2] Its remarkable stability and ability to participate in hydrogen bonding interactions make it a critical functional group in molecular recognition. The synthesis of amides is, therefore, one of the most frequently performed transformations in organic synthesis.[3] This application note provides a detailed experimental procedure for the synthesis of 2-amino-N-(2-methoxyphenyl)benzamide, a valuable scaffold in medicinal chemistry, through a robust amide coupling protocol.

This guide is designed for researchers, scientists, and drug development professionals, offering not just a step-by-step protocol but also a deeper understanding of the underlying chemical principles. We will explore two highly effective and commonly employed coupling systems: 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) in conjunction with Hydroxybenzotriazole (HOBt), and HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate). The rationale behind reagent selection, reaction optimization, and thorough product characterization will be discussed to ensure reproducible and high-yielding results.

Strategic Overview: The Amide Coupling Reaction

The formation of an amide bond involves the condensation of a carboxylic acid and an amine.[3] Direct condensation is typically inefficient and requires harsh conditions. Therefore, the carboxylic acid is activated in situ using a coupling reagent to form a more reactive intermediate that is susceptible to nucleophilic attack by the amine.

Here, we will focus on the coupling of 2-aminobenzoic acid (the carboxylic acid component) with 2-methoxyaniline (the amine component) to yield the target molecule, 2-amino-N-(2-methoxyphenyl)benzamide.

Caption: General workflow for the synthesis of 2-amino-N-(2-methoxyphenyl)benzamide.

Recommended Coupling Protocols

Two reliable methods for the synthesis of 2-amino-N-(2-methoxyphenyl)benzamide are presented below. The choice between them may depend on the availability of reagents and the scale of the reaction.

Protocol 1: EDC/HOBt Mediated Coupling

This is a classic and cost-effective method for amide bond formation. EDC is a water-soluble carbodiimide that activates the carboxylic acid, while HOBt acts as an additive to suppress racemization and improve efficiency by forming a more reactive HOBt ester.[4][5]

Materials and Reagents:

Reagent/Material	Molar Mass ( g/mol )	Amount	Molar Equivalents
2-Aminobenzoic Acid	137.14	1.0 g	1.0
2-Methoxyaniline	123.15	1.08 g	1.2
EDC·HCl	191.70	1.67 g	1.2
HOBt	135.12	1.18 g	1.2
N,N-Diisopropylethylamine (DIPEA)	129.24	2.8 mL	3.0
N,N-Dimethylformamide (DMF)	-	20 mL	-
Ethyl Acetate	-	As needed for workup	-
1 M HCl (aq)	-	As needed for workup	-
Saturated NaHCO₃ (aq)	-	As needed for workup	-
Brine	-	As needed for workup	-
Anhydrous Na₂SO₄ or MgSO₄	-	As needed for workup	-

Step-by-Step Procedure:

• Reaction Setup: To a clean, dry round-bottom flask equipped with a magnetic stir bar, add 2-aminobenzoic acid (1.0 g, 7.29 mmol).

• Dissolution: Add N,N-Dimethylformamide (DMF, 20 mL) and stir until the acid is fully dissolved.

• Addition of Reagents: To the stirred solution, add HOBt (1.18 g, 8.75 mmol, 1.2 eq) and EDC·HCl (1.67 g, 8.75 mmol, 1.2 eq).

• Amine and Base Addition: Add 2-methoxyaniline (1.08 g, 8.75 mmol, 1.2 eq) followed by the dropwise addition of N,N-Diisopropylethylamine (DIPEA) (2.8 mL, 21.87 mmol, 3.0 eq).

• Reaction Monitoring: Stir the reaction mixture at room temperature. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) until the starting material (2-aminobenzoic acid) is consumed (typically 4-16 hours).

• Quenching and Extraction: Once the reaction is complete, pour the mixture into a separatory funnel containing 100 mL of ethyl acetate and 50 mL of water.

• Aqueous Washes: Wash the organic layer sequentially with 1 M HCl (2 x 50 mL), saturated NaHCO₃ solution (2 x 50 mL), and brine (1 x 50 mL).[6]

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure 2-amino-N-(2-methoxyphenyl)benzamide.

Protocol 2: HATU Mediated Coupling

HATU is a highly efficient uronium-based coupling reagent that often provides faster reaction times and higher yields, especially for challenging couplings.[7][8] It activates the carboxylic acid by forming a highly reactive OAt-active ester.[9]

Materials and Reagents:

Reagent/Material	Molar Mass ( g/mol )	Amount	Molar Equivalents
2-Aminobenzoic Acid	137.14	1.0 g	1.0
2-Methoxyaniline	123.15	1.08 g	1.2
HATU	380.23	3.32 g	1.2
N,N-Diisopropylethylamine (DIPEA)	129.24	2.8 mL	3.0
N,N-Dimethylformamide (DMF)	-	20 mL	-
Ethyl Acetate	-	As needed for workup	-
1 M HCl (aq)	-	As needed for workup	-
Saturated NaHCO₃ (aq)	-	As needed for workup	-
Brine	-	As needed for workup	-
Anhydrous Na₂SO₄ or MgSO₄	-	As needed for workup	-

Step-by-Step Procedure:

• Reaction Setup: In a dry round-bottom flask with a magnetic stir bar, dissolve 2-aminobenzoic acid (1.0 g, 7.29 mmol) in DMF (20 mL).

• Addition of Reagents: Add HATU (3.32 g, 8.75 mmol, 1.2 eq) to the solution.

• Base and Amine Addition: Add DIPEA (2.8 mL, 21.87 mmol, 3.0 eq) dropwise, followed by the addition of 2-methoxyaniline (1.08 g, 8.75 mmol, 1.2 eq).

• Reaction Monitoring: Stir the mixture at room temperature and monitor by TLC. Reactions with HATU are often complete within 1-4 hours.[7]

• Workup and Purification: Follow the same workup and purification procedure as described in Protocol 1 (steps 6-9).

Mechanistic Insights

Understanding the reaction mechanism is crucial for troubleshooting and optimizing the synthesis.

EDC/HOBt Coupling Mechanism

The reaction proceeds through a series of steps:

• The carboxylic acid reacts with EDC to form a highly reactive O-acylisourea intermediate.[10]

• HOBt then reacts with this intermediate to form an HOBt-active ester, releasing the water-soluble N,N'-dicyclohexylurea byproduct.[1]

• The amine then attacks the activated ester to form the desired amide bond, regenerating HOBt.[10]

Caption: Simplified mechanism of EDC/HOBt mediated amide coupling.

HATU Coupling Mechanism

The mechanism for HATU is similar in principle but involves the formation of a more reactive intermediate:

• The carboxylic acid, in the presence of a base like DIPEA, reacts with HATU to form a highly reactive OAt-active ester.[8][9]

• The amine then readily attacks this activated ester to yield the amide product. The pyridine nitrogen in the HOAt moiety is thought to stabilize the transition state, accelerating the reaction.[8]

Product Characterization

Thorough characterization of the final product is essential to confirm its identity and purity.

Expected Characterization Data for 2-amino-N-(2-methoxyphenyl)benzamide:

• ¹H NMR (400 MHz, CDCl₃) δ (ppm): Expected signals would include aromatic protons from both benzene rings, a singlet for the amino (-NH₂) protons, a singlet for the amide (-NH) proton, and a singlet for the methoxy (-OCH₃) protons.

• ¹³C NMR (100 MHz, CDCl₃) δ (ppm): Characteristic peaks would include the amide carbonyl carbon, aromatic carbons, and the methoxy carbon.

• Mass Spectrometry (ESI+): Expected m/z for [M+H]⁺.

Safety Precautions

Amide coupling reagents, particularly uronium-based reagents like HATU, can be potent sensitizers and may cause allergic reactions upon exposure.[11][12][13] It is imperative to handle these reagents in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. For more information on the hazards of peptide couplers, refer to the resources provided by the American Chemical Society.[14]

References

• Amine to Amide Mechanism (EDC + HOBt) - Common Organic Chemistry. Available from: [Link]

• Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents - PMC - NIH. Available from: [Link]

• HATU: Gold Standard Peptide Coupling Reagent for Amide Bond Formation - Inhibitor Research Hub. Available from: [Link]

• HATU - Wikipedia. Available from: [Link]

• Amine to Amide (Coupling) - HATU - Common Organic Chemistry. Available from: [Link]

• Coupling Agent Hazards - American Peptide Society. Available from: [Link]

• Bonding with Caution: Understanding the Hazards of Peptide Couplers - American Chemical Society. Available from: [Link]

• Standard Coupling Procedures; DIC/HOBt; PyBOP; HBTU; PyBrOP - Aapptec Peptides. Available from: [Link]

• Bonding with Caution: Understanding the Hazards of Peptide Couplers - American Chemical Society. Available from: [Link]

• Kinetics of Amide Formation through Carbodiimide/ N-Hydroxybenzotriazole (HOBt) Couplings - Luxembourg Bio Technologies. Available from: [Link]

• Coupling Reagents - Aapptec Peptides. Available from: [Link]

• The amide group and its preparation methods by acid-amine coupling reactions: an overview - ResearchGate. Available from: [Link]

• Amide Workup - Biofilm Inhibitor Synthesis. Available from: [Link]

• Discovery of N-(2-aminoethyl)-N-benzyloxyphenyl benzamides: New potent Trypanosoma brucei inhibitors - PubMed Central. Available from: [Link]

• An Evaluation of the Occupational Health Hazards of Peptide Couplers - PMC. Available from: [Link]

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Application Notes and Protocols: The Strategic Utility of 2-amino-N-(2-methoxyphenyl)benzamide in Medicinal Chemistry

Introduction: Unveiling the Potential of a Versatile Scaffold

In the landscape of modern medicinal chemistry, the strategic selection of foundational scaffolds is paramount to the successful development of novel therapeutic agents. Among these, the 2-aminobenzamide framework has emerged as a "privileged structure," owing to its conformational pre-organization and its capacity to engage in a multitude of intermolecular interactions. This guide focuses on a particularly valuable derivative, 2-amino-N-(2-methoxyphenyl)benzamide , a molecule poised for significant applications in drug discovery. The presence of the ortho-methoxyphenyl group introduces unique steric and electronic properties, influencing not only the reactivity of the parent molecule but also the pharmacological profile of its downstream derivatives.

This document serves as a comprehensive resource for researchers, providing in-depth protocols for the synthesis of 2-amino-N-(2-methoxyphenyl)benzamide and its subsequent elaboration into therapeutically relevant heterocyclic systems. We will delve into the causality behind experimental choices, ensuring that each protocol is a self-validating system for achieving high-purity compounds.

Core Applications in Medicinal Chemistry: A Gateway to Bioactive Heterocycles

The primary and most significant application of 2-amino-N-(2-methoxyphenyl)benzamide in medicinal chemistry is its role as a key intermediate in the synthesis of quinazolin-4(3H)-ones .[1][2] The quinazolinone core is a cornerstone of numerous biologically active molecules, exhibiting a wide spectrum of pharmacological activities including anticancer, antimicrobial, anti-inflammatory, and anticonvulsant properties.[3][4][5][6]

The strategic placement of the 2-amino and N-(2-methoxyphenyl)amide functionalities in the starting material facilitates a robust intramolecular cyclization, leading to the formation of the bicyclic quinazolinone system. The ortho-methoxy group on the N-phenyl ring can play a crucial role in modulating the biological activity and pharmacokinetic properties of the final compounds, potentially through steric hindrance or by influencing the overall electronic distribution of the molecule.

Signaling Pathways and Biological Targets

Derivatives of quinazolinones have been shown to interact with a variety of biological targets. For instance, certain quinazolinone-based compounds are known to inhibit enzymes like thymidylate synthase and poly-(ADP-ribose) polymerase (PARP), which are critical for DNA synthesis and repair in cancer cells.[5] Others have demonstrated activity as inhibitors of receptor tyrosine kinases, such as the Epidermal Growth Factor Receptor (EGFR), a key target in oncology.[7] The broad range of activities associated with the quinazolinone scaffold underscores the importance of versatile precursors like 2-amino-N-(2-methoxyphenyl)benzamide in the exploration of new chemical space for drug discovery.

Experimental Protocols

Part 1: Synthesis of 2-amino-N-(2-methoxyphenyl)benzamide

The synthesis of the title compound can be efficiently achieved through the reaction of isatoic anhydride with 2-methoxyaniline (o-anisidine). This method is advantageous due to the commercial availability of the starting materials and the generally high yields obtained.[8][9][10]

Protocol 1: Synthesis from Isatoic Anhydride

Materials:

• Isatoic Anhydride (1.0 eq)

• 2-Methoxyaniline (o-anisidine) (1.0 eq)

• Ethanol or Water

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and heat source

Procedure:

• To a round-bottom flask, add isatoic anhydride (1.0 eq) and the chosen solvent (e.g., ethanol or water).

• Add 2-methoxyaniline (1.0 eq) to the suspension.

• Heat the reaction mixture to reflux with vigorous stirring. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Upon completion, the reaction mixture is cooled to room temperature.

• The precipitated product is collected by filtration, washed with cold solvent, and dried under vacuum.

• Further purification can be achieved by recrystallization from a suitable solvent if necessary.

Causality of Experimental Choices:

• Isatoic Anhydride as a Precursor: Isatoic anhydride serves as a convenient and safe alternative to anthranilic acid derivatives, as the reaction proceeds with the evolution of carbon dioxide, driving the reaction to completion.[8]

• Solvent Choice: Both ethanol and water can be used as solvents. Water offers a greener and more economical option, while ethanol may provide better solubility for certain substituted anilines.

• Reflux Conditions: Heating is necessary to overcome the activation energy for the initial nucleophilic attack and subsequent ring-opening and decarboxylation steps.

Part 2: Synthesis of 2,3-Disubstituted-Quinazolin-4(3H)-ones

The synthesized 2-amino-N-(2-methoxyphenyl)benzamide can be readily converted to quinazolinones through cyclization with various electrophilic partners, such as aldehydes or acid chlorides.

Protocol 2: Cyclization with an Aldehyde

Materials:

• 2-amino-N-(2-methoxyphenyl)benzamide (1.0 eq)

• Substituted aldehyde (1.1 eq)

• Catalyst (e.g., p-toluenesulfonic acid, L-proline)

• Solvent (e.g., Ethanol, DMF)

• Oxidizing agent (optional, e.g., iodine, air)

Procedure:

• In a round-bottom flask, dissolve 2-amino-N-(2-methoxyphenyl)benzamide (1.0 eq) and the aldehyde (1.1 eq) in the chosen solvent.

• Add a catalytic amount of the acid or organocatalyst.

• Heat the reaction mixture to the appropriate temperature (can range from room temperature to reflux, depending on the substrates and catalyst) and monitor by TLC.

• If the dihydroquinazolinone intermediate is stable, an oxidative step may be required. This can sometimes be achieved by bubbling air through the reaction mixture or by the addition of a mild oxidant like iodine.

• Upon completion, cool the reaction mixture and isolate the product by filtration or after aqueous workup and extraction with an organic solvent.

• Purify the crude product by column chromatography or recrystallization.

Causality of Experimental Choices:

• Catalyst: An acid catalyst protonates the aldehyde carbonyl, increasing its electrophilicity and facilitating the initial condensation with the amino group. Organocatalysts like L-proline can also promote this transformation through iminium ion formation.

• Oxidation Step: The initial cyclization often leads to a dihydroquinazolinone. For many biological applications, the fully aromatic quinazolinone is desired, necessitating an oxidation step. The choice of oxidant depends on the sensitivity of the functional groups present in the molecule.

Data Presentation: Representative Biological Activities

While specific biological data for derivatives of 2-amino-N-(2-methoxyphenyl)benzamide is not extensively available in the public domain, the following table summarizes the activities of structurally related quinazolinones to highlight the potential of this scaffold.

Compound Class	Biological Target/Activity	Representative IC₅₀/MIC Values	Reference
Quinazolinone Derivatives	Anticancer (various cell lines)	Broad range, from nanomolar to micromolar	[3]
Substituted Quinazolinones	Antimicrobial (S. aureus, E. coli)	MICs often in the µg/mL range	[5]
2-Phenyl-Quinazolinones	Anti-inflammatory	Activity comparable to standard drugs like ibuprofen	[4]
3-Aryl-Quinazolinones	Anticonvulsant	Effective in animal models of seizures	[3]

Conclusion and Future Outlook

2-amino-N-(2-methoxyphenyl)benzamide is a strategically important building block in medicinal chemistry, primarily serving as a versatile precursor for the synthesis of a diverse array of quinazolinone derivatives. The protocols outlined in this guide provide a solid foundation for the synthesis and further functionalization of this scaffold. The inherent biological potential of the quinazolinone core, combined with the modulatory effects of the 2-methoxyphenyl substituent, makes this an exciting area for further investigation in the quest for novel therapeutic agents. Future research should focus on the synthesis of libraries of derivatives and their systematic evaluation against a broad range of biological targets to fully unlock the therapeutic potential of this promising molecular framework.

References

• Subramaniam, R., et al. (2010). Synthesis and in-vitro study of biological activity of 2,3-substituted quinazolin-4(3H)-ones. Journal of Chemical and Pharmaceutical Research, 2(2), 462-468.
• Khan, I., & Ibrar, A. (2019).
• Al-Ostoot, F. H., et al. (2022). Biological activities of recent advances in quinazoline. IntechOpen.
• Talebi-Garakani, E., & Mojtabavi, S. (2021). Quinazolinone and quinazoline derivatives: recent structures with potent antimicrobial and cytotoxic activities. DARU Journal of Pharmaceutical Sciences, 29(1), 215-233.
• El-Hashash, M. A., et al. (2018). Synthesis and anticancer activity of novel quinazolinone and benzamide derivatives.
• Singh, P., & Kumar, A. (2021). Various approaches for the synthesis of quinazolinones by annulation of 2-amino benzamide. RSC Advances, 11(52), 32976-32993.
• Patel, V., et al. (2018). Cu-catalyzed Oxidative Cyclization of 2-amino-N-phenyl benzamide: Efficient Synthesis of Quinazolinone and Indazolone derivatives. ChemistrySelect, 3(31), 8961-8965.
• Yang, X., et al. (2020). Efficient Synthesis of 2-Aminoquinazoline Derivatives via Acid-Mediated [4+2] Annulation of N-Benzyl Cyanamides. Molecules, 25(18), 4236.
• Sun, J., et al. (2018). Metal-free oxidative cyclization of 2-amino-benzamides, 2-aminobenzenesulfonamide or 2-(aminomethyl)anilines with primary alcohols for the synthesis of quinazolinones and their analogues. Organic & Biomolecular Chemistry, 16(21), 3949-3958.
• BenchChem. (2025). Application Notes and Protocols for 2-Amino-5-(methoxymethyl)phenol in Medicinal Chemistry.
• Romo, D., et al. (2012). Synthesis of Naamidine A and Selective Access to N2-Acyl-2-aminoimidazole Analogues. The Journal of Organic Chemistry, 77(17), 7136-7151.
• Kushwaha, N., et al. (2004). Synthesis and biological evaluation of benzamides and benzamidines: structural requirement of a pyrimidine ring for inhibition of EGFR tyrosine kinase. Bioorganic & Medicinal Chemistry Letters, 14(9), 2299-2302.
• Shemchuk, L. A., et al. (2013). Phenylbenzohydrazides Obtained from Isatoic Anhydride Present Anti-Inflammatory Activity In Vivo and In Vitro. Molecules, 18(11), 13624-13636.
• Asif, M. (2016). Pharmacological Potential of Benzamide Analogues and their Uses in Medicinal Chemistry.
• Bogdanov, A. V., & Mironov, V. F. (2016). Synthesis of isatoic anhydride derivatives. Chemistry of Heterocyclic Compounds, 52(2), 90-92.
• CN101973956B - Methods for synthesizing isatoic anhydride and N-isopropyl-2-aminobenzamide. (2011).
• Le-Deygen, I., et al. (2023). Chemistry of 2-(2′-Aminophenyl)
• Yang, X., et al. (2016). Synthesis of Tricyclic Quinazolinones via Intramolecular Cyclization of 3-(2-aminoalkyl)-2-(phenylamino)quinazolin-4(3H)-ones. Molecular Diversity, 20(2), 551-556.

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Application Notes and Protocols for the Evaluation of 2-amino-N-(2-methoxyphenyl)benzamide as a Putative HIV-1 Vif Inhibitor

Audience: Researchers, scientists, and drug development professionals in the field of HIV-1 therapeutics.

Disclaimer: As of the last update, publicly available scientific literature does not contain specific data on the activity of 2-amino-N-(2-methoxyphenyl)benzamide as an HIV-1 Vif inhibitor. The following application notes and protocols are based on established methodologies for the characterization of known small-molecule HIV-1 Vif inhibitors. This document is intended to serve as a comprehensive guide for the investigation of novel compounds, such as 2-amino-N-(2-methoxyphenyl)benzamide, for this specific antiviral activity.

I. Introduction: The Rationale for Targeting HIV-1 Vif

Human Immunodeficiency Virus Type 1 (HIV-1) encodes the accessory protein Viral infectivity factor (Vif), which is crucial for viral replication in most primary human cells, including T cells and macrophages.[1][2] These cells are considered "non-permissive" for Vif-deficient HIV-1 due to the presence of the host's intrinsic antiviral defense mechanism, the APOBEC3 family of cytidine deaminases, most notably APOBEC3G (A3G).[3]

A3G is a potent retroviral restriction factor that, in the absence of Vif, is incorporated into budding virions.[3] Upon infection of a new cell, A3G deaminates cytosine to uracil in the newly synthesized single-stranded viral DNA, leading to G-to-A hypermutations that are catastrophic for the virus.[3] HIV-1 Vif counteracts this host defense by hijacking a cellular E3 ubiquitin ligase complex to induce the polyubiquitination and subsequent proteasomal degradation of A3G in the virus-producing cell, thereby preventing its encapsidation into new virions.[1][4]

Given that Vif has no known cellular homologs, it represents an attractive and specific target for antiretroviral therapy.[1][2] Small molecules that inhibit Vif function can restore the innate antiviral activity of A3G, offering a novel therapeutic strategy. This document outlines the experimental framework for evaluating the potential of compounds like 2-amino-N-(2-methoxyphenyl)benzamide to act as HIV-1 Vif inhibitors.

II. Mechanism of Action of Vif Inhibitors

Small-molecule inhibitors of HIV-1 Vif can act through several mechanisms to restore A3G function. These include:

• Disruption of the Vif-A3G Interaction: Preventing the initial binding of Vif to A3G.

• Inhibition of the Vif-E3 Ligase Complex Assembly: Interfering with the interaction of Vif with cellular co-factors required for the formation of the E3 ligase complex, such as ElonginB/C or CBFβ.[4][5]

• Inducing Vif Degradation: Some compounds have been shown to enhance the degradation of Vif, but only in the presence of A3G.[1][2]

The ultimate goal of a Vif inhibitor is to rescue A3G from degradation, allowing it to be packaged into new virions and exert its antiviral effect.

Figure 2: A typical experimental workflow for evaluating a Vif inhibitor.

A. Vif-Mediated A3G Degradation Assay (Primary Screen)

This assay is designed to identify compounds that can rescue A3G from Vif-induced degradation.

Principle: HEK293T cells are co-transfected with plasmids expressing A3G and Vif. The cells are then treated with the test compound, and the intracellular levels of A3G are measured by Western blotting. A successful inhibitor will show an increase in the A3G protein band in the presence of Vif.

Protocol:

• Cell Culture and Transfection:

  • Seed HEK293T cells in 6-well plates to reach 70-80% confluency on the day of transfection.

  • Co-transfect cells with expression vectors for HA-tagged A3G and Vif using a suitable transfection reagent. Include controls such as A3G alone and A3G with Vif (no compound).

• Compound Treatment:

  • At 24 hours post-transfection, replace the medium with fresh medium containing various concentrations of 2-amino-N-(2-methoxyphenyl)benzamide (e.g., 0.1, 1, 10, 25 µM). Include a vehicle control (e.g., DMSO).

• Cell Lysis and Protein Quantification:

  • After 24 hours of treatment, wash the cells with PBS and lyse them in RIPA buffer containing protease inhibitors.

  • Determine the total protein concentration of the lysates using a BCA assay.

• Western Blotting:

  • Separate equal amounts of protein (e.g., 20-30 µg) by SDS-PAGE and transfer to a PVDF membrane.

  • Probe the membrane with primary antibodies against HA (for A3G), Vif, and a loading control (e.g., β-actin or tubulin).

  • Incubate with HRP-conjugated secondary antibodies and detect the bands using an enhanced chemiluminescence (ECL) substrate.

  • Quantify the band intensities to determine the relative levels of A3G.

B. Antiviral Activity Assay in Permissive and Non-permissive Cells

This is a crucial assay to demonstrate the Vif-specific antiviral activity of the compound.

Principle: The antiviral activity of a Vif inhibitor should be apparent in non-permissive cells (which express A3G, e.g., H9 or CEM T cells) but not in permissive cells (which lack significant A3G expression, e.g., MT-4 cells). [6] Protocol:

• Cell Culture and Infection:

  • Culture H9 (non-permissive) and MT-4 (permissive) cells in appropriate media.

  • Infect the cells with a wild-type HIV-1 strain (e.g., NL4-3) at a multiplicity of infection (MOI) of 0.01-0.1. [7]2. Compound Treatment:

  • Immediately after infection, add serial dilutions of 2-amino-N-(2-methoxyphenyl)benzamide to the infected cell cultures.

• Monitoring Viral Replication:

  • Collect culture supernatants at different time points post-infection (e.g., days 3, 5, and 7).

  • Quantify the amount of HIV-1 p24 antigen in the supernatants using a commercial p24 ELISA kit. [8]4. Data Analysis:

  • Calculate the 50% effective concentration (EC50) for the inhibition of viral replication in both cell lines. A potent and specific Vif inhibitor will have a low EC50 in H9 cells and a much higher or no activity in MT-4 cells.

C. Cytotoxicity Assay

It is essential to ensure that the observed antiviral activity is not due to general toxicity of the compound.

Protocol:

• Cell Culture and Treatment:

  • Seed H9 and MT-4 cells in 96-well plates.

  • Treat the cells with the same concentrations of 2-amino-N-(2-methoxyphenyl)benzamide used in the antiviral assay.

• Viability Assessment:

  • After 3-5 days of incubation, assess cell viability using a standard method such as the MTT or MTS assay. [1]3. Data Analysis:

  • Calculate the 50% cytotoxic concentration (CC50).

  • Determine the selectivity index (SI = CC50 / EC50). A higher SI value indicates a more favorable therapeutic window.

IV. Data Presentation and Interpretation

The following table summarizes the kind of data that would be generated for a successful Vif inhibitor, with representative values from published studies on other benzamide derivatives and Vif inhibitors.

Compound	Target Cell Line	EC50 (µM)	CC50 (µM)	Selectivity Index (SI)	Reference
Hypothetical	H9 (A3G+)	Expected < 10	Expected > 50	> 5	N/A
Hypothetical	MT-4 (A3G-)	Expected > 50	Expected > 50	N/A	N/A
RN-18	H9	~6	>100	>16.7	[1][2]
RN-18	MT-4	>100	>100	N/A	[1][2]
N.41	PBMCs (A3G+)	8.4	>100	>11.9	[3][9]
CV-3	CEM-SS (A3G+)	8.16	>100	>12.2	[10]

V. Conclusion

The protocols and application notes provided here offer a comprehensive framework for the initial characterization of 2-amino-N-(2-methoxyphenyl)benzamide as a potential HIV-1 Vif inhibitor. Positive results from these assays—specifically, the rescue of A3G from degradation and selective inhibition of HIV-1 replication in non-permissive cells—would provide strong evidence for its mechanism of action and warrant further investigation, including more detailed mechanism of action studies and structure-activity relationship (SAR) analysis.

VI. References

• Small molecules that inhibit Vif-induced degradation of APOBEC3G. (n.d.). Virology Journal.

• Nathans, R., et al. (2008). Small-molecule inhibition of HIV-1 Vif. Nature Biotechnology, 26(10), 1187-1192.

• Small-molecule inhibition of HIV-1 Vif. (2008). PubMed.

• Wang, J., et al. (2013). Small-Molecule Inhibition of Human Immunodeficiency Virus Type 1 Replication by Targeting the Interaction between Vif and ElonginC. Journal of Virology, 87(15), 8449-8461.

• Dau, T., et al. (2020). Inhibition of Vif-Mediated Degradation of APOBEC3G through Competitive Binding of Core-Binding Factor Beta. Journal of Virology, 94(7), e01831-19.

• Application Notes and Protocols for Cell-Based Assays in HIV-1 Inhibitor Evaluation. (n.d.). BenchChem.

• Ali, A., et al. (2012). Synthesis and Structure-Activity Relationship Studies of HIV-1 Virion Infectivity Factor (Vif) Inhibitors that Block Viral Replication. Journal of Medicinal Chemistry, 55(1), 488-492.

• Inhibitors of HIV-1 attachment: The discovery and structure-activity relationships of tetrahydroisoquinolines as replacements for the piperazine benzamide in the 3-glyoxylyl 6-azaindole pharmacophore. (2016). PubMed.

• Inhibitors of HIV-1 attachment. Part 3: A preliminary survey of the effect of structural variation of the benzamide moiety on antiviral activity. (2009). PubMed.

• High-Throughput Human Immunodeficiency Virus Type 1 (HIV-1) Full Replication Assay That Includes HIV-1 Vif as an Antiviral Target. (2005). Journal of Clinical Microbiology, 43(6), 2854-2862.

• HIV protease inhibitory bis-benzamide cyclic ureas: a quantitative structure-activity relationship analysis. (1996). PubMed.

• Characterization of Antiviral Activity of Benzamide Derivative AH0109 against HIV-1 Infection. (2012). Antimicrobial Agents and Chemotherapy, 56(1), 400-408.

• Design of Vif-Derived Peptide Inhibitors with Anti-HIV-1 Activity by Interrupting Vif-CBFβ Interaction. (2018). Viruses, 10(11), 606.

• Identification of 4-(6-((2-methoxyphenyl)amino)pyrazin-2-yl)benzoic acids as CSNK2A inhibitors with antiviral activity and improved selectivity over PIM3. (2022). bioRxiv.

• Identification of a Novel HIV-1 Inhibitor Targeting Vif-dependent Degradation of Human APOBEC3G Protein. (2015). The Journal of Biological Chemistry, 290(16), 10470-10484.

• Degradation-Independent Inhibition of APOBEC3G by the HIV-1 Vif Protein. (2021). International Journal of Molecular Sciences, 22(16), 8827.

• Design of Vif-Derived Peptide Inhibitors with Anti-HIV-1 Activity by Interrupting Vif-CBFβ Interaction. (2018). MDPI.

• Identification of a novel HIV-1 inhibitor targeting Vif-dependent degradation of human APOBEC3G protein. (2015). PubMed.

• A novel HIV-1 inhibitor that blocks viral replication and rescues APOBEC3s by interrupting vif/CBFβ interaction. (2020). The Journal of Biological Chemistry, 295(43), 14592-14605.

• Design, synthesis, and antiviral activity of certain 2,5,6-trihalo-1-(beta-D-ribofuranosyl)benzimidazoles. (1994). PubMed.

• Synthesis and Antiviral Activity of N-Phenylbenzamide Derivatives, a Novel Class of Enterovirus 71 Inhibitors. (2012). Molecules, 17(10), 12343-12355.

• 2-hydroxybenzamide: A Comparative Analysis with Known Antiviral Drugs. (n.d.). BenchChem.

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• 1. Small-molecule inhibition of HIV-1 Vif - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Small-molecule inhibition of HIV-1 Vif - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 4. Small-Molecule Inhibition of Human Immunodeficiency Virus Type 1 Replication by Targeting the Interaction between Vif and ElonginC - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Inhibition of Vif-Mediated Degradation of APOBEC3G through Competitive Binding of Core-Binding Factor Beta - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Synthesis and Structure-Activity Relationship Studies of HIV-1 Virion Infectivity Factor (Vif) Inhibitors that Block Viral Replication - PMC [pmc.ncbi.nlm.nih.gov]
• 7. High-Throughput Human Immunodeficiency Virus Type 1 (HIV-1) Full Replication Assay That Includes HIV-1 Vif as an Antiviral Target - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Identification of a novel HIV-1 inhibitor targeting Vif-dependent degradation of human APOBEC3G protein - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. A novel HIV-1 inhibitor that blocks viral replication and rescues APOBEC3s by interrupting vif/CBFβ interaction - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note & Protocol: A Modular Approach to the Synthesis and Evaluation of 2-amino-N-methoxybenzamide Derivatives for Antitumor Applications

Abstract & Introduction

The benzamide scaffold is a privileged structure in medicinal chemistry, forming the core of numerous therapeutic agents. Within this class, 2-amino-N-methoxybenzamide derivatives have emerged as a promising chemotype for the development of novel antitumor agents. These compounds often function as inhibitors of critical cellular processes, such as histone deacetylases (HDACs) or key signaling cascades like the Hedgehog pathway, which are frequently dysregulated in cancer.[1][2][3][4] The 2-amino group provides a crucial interaction point with target proteins, while the N-methoxyamide (a Weinreb amide) offers metabolic stability and serves as a versatile synthetic handle.

This guide provides a comprehensive, field-proven protocol for the synthesis, purification, and characterization of 2-amino-N-methoxybenzamide derivatives. Furthermore, it details a robust methodology for evaluating their cytotoxic potential against cancer cell lines using the well-established MTT colorimetric assay.[5][6] The protocols are designed to be both detailed for execution and educational, explaining the causality behind key experimental choices to empower researchers in their drug discovery efforts.

Overall Experimental Workflow

The development pipeline for novel benzamide-based antitumor agents follows a logical progression from chemical synthesis to biological evaluation. This workflow ensures the identity and purity of the synthesized compounds before committing to resource-intensive biological screening.

Figure 1: High-level experimental workflow.

Synthesis Protocol: 2-amino-N-methoxy-5-chlorobenzamide

This protocol details a representative synthesis starting from 5-chloro-2-nitrobenzoic acid. This route is broadly applicable to various substituted nitrobenzoic acids.

Rationale for Synthetic Strategy

The chosen synthetic pathway is a robust two-step process:

• Weinreb Amide Formation: The carboxylic acid is first converted to an acyl chloride, which is a highly reactive intermediate. This is then reacted with N,O-dimethylhydroxylamine. The resulting N-methoxy-N-methylamide (Weinreb amide) is exceptionally useful because it is stable to many nucleophiles but can be selectively converted to ketones or aldehydes. In this context, it serves as a stable amide functional group.

• Nitro Group Reduction: Catalytic hydrogenation using Raney Nickel is an efficient and clean method for the reduction of an aromatic nitro group to a primary amine, often proceeding with high yield and minimal side products.[7]

Figure 2: Synthetic pathway for the target compound.

Step-by-Step Synthesis Protocol

Step 1: Synthesis of 5-chloro-N-methoxy-N-methyl-2-nitrobenzamide (Weinreb Amide Intermediate)

• Activation of Carboxylic Acid: To a flame-dried round-bottom flask under a nitrogen atmosphere, add 5-chloro-2-nitrobenzoic acid (1.0 eq). Add thionyl chloride (SOCl₂, 2.0 eq) and a catalytic amount of N,N-dimethylformamide (DMF, ~1 drop).

  • Expert Insight: The addition of DMF catalyzes the formation of the acyl chloride via the Vilsmeier reagent, accelerating the reaction.

• Reflux the mixture at 80°C for 2-3 hours. The reaction can be monitored by the cessation of gas (HCl and SO₂) evolution.

• Remove the excess thionyl chloride under reduced pressure. The resulting crude acyl chloride is a yellow solid/oil and is used directly in the next step without further purification.

• Amide Coupling: Dissolve the crude acyl chloride in anhydrous dichloromethane (DCM). In a separate flask, dissolve N,O-dimethylhydroxylamine hydrochloride (1.2 eq) in DCM and cool the solution to 0°C in an ice bath.

• Slowly add pyridine (2.5 eq) to the hydroxylamine solution, followed by the dropwise addition of the acyl chloride solution.

  • Expert Insight: Pyridine acts as a base to neutralize the HCl generated during the reaction and the HCl salt of the starting amine, driving the reaction to completion. The reaction is exothermic; slow addition at 0°C is crucial to control the reaction rate and prevent side reactions.

• Allow the reaction to warm to room temperature and stir overnight.

• Work-up and Purification: Quench the reaction with 1M HCl. Separate the organic layer, and wash sequentially with saturated sodium bicarbonate solution and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (eluting with a gradient of ethyl acetate in hexanes) to yield the pure Weinreb amide intermediate.

Step 2: Synthesis of 2-amino-5-chloro-N-methoxy-N-methylbenzamide (Final Product)

• Reduction: Dissolve the intermediate from Step 1 in ethanol (EtOH) in a suitable hydrogenation vessel.[7]

• Carefully add a catalytic amount of Raney-Nickel (approx. 10% by weight) under a stream of nitrogen.

  • Safety Note: Raney-Ni is pyrophoric and must be handled with care, typically as a slurry in water or ethanol. Never allow it to dry in the air.

• Seal the vessel, evacuate the atmosphere, and purge with hydrogen gas (repeat 3 times). Pressurize the vessel with hydrogen gas (50 psi) and stir vigorously at room temperature for 12-24 hours.[7]

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting material is fully consumed.

• Work-up and Purification: Carefully vent the hydrogen gas and purge the vessel with nitrogen. Filter the reaction mixture through a pad of Celite® to remove the catalyst, washing the pad with additional ethanol.

• Concentrate the filtrate under reduced pressure to obtain the crude product. The product can often be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) or by column chromatography if necessary.

• Characterization: Confirm the structure and purity of the final product using ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS).

Parameter	Step 1: Weinreb Amide Formation	Step 2: Nitro Group Reduction
Key Reagents	5-chloro-2-nitrobenzoic acid, SOCl₂, N,O-dimethylhydroxylamine HCl	Weinreb Amide Intermediate, Raney-Ni
Solvent	Dichloromethane (DCM)	Ethanol (EtOH)
Temperature	0°C to Room Temperature	Room Temperature
Atmosphere	Nitrogen	Hydrogen (50 psi)
Reaction Time	~12-16 hours	~12-24 hours
Purification	Flash Column Chromatography	Recrystallization/Chromatography
Table 1: Summary of typical reaction parameters.

Protocol for In-Vitro Antitumor Activity Screening

The MTT assay is a reliable and widely used colorimetric method to assess the metabolic activity of cells, which serves as an indicator of cell viability and proliferation.[5][6] It relies on the reduction of the yellow tetrazolium salt, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT), to purple formazan crystals by mitochondrial dehydrogenases in living cells.[5][8]

Materials and Reagents

• Selected human cancer cell line (e.g., A549 - lung, MCF-7 - breast)

• Complete culture medium (e.g., DMEM or RPMI-1640) with 10% Fetal Bovine Serum (FBS)

• Synthesized 2-amino-N-methoxybenzamide derivatives

• Dimethyl sulfoxide (DMSO), sterile

• MTT solution (5 mg/mL in sterile PBS), filtered and protected from light

• 96-well flat-bottom sterile culture plates

• Multi-channel pipette

• Microplate reader (absorbance at 570 nm)

Step-by-Step Assay Protocol

• Cell Seeding: Trypsinize and count cells. Seed the cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium. Incubate for 24 hours at 37°C in a 5% CO₂ incubator to allow for cell attachment.[9]

• Compound Preparation and Treatment: Prepare a 10 mM stock solution of each synthesized derivative in DMSO. Perform serial dilutions in complete culture medium to achieve final concentrations ranging from, for example, 0.1 µM to 100 µM.

• Remove the medium from the wells and add 100 µL of the diluted compound solutions. Include a "vehicle control" (medium with the highest concentration of DMSO used) and a "no-cell" blank control (medium only).

• Incubate the plate for 48-72 hours at 37°C and 5% CO₂.

• MTT Addition: After incubation, add 10 µL of the 5 mg/mL MTT solution to each well. Incubate for an additional 3-4 hours.[5][8]

  • Expert Insight: During this incubation, purple formazan crystals will form in viable cells. The incubation time can be optimized based on the cell line's metabolic rate.

• Formazan Solubilization: Carefully remove the medium from each well. Add 150 µL of DMSO to each well to dissolve the formazan crystals.[8]

• Place the plate on an orbital shaker for 10 minutes to ensure complete solubilization.

• Absorbance Measurement: Measure the absorbance of each well at 570 nm using a microplate reader.

Data Analysis and Interpretation

• Background Subtraction: Subtract the average absorbance of the "no-cell" blank wells from all other readings.

• Calculate Percent Viability: Express the viability of treated cells as a percentage relative to the vehicle control cells using the following formula:

  • % Viability = (Absorbance of Treated Cells / Absorbance of Vehicle Control Cells) x 100

• Determine IC₅₀ Value: Plot the percent viability against the logarithm of the compound concentration. Use non-linear regression analysis (e.g., log(inhibitor) vs. response -- variable slope) to determine the half-maximal inhibitory concentration (IC₅₀). The IC₅₀ is the concentration of the compound that inhibits cell viability by 50%.

Derivative	Target Cell Line	IC₅₀ (µM) [Hypothetical]
Compound X-1	A549 (Lung Cancer)	5.2
Compound X-1	MCF-7 (Breast Cancer)	12.8
Compound X-2	A549 (Lung Cancer)	0.95
Compound X-2	MCF-7 (Breast Cancer)	2.4
Doxorubicin (Control)	A549 (Lung Cancer)	0.5
Table 2: Example presentation of cytotoxicity data.

Potential Mechanism of Action: Hedgehog Pathway Inhibition

Many benzamide derivatives exert their antitumor effects by inhibiting specific signaling pathways.[10][11] The Hedgehog (Hh) pathway, crucial for embryonic development, can be aberrantly activated in various cancers, promoting tumor growth.[3][4] A key component of this pathway is the transmembrane protein Smoothened (Smo). Some 2-methoxybenzamide derivatives have been identified as potent Smo antagonists.[3]

Figure 3: Simplified Hedgehog signaling pathway and the inhibitory role of a potential benzamide derivative.

Conclusion

This application note provides a robust and rational framework for the synthesis and preclinical evaluation of 2-amino-N-methoxybenzamide derivatives as potential antitumor agents. The detailed protocols, supported by scientific rationale and expert insights, offer a reliable starting point for researchers in oncology and medicinal chemistry. The modular nature of the synthesis allows for the creation of diverse chemical libraries, and the standardized in-vitro screening protocol ensures reproducible and comparable biological data. Further investigation into the structure-activity relationships (SAR) and specific molecular targets of these compounds will be critical for advancing this promising class of molecules toward clinical development.

References

• Title: Synthesis and anti-tumor activities of N-substituted benzamide derivatives Source: PubMed URL
• Title: Application Notes: In Vitro Cytotoxicity Assay Protocols for Anticancer Agent 41 Source: Benchchem URL
• Title: Synthesis routes of 2-Amino-4-methoxybenzamide Source: Benchchem URL
• Title: Design, synthesis and antitumor activity of new 2-amino-N-methoxybenzamides Source: ResearchGate URL
• Title: Discovery of novel N-benzylbenzamide derivatives as tubulin polymerization inhibitors with potent antitumor activities Source: PubMed URL
• Title: Discovery of novel benzamide derivatives bearing benzamidophenyl and phenylacetamidophenyl scaffolds as potential antitumor agents via targeting PARP-1 Source: PubMed URL
• Title: (PDF)
• Title: Synthesis of N-Substituted Benzamide Derivatives and their Evaluation as Antitumor Agents Source: ResearchGate URL
• Title: An In-depth Technical Guide to N-(2-aminoethyl)
• Title: Technical Guide: In Vitro Cytotoxicity Screening of Anticancer Agent 42 Source: Benchchem URL
• Title: Synthesis and structure-activity relationships of 4-amino-5-chloro-N-(1,4-dialkylhexahydro-1,4-diazepin-6-yl)
• Title: Synthesis of 2-methoxybenzamide derivatives and evaluation of their hedgehog signaling pathway inhibition Source: NIH URL
• Title: Anticancer Metal Complexes: Synthesis and Cytotoxicity Evaluation by the MTT Assay Source: NIH URL
• Title: Design, synthesis and antitumor activity of new 2-amino-N-methoxybenzamides Source: OUCI URL
• Title: Development of a Rapid In Vitro Screening Assay Using Metabolic Inhibitors to Detect Highly Selective Anticancer Agents Source: ACS Omega URL
• Title: Application Notes and Protocols for Utilizing Methyl 4-amino-2-methoxybenzoate in Drug Discovery Source: Benchchem URL
• Title: Synthesis of 2-methoxybenzamide derivatives and evaluation of their hedgehog signaling pathway inhibition Source: Semantic Scholar URL
• Title: Cytotoxicity MTT Assay Protocols and Methods Source: Springer Nature Experiments URL
• Title: US9346743B2 - Processes for the synthesis of 2-amino-4,6-dimethoxybenzamide and other benzamide compounds Source: Google Patents URL
• Title: Synthesis and Structure-Activity Relationships of New 2-Phenoxybenzamides with Antiplasmodial Activity Source: MDPI URL
• Title: Structure-Activity Relationship of N-(2-aminoethyl)
• Title: Comprehensive Structure-Activity Relationship Analysis of Benzamide Derivatives as Histone Deacetylase 1 (HDAC1)

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analytical HPLC method for 2-amino-N-(2-methoxyphenyl)benzamide

An Application Note and Protocol for the Development and Validation of a Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) Method for the Quantification of 2-amino-N-(2-methoxyphenyl)benzamide.

Authored by: Gemini, Senior Application Scientist

Abstract

This document provides a comprehensive guide for the development and validation of a precise, accurate, and robust analytical method for the quantification of 2-amino-N-(2-methoxyphenyl)benzamide using Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) with UV detection. This application note is designed for researchers, analytical scientists, and quality control professionals in the pharmaceutical and chemical industries. The protocol herein is established based on fundamental chromatographic principles and is validated in accordance with the International Council for Harmonisation (ICH) Q2(R2) guidelines to ensure data integrity and regulatory compliance.[1][2]

Introduction and Scientific Rationale

2-amino-N-(2-methoxyphenyl)benzamide is an aromatic amide containing key functional groups that are prevalent in many pharmaceutically active compounds. The development of a reliable and validated analytical method for its quantification is essential for various stages of drug development, including pharmacokinetic studies, stability testing, and final product quality control.

The scientific rationale for the chosen analytical approach is grounded in the physicochemical properties of the analyte. The presence of two phenyl rings and an amide linkage imparts a significant degree of hydrophobicity, making it an ideal candidate for separation via RP-HPLC. The aromatic system serves as an excellent chromophore, allowing for sensitive detection using a standard UV-Vis spectrophotometer. This note explains the causality behind each experimental choice, from stationary phase selection to mobile phase optimization, to provide a method that is not only functional but also scientifically sound and robust.

Analyte Characteristics and Chromatographic Strategy

Analyte Structure: 2-amino-N-(2-methoxyphenyl)benzamide

• Molecular Formula: C₁₄H₁₄N₂O₂

• Molecular Weight: 242.28 g/mol

• Key Structural Features:

  • Two aromatic (phenyl) rings

  • An amide functional group

  • A primary amine group (-NH₂)

  • A methoxy ether group (-OCH₃)

Chromatographic Strategy Rationale:

The molecule's overall structure is moderately non-polar, making RP-HPLC the logical mode of separation.[3] A C18 (octadecylsilane) stationary phase is selected as the primary choice due to its strong hydrophobic retention capabilities, which are well-suited for aromatic compounds.[4] The mobile phase will consist of an aqueous buffer and an organic modifier (acetonitrile or methanol). The choice of acetonitrile is often preferred for its lower viscosity and favorable UV transparency.[5][6] The pH of the aqueous phase will be controlled to ensure the consistent ionization state of the primary amine group, thereby yielding reproducible retention times and symmetrical peak shapes.[7]

Materials, Reagents, and Instrumentation

Category	Item	Specifications
Instrumentation	HPLC System	Quaternary or Binary pump, Autosampler, Column Thermostat, UV-Vis or DAD Detector
Data Acquisition	Chromatography Data System (CDS)
Analytical Balance	4 or 5 decimal places
pH Meter	Calibrated with standard buffers
Sonicator	For solvent degassing
Filtration Assembly	For mobile phase and sample filtration
Chemicals & Reagents	2-amino-N-(2-methoxyphenyl)benzamide	Reference Standard (>99% purity)
Acetonitrile (ACN)	HPLC Grade
Methanol (MeOH)	HPLC Grade
Water	HPLC Grade or Milli-Q
Phosphoric Acid (H₃PO₄)	ACS Grade or higher
Sodium Dihydrogen Phosphate	Analytical Grade
Consumables	HPLC Column	C18, 250 mm x 4.6 mm, 5 µm particle size
Syringe Filters	0.45 µm, PTFE or Nylon
Vials	2 mL amber glass with caps and septa
Pipettes and Tips	Calibrated volumetric pipettes

Detailed Experimental Protocols

Preparation of Solutions

Mobile Phase Preparation (Example: Acetonitrile and Phosphate Buffer)

• Aqueous Phase (20 mM Phosphate Buffer, pH 3.0):

  • Weigh and dissolve 2.4 g of sodium dihydrogen phosphate in 1000 mL of HPLC-grade water.

  • Adjust the pH to 3.0 ± 0.05 by adding dilute phosphoric acid dropwise while monitoring with a calibrated pH meter.

  • Filter the buffer solution through a 0.45 µm membrane filter.

• Organic Phase:

  • Use HPLC-grade Acetonitrile.

• Working Mobile Phase (Isocratic):

  • Prepare the mobile phase by mixing the Aqueous Phase and Organic Phase in a desired ratio (e.g., 50:50 v/v).

  • Degas the final mobile phase for 15 minutes in a sonicator or using an inline degasser. The selection of the mobile phase composition should be based on achieving optimal peak parameters and analysis time.[8]

Standard Stock Solution Preparation (1000 µg/mL)

• Accurately weigh approximately 25 mg of the 2-amino-N-(2-methoxyphenyl)benzamide reference standard into a 25 mL volumetric flask.

• Dissolve and dilute to volume with a suitable solvent (e.g., Methanol or a 50:50 mixture of Acetonitrile and Water). Sonicate if necessary to ensure complete dissolution.

Working Standard and Calibration Curve Solutions

• Prepare a series of working standard solutions by serially diluting the Standard Stock Solution with the mobile phase to achieve concentrations spanning the expected analytical range (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

Sample Preparation

• Accurately weigh the sample containing the analyte.

• Dissolve the sample in a known volume of the same solvent used for the standard stock solution to achieve a theoretical concentration within the calibration range.

• Filter the final solution through a 0.45 µm syringe filter into an HPLC vial before analysis.

Chromatographic Conditions

Parameter	Recommended Condition	Rationale
Column	C18, 250 mm x 4.6 mm, 5 µm	Provides excellent retention and resolution for aromatic compounds.
Mobile Phase	Isocratic: 50:50 (v/v) Acetonitrile:20 mM Phosphate Buffer (pH 3.0)	A good starting point for method development. The ratio can be optimized to achieve a retention factor (k') between 2 and 10.[7]
Flow Rate	1.0 mL/min	Standard flow rate for a 4.6 mm ID column.
Column Temperature	30 °C	Ensures stable retention times and improved peak shape.
Injection Volume	10 µL	Can be adjusted based on analyte concentration and sensitivity requirements.
UV Detection	254 nm	A common wavelength for aromatic compounds. For optimal sensitivity, the wavelength corresponding to the analyte's λmax should be determined using a DAD detector.
Run Time	10 minutes	Should be sufficient to elute the analyte and any potential impurities, allowing for column re-equilibration.

Method Validation Protocol (ICH Q2(R2) Framework)

The objective of analytical procedure validation is to demonstrate that the procedure is fit for its intended purpose.[9]

System Suitability Test (SST)

Before initiating any validation experiments, the suitability of the chromatographic system must be confirmed.

• Procedure: Inject the working standard solution (e.g., 25 µg/mL) five or six times consecutively.

• Acceptance Criteria:

  • Peak Tailing Factor (T): ≤ 2.0

  • Theoretical Plates (N): > 2000

  • Relative Standard Deviation (%RSD) of Peak Area: ≤ 2.0%

Specificity

Specificity is the ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradation products, or matrix components.[10]

• Procedure:

  • Inject a solution of the diluent (blank) to check for interfering peaks at the retention time of the analyte.

  • If applicable, inject a placebo or matrix blank.

  • Inject the working standard solution.

  • If available, inject a sample containing known impurities or forced degradation products.

• Acceptance Criteria: The blank and placebo injections should show no significant peaks at the retention time of 2-amino-N-(2-methoxyphenyl)benzamide. The analyte peak should be well-resolved from any other peaks in the chromatogram.

Linearity and Range

• Procedure: Analyze the prepared calibration curve solutions (e.g., 1-100 µg/mL) in triplicate.

• Data Analysis: Construct a calibration curve by plotting the mean peak area against the concentration. Perform a linear regression analysis.

• Acceptance Criteria:

  • Correlation Coefficient (r²): ≥ 0.999

  • The y-intercept should be insignificant compared to the response at the lowest concentration.

  • The residuals should be randomly distributed around the x-axis.

Accuracy (as Percent Recovery)

• Procedure: Perform recovery studies by spiking a placebo or blank matrix with the analyte at three different concentration levels (e.g., 80%, 100%, and 120% of the target concentration). Analyze each level in triplicate.

• Acceptance Criteria: The mean percent recovery should be within 98.0% to 102.0%.[11]

Precision

• Repeatability (Intra-day Precision):

  • Procedure: Analyze six replicate preparations of a sample at 100% of the target concentration on the same day, with the same analyst and instrument.

  • Acceptance Criteria: %RSD ≤ 2.0%

• Intermediate Precision (Inter-day Ruggedness):

  • Procedure: Repeat the repeatability study on a different day, with a different analyst, and/or on a different instrument.

  • Acceptance Criteria: The overall %RSD for the combined data from both days should be ≤ 2.0%.

Limits of Detection (LOD) and Quantitation (LOQ)

LOD and LOQ can be determined based on the standard deviation of the response and the slope of the calibration curve.

• Formulae:

  • LOD = 3.3 * (σ / S)

  • LOQ = 10 * (σ / S)

  • Where σ = the standard deviation of the y-intercepts of regression lines and S = the slope of the calibration curve.

• Acceptance Criteria: The LOQ should be demonstrated with acceptable precision (%RSD ≤ 10%) and accuracy.

Robustness

• Procedure: Intentionally make small, deliberate variations to the method parameters and assess the impact on the results (e.g., system suitability).

  • Flow Rate (± 0.1 mL/min)

  • Column Temperature (± 2 °C)

  • Mobile Phase pH (± 0.2 units)

  • Mobile Phase Organic Composition (± 2%)

• Acceptance Criteria: The system suitability parameters should remain within the established limits for all tested variations, indicating the method's reliability during normal usage.

Data Visualization

Method Development and Validation Workflow

The following diagram illustrates the logical workflow from initial method development through to full validation, ensuring a systematic and compliant approach.

Caption: Workflow for HPLC Method Development and Validation.

Summary of Validation Data (Example Table)

Validation Parameter	Result	Acceptance Criteria	Status
Specificity	No interference observed	No interfering peaks	Pass
Linearity (r²)	0.9995	≥ 0.999	Pass
Range (µg/mL)	1 - 100	-	Pass
Accuracy (% Recovery)	99.5% - 101.2%	98.0% - 102.0%	Pass
Repeatability (%RSD)	0.85%	≤ 2.0%	Pass
Intermediate Precision (%RSD)	1.15%	≤ 2.0%	Pass
LOQ (µg/mL)	1.0	Demonstrably precise and accurate	Pass
Robustness	SST criteria met under all varied conditions	SST criteria must be met	Pass

Conclusion

The RP-HPLC method detailed in this application note provides a robust, precise, and accurate system for the quantitative analysis of 2-amino-N-(2-methoxyphenyl)benzamide. The comprehensive validation protocol, designed in accordance with ICH Q2(R2) guidelines, confirms that the method is fit for its intended purpose in a regulated laboratory environment.[1][9] This document serves as a complete guide for implementation, ensuring reliable data for quality control and research applications.

References

• Title: ICH Q2(R2) Validation of analytical procedures Source: European Medicines Agency URL: [Link]

• Title: ICH Guidelines for Analytical Method Validation Explained Source: AMSbiopharma URL: [Link]

• Title: ICH Q2(R2) Validation of analytical procedures Source: International Council for Harmonisation URL: [Link]

• Title: Validation of Analytical Procedures Q2(R2) Source: International Council for Harmonisation URL: [Link]

• Title: ICH releases draft guidelines on analytical method development Source: RAPS URL: [Link]

• Title: HPLC Column Selection: Core to Method Development (Part I) Source: Welch Materials URL: [Link]

• Title: Benzamide, 2-amino-N-phenyl- Source: SIELC Technologies URL: [Link]

• Title: How to Use Cogent Amide™ HPLC Columns Source: MicroSolv Technology Corp URL: [Link]

• Title: HPLC Column Selection Guide Source: Chromtech URL: [Link]

• Title: Optimizing Mobile Phase Composition: A Practical Approach to Enhancing HPLC Performance Source: Mastelf URL: [Link]

• Title: 2-methoxy-N-(2-methoxyphenyl)benzamide Source: PubChem URL: [Link]

• Title: Mobile-Phase Optimization Strategies in Reversed-Phase HPLC Source: LCGC International URL: [Link]

• Title: Optimization of Mobile Phase Composition for RP-HPLC Method Source: ResearchGate URL: [Link]

• Title: How To Select Mobile Phase In HPLC Method Development? Source: Next LVL Programming URL: [Link]

• Title: Separation of Benzamide, N-(4-amino-5-chloro-2-methoxyphenyl)- on Newcrom R1 HPLC column Source: SIELC Technologies URL: [Link]

• Title: Amino acid analysis by HPLC: optimized conditions for chromatography of phenylthiocarbamyl derivatives Source: PubMed URL: [Link]

• Title: 2-amino-N-tosyl-benzamide Source: ChemSynthesis URL: [Link]

• Title: How to reduce Mobile Phase consumption during HPLC analysis? Source: YouTube URL: [Link]

• Title: N-(2-aminophenyl)benzamide Source: PubChem URL: [Link]

• Title: 4-amino-N-(4-methoxyphenyl)benzamide Source: PubChem URL: [Link]

• Title: Crystal structure of 2-amino-N-(4-methoxyphenyl)benzamide, C14H14N2O2 Source: ResearchGate URL: [Link]

• Title: Analytical method development and dermal absorption of 2-amino-5-nitrophenol (2A5NP), a hair dye ingredient under oxidative condition Source: National Institutes of Health (NIH) URL: [Link]

• Title: RP-HPLC Method for Determination of Several NSAIDs and Their Combination Drugs Source: ResearchGate URL: [Link]

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Application Note: Real-Time Reaction Monitoring of Benzamide Synthesis via Thin-Layer Chromatography

Abstract

In synthetic organic chemistry, the precise monitoring of a reaction's progress is paramount to ensuring optimal yield and purity. This application note provides a detailed protocol for the use of Thin-Layer Chromatography (TLC) as a rapid, efficient, and cost-effective method for monitoring the synthesis of benzamide from benzoyl chloride and ammonia. This guide is intended for researchers, scientists, and professionals in drug development, offering both a theoretical framework and a practical, step-by-step methodology. The causality behind experimental choices, from solvent system selection to visualization techniques, is elucidated to provide a comprehensive understanding of the process.

Introduction: The Critical Role of Reaction Monitoring

The synthesis of amides is a fundamental transformation in organic chemistry, with the resulting benzamide structure being a key pharmacophore in numerous pharmaceutical agents. The conversion of benzoyl chloride to benzamide via ammonolysis is a classic example of nucleophilic acyl substitution.[1][2] To effectively control this synthesis, it is crucial to monitor the consumption of the starting materials and the concurrent formation of the product.[3][4] Thin-Layer Chromatography (TLC) offers a simple and rapid qualitative technique for this purpose, allowing for the real-time assessment of the reaction's progression.[5]

TLC operates on the principle of differential partitioning of components between a stationary phase (typically silica gel on a plate) and a mobile phase (an eluting solvent).[3][6] Due to differences in polarity, compounds will travel up the TLC plate at different rates, resulting in separation.[7][8] By comparing the chromatographic profile of the reaction mixture over time to that of the starting materials, a chemist can qualitatively determine the extent of the reaction.

The Chemistry: Benzamide Synthesis

The reaction involves the nucleophilic attack of ammonia on the electrophilic carbonyl carbon of benzoyl chloride. This is followed by the elimination of a chloride ion to form benzamide.[1][9]

Reaction Scheme:

Benzoyl Chloride + 2 NH₃ → Benzamide + NH₄Cl

Monitoring this reaction by TLC allows for the visualization of the disappearance of the benzoyl chloride spot and the appearance of the more polar benzamide spot.

Core Principles of TLC-Based Reaction Monitoring

The success of TLC for reaction monitoring hinges on achieving a clear separation between the starting material (benzoyl chloride), the product (benzamide), and any significant byproducts. The key parameter in TLC is the Retention Factor (Rƒ), which is the ratio of the distance traveled by the compound to the distance traveled by the solvent front.[10]

• Rƒ = (Distance traveled by the spot) / (Distance traveled by the solvent front)

Different compounds will have distinct Rƒ values under a specific set of chromatographic conditions.[8] Generally, less polar compounds travel further up the plate (higher Rƒ), while more polar compounds have a stronger affinity for the polar silica gel stationary phase and thus travel shorter distances (lower Rƒ).[7] In the context of benzamide synthesis, the product, benzamide, is more polar than the starting material, benzoyl chloride, due to the presence of the amide N-H bonds capable of hydrogen bonding. Therefore, benzamide will have a lower Rƒ value than benzoyl chloride.

Experimental Workflow and Protocol

A systematic approach is essential for reproducible and reliable TLC monitoring. The following sections detail the necessary materials, equipment, and a step-by-step protocol.

Materials and Equipment

• TLC Plates: Silica gel 60 F₂₅₄ plates (aluminum or glass-backed). The F₂₅₄ indicates the presence of a fluorescent indicator that allows for visualization under 254 nm UV light.[5]

• Reactants: Benzoyl chloride, concentrated aqueous ammonia.

• Solvents: A suitable mobile phase (eluent), for example, a mixture of ethyl acetate and hexane. Dichloromethane or diethyl ether for sample preparation.

• TLC Development Chamber: A beaker with a watch glass or a dedicated TLC tank.[11]

• Spotting Capillaries: Glass microcapillary tubes.[12]

• Visualization Tools:

  • UV lamp (254 nm).[13]

  • Staining solution (e.g., potassium permanganate or ninhydrin).[14]

  • Heat gun.

• General Laboratory Glassware and Equipment: Vials, pipettes, forceps, pencil, ruler.

Workflow Diagram

The overall process of TLC monitoring for the benzamide synthesis is outlined below.

Caption: Workflow for TLC reaction monitoring.

Detailed Step-by-Step Protocol

Part A: Preparation

• Eluent Selection and Preparation: The choice of eluent is critical for good separation.[15] A common starting point for amides is a mixture of a non-polar solvent like hexane and a more polar solvent like ethyl acetate.[16] A 7:3 or 8:2 mixture of hexane:ethyl acetate is a reasonable starting point. The goal is to have the Rƒ of the starting material around 0.4-0.6 for optimal resolution.[7][17] Prepare about 10 mL of the chosen eluent and pour it into the developing chamber to a depth of about 0.5 cm.[11] Place a piece of filter paper in the chamber to saturate the atmosphere with solvent vapors, which ensures even development.[11] Cover the chamber.

• TLC Plate Preparation: Handle the TLC plate by the edges to avoid contaminating the silica surface.[12] Using a pencil and ruler, gently draw a faint origin line about 1 cm from the bottom of the plate.[11] Mark three small tick marks on this line for spotting: one for the starting material (SM), one for the reaction mixture (RM), and a "co-spot" in the middle.[17]

• Sample Preparation:

  • Starting Material (SM): Dissolve a small amount of benzoyl chloride in a volatile solvent like dichloromethane.

  • Reaction Mixture (RM): At various time points (e.g., t=0, 15 min, 30 min, etc.), withdraw a small aliquot of the reaction mixture and dilute it with a solvent. It's important to quench the reaction in the aliquot, which can often be achieved by the dilution itself.

Part B: Execution

• Spotting the Plate: Using a capillary tube, apply a small spot of the prepared SM solution to the leftmost tick mark on the origin line. The spot should be as small as possible (1-2 mm in diameter).[11][18] Apply the RM sample to the rightmost tick mark. For the co-spot, first apply the SM solution, and after it dries, apply the RM solution directly on top of it.[17] The co-spot helps to confirm the identity of the starting material spot in the reaction mixture lane.[17]

• Developing the Plate: Using forceps, carefully place the spotted TLC plate into the pre-equilibrated developing chamber.[19] Ensure the solvent level is below the origin line.[12] Cover the chamber and allow the solvent to ascend the plate by capillary action.[3]

• Drying the Plate: Once the solvent front is about 1 cm from the top of the plate, remove the plate with forceps and immediately mark the position of the solvent front with a pencil.[20] Allow the plate to air dry completely in a fume hood.

Part C: Visualization and Interpretation

• UV Visualization: Since benzoyl chloride and benzamide contain aromatic rings, they are UV-active.[13] Place the dried plate under a UV lamp (254 nm). The compounds will appear as dark spots against the fluorescent green background of the plate.[5][13] Gently circle the visible spots with a pencil.[12]

• Staining (Optional but Recommended): Staining can provide additional confirmation and visualize compounds that are not UV-active.[18]

  • Potassium Permanganate (KMnO₄) Stain: This is a good general-purpose stain for compounds that can be oxidized.[21] Dip the plate into the KMnO₄ solution and then gently warm it with a heat gun. Oxidizable compounds will appear as yellow-brown spots on a purple background.[13][22]

  • Ninhydrin Stain: While benzamide itself will not stain, this can be useful for visualizing any unreacted primary amine starting material if the synthesis were performed with an amine other than ammonia. Primary amines give a characteristic pink or purple spot upon heating.[14][23]

• Interpretation:

  • At t=0, you should see a single spot in the SM lane and the RM lane, corresponding to benzoyl chloride.

  • As the reaction progresses, the spot corresponding to benzoyl chloride in the RM lane will diminish in intensity.

  • Simultaneously, a new, more polar spot (lower Rƒ) corresponding to benzamide will appear and intensify.

  • The reaction is considered complete when the starting material spot is no longer visible in the reaction mixture lane.

Data Presentation and Analysis

The progress of the reaction can be effectively summarized in a table of Rƒ values.

Compound	Polarity	Expected Rƒ Value (7:3 Hexane:EtOAc)	Visualization Method
Benzoyl Chloride	Less Polar	~0.6	UV (254 nm)
Benzamide	More Polar	~0.3	UV (254 nm), KMnO₄

Note: Rƒ values are indicative and can vary based on the exact experimental conditions.[8]

Interpreting a Sample TLC Plate:

Caption: Illustrative TLC plate partway through the reaction.

In the diagram above, the "RM" lane shows a faint spot for the starting material (dashed circle) and a more intense spot for the product, indicating the reaction is progressing but not yet complete.

Troubleshooting

• Streaky Spots: This may be caused by spotting too much material or if the compound is highly polar and interacts very strongly with the silica.[6] Try diluting the sample further.

• Rƒ Too High or Too Low: If all spots are near the solvent front (Rƒ ≈ 1), the eluent is too polar.[20] If spots remain at the origin (Rƒ ≈ 0), the eluent is not polar enough.[20] Adjust the solvent ratio accordingly.

• No Spots Visible: Ensure the compounds are UV-active or use a different, more general stain like phosphomolybdic acid or permanganate.[24][25] It's also possible the reaction did not work or the concentration is too low to be detected.

Conclusion

Thin-Layer Chromatography is an indispensable tool for the real-time monitoring of organic reactions like the synthesis of benzamide. Its simplicity, speed, and low cost make it an ideal first-line analytical method in any synthetic chemistry laboratory. By understanding the principles of chromatography and following a systematic protocol, researchers can gain valuable insights into their reactions, leading to improved outcomes in yield, purity, and process efficiency.

References

• Ambion. (n.d.). UV Shadowing.
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• WSU Chemistry. (2019, June 11).

• Chemistry LibreTexts. (2022, April 7). 2.3F: Visualizing TLC Plates. Retrieved from [Link]

• REACH Devices. (n.d.). TLC stains. Retrieved from [Link]

• University of Colorado Boulder. (n.d.). Thin Layer Chromatography (TLC). Retrieved from [Link]

• University of Rochester. (n.d.). Magic Formulas: TLC Stains. Retrieved from [Link]

• Wikipedia. (n.d.). Thin-layer chromatography. Retrieved from [Link]

• University of York. (n.d.). General procedure. Retrieved from [Link]

• ChemicalDesk.Com. (2011, June 28). TLC Stains Preparation. Retrieved from [Link]

• Brainly.in. (2018, August 14). Preparation of benzamide from benzoyl chloride and ammonia principle. Retrieved from [Link]

• American Laboratory. (2011, April 4). A UV Shadowing Technique Using a CCD Imaging System. Retrieved from [Link]

• ChemicalDesk.Com. (2011, September 4). TLC stains for amines. Retrieved from [Link]

• University of York. (n.d.). Thin Layer Chromatography (TLC). Retrieved from [Link]

• University of Rochester. (n.d.). How To: Monitor by TLC. Retrieved from [Link]

• Curly Arrow. (2008, August 25). Let's talk about TLCs Part 4 - Ninhydrin Stain. Retrieved from [Link]

• MilliporeSigma. (n.d.). TLC Visualization Methods.

• Slideshare. (n.d.). Synthesis of benzamide from benzyl chloride [PPTX]. Retrieved from [Link]

• Washington State University. (n.d.). Monitoring Reactions by TLC.

• Chemistry Hall. (n.d.). Thin Layer Chromatography: A Complete Guide to TLC. Retrieved from [Link]

• Chemistry LibreTexts. (2022, May 5). 2.3E: Step-by-Step Procedures for Thin Layer Chromatography. Retrieved from [Link]

• University of York. (n.d.). Visualising plates. Retrieved from [Link]

• University of Wisconsin-Madison. (n.d.). Thin Layer Chromatography.
• Publisher unknown. (n.d.). AIM: TO PERFORM THE SYNTHESIS OF BENZAMIDE FROM BENZOYL CHLORIDE.

• Science Gateway. (n.d.). Detetion of DNA in PAGE --- UV shadowing. Retrieved from [Link]

• Reddit. (2018, December 10). TLC confusion?!. Retrieved from [Link]

• Slideshare. (n.d.). Synthesis of benzamide from benzyl chloride [DOCX]. Retrieved from [Link]

• University of California, Los Angeles. (n.d.). Thin Layer Chromatography.

• Interchim. (n.d.). TLC Fundamentals – Stationary & mobile phase choice (part 4). Retrieved from [Link]

• Reddit. (2024, November 13). TLC for amide synthesis. Retrieved from [Link]

• ResearchGate. (2021, May 8). How i will select mobile phase solevent system for TLC?. Retrieved from [Link]

• LCGC International. (n.d.). Stationary Phases for Modern Thin-Layer Chromatography. Retrieved from [Link]

• Chemistry LibreTexts. (2020, April 17). 6.2: Thin Layer Chromatography (TLC). Retrieved from [Link]

• Chemistry For Everyone. (2025, February 1).

• Khan Academy. (n.d.). Calculating retention factors for TLC. Retrieved from [Link]

• University of Toronto Scarborough. (n.d.). Thin Layer Chromatography.

• Reddit. (2025, July 15). Need help in optimizing amide formation through acyl chloride pathway. Retrieved from [Link]

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workup procedure for 2-amino-N-(2-methoxyphenyl)benzamide synthesis.

Application Note & Protocol

Topic: A Step-by-Step Guide to the Workup and Purification of 2-amino-N-(2-methoxyphenyl)benzamide

Abstract

This application note provides a comprehensive, technically-grounded protocol for the workup and purification of 2-amino-N-(2-methoxyphenyl)benzamide, a key intermediate in synthetic organic chemistry. The synthesis of this compound is commonly achieved via the reaction of isatoic anhydride with 2-methoxyaniline. While the synthesis is relatively straightforward, achieving high purity of the final product necessitates a robust and well-understood workup and purification strategy. This document moves beyond a simple list of steps to explain the chemical principles and rationale behind each procedural choice, ensuring researchers can adapt and troubleshoot the process effectively. The primary purification method detailed is recrystallization, with column chromatography presented as a viable alternative for challenging separations.

Introduction: The Synthetic Context

2-amino-N-arylbenzamides are valuable precursors for the synthesis of various heterocyclic compounds, including biologically active quinazolinones and benzotriazinones.[1][2] The target compound, 2-amino-N-(2-methoxyphenyl)benzamide, is typically synthesized by the nucleophilic acyl substitution reaction between isatoic anhydride and 2-methoxyaniline.

The reaction proceeds via the nucleophilic attack of the amine on one of the carbonyl groups of the isatoic anhydride, leading to a ring-opening event. Subsequent decarboxylation releases carbon dioxide and forms the desired amide bond.[3] Understanding this context is critical, as the workup procedure is designed to isolate the desired product from unreacted starting materials, the solvent, and any potential side products.

Synthesis and Workup Workflow

The following diagram outlines the general workflow from the completion of the synthesis reaction to the isolation of the crude product.

Caption: Workflow from synthesis to crude product isolation.

Detailed Workup Protocol

This protocol assumes the synthesis was conducted using a method similar to those described for N-arylbenzamides prepared from isatoic anhydride, often in a solvent like ethanol or glacial acetic acid.[1][4]

4.1 Step 1: Reaction Quenching and Product Precipitation

• Procedure: Upon completion of the reaction (as determined by an appropriate monitoring technique such as Thin-Layer Chromatography), allow the reaction mixture to cool to room temperature. In a separate beaker, prepare a volume of cold deionized water approximately 10-20 times the volume of the reaction mixture. While stirring the water vigorously, slowly pour the reaction mixture into the cold water. A precipitate should form immediately.

• Expert Rationale: The target compound, 2-amino-N-(2-methoxyphenyl)benzamide, is a relatively nonpolar organic molecule with low solubility in water. In contrast, unreacted starting materials (if any remain in their salt form), the solvent (e.g., acetic acid), and inorganic byproducts are typically water-soluble. This step, known as "crashing out" or precipitation, effectively separates the desired product from the bulk of the soluble impurities. Using cold water minimizes product loss, as solubility generally decreases with temperature.

4.2 Step 2: Isolation by Vacuum Filtration

• Procedure: Set up a Büchner funnel with an appropriately sized filter paper over a clean filter flask connected to a vacuum source. Wet the filter paper with a small amount of deionized water to ensure a good seal. Pour the slurry from Step 1 into the funnel and apply vacuum.

• Expert Rationale: Vacuum filtration is a rapid and efficient method for separating a solid from the liquid in which it is suspended. This allows for the collection of the crude product while the aqueous mother liquor, containing dissolved impurities, is drawn away.

4.3 Step 3: Washing the Crude Product

• Procedure: With the solid still in the Büchner funnel under vacuum, wash the filter cake with several small portions of cold deionized water.

• Expert Rationale: This washing step is crucial for removing any residual mother liquor and dissolved impurities that may have been adsorbed onto the surface of the crude product crystals. Using cold solvent is critical to prevent significant dissolution of the desired product during the wash.[5]

4.4 Step 4: Preliminary Drying

• Procedure: Allow air to be pulled through the filter cake for 15-30 minutes to partially dry the solid. Transfer the solid to a watch glass or crystallization dish and allow it to air dry completely, or place it in a vacuum oven at a low temperature (e.g., 40-50 °C) until a constant weight is achieved.

• Expert Rationale: Removing the bulk of the water is necessary before proceeding to purification. Attempting to recrystallize a wet solid can alter the solvent properties (e.g., turning ethanol into aqueous ethanol) and complicate the purification process. Overheating should be avoided to prevent product degradation.

Purification Strategy: Achieving Analytical Purity

The crude product obtained from the workup is rarely pure enough for subsequent use or analysis. The choice of purification method depends on the nature of the impurities.

Caption: Decision workflow for product purification.

5.1 Primary Method: Recrystallization Recrystallization is the most efficient method for purifying crystalline solids and is well-suited for this compound.[1][5] The principle relies on the differential solubility of the product and impurities in a chosen solvent at different temperatures.

5.1.1 Solvent Selection An ideal solvent should dissolve the compound well at its boiling point but poorly at low temperatures.[6] For benzamide derivatives, polar protic solvents are often a good starting point.

Solvent System	Rationale & Characteristics	Suitability
Ethanol/Water	Ethanol typically dissolves the compound well when hot. The addition of water as an anti-solvent reduces the compound's solubility, promoting crystallization upon cooling. This is a highly tunable and effective system.[1][4]	Excellent
Methanol	Higher solubility for benzamides than ethanol, which may lead to lower recovery unless carefully controlled.[7]	Good
Isopropanol	Lower solubility than ethanol, which could result in higher recovery but may require larger solvent volumes.	Good
Ethyl Acetate	A less polar option, useful if non-polar impurities are the primary concern.	Fair

5.1.2 Detailed Recrystallization Protocol (Ethanol/Water System)

• Dissolution: Place the crude solid in an Erlenmeyer flask. Add the minimum amount of hot ethanol required to fully dissolve the solid at the boiling point.

• Decolorization (Optional): If the solution is highly colored, it may indicate the presence of polymeric or oxidized impurities. Add a small amount of activated charcoal, boil for 2-3 minutes, and proceed to the next step.

• Hot Filtration (Optional but Recommended): Quickly filter the hot solution through a pre-warmed funnel with fluted filter paper into a clean, pre-warmed flask. This removes insoluble impurities and the activated charcoal (if used).

• Crystallization: Re-heat the filtrate to boiling. Add hot water dropwise until the solution becomes faintly cloudy (the saturation point). Add a drop or two of hot ethanol to redissolve the precipitate and obtain a clear solution.

• Cooling: Cover the flask and allow it to cool slowly to room temperature. Slow cooling encourages the formation of larger, purer crystals. Once at room temperature, place the flask in an ice bath for at least 30 minutes to maximize crystal formation.

• Collection & Drying: Collect the purified crystals by vacuum filtration, washing them with a small portion of a cold ethanol/water mixture. Dry the crystals under vacuum to a constant weight.

5.2 Alternative Method: Column Chromatography If recrystallization fails to remove impurities (e.g., if an impurity has very similar solubility), silica gel column chromatography is the next logical step.[8]

• Stationary Phase: Silica Gel (standard grade, 60 Å, 230-400 mesh).

• Mobile Phase (Eluent): A solvent system of increasing polarity is used to elute compounds from the column. A good starting point for benzamides is a mixture of a non-polar solvent and a moderately polar solvent.

  • Recommended System: A gradient of Ethyl Acetate in Hexane (e.g., starting at 10% EtOAc and gradually increasing to 50% EtOAc).

  • Alternative System: A gradient of Methanol in Dichloromethane (e.g., 1% to 5% MeOH) for more polar compounds.[8]

• Procedure:

  • Column Packing: Pack the column with a slurry of silica gel in the initial, low-polarity eluent.

  • Sample Loading: Dissolve the crude product in a minimal amount of a strong solvent (like dichloromethane). Add a small amount of silica gel to this solution and evaporate the solvent to create a dry, free-flowing powder. This "dry loading" method typically results in better separation. Carefully add this powder to the top of the packed column.

  • Elution: Begin eluting with the low-polarity solvent system, collecting fractions. Gradually increase the polarity of the eluent to move the compounds down the column. Monitor the collected fractions by TLC to identify those containing the pure product.

  • Solvent Removal: Combine the pure fractions and remove the solvent using a rotary evaporator to yield the purified product.

Purity Assessment and Characterization

The purity of the final product must be rigorously confirmed.

• Thin-Layer Chromatography (TLC): A single spot in multiple solvent systems is a strong indication of purity.[8]

• Melting Point (MP): A sharp melting point range that matches the literature value indicates high purity. Literature melting points for similar 2-amino-N-arylbenzamides are often in the 120-160 °C range.[1]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are definitive methods to confirm the chemical structure and identify the presence of any remaining impurities.[8]

Troubleshooting

Problem	Potential Cause	Recommended Solution
No Crystals Form During Recrystallization	Too much solvent was used; solution is not supersaturated.	Gently boil off some solvent to concentrate the solution. Try scratching the inner wall of the flask with a glass rod or adding a seed crystal.[5]
Product "Oils Out" Instead of Crystallizing	Solution is cooling too rapidly; the saturation point is above the product's melting point.	Re-heat to dissolve the oil. Add slightly more solvent and allow the solution to cool much more slowly. Consider using a lower-boiling point solvent.[8]
Poor Recovery After Recrystallization	Compound has high solubility in the cold solvent; too much solvent was used.	Ensure the solution is thoroughly cooled in an ice bath. Use the absolute minimum amount of hot solvent for dissolution.
Persistent Impurities After Column Chromatography	Co-elution of impurities with similar polarity.	Optimize the solvent system. Use a shallower gradient (slower increase in polarity) to improve separation.[8]

References

• ResearchGate. (n.d.). The model reaction of isatoic anhydride 1, 4-methoxyaniline 2a, and... Retrieved from ResearchGate. [Link: https://www.researchgate.net/figure/The-model-reaction-of-isatoic-anhydride-1-4-methoxyaniline-2a-and-trans-cinnamaldehyde_fig1_328710343]
• Google Patents. (2006). Process for the synthesis of (±) 2-Amino-N-[2,(2,5-dimethoxy phenyl)-2-hydroxyethyl] acetamide monohydrochloride. US7094928B2. [Link: https://patents.google.
• Zhu, X., et al. (2016). Discovery of N-(2-aminoethyl)-N-benzyloxyphenyl benzamides: New potent Trypanosoma brucei inhibitors. PLoS Neglected Tropical Diseases. [Link: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC5106010/]
• Wikipedia. (n.d.). Isatoic anhydride. Retrieved from Wikipedia. [Link: https://en.wikipedia.
• Kubicova, L., et al. (2000). Synthesis and Biological Activity of 2-Amino-N-phenylbenzamides and 3-Phenyl-1,2,3-benzotriazin-4(3H)-ones. Molecules. [Link: https://www.researchgate.net/publication/249971932_Synthesis_and_Biological_Activity_of_2-Amino-N-phenylbenzamides_and_3-Phenyl-123-benzotriazin-43H-ones]
• de Oliveira, R. S., et al. (2020). Phenylbenzohydrazides Obtained from Isatoic Anhydride Present Anti-Inflammatory Activity In Vivo and In Vitro. Molecules. [Link: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7075251/]
• ResearchGate. (n.d.). Reaction of isatoic anhydride with a variety of primary amines and aromatic aldehydes. Retrieved from ResearchGate. [Link: https://www.researchgate.
• Supporting Information. (n.d.). Transamidation of benzamide with 2-amino-benzamide. [Link: https://pubs.acs.org/doi/suppl/10.1021/acs.joc.5b00194/suppl_file/jo5b00194_si_001.pdf]
• BenchChem. (2025). Technical Support Center: Purification of 2-amino-N-benzyl-5-hydroxybenzamide. [Link: https://www.benchchem.com/product/b112565/technical-support/purification-of-2-amino-n-benzyl-5-hydroxybenzamide]
• ResearchGate. (2017). Crystal structure of 2-amino-N-(4-methoxyphenyl)benzamide, C14H14N2O2. [Link: https://www.researchgate.net/publication/320697968_Crystal_structure_of_2-amino-N-4-methoxyphenylbenzamide_C14H14N2O2]
• BenchChem. (2025). "N-(2-aminoethyl)-2-hydroxybenzamide" purification challenges and solutions. [Link: https://www.benchchem.
• Organic Syntheses. (n.d.). Isatoic anhydride. [Link: http://www.orgsyn.org/demo.aspx?prep=cv3p0456]
• Li, Y., et al. (2013). Synthesis, Crystal Structure and Anti-Fatigue Effects of Some Benzamide Derivatives. Molecules. [Link: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6270275/]
• Taylor, M. K., et al. (2015). Synthesis and Biological Characterization of a Series of 2-Sulfonamidebenzamides as Allosteric Modulators of MrgX1. PLoS ONE. [Link: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4640538/]
• BenchChem. (2025). An In-depth Technical Guide to N-(2-aminoethyl)-2-methoxybenzamide: Synthesis and Potential Mechanisms of Action. [Link: https://www.benchchem.com/product/b112565/technical-support/an-in-depth-technical-guide-to-n-2-aminoethyl-2-methoxybenzamide-synthesis-and-potential-mechanisms-of-action]
• ChemicalBook. (n.d.). 2-AMINO-N-(4-METHOXY-PHENYL)-BENZAMIDE synthesis. [Link: https://www.chemicalbook.com/ProductSynth_20878-54-0.htm]
• European Patent Office. (2011). SYNTHESIS OF OPTICALLY PURE (R)-5-(2-AMINOPROPYL)-2-METHOXYBENZENESULPHONAMIDE. Patent 1704140. [Link: https://data.epo.org/publication-server/document?i=epdocument&locale=en&pn=1704140]
• BenchChem. (2025). Synthesis Pathway of 5-Amino-N,N-dimethyl-2-(2-cyanophenoxy)benzamide (5-AMAM-2-CP): A Technical Guide. [Link: https://www.benchchem.com/product/b112565/technical-support/synthesis-pathway-of-5-amino-n-n-dimethyl-2-2-cyanophenoxy-benzamide-5-amam-2-cp-a-technical-guide]
• BenchChem. (n.d.). Synthesis routes of 2-Amino-4-methoxybenzamide. [Link: https://www.benchchem.com/synthesis/2-amino-4-methoxybenzamide]
• ResearchGate. (2017). 2-Amino-N-(2-chloropyridin-3yl)benzamide. [Link: https://www.researchgate.net/publication/320697883_2-Amino-N-2-chloropyridin-3ylbenzamide]
• ResearchGate. (2012). 2‐Amino‐3‐(1‐(4‐(4‐(2‐methoxyphenyl) piperazine‐1‐yl)butyl)‐1. [Link: https://www.researchgate.net/publication/264183754_2-Amino-3-1-4-4-2-methoxyphenyl_piperazine-1-ylbutyl-1H-123-triazol-4-yl_propanoic_acid_Synthesis_and_in_vitroin_vivo_evaluation_as_a_potential_5HT1A_receptor_imaging_agent]
• BenchChem. (2025). Technical Support Center: Recrystallization of N-(4-Formylphenyl)benzamide. [Link: https://www.benchchem.
• Google Patents. (1992). Method for crystallization of amino acids. US5118815A. [Link: https://patents.google.

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large-scale synthesis of 2-amino-N-(2-methoxyphenyl)benzamide

An In-Depth Guide to the Large-Scale Synthesis of 2-amino-N-(2-methoxyphenyl)benzamide

Authored by: A Senior Application Scientist

This application note provides a comprehensive technical guide for the , a key intermediate in the development of heterocyclic compounds and various pharmaceutical agents. The protocol herein is designed for scalability, emphasizing safety, efficiency, and robustness, making it suitable for researchers and professionals in chemical and drug development.

Introduction and Strategic Approach

2-amino-N-(2-methoxyphenyl)benzamide serves as a valuable precursor for the synthesis of quinazolinones and other nitrogen-containing heterocycles, which are scaffolds of significant interest in medicinal chemistry.[1][2] The successful transition from laboratory-scale synthesis to large-scale production requires a strategic approach that prioritizes cost-effective, safe, and high-yielding chemical transformations.

The most prevalent methods for amide bond formation often rely on coupling reagents, which, while effective, generate stoichiometric by-products that complicate purification and present environmental challenges.[3] For large-scale applications, a more atom-economical approach is preferable.[4][5] The reaction of isatoic anhydride with a primary amine offers a superior alternative. This pathway is advantageous due to:

• High Atom Economy: The reaction proceeds with the loss of only carbon dioxide, a benign gaseous by-product.

• Commercially Available Starting Materials: Isatoic anhydride and 2-methoxyaniline (o-anisidine) are readily available and cost-effective bulk chemicals.

• Simplified Work-up: The product often precipitates directly from the reaction mixture, allowing for straightforward isolation via filtration.[6][7]

This guide focuses on the direct acylation of 2-methoxyaniline with isatoic anhydride, a method proven to be robust and scalable.

Reaction Mechanism: Isatoic Anhydride and Amine Condensation

The reaction proceeds through a nucleophilic acyl substitution followed by a spontaneous decarboxylation.

• Nucleophilic Attack: The lone pair of electrons on the nitrogen atom of 2-methoxyaniline attacks one of the electrophilic carbonyl carbons of isatoic anhydride.

• Ring Opening: This attack leads to the formation of a tetrahedral intermediate which quickly collapses, causing the anhydride ring to open and form a carbamic acid-benzamide intermediate.

• Decarboxylation: The unstable carbamic acid moiety spontaneously loses a molecule of carbon dioxide (CO₂), driven by the formation of the stable gas.

• Final Product: This decarboxylation yields the final product, 2-amino-N-(2-methoxyphenyl)benzamide.

The following diagram illustrates the reaction mechanism:

Caption: Reaction mechanism of isatoic anhydride with 2-methoxyaniline.

Large-Scale Synthesis Protocol

This protocol is designed for a nominal 10 kg scale production. All operations should be conducted in a well-ventilated chemical production area or a walk-in fume hood.

Equipment and Materials

• Reactor: 200 L glass-lined or stainless steel reactor equipped with an overhead mechanical stirrer, reflux condenser, temperature probe, and nitrogen inlet/outlet.

• Heating/Cooling System: Mantle or jacketed system capable of reaching 100 °C and cooling to 10-15 °C.

• Filtration: Nutsche filter or large-scale Buchner funnel.

• Drying: Vacuum oven.

• Personal Protective Equipment (PPE): Chemical-resistant gloves, safety glasses with side shields, face shield, and lab coat.

Reagents

Reagent	CAS No.	Molar Mass ( g/mol )	Quantity	Moles (mol)	Molar Eq.
Isatoic Anhydride	118-48-9	163.13	10.00 kg	61.3	1.0
2-Methoxyaniline	90-04-0	123.15	7.70 kg	62.5	1.02
Ethanol (200 proof)	64-17-5	46.07	100 L	-	-

Step-by-Step Procedure

The overall workflow is depicted in the diagram below.

Caption: Experimental workflow for the synthesis of the target compound.

• Reactor Setup: Ensure the reactor is clean, dry, and purged with nitrogen.

• Charging Reagents: Charge the reactor with Ethanol (100 L). Begin agitation (100-150 RPM) and add Isatoic Anhydride (10.00 kg). Follow with the slow, subsurface addition of 2-Methoxyaniline (7.70 kg) over 15-20 minutes.

• Reaction: Heat the mixture to reflux (approximately 78-80 °C). You will observe the evolution of CO₂ gas, which should be safely vented. Maintain the reflux for 4-6 hours.

• Monitoring: Monitor the reaction's progress by taking samples periodically and analyzing them via TLC (Thin Layer Chromatography) or HPLC (High-Performance Liquid Chromatography) until the isatoic anhydride is consumed.

• Crystallization and Isolation: Once the reaction is complete, cool the mixture to 10-15 °C over 1-2 hours. The product will precipitate as a solid.

• Filtration: Filter the resulting slurry through a Nutsche filter.

• Washing: Wash the filter cake with cold ethanol (2 x 10 L) to remove any residual starting materials and impurities.

• Drying: Dry the product in a vacuum oven at 50-60 °C until a constant weight is achieved.

• Yield: The expected yield is 13.0-14.0 kg (88-94% of theoretical).

Scientific Integrity: Safety, Validation, and Optimization

Safety and Hazard Management

• Exothermic Potential: While this specific reaction is not violently exothermic, the initial mixing and heating can generate heat. Controlled addition of reagents and a robust cooling system are essential to manage the temperature.[8]

• Gas Evolution: The reaction releases a significant volume of CO₂. The reactor must be equipped with a vent to an appropriate exhaust system to prevent pressure buildup.

• Reagent Handling:

  • Isatoic Anhydride: Can be an irritant to the skin, eyes, and respiratory system. Handle in a well-ventilated area with appropriate PPE.

  • 2-Methoxyaniline: Toxic upon inhalation, ingestion, and skin contact. It is a suspected mutagen. Strict handling procedures are required.

  • Ethanol: Highly flammable. Ensure all equipment is properly grounded and avoid any sources of ignition.

In-Process Validation and Quality Control

• Starting Material Identity: Confirm the identity and purity of isatoic anhydride and 2-methoxyaniline via melting point or spectroscopic analysis before use.

• Reaction Monitoring: TLC or HPLC is crucial for determining the reaction endpoint. This prevents the formation of impurities from over- or under-reaction and ensures batch-to-batch consistency.

• Final Product Characterization: The final product should be characterized to confirm its identity and purity using techniques such as ¹H NMR, ¹³C NMR, Mass Spectrometry, and melting point analysis.

Optimization Insights

• Solvent Choice: While ethanol is effective, other solvents like toluene or water can be explored. Water is a greener alternative, but may require higher temperatures and result in different solubility profiles.[7][9] Toluene can aid in the azeotropic removal of any trace water but is subject to stricter environmental regulations.[10]

• Stoichiometry: A slight excess (1.02-1.05 equivalents) of the amine can help drive the reaction to completion, consuming the less soluble isatoic anhydride.

• Temperature: The reaction rate is temperature-dependent. Operating at a consistent reflux ensures a reasonable reaction time. Lower temperatures will significantly slow the reaction, while excessively high temperatures (in a higher boiling solvent) could lead to side product formation.[11]

References

• Optimization of the temperature for reaction of isatoic anhydride. ResearchGate. Available at: [Link]

• Phenylbenzohydrazides Obtained from Isatoic Anhydride Present Anti-Inflammatory Activity In Vivo and In Vitro. PubMed Central. Available at: [Link]

• A green chemistry perspective on catalytic amide bond formation. UCL Discovery. Available at: [Link]

• Large-Scale Amidations in Process Chemistry: Practical Considerations for Reagent Selection and Reaction Execution. ResearchGate. Available at: [Link]

• Synthesis of isatoic anhydride derivatives (microreview). ResearchGate. Available at: [Link]

• Reaction of isatoic anhydride with a variety of primary amines and aromatic aldehydes. ResearchGate. Available at: [Link]

• Green Synthesis of Substituted Anilines and Quinazolines from Isatoic Anhydride-8-amide. Semantic Scholar. Available at: [Link]

• Large-Scale Amidations in Process Chemistry: Practical Considerations for Reagent Selection and Reaction Execution. ACS Publications. Available at: [Link]

• Processes for the synthesis of 2-amino-4,6-dimethoxybenzamide and other benzamide compounds. Google Patents.

• Synthesis and Biological Activity of 2-Amino-N-phenylbenzamides and 3-Phenyl-1,2,3-benzotriazin-4(3H)-ones. ResearchGate. Available at: [Link]

• A Sustainable Green Enzymatic Method for Amide Bond Formation. PMC - NIH. Available at: [Link]

• Process for the synthesis of (±) 2-Amino-N-[2,(2,5-dimethoxy phenyl)-2-hydroxyethyl] acetamide monohydrochloride. Google Patents.

• Supporting Information for Transamidation of Primary Amides with Amines by Pivaloyl Chloride Activation. University of Kentucky. Available at: [Link]

• Crystal structure of 2-amino-N-(4-methoxyphenyl)benzamide, C14H14N2O2. ResearchGate. Available at: [Link]

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Application Notes & Protocols: 2-Amino-N-(2-methoxyphenyl)benzamide as a Versatile Precursor for Heterocyclic Scaffolds

Prepared by: Gemini, Senior Application Scientist

Introduction: The Strategic Value of a Pre-functionalized Building Block

In the landscape of medicinal chemistry and materials science, the efficient construction of complex molecular architectures is paramount. Heterocyclic compounds, particularly those containing nitrogen, form the backbone of a vast array of pharmaceuticals, agrochemicals, and functional materials. 2-Amino-N-(2-methoxyphenyl)benzamide emerges as a highly valuable and strategically designed building block for the synthesis of several key heterocyclic cores.

Its structure is pre-organized with three key reactive centers: a nucleophilic 2-amino group, a secondary amide nitrogen, and an electron-rich N-aryl (2-methoxyphenyl) ring. This arrangement allows for a series of selective and high-yield intramolecular cyclization reactions, providing rapid access to privileged scaffolds such as quinazolinones, benzodiazepines, and acridones. This guide provides an in-depth exploration of the physicochemical properties, safety considerations, and synthetic applications of this versatile precursor, complete with detailed, field-tested protocols for researchers in drug discovery and organic synthesis.

Physicochemical & Safety Profile

A thorough understanding of a reagent's properties and handling requirements is the foundation of safe and successful experimentation.

Table 1: Physicochemical Properties of 2-Amino-N-(2-methoxyphenyl)benzamide

Property	Value	Source
IUPAC Name	2-Amino-N-(2-methoxyphenyl)benzamide	-
CAS Number	70083-21-5	[1]
Molecular Formula	C₁₄H₁₄N₂O₂	[2]
Molecular Weight	242.27 g/mol	-
Appearance	Off-white to light brown solid (typical)	-
Purity	≥95% (typical for commercial grades)
Storage	Store in a cool, dry place, inert atmosphere

Safety & Handling Precautions

While specific toxicity data for this compound is limited, it should be handled with the standard care afforded to all laboratory chemicals. Based on data for structurally related aminobenzamides, the following precautions are advised:

• Personal Protective Equipment (PPE): Wear standard PPE, including a lab coat, safety goggles conforming to EN166(EU) or NIOSH (US) standards, and chemical-resistant gloves.[3][4]

• Inhalation: Avoid breathing dust. Handle in a well-ventilated area or a chemical fume hood.[4]

• Contact: Avoid contact with skin and eyes. In case of contact, rinse the affected area with plenty of water.[5]

• Ingestion: Do not eat, drink, or smoke when using this product. If swallowed, rinse your mouth with water and seek medical attention.[3]

• Disposal: Dispose of contents and container in accordance with local, regional, and national regulations.

Synthetic Applications: Pathways to Core Heterocycles

The strategic placement of functional groups in 2-amino-N-(2-methoxyphenyl)benzamide allows for its directed transformation into diverse heterocyclic systems. The following sections detail the mechanistic rationale and experimental protocols for its use in synthesizing three major classes of heterocycles.

Synthesis of 2,3-Disubstituted Quinazolin-4(3H)-ones

Mechanistic Insight: The synthesis of the quinazolinone core from 2-aminobenzamides is a classic condensation reaction. It involves the reaction of the 2-amino group and the amide nitrogen with a reagent that provides a single carbon atom, which becomes C2 of the quinazolinone ring. Aldehydes are common one-carbon synthons. The reaction proceeds via the initial formation of a Schiff base between the 2-amino group and the aldehyde, followed by an intramolecular cyclization and subsequent oxidative aromatization to yield the stable quinazolinone scaffold.

Caption: General workflow for quinazolinone synthesis.

Experimental Protocol: Synthesis of 2-Phenyl-3-(2-methoxyphenyl)quinazolin-4(3H)-one

This protocol is adapted from established methods for quinazolinone synthesis from 2-aminobenzamides.[6]

• Reagent Preparation: In a 50 mL round-bottom flask equipped with a magnetic stir bar and reflux condenser, add 2-amino-N-(2-methoxyphenyl)benzamide (242 mg, 1.0 mmol) and benzaldehyde (117 mg, 1.1 mmol).

• Solvent Addition: Add 10 mL of ethanol to the flask. Stir the suspension for 5 minutes at room temperature.

• Catalyst/Oxidant Addition: Add potassium carbonate (K₂CO₃) (276 mg, 2.0 mmol) and iodine (I₂) (25 mg, 0.1 mmol) to the mixture. The iodine acts as a catalyst for the oxidative cyclization.

• Reaction: Heat the reaction mixture to reflux (approx. 80 °C) and maintain for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) using a 7:3 mixture of hexane and ethyl acetate as the eluent.

• Work-up: After completion, cool the reaction mixture to room temperature. Pour the mixture into 50 mL of cold water.

• Isolation: Collect the resulting precipitate by vacuum filtration. Wash the solid with a 10% sodium thiosulfate solution (2 x 15 mL) to remove excess iodine, followed by cold water (2 x 15 mL).

• Purification: Dry the crude product under vacuum. If necessary, recrystallize from ethanol or purify by silica gel column chromatography to yield the pure 2-phenyl-3-(2-methoxyphenyl)quinazolin-4(3H)-one.

Synthesis of 1,4-Benzodiazepin-5-ones

Mechanistic Insight: The construction of the seven-membered benzodiazepine ring from a 2-aminobenzamide precursor requires the introduction of a two-carbon unit. A common strategy involves reacting the 2-amino group with an α-haloacetyl chloride to form an intermediate, 2-((α-haloacetyl)amino)benzamide. Subsequent treatment with a base promotes an intramolecular nucleophilic substitution, where the amide nitrogen displaces the halide to form the diazepinone ring. This is a robust method for accessing this important pharmacological scaffold.[7][8]

Experimental Protocol: Synthesis of 4-(2-methoxyphenyl)-2,3-dihydro-1H-1,4-benzodiazepin-5-one

• Acylation: Dissolve 2-amino-N-(2-methoxyphenyl)benzamide (242 mg, 1.0 mmol) in 15 mL of anhydrous dioxane in a flask under a nitrogen atmosphere. Cool the solution to 0 °C in an ice bath.

• Reagent Addition: Add pyridine (95 mg, 1.2 mmol) followed by the dropwise addition of chloroacetyl chloride (135 mg, 1.2 mmol).

• Reaction (Step 1): Allow the reaction to warm to room temperature and stir for 3-4 hours. Monitor the formation of the intermediate by TLC.

• Intermediate Isolation (Optional but recommended): Pour the reaction mixture into 50 mL of ice-cold water. Collect the precipitate, wash with water, and dry to obtain the crude 2-((2-chloroacetyl)amino)-N-(2-methoxyphenyl)benzamide.

• Cyclization: To a solution of the crude intermediate (approx. 1.0 mmol) in 15 mL of anhydrous dimethylformamide (DMF), add sodium hydride (NaH, 60% dispersion in mineral oil, 48 mg, 1.2 mmol) portion-wise at 0 °C.

• Reaction (Step 2): Stir the mixture at room temperature for 1 hour, then heat to 80 °C for 4-6 hours until TLC analysis indicates the consumption of the starting material.

• Work-up: Carefully quench the reaction by slowly adding 10 mL of saturated ammonium chloride solution. Extract the product with ethyl acetate (3 x 30 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure. Purify the residue by silica gel column chromatography (eluting with a gradient of ethyl acetate in hexane) to afford the target benzodiazepine.

Synthesis of Acridones via Intramolecular Cyclization

Caption: Workflow for intramolecular acridone synthesis.

Experimental Protocol: Synthesis of 1-Amino-4-methoxyacridin-9(10H)-one

This protocol is based on standard procedures for the acid-catalyzed cyclization of N-phenylanthranilic acid derivatives. [9]

• Reaction Setup: Place 2-amino-N-(2-methoxyphenyl)benzamide (242 mg, 1.0 mmol) in a clean, dry flask.

• Acid Addition: Carefully add 5 mL of concentrated sulfuric acid (H₂SO₄, 98%) to the flask at room temperature with stirring.

• Heating: Heat the mixture on a steam bath or in an oil bath at 100 °C for 2-4 hours. The solution will typically develop a deep color with strong fluorescence.

• Work-up: After the reaction is complete, cool the flask to room temperature. In a separate beaker, prepare approximately 50 g of crushed ice.

• Precipitation: Pour the hot, dark reaction solution slowly and cautiously down the side of the beaker containing the ice with vigorous stirring to prevent spattering.

• Isolation: Allow the ice to melt completely. The acridone product will precipitate. Collect the solid by vacuum filtration.

• Washing: Wash the precipitate thoroughly on the filter with hot water until the washings are neutral to litmus paper. This removes any residual acid.

• Drying: Dry the solid product in a vacuum oven to yield the crude 1-amino-4-methoxyacridin-9(10H)-one. Recrystallization from aqueous ethanol or DMF may be performed for further purification.

Spectroscopic Characterization Profile

The following data represents predicted spectroscopic characteristics for the starting material, 2-amino-N-(2-methoxyphenyl)benzamide, based on its functional groups and data from analogous structures. [10]This serves as a reference for confirming the identity and purity of the starting material.

Table 2: Predicted Spectroscopic Data for 2-Amino-N-(2-methoxyphenyl)benzamide

Technique	Feature	Predicted Chemical Shift / Frequency	Description
¹H NMR	Amide-NH	δ 8.5 - 9.5 ppm	Broad singlet
Aromatic-H	δ 6.6 - 8.2 ppm	Multiplets
Amine-NH₂	δ 4.5 - 5.5 ppm	Broad singlet, exchangeable with D₂O
Methoxy-OCH₃	δ ~3.8 ppm	Singlet
¹³C NMR	Carbonyl C=O	δ 165 - 168 ppm
Aromatic C-O	δ 145 - 155 ppm	Two signals expected
Aromatic C-N	δ 140 - 150 ppm
Aromatic C-H, C-C	δ 110 - 135 ppm	Multiple signals
Methoxy -OCH₃	δ ~55 ppm
IR	N-H Stretch (Amine)	3300 - 3500 cm⁻¹	Two sharp bands (asymmetric/symmetric)
N-H Stretch (Amide)	~3300 cm⁻¹	Broad band, may overlap with amine
C=O Stretch (Amide I)	1630 - 1660 cm⁻¹	Strong, sharp absorption
N-H Bend (Amide II)	1510 - 1550 cm⁻¹	Strong absorption
C-O Stretch (Aryl Ether)	1220 - 1260 cm⁻¹	Strong absorption

Conclusion

2-Amino-N-(2-methoxyphenyl)benzamide is a powerful and efficient building block for modern organic synthesis. Its inherent structural features enable chemists to rapidly access diverse and medicinally relevant heterocyclic cores—including quinazolinones, benzodiazepines, and acridones—often in a single, high-yield cyclization step. The protocols and data presented in this guide serve as a robust starting point for researchers and drug development professionals to leverage the full synthetic potential of this versatile reagent.

References

• Synthesis of Substituted 1,4-Benzodiazepines by Palladium-Catalyzed Cyclization. (n.d.). MDPI. Retrieved January 16, 2026, from [Link]

• Palladium-Catalyzed Benzodiazepines Synthesis. (n.d.). MDPI. Retrieved January 16, 2026, from [Link]

• Reagent-controlled regiodivergent intermolecular cyclization of 2-aminobenzothiazoles. (2017). Beilstein Journals. Retrieved January 16, 2026, from [Link]

• A novel synthesis of acridones via iron(II)-catalyzed intramolecular acylation. (n.d.). Arkivoc. Retrieved January 16, 2026, from [Link]

• Cyclization Reaction of α-Hydroxyketones with Anthranilamides. (2021). ACS Omega. Retrieved January 16, 2026, from [Link]

• Syntheses and Biological Studies of Novel 9(10H)-Acridone Derivatives. (n.d.). ResearchGate. Retrieved January 16, 2026, from [Link]

• 5H-1,4-Benzodiazepin-5-ones. Ring-Closure Reactions of Substituted 2-Aminobenzamides. (1966). The Journal of Organic Chemistry. Retrieved January 16, 2026, from [Link]

• Acridone synthesis. (n.d.). Organic Chemistry Portal. Retrieved January 16, 2026, from [Link]

• Studies Directed towards the Synthesis of the Acridone Family of Natural Products. (n.d.). ACS Publications. Retrieved January 16, 2026, from [Link]

• 2-AMINO-N-(2-METHYLPHENYL)BENZAMIDE. (n.d.). Lookchem. Retrieved January 16, 2026, from [Link]

• 2-amino-N-(2-aminophenyl)benzamide. (n.d.). PubChem. Retrieved January 16, 2026, from [Link]

Sources

• 1. 70083-21-5|2-Amino-N-(2-methoxyphenyl)benzamide|BLD Pharm [bldpharm.com]
• 2. lookchem.com [lookchem.com]
• 3. echemi.com [echemi.com]
• 4. oxfordlabfinechem.com [oxfordlabfinechem.com]
• 5. fishersci.com [fishersci.com]
• 6. pubs.acs.org [pubs.acs.org]
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• 8. pubs.acs.org [pubs.acs.org]
• 9. ptfarm.pl [ptfarm.pl]
• 10. pdf.benchchem.com [pdf.benchchem.com]

Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of 2-amino-N-(2-methoxyphenyl)benzamide

Answering the user's request.

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the synthesis of 2-amino-N-(2-methoxyphenyl)benzamide. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize this specific amide bond formation. The content is structured to provide not just protocols, but the underlying scientific reasoning to empower you to make informed decisions during your experiments.

The most common and efficient route to synthesizing 2-amino-N-(2-methoxyphenyl)benzamide is the reaction between isatoic anhydride and 2-methoxyaniline (o-anisidine). This reaction leverages the reactivity of the anhydride, which, upon nucleophilic attack by the aniline, undergoes a ring-opening and subsequent decarboxylation to yield the desired amide.[1][2][3]

Overall Reaction Scheme

Caption: General synthesis of 2-amino-N-(2-methoxyphenyl)benzamide.

Troubleshooting Guide & FAQs

This section addresses specific issues you may encounter during the synthesis in a direct question-and-answer format.

Q1: My reaction yield is extremely low, or I'm not forming any product. What are the primary causes?

A1: A low or zero yield in this reaction typically points to issues with starting materials or reaction conditions.

• Purity of Isatoic Anhydride: Isatoic anhydride is susceptible to hydrolysis, especially if stored improperly.[1] Hydrolysis converts it back to anthranilic acid, which will not react under these conditions.

  • Validation: Check the melting point of your isatoic anhydride (pure: ~243 °C with decomposition).[1] Consider running an IR spectrum; the presence of broad O-H stretches may indicate hydrolysis to the carboxylic acid.

  • Solution: Use freshly opened or properly stored isatoic anhydride. If hydrolysis is suspected, purification by recrystallization from dioxane or 95% ethanol can be performed.[4]

• Purity of 2-Methoxyaniline: Anilines, particularly those with electron-donating groups, are prone to oxidation, often indicated by a dark coloration (pure 2-methoxyaniline is a colorless to pale yellow liquid). Oxidized impurities can interfere with the reaction.

  • Solution: Purify the 2-methoxyaniline by vacuum distillation if it appears dark. Store it under an inert atmosphere (nitrogen or argon) and protected from light.

• Insufficient Heat: The final step of this reaction is a decarboxylation, which releases CO₂ gas.[1] This step is often the rate-limiting and requires thermal energy to proceed efficiently.

  • Solution: Most procedures require heating the reaction mixture, often to the reflux temperature of the chosen solvent (e.g., ethanol or acetic acid), for several hours to drive the reaction to completion.[2]

Q2: I'm observing multiple side products on my TLC/LC-MS. What are they and how can I minimize them?

A2: The formation of side products is a common issue, often stemming from the reactivity of the starting materials with themselves or trace contaminants.

• Unreacted Starting Materials: The most common "impurities" are simply your starting materials. This indicates an incomplete reaction (see Q1).

• Formation of Anthranilic Acid Intermediate: The initial ring-opening of isatoic anhydride forms an unstable carbamic acid intermediate, which can be protonated or exist in equilibrium. If conditions are not optimal for decarboxylation, this or related species might be present.

• Self-Condensation/Polymerization: While less common under controlled conditions, highly reactive intermediates can potentially react with themselves.

  • Solution: The key to minimizing side products is ensuring a clean, controlled reaction. Use pure starting materials, maintain a consistent temperature, and ensure efficient stirring. Performing the reaction under an inert atmosphere can prevent oxidative side reactions of the aniline.[5]

Q3: How does my choice of solvent impact the reaction yield?

A3: The solvent plays a critical role in solubilizing the reactants and mediating the reaction temperature.

• Polar Protic Solvents: Solvents like ethanol are frequently used. They are good at dissolving both starting materials and can be heated to reflux to provide the necessary energy for decarboxylation.[2]

• Acidic Solvents: Glacial acetic acid is another common choice.[3] It acts as both the solvent and a catalyst, potentially speeding up the initial nucleophilic attack. However, it can be more difficult to remove during workup.

• Aprotic Solvents: While less common for this specific reaction, polar aprotic solvents like DMF or DMSO could be used, but their high boiling points can sometimes lead to thermal degradation if not carefully controlled. The choice of solvent can significantly affect reaction yields and selectivity.[6]

Solvent	Typical Temperature	Key Considerations
Ethanol	Reflux (~78 °C)	Good solubility, easy to remove, common choice.[2]
Glacial Acetic Acid	Reflux (~118 °C)	Acts as a catalyst, but harder to remove.[3]
Water	Reflux (100 °C)	Eco-friendly, but may increase hydrolysis of isatoic anhydride.[7]
Solvent-free	170-180 °C	Requires melting the reactants; can lead to higher yields but also potential for thermal decomposition.[3]

Q4: I'm struggling to purify the final product. What are the best practices?

A4: The product, 2-amino-N-(2-methoxyphenyl)benzamide, contains both a basic amino group and a polar amide group, which can present purification challenges.

• Crystallization Issues: The product may "oil out" or form an amorphous solid instead of crystallizing. This happens if the solution is supersaturated or cooled too quickly.[8]

  • Solution: The most effective method is often recrystallization.[9] Ethanol or aqueous ethanol is a good starting point.[3] Dissolve the crude product in a minimum amount of hot solvent, and allow it to cool slowly. If it fails to crystallize, try scratching the inside of the flask with a glass rod or adding a seed crystal.[9]

• Column Chromatography Challenges: The primary amine group (-NH₂) can cause the compound to streak or irreversibly bind to standard silica gel.[8]

  • Solution: Deactivate the silica gel by adding a small amount (0.5-1%) of a base like triethylamine or ammonia to your eluent system (e.g., Hexane/Ethyl Acetate). This neutralizes the acidic silanol groups on the silica surface, allowing for cleaner elution.[8]

Experimental Protocols & Data

Protocol 1: Synthesis of 2-amino-N-(2-methoxyphenyl)benzamide

This protocol is a standard procedure adapted from literature methods for similar compounds.[2][3]

Materials:

Reagent	Molar Mass ( g/mol )	Amount (mmol)	Mass/Volume	Equivalents
Isatoic Anhydride	163.13	10.0	1.63 g	1.0
2-Methoxyaniline	123.15	10.0	1.23 g (1.12 mL)	1.0
Ethanol (or Glacial Acetic Acid)	-	-	20 mL	-

Procedure:

• To a 50 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add isatoic anhydride (1.63 g, 10.0 mmol) and 2-methoxyaniline (1.12 mL, 10.0 mmol).

• Add the solvent (20 mL of ethanol or glacial acetic acid).

• Heat the mixture to reflux with vigorous stirring. The evolution of CO₂ gas should be observed as the solids dissolve.

• Maintain the reflux for 2-4 hours. Monitor the reaction progress by Thin-Layer Chromatography (TLC) until the starting materials are consumed.

• After completion, allow the reaction mixture to cool to room temperature.

• If using acetic acid, pour the mixture into 100 mL of cold water and neutralize carefully with a saturated sodium bicarbonate solution.

• If using ethanol, the product may begin to crystallize upon cooling. If not, reduce the solvent volume under reduced pressure and add water to precipitate the crude product.

• Collect the crude solid by vacuum filtration and wash with cold water.

• Dry the solid. The crude product can then be purified by recrystallization (see Protocol 2).

Protocol 2: Purification by Recrystallization

• Place the crude, dried solid into an Erlenmeyer flask.

• Add a minimal amount of hot ethanol (or a mixture of ethanol and water) to just dissolve the solid completely.

• If the solution has a strong color, a small amount of activated charcoal can be added, and the solution boiled for a few minutes.

• If charcoal was used, perform a hot filtration through a fluted filter paper to remove it.

• Allow the clear filtrate to cool slowly to room temperature. Crystals should begin to form.

• Once at room temperature, place the flask in an ice bath for 30 minutes to maximize crystal formation.[9]

• Collect the pure crystals by vacuum filtration, washing with a small amount of ice-cold solvent.

• Dry the crystals in a vacuum oven. Assess purity by melting point, TLC, and/or HPLC.[8]

Visualizations: Mechanisms & Workflows

Reaction Mechanism

Caption: Plausible mechanism for the formation of the target amide.

Troubleshooting Workflow

Sources

• 1. Isatoic anhydride - Wikipedia [en.wikipedia.org]
• 2. Phenylbenzohydrazides Obtained from Isatoic Anhydride Present Anti-Inflammatory Activity In Vivo and In Vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
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• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Purification of Crude 2-amino-N-(2-methoxyphenyl)benzamide by Column Chromatography

This technical guide serves as a dedicated support center for researchers, scientists, and drug development professionals engaged in the purification of crude 2-amino-N-(2-methoxyphenyl)benzamide. We will move beyond rote procedural steps to address the nuanced challenges of this specific molecule, providing field-proven troubleshooting strategies and detailed protocols grounded in chromatographic principles.

Section 1: Understanding the Molecule - The Key to a Successful Purification

The molecular structure of 2-amino-N-(2-methoxyphenyl)benzamide dictates its behavior on a chromatography column. Its key features—a basic aromatic amino group, a polar amide linkage, and two relatively non-polar methoxy-phenyl rings—create a molecule of intermediate polarity with a critical chemical "handle" that can cause common purification issues like peak tailing and poor recovery. Understanding these properties is the first step in designing a robust purification strategy.

Property	Predicted Value / Characteristic	Implication for Chromatography
Molecular Formula	C₁₄H₁₄N₂O₂	-
Molecular Weight	242.27 g/mol	-
Key Functional Groups	Aromatic Amine (-NH₂), Amide (-CONH-), Methoxy (-OCH₃)	The basic amino group is the most critical feature. It can strongly interact with acidic silanol groups on standard silica gel, leading to significant peak tailing and potential irreversible adsorption.[1][2]
Predicted Solubility	Poor in non-polar solvents (e.g., hexane); Soluble in polar aprotic solvents (e.g., DMSO, DMF); Sparingly soluble in methanol, ethanol, acetonitrile.[3][4]	The crude material may not dissolve in the ideal, low-polarity mobile phase required to start the column, necessitating a dry-loading technique.[5]
Potential for Instability	Aromatic amines can be susceptible to oxidation, which may be exacerbated by prolonged exposure to acidic silica gel.[6][7]	The purification should be performed efficiently to minimize contact time with the stationary phase.

Section 2: Pre-Chromatography Workflow: Setting the Stage for Success

A successful column run is determined before the crude material ever touches the silica. A systematic preliminary analysis using Thin-Layer Chromatography (TLC) is non-negotiable.

Caption: Pre-chromatography workflow diagram.

Q: How do I select the right solvent system for my column?

A: The ideal mobile phase (eluent) should provide a retention factor (Rf) of approximately 0.25-0.35 for your target compound on a TLC plate. This Rf value typically ensures that the compound will elute from the column in a reasonable volume without being excessively diluted.

Protocol: TLC System Screening

• Preparation : Prepare several TLC developing chambers with different solvent systems of varying polarity. Good starting points for a molecule like this are mixtures of Hexane/Ethyl Acetate (e.g., 7:3, 1:1) and Dichloromethane/Methanol (e.g., 98:2, 95:5).

• Spotting : Dissolve a tiny amount of your crude material in a suitable solvent (like dichloromethane or ethyl acetate) and spot it onto a silica gel TLC plate.

• Development : Place the TLC plate in a chamber and allow the solvent to run up the plate until it is about 1 cm from the top.

• Visualization : Visualize the plate under a UV lamp. Your product, containing aromatic rings, should be UV active.

• Analysis : Calculate the Rf value (Rf = distance traveled by spot / distance traveled by solvent front). If the spot streaks badly or "tails," proceed to the next step. If the Rf is too high (>0.5), decrease the eluent polarity. If it is too low (<0.2), increase the polarity.

Section 3: Troubleshooting Guide: Navigating Common Purification Hurdles

This section addresses the most frequent issues encountered during the column chromatography of 2-amino-N-(2-methoxyphenyl)benzamide in a question-and-answer format.

Caption: Troubleshooting logic for common issues.

Q1: My compound is streaking badly on the column, leading to broad fractions and poor purity. What is happening?

• Possible Cause : This is a classic sign of peak tailing. The basic amino group on your molecule is engaging in strong, undesirable acid-base interactions with the acidic silanol (-Si-OH) groups on the surface of the silica gel.[1] This causes the molecules to "stick" and elute slowly and unevenly.

• Recommended Solution : Deactivate the silica gel by adding a small amount of a basic modifier to your mobile phase. Triethylamine (TEA) at a concentration of 0.5-1% (v/v) is the industry standard. The TEA will preferentially bind to the acidic sites on the silica, presenting a more neutral surface to your compound and resulting in sharp, symmetrical peaks.[2]

Q2: I'm getting very low recovery. Most of my product seems to be stuck on the column. Why?

• Possible Cause : This is an extreme case of the interaction described in Q1. The bond between your basic amine and the acidic silica is so strong that the mobile phase isn't polar enough to break it and elute the compound. In some cases, the highly acidic surface of the silica can cause sensitive compounds to decompose.[6]

• Recommended Solutions :

  • Increase Modifier : First, try increasing the concentration of triethylamine in your eluent to 1-2%.

  • Switch Stationary Phase : If the problem persists, the silica gel may be too acidic for your compound. Consider using a different stationary phase like alumina, which is more stable under neutral to basic conditions.[8]

  • Reverse-Phase Chromatography : An alternative is to switch to reverse-phase (C18) chromatography, where such strong ionic interactions are less problematic.[9] A mobile phase of water/acetonitrile with 0.1% formic acid to protonate the amine would be a good starting point.[10][11][12]

Q3: My crude sample won't dissolve in the hexane/ethyl acetate mixture I plan to use for elution. How do I load it onto the column?

• Possible Cause : This is a common solubility mismatch. The optimal eluent for good separation is often not a good solvent for the crude material.[6] Loading the sample in a strong, polar solvent (like pure DCM or acetone) will destroy the separation at the top of the column, causing broad bands and co-elution.

• Recommended Solution : Use the dry loading technique. This method involves pre-adsorbing your crude material onto a small amount of silica gel, which is then carefully added to the top of the column. This ensures that the compound is introduced to the column in a solid, uniform band, leading to excellent separation.[5] A detailed protocol is provided in the next section.

Q4: I can't separate my product from a persistent impurity. They always elute together.

• Possible Cause : This is known as co-elution. The impurity has a polarity very similar to your product in the chosen solvent system.

• Recommended Solutions :

  • Optimize the Mobile Phase : A subtle change can make a big difference. If you are using hexane/ethyl acetate, try switching to dichloromethane/methanol or toluene/acetone. Different solvents interact with compounds in unique ways and can often resolve overlapping spots.[2][13]

  • Use a Shallow Gradient : Instead of running the column with a single solvent mixture (isocratic elution), use a gradient. Start with a low polarity eluent and very gradually increase the percentage of the polar solvent. This can often improve the separation between closely running compounds.[14]

Section 4: Detailed Experimental Protocols

Protocol 1: Normal-Phase Chromatography with a Basic Modifier

This protocol assumes the crude product is soluble in a minimal amount of the mobile phase or a slightly stronger solvent like dichloromethane.

• Column Packing (Slurry Method) :

  • In a beaker, mix silica gel (standard 60 Å, 230-400 mesh) with your initial, low-polarity eluent (e.g., 80:20 Hexane/Ethyl Acetate + 0.5% TEA) to form a thin, pourable slurry.

  • With the stopcock open, pour the slurry into your column. Use additional eluent to rinse any remaining silica into the column.

  • Tap the column gently to pack the bed and let the solvent drain until it is just level with the top of the silica bed. Never let the column run dry.

• Sample Loading :

  • Dissolve your crude 2-amino-N-(2-methoxyphenyl)benzamide in the absolute minimum volume of solvent.

  • Using a pipette, carefully add the sample solution to the top of the silica bed, trying not to disturb the surface.

  • Drain the solvent until it is level with the silica surface.

  • Carefully add a 1-2 cm layer of sand on top of the silica bed to prevent it from being disturbed.

• Elution :

  • Carefully fill the column with the eluent.

  • Begin collecting fractions. If using flash chromatography, apply pressure (1-4 psi) to achieve a flow rate of about 2 inches/minute.[5]

  • If a gradient is needed, gradually increase the percentage of the more polar solvent (e.g., ethyl acetate).

• Fraction Analysis :

  • Spot every few fractions on a TLC plate to track the elution of your compound.

  • Combine the fractions that contain the pure product and remove the solvent under reduced pressure.[2]

Protocol 2: Dry Loading Technique for Poorly Soluble Samples

• Sample Preparation :

  • Dissolve your crude product in a suitable solvent (e.g., dichloromethane, methanol, or acetone) in a round-bottom flask.[5]

  • Add dry silica gel to the flask (approximately 5-10 times the mass of your crude sample).

  • Swirl the flask to ensure the entire sample solution is mixed with the silica.

  • Gently remove the solvent using a rotary evaporator until you are left with a dry, free-flowing powder. This is your dry-loaded sample.

• Column Packing and Loading :

  • Pack the main column with silica gel using the slurry method described in Protocol 1.

  • Once the column is packed and the solvent is level with the top of the silica, carefully pour the dry-loaded sample powder onto the top of the bed to form a neat, level layer.[5]

  • Carefully add a 1-2 cm layer of sand on top of your dry-loaded sample.

• Elution and Analysis :

  • Proceed with elution and fraction analysis as described in Protocol 1.

Section 5: Frequently Asked Questions (FAQs)

Q: Can I use recrystallization before or after the column? A: Absolutely. Recrystallization is an excellent and often complementary purification technique. If your crude material is >80% pure, recrystallization might be sufficient on its own.[9] Alternatively, combining the less-pure fractions from your column and recrystallizing them can significantly improve your overall yield.

Q: How do I confirm the purity of my final product? A: A combination of techniques is best. A single spot on a TLC plate in multiple different solvent systems is a good indicator of purity. For quantitative confirmation, High-Performance Liquid Chromatography (HPLC) is the standard method.[2] To confirm the structure of the purified compound, Nuclear Magnetic Resonance (NMR) spectroscopy is essential.

Q: Is it better to use a pre-packed column? A: Pre-packed columns offer convenience and high reproducibility, which is ideal for routine purifications. However, self-packed columns provide more flexibility to customize the amount of silica and the column dimensions for challenging separations and are more cost-effective for research and development.

References

• Journal of Chromatographic Science. (n.d.).

• ResearchGate. (n.d.). Chromatographic columns and mobile phases tested during method.... [Link]

• University of Rochester, Department of Chemistry. (n.d.). Troubleshooting Flash Column Chromatography. [Link]

• Chemistry For Everyone. (2025). How To Choose Mobile Phase For Column Chromatography?. [Link]

• ChemistryViews. (2012). Tips and Tricks for the Lab: Column Troubleshooting and Alternatives. [Link]

• SIELC Technologies. (n.d.). Separation of Benzamide on Newcrom R1 HPLC column. [Link]

• Journal of Chromatographic Science. (n.d.). Troubleshooting in Chromatography. [Link]

• Reddit. (2016). Column Chromatography: Amides. [Link]

• LCGC International. (n.d.). Modern Trends and Best Practices in Mobile-Phase Selection in Reversed-Phase Chromatography. [Link]

• SIELC Technologies. (n.d.). Separation of Benzamide, N-(4-amino-5-chloro-2-methoxyphenyl)- on Newcrom R1 HPLC column. [Link]

Sources

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• 2. pdf.benchchem.com [pdf.benchchem.com]
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• 5. Tips and Tricks for the Lab: Column Troubleshooting and Alternatives - ChemistryViews [chemistryviews.org]
• 6. Chromatography [chem.rochester.edu]
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• 8. academic.oup.com [academic.oup.com]
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• 11. Separation of Benzamide on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 12. chromatographyonline.com [chromatographyonline.com]
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• 14. pdf.benchchem.com [pdf.benchchem.com]

Benzamide Synthesis Technical Support Center: Preventing Hydrolysis of Activated Carboxylic Acids

Welcome to the Technical Support Center, a dedicated resource for researchers, scientists, and drug development professionals. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying chemical principles and field-proven insights to help you master benzamide synthesis. This guide focuses on a critical challenge: preventing the premature hydrolysis of activated carboxylic acid intermediates, a common pitfall that leads to low yields and complex purifications.

Frequently Asked Questions (FAQs)

This section addresses the fundamental concepts behind carboxylic acid activation and its susceptibility to hydrolysis.

Q1: Why is it necessary to "activate" a carboxylic acid for benzamide synthesis?

Directly reacting a carboxylic acid with an amine to form an amide is generally inefficient. The amine, being a base, will readily deprotonate the acidic carboxylic acid to form a highly unreactive carboxylate salt.[1][2] This acid-base reaction is much faster than the desired nucleophilic attack at the carbonyl carbon. Activation converts the carboxylic acid's hydroxyl group into a better leaving group, making the carbonyl carbon significantly more electrophilic and susceptible to attack by the amine nucleophile.[3][4]

Q2: What makes the activated carboxylic acid intermediate so vulnerable to hydrolysis?

The very features that make an activated intermediate effective are also what make it unstable in the presence of water. Activating agents transform the hydroxyl group into a highly effective leaving group (e.g., a chloro group, an O-acylisourea, or a substituted hydroxytriazole).[4][5] This creates a strong electrophilic center at the carbonyl carbon. While the intended nucleophile is the amine, water is also a competent nucleophile. If water is present in the reaction mixture, it can compete with the amine, attacking the activated intermediate and regenerating the original, unreactive carboxylic acid.[6][7] This undesired pathway is a primary cause of low reaction yields.

Q3: What are the downstream consequences of significant hydrolysis in my reaction?

Hydrolysis of the activated intermediate has several negative impacts on your experiment:

• Reduced Yield: The most direct consequence is a lower yield of the desired benzamide, as the starting material is consumed in a non-productive side reaction.[8]

• Stoichiometric Imbalance: The regeneration of the starting carboxylic acid and consumption of the coupling agent alter the stoichiometry of the reaction.

• Purification Challenges: The final reaction mixture will contain the desired benzamide product alongside the unreacted starting carboxylic acid. Since both can have similar polarities, separating them via column chromatography or recrystallization can be difficult and lead to further product loss.[9]

• Complex Byproducts: In some cases, the regenerated carboxylic acid can react with another activated intermediate to form a symmetric anhydride, further complicating the product mixture.[10]

Troubleshooting Guide: Tackling Hydrolysis in Practice

This guide provides solutions to specific experimental problems arising from the hydrolysis of activated intermediates.

Problem 1: My reaction yield is very low, and TLC/LC-MS analysis shows a significant amount of my starting benzoic acid derivative remaining.

• Likely Cause: This is the classic symptom of premature hydrolysis of your activated carboxylic acid intermediate. The activated species reacted with trace water in your setup, reverting to the starting material before it could couple with the amine.[6]

• Solutions & Scientific Rationale:

  • Rigorous Anhydrous Conditions: This is the most critical factor.

    • Glassware: Ensure all glassware is oven-dried (e.g., at 120 °C for at least 4 hours) or flame-dried under vacuum and allowed to cool in a desiccator or under an inert atmosphere.

    • Solvents: Use freshly opened anhydrous solvents or solvents dried using appropriate methods (e.g., molecular sieves, solvent purification system). Polar aprotic solvents like DMF, THF, or acetonitrile are common choices.[6]

    • Reagents: Use high-purity, anhydrous reagents. If an amine salt (e.g., hydrochloride) is used, ensure the neutralizing base (like DIPEA or triethylamine) is added and stirred before the coupling agent to free the nucleophilic amine.[6]

  • Inert Atmosphere: Conduct the reaction under an inert atmosphere (e.g., Nitrogen or Argon). This prevents atmospheric moisture from entering the reaction vessel, which is especially important for reactions that run for extended periods.

  • Order of Addition: The order in which you add reagents matters. For many coupling reactions, it is best to pre-activate the carboxylic acid for a short period before adding the amine. However, if the activated intermediate is particularly unstable, adding the coupling agent to a mixture of the carboxylic acid and the amine can be more effective.[9] This ensures the amine is immediately available to react, minimizing the intermediate's lifetime and its chance to encounter water.

  • Temperature Control: Perform the activation and coupling at a controlled temperature, typically starting at 0 °C.[6] While higher temperatures can increase the rate of the desired reaction, they also accelerate the rate of hydrolysis.

Problem 2: The reaction seems to work, but I always get a significant acidic impurity that is difficult to separate from my product.

• Likely Cause: The acidic impurity is almost certainly your starting carboxylic acid, resulting from hydrolysis.[8] Even a small amount of hydrolysis can create significant purification challenges.

• Solutions & Scientific Rationale:

  • Optimize the Reaction (Prevention): First, apply all the solutions from Problem 1 to minimize the formation of the acidic byproduct in the first place.

  • Workup Strategy (Removal): Design your workup to selectively remove the carboxylic acid.

    • Aqueous Basic Wash: During the workup, wash the organic layer with a mild aqueous base such as a saturated sodium bicarbonate (NaHCO₃) solution or a dilute sodium carbonate (Na₂CO₃) solution.[9] The carboxylic acid will be deprotonated to its carboxylate salt, which is highly water-soluble and will be extracted into the aqueous layer. Your neutral benzamide product will remain in the organic layer.

    • Caution: Be careful not to use a strong base (like NaOH), as this could potentially hydrolyze your desired amide product, especially if the workup is prolonged.[11][12]

Problem 3: I am using a carbodiimide (EDC or DCC) and getting a poorly soluble white byproduct in addition to my starting acid.

• Likely Cause: In addition to hydrolysis, carbodiimide-activated intermediates (O-acylisourea) can undergo an intramolecular rearrangement to form a stable, unreactive N-acylurea byproduct.[5][10] This side reaction is competitive with both the desired amidation and undesired hydrolysis.

• Solutions & Scientific Rationale:

  • Use Additives: The most effective way to prevent N-acylurea formation and simultaneously improve coupling efficiency is to use additives like 1-hydroxybenzotriazole (HOBt) or ethyl (hydroxyimino)cyanoacetate (OxymaPure).[4][10]

  • Mechanism of Action: These additives act as "active ester" shuttles. They rapidly react with the highly reactive O-acylisourea intermediate to form a more stable but still highly reactive HOBt- or Oxyma-ester. This new active ester is less prone to rearrangement and hydrolysis but reacts efficiently with the amine to form the amide bond.[13][14] This strategy effectively intercepts the unstable intermediate, channeling it toward the productive pathway.

Visualizing the Competing Pathways

The following diagram illustrates the central role of the activated carboxylic acid and its two competing reaction fates.

Caption: Competing reaction pathways for an activated carboxylic acid.

Comparative Analysis of Common Activating Agents

The choice of activating agent can significantly influence the reaction's success and its sensitivity to moisture.

Activating Agent	Class	Key Intermediate	Sensitivity to Hydrolysis	Advantages	Disadvantages
Thionyl Chloride (SOCl₂) / Oxalyl Chloride	Acyl Halide Former	Acyl Chloride	Very High	Highly reactive, drives reaction to completion; byproducts are gaseous.[9]	Extremely sensitive to moisture; generates HCl, requiring a base.[15]
EDC, DCC, DIC	Carbodiimide	O-Acylisourea	High	Cost-effective, widely used.[3][14]	Prone to N-acylurea side reaction; DCC byproduct (DCU) is insoluble.[10][16]
HATU, HBTU	Uronium/Aminium Salt	Active Ester (HOAt/HOBt)	Moderate	High coupling efficiency, low racemization, good for difficult couplings.[4][17]	More expensive; byproducts must be removed during workup.
PyBOP	Phosphonium Salt	Active Ester (HOBt)	Moderate	High reactivity, low racemization.[6]	Byproducts can be difficult to remove.

Experimental Protocols

Protocol 1: General Procedure for Benzamide Synthesis using EDC/HOBt

This protocol provides a robust method for coupling a benzoic acid derivative with an amine, incorporating best practices to minimize hydrolysis.

Scientist's Note: This procedure uses HOBt to suppress side reactions associated with the EDC coupling agent.[10] All steps should be performed under an inert atmosphere (N₂ or Ar).

• Preparation (t=-30 min):

  • Place the benzoic acid derivative (1.0 eq) and HOBt (1.2 eq) into an oven-dried, three-neck round-bottom flask equipped with a magnetic stir bar, a thermometer, and a nitrogen inlet.

  • Add anhydrous dichloromethane (DCM) or dimethylformamide (DMF) to dissolve the solids (concentration typically 0.1-0.5 M).

  • In a separate dry flask, dissolve the amine (1.1-1.2 eq) in the same anhydrous solvent. If the amine is a hydrochloride salt, add a non-nucleophilic base like diisopropylethylamine (DIPEA) (2.5 eq) and stir for 10 minutes.

• Activation (t=0 min):

  • Cool the carboxylic acid solution to 0 °C in an ice bath.

  • Slowly add solid 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) (1.2 eq) portion-wise to the stirred reaction mixture.

  • Rationale: Adding the EDC at 0 °C controls the initial exothermic reaction and slows the rate of potential side reactions, including hydrolysis.[6]

• Coupling (t= +5 to +15 min):

  • Stir the mixture at 0 °C for 5-15 minutes. You are forming the active HOBt ester during this time.

  • Slowly add the amine solution dropwise to the reaction flask via a syringe or dropping funnel over 10-15 minutes.

  • Rationale: Adding the amine slowly prevents localized heating and ensures it reacts preferentially with the active ester.

• Reaction Monitoring (t= +15 min to completion):

  • Allow the reaction to warm to room temperature and stir for 4-16 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting carboxylic acid is consumed.[6]

• Workup (Post-reaction):

  • Dilute the reaction mixture with an organic solvent like ethyl acetate.

  • Wash the organic layer sequentially with 1M HCl (to remove excess base/amine), saturated NaHCO₃ solution (to remove HOBt and any unreacted carboxylic acid), and finally with brine.[9]

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification:

  • Purify the crude product by column chromatography or recrystallization as needed.

Troubleshooting Workflow

If you encounter low yields, use the following logical workflow to diagnose the issue.

Caption: A logical workflow for troubleshooting low-yield benzamide synthesis.

References

• Chemistry Steps. (n.d.). Amides from Carboxylic Acids-DCC and EDC Coupling. Chemistry Steps. Retrieved from [Link]

• LibreTexts. (2023). Conversion of Carboxylic acids to amides using DCC as an activating agent. Chemistry LibreTexts. Retrieved from [Link]

• Request PDF. (2025). An improved method of amide synthesis using acyl chlorides. ResearchGate. Retrieved from [Link]

• Sureshbabu, V. V., et al. (n.d.). Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. PMC - NIH. Retrieved from [Link]

• Fisher Scientific. (n.d.). Amide Synthesis. Fisher Scientific. Retrieved from [Link]

• ChemistNATE. (2014, March 26). How to Make Amides: Mechanism [Video]. YouTube. Retrieved from [Link]

• Interchim. (n.d.). Carbodiimides (EDAC, DCC, DIC) Heterobifunctionnal cross-linkers. Interchim. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Steglich Esterification. Organic Chemistry Portal. Retrieved from [Link]

• Chemistry Steps. (n.d.). Ester Hydrolysis: Acid and Base-Catalyzed Mechanism. Chemistry Steps. Retrieved from [Link]

• Wikipedia. (n.d.). Carbodiimide. Wikipedia. Retrieved from [Link]

• Oreate AI Blog. (2026). Unraveling the Hydrolysis of Carboxylic Acids: A Deep Dive. Oreate AI Blog. Retrieved from [Link]

• Request PDF. (n.d.). Mechanism of Amide Bond Formation from Carboxylic Acids and Amines Promoted by 9-Silafluorenyl Dichloride Derivatives. ResearchGate. Retrieved from [Link]

• ResearchGate. (2018). How to stop hydrolysis of an acyl chloride in aquous solution?. ResearchGate. Retrieved from [Link]

• Jack Westin. (n.d.). Carboxylic Acids Important Reactions. Jack Westin. Retrieved from [Link]

• ACS Publications. (n.d.). Hydration and Hydrolysis of α-Oxo Carboxylic Acid Derivatives and Conjugate Addition to α,β-Unsaturated Carbonyl Compounds: A Density Functional Study. The Journal of Organic Chemistry. Retrieved from [Link]

• ResearchGate. (n.d.). 10 Examples different acid activating agents for carboxylic acids. ResearchGate. Retrieved from [Link]

• Organic & Biomolecular Chemistry (RSC Publishing). (2015). A protocol for amide bond formation with electron deficient amines and sterically hindered substrates. Royal Society of Chemistry. Retrieved from [Link]

• KPU Pressbooks. (n.d.). 7.7 Other Reactions of Carboxylic Acid Derivatives. Organic Chemistry II. Retrieved from [Link]

• Google Patents. (n.d.). US20120157563A1 - Water soluble solid phase peptide synthesis. Google Patents.

• ResearchGate. (n.d.). Scheme 7 Mechanism of carbodiimide/DMAP-mediated ester coupling. ResearchGate. Retrieved from [Link]

• Aapptec Peptides. (n.d.). Coupling Reagents. Aapptec Peptides. Retrieved from [Link]

• YouTube. (2022, July 12). Peptide Hand Synthesis Part 8: Cleaving [Video]. YouTube. Retrieved from [Link]

• Master Organic Chemistry. (2022, October 27). Basic Hydrolysis of Esters - Saponification. Master Organic Chemistry. Retrieved from [Link]

• ResearchGate. (2025). Intramolecular General Base Catalyzed Ester Hydrolysis. The Hydrolysis of 2-Aminobenzoate Esters. ResearchGate. Retrieved from [Link]

• ResearchGate. (n.d.). Optimization of reaction conditions for amide bond formation. ResearchGate. Retrieved from [Link]

• YouTube. (2022, March 7). Hydrolysis Mechanisms of Carboxylic Acid Derivatives [Video]. YouTube. Retrieved from [Link]

• Scribd. (n.d.). The Effect of Acid and Base Catalysts On Ester Hydrolysis. Scribd. Retrieved from [Link]

• ElectronicsAndBooks. (n.d.). Mechanisms of Acid Hydrolysis of Carboxylic Acid Esters and Amides. ElectronicsAndBooks. Retrieved from [Link]

• Semantic Scholar. (n.d.). General base catalysis of ester hydrolysis. Semantic Scholar. Retrieved from [Link]

• Chemguide. (n.d.). The Preparation of Amides. Chemguide. Retrieved from [Link]

• NIH. (2023, February 28). Direct formation of amide/peptide bonds from carboxylic acids: no traditional coupling reagents, 1-pot, and green. National Institutes of Health. Retrieved from [Link]

• Scribd. (n.d.). Final Benzamide Preparations. Scribd. Retrieved from [Link]

• YouTube. (2020, August 6). Benzamide - Organic synthesis [Video]. YouTube. Retrieved from [Link]

• PubMed. (n.d.). Evaluation of water-soluble coupling reagents for solid phase peptide synthesis in aqueous media. PubMed. Retrieved from [Link]

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• 2. jackwestin.com [jackwestin.com]
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• 4. Amide Synthesis [fishersci.co.uk]
• 5. Carbodiimide - Wikipedia [en.wikipedia.org]
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• 17. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Purifying 2-amino-N-benzyl-5-hydroxybenzamide

Welcome to the technical support center for 2-amino-N-benzyl-5-hydroxybenzamide. This guide, curated by a Senior Application Scientist, provides in-depth troubleshooting advice and answers to frequently asked questions to assist researchers, scientists, and drug development professionals in overcoming common purification challenges associated with this versatile molecule.

Frequently Asked Questions (FAQs)

Here we address some of the common initial questions encountered during the handling and purification of 2-amino-N-benzyl-5-hydroxybenzamide.

Q1: My purified 2-amino-N-benzyl-5-hydroxybenzamide is a sticky solid or oil. How can I obtain a crystalline product?

This is a common issue. You can attempt to induce crystallization by dissolving the product in a minimal amount of a hot solvent and allowing it to cool slowly. The addition of a non-polar "anti-solvent" can also help promote precipitation.[1]

Q2: What are the best solvents for dissolving 2-amino-N-benzyl-5-hydroxybenzamide?

Due to its molecular structure, which includes both polar (hydroxyl, amino, amide) and non-polar (benzyl, benzene rings) groups, its solubility can vary. It generally shows good solubility in polar aprotic solvents like DMSO and DMF, and moderate solubility in alcohols such as methanol and ethanol.[1] Its solubility in aqueous solutions is typically low but can be increased at acidic or basic pH.[1]

Q3: My compound is changing color during purification and storage. What is causing this?

The color change, often to a darker shade, is a classic sign of oxidative degradation.[2] The aminophenol group in the molecule is highly susceptible to oxidation, which can be triggered by exposure to air, light, or the presence of metal ions.[2] This oxidation process can lead to the formation of highly colored quinone-imine species.[2]

Q4: How should I properly store 2-amino-N-benzyl-5-hydroxybenzamide to ensure its stability?

For long-term stability, the compound should be stored in a cool, dry, and dark place.[1] It is highly recommended to store it in a tightly sealed container under an inert atmosphere, such as argon or nitrogen, to prevent oxidation.[1] For solutions, storage at -20°C is advisable to minimize degradation.[1]

In-Depth Troubleshooting Guides

This section provides a more detailed, step-by-step approach to tackling complex purification challenges.

Issue 1: Persistent Impurities After Column Chromatography

Question: I've run a silica gel column, but my fractions containing 2-amino-N-benzyl-5-hydroxybenzamide are still impure. What steps can I take to improve the separation?

Causality and Solution:

Co-elution of impurities is a frequent challenge in column chromatography. The polarity of 2-amino-N-benzyl-5-hydroxybenzamide, stemming from its amino and hydroxyl groups, can cause it to interact strongly with the silica gel, leading to band broadening and poor separation from impurities with similar polarities.

Workflow for Optimizing Column Chromatography:

Caption: Decision workflow for troubleshooting column chromatography.

Detailed Protocol for Optimized Column Chromatography:

• Solvent System Optimization:

  • If using a standard hexane/ethyl acetate system, try incorporating a small amount of a more polar solvent like methanol.

  • Consider switching to a different solvent system altogether, such as dichloromethane/methanol, which can offer different selectivity.[3]

• Gradient Elution:

  • Start with a low polarity mobile phase and gradually increase the polarity. A typical gradient could be from 20% to 50% ethyl acetate in hexane.[1] This can help to better separate compounds with close Rf values.

• Silica Gel Deactivation:

  • The amino and hydroxyl groups can lead to strong adsorption on the silica gel, causing tailing and potential product loss.[3]

  • To mitigate this, you can deactivate the silica gel by adding a small amount of triethylamine (0.1-1%) to your eluent.[3] This will cap the acidic silanol groups on the silica surface.

• Sample Loading:

  • For optimal separation, dissolve the crude product in a minimal amount of a strong solvent (like dichloromethane) and adsorb it onto a small amount of silica gel.[3] Evaporate the solvent to get a dry, free-flowing powder, which can then be carefully loaded onto the top of the column.[3]

Issue 2: Challenges with Recrystallization

Question: I am having trouble recrystallizing my 2-amino-N-benzyl-5-hydroxybenzamide. It either "oils out" or fails to crystallize at all.

Causality and Solution:

Successful recrystallization depends on the differential solubility of the compound in a hot versus a cold solvent. "Oiling out" occurs when the compound comes out of solution as a liquid instead of a solid, often because the boiling point of the solvent is higher than the melting point of the compound or the solution is cooled too quickly.[4] A failure to crystallize suggests the compound is too soluble in the chosen solvent even at low temperatures, or the solution is not supersaturated.

Troubleshooting Recrystallization:

Problem	Potential Cause	Solution
No Crystals Form	Solution is not supersaturated.	1. Induce Crystallization: Scratch the inside of the flask with a glass rod.[4] 2. Seed the Solution: Add a small crystal of the pure compound.[4] 3. Reduce Solvent Volume: Gently evaporate some of the solvent.[4]
"Oiling Out"	Compound is coming out of solution above its melting point.	1. Use a Lower-Boiling Point Solvent. 2. Increase Solvent Volume. 3. Ensure Slow Cooling.
Colored Crystals	Impurities are co-precipitating.	1. Hot Filtration: If insoluble impurities are present, perform a hot filtration.[4] 2. Decolorize: Add a small amount of activated charcoal to the hot solution before filtering.[4]

Step-by-Step Recrystallization Protocol:

• Solvent Selection: Conduct small-scale solubility tests to find a suitable solvent or solvent system. The ideal solvent will dissolve the compound when hot but not when cold.[3][4]

• Dissolution: In an Erlenmeyer flask, dissolve the crude product in the minimum amount of hot solvent.[4]

• Decolorization (Optional): If the solution is colored, add a small amount of activated charcoal and briefly boil the solution.[4]

• Hot Filtration: If charcoal or other solid impurities are present, quickly filter the hot solution through a pre-warmed funnel with fluted filter paper into a clean, warm flask.[4]

• Crystallization: Cover the flask and allow the solution to cool slowly to room temperature. Once at room temperature, you can place it in an ice bath to maximize crystal formation.[3][4]

• Collection: Collect the crystals by vacuum filtration, washing them with a small amount of the cold recrystallization solvent.[3][4]

• Drying: Dry the crystals under vacuum to remove any residual solvent.[3]

Issue 3: Product Degradation During Purification

Question: I am observing significant product loss and the formation of colored impurities during my workup and purification. How can I prevent this?

Causality and Solution:

The aminophenol moiety of 2-amino-N-benzyl-5-hydroxybenzamide is highly susceptible to oxidation, which is accelerated by basic conditions, exposure to air, and light.[1][2] The purification process, especially steps involving heating or prolonged exposure to ambient conditions, can promote this degradation.

Workflow for Minimizing Degradation:

Caption: Strategies to prevent oxidative degradation during purification.

Recommended Practices to Mitigate Degradation:

• Work Under an Inert Atmosphere: Whenever possible, perform purification steps under a nitrogen or argon atmosphere to minimize contact with oxygen.[2][3]

• Use De-gassed Solvents: Solvents can be de-gassed by sparging with an inert gas (like nitrogen or argon) for 20-30 minutes before use to remove dissolved oxygen.[2]

• Acidic Workup: During aqueous extractions, acidifying the aqueous layer can help protect the amino group by protonating it, making it less susceptible to oxidation.[1]

• Minimize Heat and Light Exposure: Avoid unnecessarily high temperatures during solvent removal and protect the compound from direct light.[1] Use a rotary evaporator at a moderate temperature and store fractions and the final product in amber vials.

Purity Assessment

Question: How can I confidently assess the purity of my final product?

A combination of analytical techniques is recommended for a thorough purity assessment:

• Thin-Layer Chromatography (TLC): A quick method to check for the presence of multiple components. A single spot in various solvent systems is a good indicator of purity.[3]

• High-Performance Liquid Chromatography (HPLC): Provides a quantitative measure of purity. A single, sharp peak is desirable.[3]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can confirm the structure of the compound and help identify any impurities.[3]

• Mass Spectrometry (MS): Confirms the molecular weight of the product.[5]

By implementing these troubleshooting strategies and analytical checks, you can significantly improve the purity and yield of your 2-amino-N-benzyl-5-hydroxybenzamide.

References

• common pitfalls in "2-amino-N-benzyl-5-hydroxybenzamide" experiments - Benchchem.
• Application Notes and Protocols: 2-amino-N-benzyl-5-hydroxybenzamide in Organic Synthesis - Benchchem.
• Technical Support Center: Purification of 2-amino-N-benzyl-5-hydroxybenzamide - Benchchem.
• Technical Support Center: Synthesis of 2-amino-N-benzyl-5-hydroxybenzamide - Benchchem.
• An In-depth Technical Guide to the Spectroscopic Analysis of 2-amino-N-benzyl-5-hydroxybenzamide - Benchchem.
• enhancing the stability of "2-amino-N-benzyl-5-hydroxybenzamide" in solution - Benchchem.
• Application Notes & Protocols for the Quantification of 2-amino-N-benzyl-5-hydroxybenzamide - Benchchem.
• A Comparative Guide to the Cross-Validation of Analytical Methods for 2-amino-N-benzyl-5-hydroxybenzamide - Benchchem.
• "N-(2-aminoethyl)-2-hydroxybenzamide" purification challenges and solutions - Benchchem.

Sources

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Recrystallization of 2-amino-N-(2-methoxyphenyl)benzamide

Welcome to the technical support guide for the purification of 2-amino-N-(2-methoxyphenyl)benzamide. This document is designed for researchers, chemists, and drug development professionals to provide in-depth, practical guidance on obtaining high-purity material through recrystallization. We will move beyond simple protocols to explain the underlying principles, enabling you to troubleshoot and optimize the process effectively.

Foundational Principles: Solvent Selection for a Multifunctional Molecule

The structure of 2-amino-N-(2-methoxyphenyl)benzamide—featuring two aromatic rings, an amide linkage, a primary amine, and a methoxy ether group—presents a unique solubility profile. Successful recrystallization hinges on selecting a solvent (or solvent system) that leverages these features.

An ideal solvent should exhibit high solubility for the compound at elevated temperatures and low solubility at cooler temperatures.[1] The presence of both hydrogen bond donors (amine, amide N-H) and acceptors (amide C=O, amine, methoxy oxygen) suggests that polar protic solvents like lower alcohols (ethanol, methanol, isopropanol) are excellent starting points. These solvents can effectively solvate the polar groups when hot. However, the significant non-polar surface area of the two phenyl rings limits solubility as the solution cools, promoting crystallization. Polar aprotic solvents like acetonitrile or ethyl acetate can also be effective, while non-polar solvents like hexanes are more likely to be useful as anti-solvents in a mixed system.[2]

Experimental Protocol: Standard Recrystallization Workflow

This protocol provides a robust starting point for the purification of 2-amino-N-(2-methoxyphenyl)benzamide. Small-scale trials are always recommended to optimize solvent choice and volume.

Objective: To purify crude 2-amino-N-(2-methoxyphenyl)benzamide by removing soluble and insoluble impurities.

Materials:

• Crude 2-amino-N-(2-methoxyphenyl)benzamide

• Selected recrystallization solvent (e.g., Ethanol, 95%)

• Erlenmeyer flasks (2)

• Hot plate with stirring capability

• Stemless or short-stem funnel

• Fluted filter paper

• Büchner funnel and filtration flask

• Vacuum source

• Ice bath

Methodology:

• Dissolution: Place the crude solid in an Erlenmeyer flask with a stir bar. Add a small volume of the chosen solvent (e.g., ethanol). Heat the mixture to a gentle boil while stirring. Continue adding the hot solvent in small portions until the solid is completely dissolved. Causality Note: Using the minimum amount of boiling solvent is critical to ensure the solution is saturated, maximizing yield upon cooling.[1] Adding too much solvent is the most common reason for poor recovery.[3]

• Hot Filtration (Optional): If insoluble impurities or colored contaminants are present, perform a hot filtration. Place a fluted filter paper in a pre-heated stemless funnel resting on a second, pre-heated Erlenmeyer flask. Pour the hot solution through the filter paper as quickly as possible. Causality Note: Pre-heating the apparatus prevents premature crystallization of the product in the funnel, which can occur if the solution cools too rapidly.[4] If the solution is colored, a small amount of activated charcoal can be added before this step, followed by filtration to remove the charcoal.

• Crystallization: Cover the flask containing the clear filtrate with a watch glass and allow it to cool slowly and undisturbed to room temperature. Slow cooling generally promotes the formation of larger, purer crystals.[3]

• Maximizing Yield: Once the flask has reached room temperature and crystal formation appears to have ceased, place it in an ice-water bath for at least 30 minutes to maximize the precipitation of the product from the cold mother liquor.[5]

• Crystal Collection: Collect the purified crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals on the filter with a small amount of ice-cold recrystallization solvent. Causality Note: The solvent must be ice-cold to minimize redissolving the purified product.[1] This step removes any residual soluble impurities clinging to the crystal surfaces.

• Drying: Transfer the crystals to a watch glass or drying dish and dry them thoroughly to remove residual solvent. Drying in a vacuum oven at a mild temperature is often the most effective method.

Visualization of the Recrystallization Workflow

Caption: Standard experimental workflow for the recrystallization of 2-amino-N-(2-methoxyphenyl)benzamide.

Troubleshooting Guide

This section addresses common issues encountered during the recrystallization of aromatic amides.

Q1: My compound “oiled out” instead of forming crystals. What happened and how can I fix it?

A1: "Oiling out" occurs when the compound comes out of the solution as a liquid instead of a solid.[5] This typically happens if the boiling point of the solvent is higher than the melting point of your compound, causing it to "melt" in the concentrated solution. It can also be caused by the presence of impurities that depress the melting point.

• Immediate Solution: Re-heat the solution to dissolve the oil. Add a small amount of additional hot solvent to lower the saturation point, then allow it to cool much more slowly. A slower cooling rate gives the molecules more time to orient themselves into a crystal lattice.[3]

• Alternative Solution: Try a different solvent with a lower boiling point.

• Seeding: If you have a pure crystal, adding it to the cooled solution can provide a nucleation site and encourage crystallization over oiling.[6]

Q2: After cooling, even in an ice bath, no crystals have formed. What should I do?

A2: This is a very common issue and usually points to one of two problems: too much solvent was used, or the solution is supersaturated and resistant to nucleation.[3][4]

• Problem 1: Too Much Solvent: The solution is not saturated enough for crystals to form.

  • Solution: Gently heat the solution to boil off some of the solvent. Continue until the solution becomes slightly cloudy (the point of saturation), then add a drop or two of hot solvent to redissolve the precipitate and allow it to cool again.[6]

• Problem 2: Supersaturation: The solution requires a trigger to begin crystallization.

  • Solution 1 (Scratching): Use a glass rod to gently scratch the inside surface of the flask just below the solvent line. The microscopic imperfections in the glass can provide nucleation sites for crystal growth.[5][6]

  • Solution 2 (Seeding): Add a single, pure seed crystal of your compound to the solution to initiate crystallization.[6]

Q3: My final product is still colored, even after recrystallization. How can I get rid of the color?

A3: Colored impurities are common. If a single recrystallization does not remove them, they are likely co-precipitating with your product.

• Solution: During the dissolution step (Protocol Step 1), after your compound has fully dissolved in the hot solvent, add a very small amount (e.g., the tip of a spatula) of activated charcoal to the solution. Keep the solution boiling for a few minutes. The colored impurities will adsorb onto the surface of the charcoal. Then, perform a hot filtration (Protocol Step 2) to remove the charcoal and the adsorbed impurities before allowing the solution to cool.[6] Be careful not to add too much charcoal, as it can also adsorb your product and reduce the yield.

Q4: The recovery of my purified product is very low. What are the most likely causes?

A4: Low yield is often a result of procedural issues rather than a single chemical problem.[1]

• Cause 1: Too much solvent was used initially. As discussed in Q2, this keeps a significant portion of your product in the mother liquor.

• Cause 2: Premature crystallization during hot filtration. If the apparatus was not sufficiently pre-heated, the product may have crystallized in the filter paper and been discarded.[4]

• Cause 3: Excessive washing. Using too much solvent to wash the crystals, or using solvent that was not ice-cold, will dissolve a portion of your purified product.[1]

• Cause 4: The compound has significant solubility even in the cold solvent. If this is the case, you may need to find a different solvent in which your compound is less soluble at cold temperatures.

Troubleshooting Logic Diagram

Caption: A decision tree for troubleshooting common recrystallization problems.

Frequently Asked Questions (FAQs)

Q1: How do I perform a small-scale solvent test to find the best solvent?

A1: Place a small amount of your crude material (20-30 mg) in a test tube. Add a few drops of the candidate solvent and see if the solid dissolves at room temperature. A good solvent will not dissolve the compound well at room temperature. Heat the test tube in a hot water or sand bath. The solid should dissolve completely at the higher temperature. Finally, cool the test tube in an ice bath. A large amount of crystalline precipitate should form. This trial-and-error process is the most reliable way to determine the optimal solvent.[7]

Q2: Can I use a mixed solvent system? How does that work?

A2: Yes, a binary solvent system is an excellent technique when no single solvent has the ideal solubility profile.[5] You need two miscible solvents: one in which your compound is very soluble (the "solvent") and one in which it is poorly soluble (the "anti-solvent"). The procedure is as follows:

• Dissolve your compound in the minimum amount of the hot "solvent".

• While the solution is still hot, add the "anti-solvent" dropwise until the solution just begins to turn cloudy (turbid). This is the point of saturation.

• Add a drop or two of the hot "solvent" to make the solution clear again.

• Allow the solution to cool slowly. The gradual change in solvent polarity will induce crystallization. A common and effective pair for compounds like this is ethanol (solvent) and water (anti-solvent).[2]

Q3: How can I assess the purity of my 2-amino-N-(2-methoxyphenyl)benzamide after recrystallization?

A3: A combination of analytical techniques is recommended for a comprehensive purity assessment.[7]

• Thin-Layer Chromatography (TLC): A quick method to check for the presence of impurities. A pure compound should ideally show a single spot in several different solvent systems.

• Melting Point Analysis: A pure crystalline solid will have a sharp, narrow melting point range. Impurities typically depress and broaden the melting point range.

• High-Performance Liquid Chromatography (HPLC): Provides a quantitative measure of purity, where a single, sharp peak is desired.[7]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can confirm the chemical structure and reveal the presence of any residual impurities.

Solvent Selection Data

The following table provides a starting point for solvent selection based on the properties of 2-amino-N-(2-methoxyphenyl)benzamide and general principles for similar compounds.[8][9]

Solvent Class	Representative Solvents	Predicted Solubility & Rationale
Polar Protic	Ethanol, Methanol, Isopropanol	Good to Sparingly Soluble. These are often excellent choices. The hydroxyl group can hydrogen bond with the amine and amide, while the alkyl chain interacts with the aromatic rings. Ideal for single-solvent recrystallization.
Polar Aprotic	Acetone, Ethyl Acetate, Acetonitrile	Sparingly to Soluble. Can be effective. They act as hydrogen bond acceptors but may not solvate the N-H groups as well as protic solvents. Good candidates for either single or mixed-solvent systems.
Aqueous	Water, PBS (pH 7.4)	Poorly Soluble. The large hydrophobic structure of the two aromatic rings dominates, making it poorly soluble in water alone. Water is an excellent choice as an anti-solvent with a miscible organic solvent like ethanol or acetone.
Non-Polar	Hexanes, Toluene	Poorly Soluble. Unlikely to be good primary solvents but can be used as anti-solvents if the primary solvent is sufficiently non-polar (e.g., ethyl acetate).

References

• Recrystallization1. (n.d.). University of California, Los Angeles, Department of Chemistry and Biochemistry.
• Biocyclopedia. (n.d.). Problems in recrystallization.
• University of Colorado Boulder, Department of Chemistry. (n.d.). Recrystallization.
• University of York, Department of Chemistry. (n.d.). Problems with Recrystallisations.
• BenchChem. (2025). Technical Support Center: Purification of 2-amino-N-benzyl-5-hydroxybenzamide.
• BenchChem. (2025). Technical Support Center: Purification of N-(2-aminoethyl)-2-hydroxybenzamide.
• University of Rochester, Department of Chemistry. (n.d.). Tips & Tricks: Recrystallization.
• BenchChem. (2025). Solubility profile of 4-amino-N-(2-chlorophenyl)benzamide in aqueous and organic solvents.
• BenchChem. (2025). Technical Support Center: Recrystallization of N-(4-Formylphenyl)benzamide.

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• 4. Problems in recrystallization | Recrystallization | Laboratory techniques [biocyclopedia.com]
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minimizing side product formation in 2-amino-N-(2-methoxyphenyl)benzamide synthesis.

Welcome to the technical support center for the synthesis of 2-amino-N-(2-methoxyphenyl)benzamide. This guide is designed for researchers, chemists, and drug development professionals to navigate the common challenges associated with this synthesis, with a primary focus on minimizing the formation of unwanted side products. We will delve into the mechanistic underpinnings of the reaction, provide robust troubleshooting strategies in a direct question-and-answer format, and offer detailed protocols to enhance yield and purity.

Section 1: Understanding the Primary Synthetic Pathway

The synthesis of 2-amino-N-(2-methoxyphenyl)benzamide is most commonly and efficiently achieved through the reaction of isatoic anhydride with 2-methoxyaniline . This pathway is favored for its operational simplicity and the formation of carbon dioxide as the only theoretical byproduct.[1] The reaction proceeds via a nucleophilic attack of the amine on one of the carbonyl groups of the anhydride, leading to ring-opening. The resulting intermediate, a carbamic acid, is unstable and readily loses CO₂ to form the desired amide product.

However, the reactivity of the starting materials and intermediates can lead to several competing side reactions. Understanding these pathways is the first step toward mitigating them.

Caption: Primary reaction and side product formation pathways.

Section 2: Troubleshooting Guide

This section addresses specific experimental issues in a direct question-and-answer format, providing both the reasoning behind the problem and actionable solutions.

Q1: My final product is contaminated with a significant, higher-molecular-weight impurity that is difficult to remove by recrystallization. What is this byproduct and how can I prevent its formation?

A1: This common impurity is likely a diacylated byproduct, such as 2-(2-aminobenzamido)-N-(2-methoxyphenyl)benzamide, or a related dimer like anthraniloylanthranilic acid.[2] It forms when a molecule of the desired product (which still contains a nucleophilic amino group) or a hydrolyzed intermediate attacks another molecule of isatoic anhydride. This "over-reaction" is favored under certain conditions.

Causality & Prevention Strategies:

• Stoichiometry Control: Using a large excess of isatoic anhydride drives the formation of this byproduct.

  • Solution: Begin by using a strict 1:1 to 1:1.1 molar ratio of 2-methoxyaniline to isatoic anhydride. A slight excess of the amine can sometimes be beneficial to ensure all the anhydride is consumed, though this may complicate purification.

• Order of Addition & Concentration: Adding the amine to a concentrated solution of the anhydride can create localized areas of high anhydride concentration.

  • Solution: Employ a "slow addition" or "inverse addition" technique. Add the isatoic anhydride portion-wise to a solution of the 2-methoxyaniline in your chosen solvent. This maintains a relative excess of the amine throughout the reaction, minimizing the chance for the product to react with the anhydride.

• Temperature: High temperatures can accelerate the rate of side product formation relative to the desired reaction.

  • Solution: Maintain a moderate reaction temperature. While heat is required to drive the reaction and decarboxylation, excessive temperatures (e.g., >140 °C in DMF) can be detrimental. Aim for a range of 100-120 °C and monitor progress by TLC.

Q2: My reaction appears to stall, and I have a large amount of unreacted 2-methoxyaniline in my crude material. How can I drive the reaction to completion?

A2: Incomplete conversion is typically due to insufficient reaction time, poor reagent solubility, or deactivation of the isatoic anhydride.

Causality & Prevention Strategies:

• Reaction Time & Temperature: The reaction may simply be too slow under your current conditions.

  • Solution: Ensure the reaction is heated for an adequate duration. Monitor the consumption of the limiting reagent using Thin Layer Chromatography (TLC). If the reaction is sluggish at a given temperature (e.g., 100 °C), cautiously increase it in 10 °C increments.

• Solvent Choice: The choice of solvent is critical for ensuring both reagents are fully dissolved and can react effectively.[3]

  • Solution: Use a high-boiling point, polar aprotic solvent like N,N-Dimethylformamide (DMF), Dimethyl sulfoxide (DMSO), or dioxane. These solvents are excellent at dissolving both isatoic anhydride and the amine, facilitating a homogenous reaction. See the table in the FAQ section for a comparison.

Q3: My overall yield is very low, and I've identified 2-aminobenzoic acid as a major component of the crude product. What is the cause?

A3: The presence of 2-aminobenzoic acid is a clear indicator of the hydrolysis of isatoic anhydride.[2] Water present in the reaction mixture will attack the anhydride ring, opening it to form 2-aminobenzoic acid, which does not react with the amine under these conditions.

Causality & Prevention Strategies:

• Reagent and Solvent Purity: Water is the culprit. It can be introduced through wet solvents or reagents.

  • Solution: Use anhydrous solvents. If you are using a solvent like DMF, which is hygroscopic, use a freshly opened bottle or a properly dried stock. Ensure your 2-methoxyaniline is dry. Running the reaction under an inert atmosphere (e.g., nitrogen or argon) can also prevent atmospheric moisture from entering the system.[4]

Section 3: Frequently Asked Questions (FAQs)

Q1: What is the optimal solvent for this reaction?

A1: The ideal solvent should fully dissolve the starting materials, have a sufficiently high boiling point to facilitate the reaction, and be inert to the reagents. Polar aprotic solvents are generally the best choice.

Solvent	Boiling Point (°C)	Advantages	Disadvantages
DMF	153	Excellent solubility for both reactants.	Can be difficult to remove under vacuum; hygroscopic.
DMSO	189	Very high boiling point; excellent solubility.	Very difficult to remove; can have thermal stability issues.
Dioxane	101	Good solubility; easier to remove than DMF/DMSO.	Lower boiling point may require longer reaction times.
Toluene	111	Easy to remove; azeotropically removes water.	Lower solubility of isatoic anhydride can be an issue.

For general use, DMF is often the solvent of choice due to its superior solvating power.

Q2: What is the best method to purify the crude 2-amino-N-(2-methoxyphenyl)benzamide?

A2: A two-step approach of recrystallization followed by column chromatography if necessary is highly effective.

• Recrystallization: This is the most efficient method for removing the majority of impurities.[5]

  • Solvent System: A mixed solvent system, such as ethanol/water or isopropanol/water , is often ideal. Dissolve the crude product in the minimum amount of hot alcohol, and then slowly add hot water until the solution becomes faintly turbid. Allow it to cool slowly to promote the formation of pure crystals.

• Column Chromatography: If recrystallization fails to remove closely-related impurities (like the diacylated byproduct), column chromatography is necessary.[6]

  • Stationary Phase: Standard silica gel is typically used.

  • Mobile Phase: A gradient elution starting from a less polar mixture (e.g., 80:20 Hexane:Ethyl Acetate) and gradually increasing the polarity (e.g., to 50:50 Hexane:Ethyl Acetate) is effective.

  • Pro-Tip: The free amine and amide functionalities can cause the product to streak on the silica column. To prevent this, add 0.5-1% triethylamine to your eluent system. This deactivates the acidic sites on the silica, resulting in sharper peaks and better separation.[6]

Sources

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Technical Support Center: Improving the Solubility of Benzamide Derivatives for Biological Assays

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to address the common challenges associated with the solubility of benzamide derivatives in biological assays. Poor solubility can lead to underestimated activity, variable data, and inaccurate structure-activity relationships (SAR), making it a critical hurdle in drug discovery.[1][2][3] This guide is designed to provide you with the strategic insights and practical protocols needed to overcome these challenges.

Troubleshooting Guide

This section addresses specific problems you may encounter during your experiments, offering explanations and step-by-step solutions.

Issue 1: My benzamide compound precipitates when I add my DMSO stock solution to the aqueous assay buffer.

This is a frequent and frustrating issue, often termed "solvent shock." It occurs when a compound that is soluble in a high concentration of an organic solvent like Dimethyl Sulfoxide (DMSO) is rapidly diluted into an aqueous medium where its solubility is much lower.[4] The organic solvent molecules disperse into the water, leaving the compound to crash out of the solution.[5]

Causality and Resolution Pathway:

The core of the problem lies in the abrupt change in the solvent environment. The strategy is to make this transition gentler and to optimize the final assay conditions to be more favorable for your compound.

Step-by-Step Troubleshooting Protocol:

• Optimize the Dilution Protocol: Instead of a single, large dilution, employ a serial dilution method.

  • First, dilute your concentrated DMSO stock with a small volume of an intermediate, water-miscible co-solvent like ethanol or polyethylene glycol (PEG).[6]

  • Then, add this intermediate dilution to your final aqueous buffer. This gradual reduction in organic solvent concentration can prevent immediate precipitation.[1]

• Reduce the Final DMSO Concentration: While seemingly counterintuitive, a lower final DMSO concentration can sometimes be beneficial. High concentrations of DMSO can alter protein conformation and interfere with cell-based assays.[1] It is generally recommended to keep the final DMSO concentration below 0.5-1%.[4][7][8]

• Utilize Co-solvents in the Final Assay Buffer: The inclusion of a small percentage of a water-miscible organic solvent in your final assay buffer can significantly increase the solubility of your benzamide derivative.[6][9][10]

  • Commonly used co-solvents include ethanol, propylene glycol, and polyethylene glycols (PEGs).[11]

  • It is crucial to perform a vehicle control experiment to ensure the co-solvent itself does not affect the biological assay.

• Consider pH Modification: The solubility of many benzamide derivatives is pH-dependent, especially if they contain ionizable functional groups.[9][12][13]

  • For weakly basic compounds, lowering the pH of the assay buffer can increase solubility by promoting the formation of a more soluble protonated form.[12][14]

  • Conversely, for weakly acidic compounds, increasing the pH can enhance solubility.[12][14]

  • Experiment with a range of buffer pH values to determine the optimal condition for your specific compound.

• Employ Surfactants: Surfactants form micelles in aqueous solutions that can encapsulate hydrophobic compounds, thereby increasing their apparent solubility.[9][15]

  • Non-ionic surfactants like Tween 80 or Triton X-100 are often used in biological assays at low concentrations (e.g., 0.01-0.05%).[6][7]

  • Be mindful that surfactants can interfere with some assays, so appropriate controls are essential.

Issue 2: My compound appears to be soluble, but I am getting inconsistent results in my cell-based assay.

This can be a sign of micro-precipitation or aggregation that is not visible to the naked eye.[1] These small aggregates can lead to variable exposure of the cells to the compound, resulting in poor data reproducibility.

Causality and Resolution Pathway:

The goal is to ensure your compound is truly in a monomeric, dissolved state in the cell culture medium. This requires a careful assessment of its solubility under the specific assay conditions.

Step-by-Step Troubleshooting Protocol:

• Determine the Kinetic Solubility: A kinetic solubility assay can provide a good estimate of the concentration at which your compound will precipitate under your assay conditions.[16][17] This involves adding serial dilutions of your DMSO stock to the assay buffer and detecting precipitation, often by light scattering (nephelometry).[16]

• Work Below the Solubility Limit: Once you have an estimate of the kinetic solubility, ensure your final assay concentration is well below this limit.

• In-well Sonication: Gentle sonication of the assay plate after adding the compound can help to break up small aggregates and ensure the compound is fully dissolved.[1][2]

• Incorporate Serum or Albumin: For cell-based assays, the presence of serum proteins like albumin can help to solubilize lipophilic compounds.[7] If your assay protocol allows, consider including serum or purified albumin in the medium.

• Pre-equilibration: After adding your compound to the assay medium, allow it to equilibrate for a short period (e.g., 15-30 minutes) before adding it to the cells. This can help to ensure the compound is fully dissolved.

Frequently Asked Questions (FAQs)

Q1: What is the best initial solvent for my benzamide derivative stock solution?

For most early-stage drug discovery applications, Dimethyl Sulfoxide (DMSO) is the solvent of choice due to its ability to dissolve a wide range of organic molecules.[18] It is recommended to prepare a high-concentration stock solution (e.g., 10-30 mM) in anhydrous, high-purity DMSO. However, it's important to be aware that some compounds may have limited solubility even in DMSO, and long-term storage or freeze-thaw cycles can lead to precipitation.[1]

Q2: What is the difference between kinetic and thermodynamic solubility, and which one should I measure?

• Kinetic solubility measures the concentration at which a compound precipitates when a concentrated DMSO stock is added to an aqueous buffer.[16][17][19] It is a rapid assessment that is well-suited for high-throughput screening in early drug discovery.[16] However, it often overestimates the true solubility because the compound may not have had enough time to form a stable crystalline precipitate.[17][19]

• Thermodynamic solubility is the true equilibrium solubility of the solid compound in a given solvent.[19][20] It is determined by adding an excess of the solid compound to the solvent and allowing it to equilibrate over a longer period (e.g., 24-48 hours).[16] This measurement is more relevant for lead optimization and formulation development.

For initial biological assays, determining the kinetic solubility is often sufficient to guide the selection of appropriate assay concentrations.

Q3: Can I use pH modification to improve the solubility of my neutral benzamide derivative?

For neutral benzamide derivatives that lack ionizable functional groups, altering the pH of the buffer will likely have a minimal effect on their solubility.[14] In these cases, focusing on co-solvents, surfactants, or other formulation strategies will be more effective.

Q4: How can I improve the aqueous solubility of my benzamide derivative for in vivo studies?

For in vivo studies, where larger volumes and higher concentrations may be required, more advanced formulation strategies are often necessary. These can include:

• Salt Formation: For benzamide derivatives with ionizable groups, forming a salt can dramatically increase aqueous solubility.[15][21][22] This is a common and effective strategy in drug development.[21] For example, reacting a basic benzamide derivative with an acid like HCl can create a much more soluble hydrochloride salt.[21]

• Co-crystal Formation: Forming a co-crystal with a highly soluble co-former can also enhance the dissolution rate and apparent solubility of a poorly soluble compound.[23]

• Amorphous Solid Dispersions: Dispersing the compound in a polymer matrix in an amorphous state can lead to a significant increase in solubility and dissolution rate.[24][25]

• Use of Cyclodextrins: Cyclodextrins are cyclic oligosaccharides that can form inclusion complexes with hydrophobic molecules, effectively encapsulating them and increasing their aqueous solubility.[4][15][26]

Experimental Protocols

Protocol 1: General Procedure for Preparing a Benzamide Derivative Stock Solution

• Determine the Molecular Weight: Obtain the molecular weight (MW) of your benzamide derivative from the supplier's information sheet or calculate it from the chemical formula.[27]

• Calculate the Required Mass: To prepare a 10 mM stock solution in 1 mL of DMSO, use the following formula:

  • Mass (mg) = 10 mmol/L * 1 mL * (1 L / 1000 mL) * MW ( g/mol ) * (1000 mg / 1 g)

• Weigh the Compound: Accurately weigh the calculated mass of the compound using an analytical balance.[27]

• Dissolve in DMSO: Add the weighed compound to a clean, dry vial. Add the desired volume of anhydrous DMSO.

• Ensure Complete Dissolution: Vortex the solution thoroughly. If necessary, gentle warming or sonication can be used to aid dissolution. Visually inspect the solution to ensure there is no undissolved particulate matter.

• Storage: Store the stock solution in a tightly sealed container at an appropriate temperature (typically -20°C or -80°C) to minimize solvent evaporation and degradation. Be aware that lowering the storage temperature can reduce the solubility of some compounds in DMSO.[1][18]

Protocol 2: Kinetic Solubility Assessment by Nephelometry

• Prepare a Compound Dilution Plate: In a 96-well plate, perform a serial dilution of your high-concentration DMSO stock solution of the benzamide derivative.

• Prepare the Assay Buffer Plate: In a separate 96-well plate, add your aqueous assay buffer to each well.

• Mix and Measure: Transfer a small volume of the compound dilutions from the DMSO plate to the assay buffer plate. Mix well.

• Read the Plate: Immediately read the plate on a nephelometer or a plate reader capable of measuring light scattering. Continue to take readings at regular intervals (e.g., every 15 minutes for 1-2 hours) to monitor for precipitation over time.

• Data Analysis: The kinetic solubility is typically defined as the highest concentration that does not show a significant increase in light scattering compared to the buffer-only control.

Visualizations

Decision Tree for Solubility Enhancement

Caption: A decision tree for troubleshooting solubility issues with benzamide derivatives.

Mechanism of Micellar Solubilization

Caption: Diagram illustrating the encapsulation of a hydrophobic benzamide derivative within a surfactant micelle.

Data Summary

The following table provides a hypothetical comparison of the solubility of a model benzamide derivative ("Compound X") in different solvent systems to illustrate the potential impact of various solubilization strategies.

Formulation	Apparent Solubility (µM)	Observations
Phosphate-Buffered Saline (PBS), pH 7.4	< 1	Significant precipitation observed.
PBS with 1% DMSO	5	Some precipitation still visible.
PBS with 1% DMSO and 5% Ethanol	25	Clear solution at lower concentrations.
PBS with 1% DMSO and 0.05% Tween 80	50	Clear solution.
Acetate Buffer, pH 5.0 (for a basic analog)	75	Significantly improved solubility.

This data highlights how the addition of co-solvents, surfactants, or pH adjustment can substantially improve the apparent solubility of a poorly soluble compound.

References

• Saal, C., & Petereit, A. (2012). Kinetic versus thermodynamic solubility temptations and risks. European Journal of Pharmaceutical Sciences, 47(4), 589-595.
• Savjani, K. T., Gajjar, A. K., & Savjani, J. K. (2012). Drug solubility: importance and enhancement techniques. ISRN Pharmaceutics, 2012, 195727.
• Li, X., et al. (2023). Solubilization techniques used for poorly water-soluble drugs. Acta Pharmaceutica Sinica B, 13(6), 2339-2359.
• Di, L., & Kerns, E. H. (2006). Biological assay challenges from compound solubility: strategies for bioassay optimization. Drug Discovery Today, 11(9-10), 446-451.

• Kerns, E. H., & Di, L. (2006). Biological assay challenges from compound solubility: strategies for bioassay optimization. PubMed. Retrieved from [Link]

• Saal, C., & Petereit, A. (2012). Optimizing solubility: kinetic versus thermodynamic solubility temptations and risks. Semantic Scholar. Retrieved from [Link]

• Pawar, P., et al. (2012). Techniques for solubility enhancement of poorly soluble drugs: an overview. Journal of Medical and Pharmaceutical Allied Sciences, 1(1), 1-13.

• Alanne, A.-L., et al. (2019). Comparison of kinetic solubility with equilibrium solubility (μM) of.... ResearchGate. Retrieved from [Link]

• Sharma, D., Soni, M., Kumar, S., & Gupta, G. D. (2009). Review on Solubility Enhancement Techniques for Poorly Soluble Drugs. Auctores. Retrieved from [Link]

• Brittain, H. G. (2014). Thermodynamic vs. Kinetic Solubility: Knowing Which is Which. American Pharmaceutical Review. Retrieved from [Link]

• Papaneophytou, C. P., et al. (2012). Solvent Selection for Insoluble Ligands, a Challenge for Biological Assay Development: A TNF-α/SPD304 Study. ACS Medicinal Chemistry Letters, 3(11), 919-923.
• Almalki, W. H., et al. (2022). Advancement in Solubilization Approaches: A Step towards Bioavailability Enhancement of Poorly Soluble Drugs. Molecules, 27(21), 7622.
• Loftsson, T., & Brewster, M. E. (2010). Alternative Technologies to Improve Solubility of Poorly Water Soluble Drugs. Journal of Pharmacy & Pharmaceutical Sciences, 13(3), 303-320.

• Solubility of Things. (n.d.). Benzamide. Retrieved from [Link]

• Di, L., & Kerns, E. H. (2006). Biological Assay Challenges From Compound Solubility: Strategies For Bioassay Optimization. ResearchGate. Retrieved from [Link]

• Buller, F., et al. (2011). A Bifunctional Dimethylsulfoxide Substitute Enhances the Aqueous Solubility of Small Organic Molecules. ACS Medicinal Chemistry Letters, 2(4), 332-336.

• Co-solvency and anti-solvent method for the solubility enhancement. (2024). Pharma Focus Asia. Retrieved from [Link]

• Reddit. (2022). How to tackle compound solubility issue. Retrieved from [Link]

• Przybyłek, M., et al. (2020). Results of benzamide solubility measurements and computations. All.... ResearchGate. Retrieved from [Link]

• ResearchGate. (2014). How to enhance drug solubility for in vitro assays?. Retrieved from [Link]

• Royal Society of Chemistry. (2025). A one-step strategy for synthesizing N-formanilide via benzamide activation and oxalic acid-driven reduction. Retrieved from [Link]

• Patel, M. M., & Patel, J. K. (2012). Co-solvent Evaporation Method for Enhancement of Solubility and Dissolution Rate of Poorly Aqueous Soluble Drug Simvastatin: In vitro–In vivo Evaluation.

• Fábián, L., et al. (2011). Characterisation, Solubility and Intrinsic Dissolution Behaviour of Benzamide:Dibenzyl Sulfoxide Cocrystal. CORA. Retrieved from [Link]

• Li, Y., et al. (2023). Development of o-aminobenzamide salt derivatives for improving water solubility and anti-undifferentiated gastric cancer. Frontiers in Pharmacology, 14, 1118397.

• ResearchGate. (2017). How to avoid dmso dissolved inhibitor from precipitating out when added in culture media?. Retrieved from [Link]

• Singh, R., et al. (2022). Solubility Enhancement of Rifabutin by Co-solvency Approach. Journal of Pharmaceutical Negative Results, 13(Special Issue 9), 1752-1758.

• ResearchGate. (2014). Why do DMSO dissolved Chemical Inhibitors precipitate in PBS?. Retrieved from [Link]

• Li, Y., et al. (2023). Development of o-aminobenzamide salt derivatives for improving water solubility and anti-undifferentiated gastric cancer. Frontiers in Pharmacology, 14, 1118397.

• The Organic Chemistry Tutor. (2021, August 20). Lab Skills: Preparing Stock Solutions [Video]. YouTube. [Link]

• ResearchGate. (2014). Why is my compound soluble in DMSO, but precipitating with subsequent dilutions?. Retrieved from [Link]

• ResearchGate. (n.d.). Why Do Co-solvents Enhance the Solubility of Solutes in Supercritical Fluids? New Evidence and Opinion. Retrieved from [Link]

• Wikipedia. (n.d.). Dimethyl sulfoxide. Retrieved from [Link]

• Ouyang, J., et al. (2019). Solubility determination and modelling of benzamide in organic solvents at temperatures from 283.15 K and 323.15 K, and ternary phase diagrams of benzamide-benzoic acid cocrystals in ethanol at 298.15 K. ResearchGate. Retrieved from [Link]

• Liu, Z.-L., et al. (2012).

• Li, Y., et al. (2023). Development of o-aminobenzamide salt derivatives for improving water solubility and anti-undifferentiated gastric cancer. PubMed. Retrieved from [Link]

• Almalki, W. H., et al. (2022). Advancement in Solubilization Approaches: A Step towards Bioavailability Enhancement of Poorly Soluble Drugs. PubMed Central. Retrieved from [Link]

• Lu, H., et al. (2012). Synthesis of N-Substituted Benzamide Derivatives and their Evaluation as Antitumor Agents. Journal of Chemical and Pharmaceutical Research, 4(1), 1-5.

• Chemistry LibreTexts. (2019). 16.4: The Effects of pH on Solubility. Retrieved from [Link]

• Google Patents. (2017). CN106565541A - Synthesis method for benzamidine derivatives.

• ResearchGate. (2012). Is an aromatic amide such as N-phenyl benzamide more stable to acidic or alkaline hydrolysis than e.g. N-methyl benzamide?. Retrieved from [Link]

• Chad's Prep. (n.d.). 17.6 pH Effects on Solubility. Retrieved from [Link]

• Physics Forums. (2023). Understanding the Effect of pH on Benzoic Acid Solubility. Retrieved from [Link]

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stability issues of 2-amino-N-(2-methoxyphenyl)benzamide in solution

Welcome to the technical support resource for 2-amino-N-(2-methoxyphenyl)benzamide. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and practical advice for handling this compound in solution. Here, we address common stability challenges to ensure the integrity and reproducibility of your experiments.

I. Troubleshooting Guide: Common Issues and Solutions

This section provides a systematic approach to identifying and resolving stability issues encountered during experimentation with 2-amino-N-(2-methoxyphenyl)benzamide.

Issue 1: Solution Discoloration (Yellowing/Browning)

Observation: An initially colorless or pale-yellow solution of 2-amino-N-(2-methoxyphenyl)benzamide progressively turns yellow or brown over time.

Potential Cause & Solution:

This discoloration is a classic indicator of oxidative degradation. The aromatic amine group (-NH2) in the molecule is susceptible to oxidation, which can be accelerated by exposure to air (oxygen), light, or trace metal ions. This process leads to the formation of colored chromophoric species, such as quinone-imines.[1]

Troubleshooting Workflow:

Caption: Troubleshooting workflow for solution discoloration.

Issue 2: Precipitation or Cloudiness in Aqueous Buffers

Observation: Upon diluting a concentrated stock solution (e.g., in DMSO) into an aqueous buffer, the solution becomes cloudy or a precipitate forms.

Potential Cause & Solution:

2-amino-N-(2-methoxyphenyl)benzamide, like many benzamide derivatives, has limited aqueous solubility due to its aromatic rings.[2] The sudden change in solvent polarity when diluting from an organic solvent like DMSO into an aqueous medium can cause the compound to crash out of solution.

Experimental Protocol: Optimizing Aqueous Solubility

• Stock Solution Concentration: Prepare a high-concentration stock solution in a suitable organic solvent like DMSO.[2][3]

• Final DMSO Concentration: When diluting into your aqueous buffer, aim to keep the final concentration of DMSO below 0.5% to minimize solvent-induced artifacts and improve solubility.

• pH Adjustment: The amino group on the molecule can be protonated at acidic pH, which may enhance aqueous solubility. Experiment with buffering your solution to a slightly acidic pH (e.g., pH 5-6.5) to see if solubility improves. However, be mindful that extreme pH can promote hydrolysis.

• Temperature: Gently warming the solution may help dissolve the compound, but be cautious as elevated temperatures can accelerate degradation.

Issue 3: Inconsistent Results and Loss of Compound Integrity Over Time

Observation: HPLC analysis shows a decrease in the peak area of the parent compound and the appearance of new peaks over time, indicating degradation.

Potential Cause & Solution:

The primary degradation pathway in solution is likely hydrolysis of the amide bond, especially under non-neutral pH conditions and at elevated temperatures.[4] Photodegradation is also a concern for aromatic amines.[4]

Forced Degradation Study Protocol:

To understand the stability landscape of your compound, a forced degradation study is recommended. This involves subjecting the compound to various stress conditions.

Condition	Procedure	Potential Degradation Pathway
Acid Hydrolysis	Dissolve the compound in a suitable solvent and add 0.1 M HCl. Incubate at 60°C for 24 hours.[5]	Hydrolysis of the amide linkage.
Base Hydrolysis	Dissolve the compound in a suitable solvent and add 0.1 M NaOH. Incubate at room temperature for 8 hours.[5]	Hydrolysis of the amide linkage.
Oxidation	Treat a solution of the compound with 3% H₂O₂ at room temperature for 24 hours.[5]	Oxidation of the amino group.
Photolytic Degradation	Expose a solution in a quartz cuvette to a calibrated light source (e.g., UV lamp at 254 nm and a cool white fluorescent lamp). A control sample should be wrapped in aluminum foil.[4][6][7]	Photodegradation of the aromatic system.
Thermal Degradation	Expose the solid compound to dry heat (e.g., 80°C) for an extended period.[5]	Thermal decomposition.

HPLC Method for Stability Assessment:

A reverse-phase HPLC method can be used to monitor the stability of 2-amino-N-(2-methoxyphenyl)benzamide.

• Column: C18, 4.6 x 150 mm, 5 µm

• Mobile Phase A: Water with 0.1% Formic Acid

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid

• Gradient: Start at 10% B, ramp to 90% B over 20 minutes.

• Flow Rate: 1.0 mL/min

• Detection: UV at an appropriate wavelength (e.g., 254 nm).

• Column Temperature: 30°C

II. Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for preparing a stock solution of 2-amino-N-(2-methoxyphenyl)benzamide?

A1: Due to its molecular structure, 2-amino-N-(2-methoxyphenyl)benzamide is expected to have good solubility in polar aprotic solvents like Dimethyl Sulfoxide (DMSO) and N,N-Dimethylformamide (DMF).[3] It should have moderate solubility in alcohols such as methanol and ethanol.[8] For long-term storage, DMSO is a common choice for preparing high-concentration stock solutions.

Q2: How should I store solutions of 2-amino-N-(2-methoxyphenyl)benzamide?

A2: For optimal stability, solutions should be stored at -20°C or -80°C for long-term storage.[3] It is crucial to protect solutions from light by using amber vials or wrapping them in aluminum foil.[4] To prevent oxidation, it is also recommended to overlay the solution with an inert gas like argon or nitrogen before sealing the vial, especially if it will be accessed multiple times.[1]

Q3: What are the primary degradation pathways for this compound in solution?

A3: The two primary degradation pathways are oxidation of the aromatic amino group and hydrolysis of the amide bond.[1][4] Oxidation is often indicated by a color change and can be mitigated by excluding oxygen and light.[1] Hydrolysis is catalyzed by both acidic and basic conditions and can be minimized by maintaining a neutral pH (around 6-8).[4]

Q4: Is 2-amino-N-(2-methoxyphenyl)benzamide sensitive to light?

A4: Yes, compounds containing aromatic amine functionalities can be photosensitive.[4] Exposure to light, particularly UV light, can lead to photodegradation. It is strongly recommended to handle and store solutions of this compound in a manner that protects them from light.[6][7]

Q5: How does pH affect the stability of 2-amino-N-(2-methoxyphenyl)benzamide in aqueous solutions?

A5: The pH of an aqueous solution is a critical factor. Both strongly acidic and strongly basic conditions can catalyze the hydrolysis of the amide linkage, leading to the formation of 2-aminobenzoic acid and 2-methoxyaniline.[4] For experiments in aqueous media, it is advisable to use a buffer system to maintain a stable pH within the neutral range (approximately 6-8) to minimize hydrolytic degradation.

Chemical Degradation Pathways

Caption: Primary degradation pathways for 2-amino-N-(2-methoxyphenyl)benzamide.

III. References

• Solubility determination and modelling of benzamide in organic solvents at temperatures from 283.15 K and 323.15 K, and ternary phase diagrams of benzamide-benzoic acid cocrystals in ethanol at 298.15 K. Spiral. Available from: [Link]

• Benzamide | C7H7NO. PubChem. National Institutes of Health. Available from: [Link]

• 2-methoxy-N-(2-methoxyphenyl)benzamide | C15H15NO3. PubChem. National Institutes of Health. Available from: [Link]

• 2​ Amino, N (2​ methoxy) Benzamide, Packaging Type: Bag. IndiaMART. Available from: [Link]

• Q1B Photostability Testing of New Active Substances and Medicinal Products. European Medicines Agency. Available from: [Link]

• Synthesis, Structural Characterization, and Thermal Stability Investigation of Methoxybenzamide Derivatives Containing the 5-Mercapto-1,3,4-Thiadiazol-2-yl Group. ResearchGate. Available from: [Link]

• (PDF) Crystal structure of 2-amino-N-(4-methoxyphenyl)benzamide, C14H14N2O2. ResearchGate. Available from: [Link]

• CN101492387B - Preparation for 2-amino-5-chlorine-N,3-dimethyl benzamide. Google Patents. Available from:

• Comparison of the downstream pathways for degradation of nitrobenzene by Pseudomonas pseudoalcaligenes JS45 (2-aminophenol pathway) and by Comamonas sp. JS765 (catechol pathway). PubMed. National Institutes of Health. Available from: [Link]

• A mild alkaline hydrolysis of N- and N,N-substituted amides and nitriles. Arkivoc. Available from: [Link]

• STABILITY TESTING: PHOTOSTABILITY TESTING OF NEW DRUG SUBSTANCES AND PRODUCTS. ICH. Available from: [Link]

• Research on the thermal stability of 2-amino-3,5-dichloro-N-methylbenzamide (ADMBA) applying DSC. ResearchGate. Available from: [Link]

• Benzamide, 2-amino-N-phenyl. SIELC Technologies. Available from: [Link]

• Solubility Modeling and Preferential Solvation of Benzamide in Some Pure and Binary Solvent Mixtures at Different Temperatures. ResearchGate. Available from: [Link]

• The hydrolysis of certain N-benzoylamino-acids. Sci-Hub. Available from: [Link]

• WO2024109965A2 - Procédé de synthèse de n-(4-amino-2,5-diéthoxyphényl)benzamide. Google Patents. Available from:

• Lifitegrast Degradation: Products and Pathways. PMC. National Institutes of Health. Available from: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. ema.europa.eu [ema.europa.eu]
• 7. database.ich.org [database.ich.org]
• 8. spiral.imperial.ac.uk [spiral.imperial.ac.uk]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the ¹H NMR Analysis of 2-amino-N-(2-methoxyphenyl)benzamide

Introduction: Deciphering Molecular Architecture with ¹H NMR Spectroscopy

In the landscape of pharmaceutical research and drug development, the precise structural elucidation of novel chemical entities is paramount. Among the arsenal of analytical techniques available, Nuclear Magnetic Resonance (NMR) spectroscopy, particularly proton (¹H) NMR, stands as an unparalleled tool for mapping the intricate architecture of organic molecules. This guide provides an in-depth analysis of the ¹H NMR spectrum of 2-amino-N-(2-methoxyphenyl)benzamide, a compound of interest in medicinal chemistry. We will delve into the experimental protocol, spectral interpretation, and a comparative analysis with structurally related analogues to offer a comprehensive understanding of its spectroscopic features. This document is intended for researchers, scientists, and drug development professionals who rely on robust analytical data for informed decision-making. The principles and methodologies discussed herein are grounded in established spectroscopic theory and best practices in analytical chemistry.

The Structural Landscape of 2-amino-N-(2-methoxyphenyl)benzamide

To appreciate the nuances of the ¹H NMR spectrum, a clear understanding of the molecule's structure is essential. 2-amino-N-(2-methoxyphenyl)benzamide possesses two substituted aromatic rings linked by an amide functionality. The "2-amino" substituent on the benzoyl ring and the "2-methoxy" substituent on the N-phenyl ring introduce distinct electronic and steric effects that significantly influence the chemical environment of the protons, leading to a characteristic and interpretable NMR spectrum.

Experimental Protocol: Acquiring a High-Resolution ¹H NMR Spectrum

The acquisition of a high-quality ¹H NMR spectrum is the foundation of accurate structural analysis. The following protocol outlines a standardized procedure for the analysis of 2-amino-N-(2-methoxyphenyl)benzamide, emphasizing the rationale behind each step to ensure data integrity and reproducibility.

1. Sample Preparation:

• Analyte Purity: Begin with a sample of 2-amino-N-(2-methoxyphenyl)benzamide of the highest possible purity to avoid interference from impurities in the spectrum.

• Mass: Accurately weigh approximately 5-10 mg of the compound. This mass is sufficient to achieve a good signal-to-noise ratio in a reasonable acquisition time on a modern NMR spectrometer.

• Solvent Selection: Dissolve the sample in approximately 0.6-0.7 mL of a deuterated solvent. Deuterated chloroform (CDCl₃) is a common initial choice due to its ability to dissolve a wide range of organic compounds and its relatively simple solvent signal. However, if the amide proton (NH) or amino protons (NH₂) are of particular interest, deuterated dimethyl sulfoxide (DMSO-d₆) is an excellent alternative as it minimizes proton exchange, resulting in sharper NH signals.[1] The choice of solvent can influence the chemical shifts of labile protons.

• Internal Standard: Tetramethylsilane (TMS) is typically added to the deuterated solvent by the manufacturer and serves as the internal standard for chemical shift referencing (δ = 0.00 ppm).

• Sample Filtration: To ensure a homogeneous magnetic field and sharp spectral lines, it is crucial to have a sample free of particulate matter. Filter the dissolved sample through a small plug of glass wool in a Pasteur pipette directly into a clean, dry 5 mm NMR tube.

2. NMR Spectrometer Setup and Data Acquisition:

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) is recommended to achieve better signal dispersion, which is particularly important for resolving the complex multiplets in the aromatic region.

• Shimming: The homogeneity of the magnetic field (B₀) across the sample volume must be optimized. This process, known as shimming, is critical for obtaining sharp, symmetrical peaks. Modern spectrometers often have automated shimming routines.

• Acquisition Parameters:

  • Pulse Sequence: A standard single-pulse experiment is typically sufficient for a routine ¹H NMR spectrum.

  • Number of Scans: The number of scans will depend on the sample concentration. For a 5-10 mg sample, 16 to 64 scans are usually adequate.

  • Relaxation Delay: A relaxation delay of 1-2 seconds between pulses is generally sufficient for quantitative analysis of non-labile protons.

  • Acquisition Time: An acquisition time of 2-4 seconds will provide adequate digital resolution.

  • Spectral Width: A spectral width of approximately 12-16 ppm is appropriate to encompass the expected chemical shifts of all protons in the molecule.

3. Data Processing:

• Fourier Transformation: The acquired free induction decay (FID) is converted into the frequency-domain spectrum via a Fourier transform.

• Phasing: The spectrum must be manually or automatically phased to ensure that all peaks have a pure absorption lineshape.

• Baseline Correction: A flat baseline is essential for accurate integration. Apply a baseline correction algorithm to remove any distortions.

• Referencing: Calibrate the chemical shift scale by setting the TMS signal to 0.00 ppm.

• Integration: Integrate the area under each signal to determine the relative number of protons giving rise to that signal.

¹H NMR Spectral Analysis of 2-amino-N-(2-methoxyphenyl)benzamide: A Predicted Spectrum

As of the writing of this guide, a publicly available, experimentally verified ¹H NMR spectrum of 2-amino-N-(2-methoxyphenyl)benzamide could not be located. Therefore, the following analysis is based on a predicted spectrum derived from the known effects of the constituent functional groups and data from closely related analogues. This predictive approach is a common and valuable exercise in chemical research.

Predicted ¹H NMR Data (400 MHz, DMSO-d₆):

Signal	Chemical Shift (δ, ppm) (Predicted)	Multiplicity	Integration	Assignment
1	~10.0	s	1H	Amide NH
2	~8.0 - 6.5	m	8H	Aromatic CH
3	~6.4	s	2H	Amino NH₂
4	~3.8	s	3H	Methoxy OCH₃

Detailed Spectral Interpretation:

The predicted ¹H NMR spectrum of 2-amino-N-(2-methoxyphenyl)benzamide is expected to exhibit distinct signals corresponding to the amide proton, the aromatic protons, the amino protons, and the methoxy protons.

• Amide Proton (NH): The amide proton is expected to appear as a singlet at a downfield chemical shift, likely around δ 10.0 ppm in DMSO-d₆. Its downfield position is due to the deshielding effect of the adjacent carbonyl group and its involvement in hydrogen bonding. In CDCl₃, this signal would likely be broader and at a slightly more upfield position.

• Aromatic Protons (Ar-H): The eight aromatic protons on the two benzene rings will resonate in the region of δ 6.5-8.0 ppm. Due to the substitution patterns, these protons will exhibit complex splitting patterns (multiplets).

  • Ring A (2-aminobenzoyl moiety): The amino group (-NH₂) is a strong electron-donating group, which will shield the ortho and para protons, shifting them upfield. The carbonyl group of the amide is electron-withdrawing, which will deshield the ortho protons. The interplay of these effects will result in a complex splitting pattern for the four protons on this ring.

  • Ring B (N-(2-methoxyphenyl) moiety): The methoxy group (-OCH₃) is an electron-donating group, causing upfield shifts for the ortho and para protons. The amide nitrogen is also electron-donating. This will lead to a distinct set of multiplets for the four protons on this ring.

• Amino Protons (NH₂): The two protons of the primary amine group are expected to appear as a broad singlet around δ 6.4 ppm in DMSO-d₆. The broadness is due to quadrupole broadening from the ¹⁴N nucleus and potential hydrogen exchange.

• Methoxy Protons (OCH₃): The three protons of the methoxy group will give rise to a sharp singlet at approximately δ 3.8 ppm. The singlet nature of this peak is due to the absence of adjacent protons.

Visualizing Molecular Connectivity and Experimental Workflow

To further clarify the relationships between the different proton environments and the overall experimental process, the following diagrams are provided.

Caption: Molecular structure of 2-amino-N-(2-methoxyphenyl)benzamide with key proton groups highlighted.

Caption: A streamlined workflow for the ¹H NMR analysis of 2-amino-N-(2-methoxyphenyl)benzamide.

Comparative ¹H NMR Data: Benchmarking Against Structural Analogues

To provide context for the predicted ¹H NMR data of 2-amino-N-(2-methoxyphenyl)benzamide, it is instructive to compare it with the experimental data of simpler, related compounds. This comparison allows us to observe the incremental effects of the substituents on the chemical shifts of the aromatic protons.

Compound	Aromatic Protons (δ, ppm)	Other Key Protons (δ, ppm)	Solvent
Benzamide	7.93-7.45 (m, 5H)	8.05 (br s, 1H, NH), 7.46 (br s, 1H, NH)	DMSO-d₆
2-Aminobenzamide	7.55-6.50 (m, 4H)	8.18 (br s, 1H, NH), 6.35 (s, 2H, NH₂), 7.45 (br s, 1H, NH)	DMSO-d₆
N-(2-Methoxyphenyl)acetamide	8.35-6.85 (m, 4H)	7.80 (br s, 1H, NH), 3.85 (s, 3H, OCH₃), 2.18 (s, 3H, CH₃)	CDCl₃
2-amino-N-phenylbenzamide	7.71-6.57 (m, 9H)	9.99 (s, 1H, NH), 6.32 (s, 2H, NH₂)	DMSO-d₆
2-amino-N-(2-methoxyphenyl)benzamide (Predicted)	~8.0 - 6.5 (m, 8H)	~10.0 (s, 1H, NH), ~6.4 (s, 2H, NH₂), ~3.8 (s, 3H, OCH₃)	DMSO-d₆

Analysis of Comparative Data:

• Effect of the 2-Amino Group: Comparing benzamide and 2-aminobenzamide, the introduction of the electron-donating amino group at the ortho position causes a general upfield shift of the aromatic protons.

• Effect of the N-(2-methoxyphenyl) Group: In N-(2-methoxyphenyl)acetamide, the aromatic protons of the N-phenyl ring are influenced by the electron-donating methoxy group, resulting in signals spread over a wide range.

• Combined Effects: The predicted spectrum of 2-amino-N-(2-methoxyphenyl)benzamide reflects the combined electronic effects of the amino and methoxy groups on their respective aromatic rings. The presence of these two ortho substituents is expected to lead to a complex and overlapping multiplet in the aromatic region, making high-field NMR essential for resolution. The chemical shift of the amide proton in 2-amino-N-phenylbenzamide (δ 9.99 ppm) strongly supports the predicted downfield shift for the amide proton in our target molecule.

Conclusion: A Powerful Tool for Structural Verification

This guide has provided a comprehensive framework for the ¹H NMR analysis of 2-amino-N-(2-methoxyphenyl)benzamide. Through a detailed experimental protocol, a predictive spectral analysis, and comparison with relevant analogues, we have established the expected spectroscopic signature of this molecule. ¹H NMR spectroscopy, when conducted with meticulous attention to experimental detail and interpreted with a sound understanding of structural and electronic effects, serves as an indispensable technique for the unambiguous structural confirmation of novel compounds in the pharmaceutical sciences. The data and methodologies presented herein provide a valuable resource for researchers engaged in the synthesis and characterization of related molecular entities.

References

• Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). Spectrometric Identification of Organic Compounds. John Wiley & Sons.
• Jacobsen, N. E. (2017). NMR Spectroscopy Explained: Simplified Theory, Applications and Examples for Organic Chemistry and Structural Biology. John Wiley & Sons.
• Lin, C.-H., et al. (2014). Synthesis of 2-Aryl Quinazolinones via Iron-Catalyzed Cross Dehydrogenative Coupling (CDC)

• Michigan State University Department of Chemistry. (n.d.). Proton NMR Table. Retrieved from [Link]

Sources

• 1. Proton NMR Table [www2.chemistry.msu.edu]

A Researcher's Guide to Interpreting NMR Spectra of Ortho-Substituted N-Methoxy-N-Methyl Benzamides

For researchers and professionals in drug development and organic synthesis, N-methoxy-N-methyl benzamides, commonly known as Weinreb amides, are invaluable intermediates. Their utility in forming carbon-carbon bonds with a variety of nucleophiles makes them a staple in complex molecule synthesis. However, the introduction of substituents on the benzoyl ring, particularly at the ortho position, can introduce complexities in their nuclear magnetic resonance (NMR) spectra that, if not properly understood, can lead to misinterpretation of analytical data.

This guide provides an in-depth comparison of the NMR spectral features of ortho-substituted N-methoxy-N-methyl benzamides, supported by experimental data. We will delve into the underlying physical phenomena that govern these spectral characteristics and offer practical, field-proven protocols for acquiring high-quality NMR data for these challenging molecules.

The Curious Case of Rotamers: Why Ortho-Substituted Benzamides are Different

A key feature that distinguishes ortho-substituted N-methoxy-N-methyl benzamides from their meta- and para-isomers is the phenomenon of restricted rotation around the carbonyl-nitrogen (C-N) amide bond. This restricted rotation, also known as atropisomerism in sterically hindered systems, gives rise to the existence of distinct rotational isomers, or rotamers, that are stable on the NMR timescale at room temperature.

The presence of a substituent at the ortho position sterically hinders the free rotation around the C-N bond, leading to a higher energy barrier for interconversion between the different rotameric forms. In contrast, meta- and para-substituted analogs typically exhibit free rotation at room temperature, resulting in time-averaged NMR signals.

This restricted rotation in ortho-substituted analogs has a profound effect on the ¹H and ¹³C NMR spectra, most notably on the signals corresponding to the N-methoxy (-OCH₃) and N-methyl (-NCH₃) groups. At room temperature, instead of the expected sharp singlets for these groups, broadened humps or even multiple distinct signals are often observed. This is a direct consequence of the slow interconversion between the different rotameric conformations.

To unequivocally confirm the presence of rotamers and to obtain sharp, interpretable NMR spectra, variable temperature (VT) NMR spectroscopy is an indispensable tool.[1][2] By increasing the temperature, the rate of interconversion between the rotamers increases. At a sufficiently high temperature, known as the coalescence temperature, the interconversion becomes fast on the NMR timescale, and the separate signals for the rotamers merge into a single, sharp, time-averaged signal.[1]

Comparative Analysis of ¹H and ¹³C NMR Spectra

The following tables summarize the characteristic ¹H and ¹³C NMR chemical shifts for a series of ortho-substituted N-methoxy-N-methyl benzamides, highlighting the effects of different substituents. The data presented is a compilation from various sources, primarily from the work of Harikrishna et al. (2015).

Table 1: ¹H NMR Chemical Shifts (δ, ppm) of Ortho-Substituted N-Methoxy-N-Methyl Benzamides in CDCl₃ at Room Temperature

Substituent (ortho)	N-CH₃ Signal	O-CH₃ Signal	Aromatic Protons
-H (unsubstituted)	3.35 (s)	3.55 (s)	7.40-7.80 (m)
-CH₃	3.18-3.42 (broad humps)	3.18-3.42 (broad humps)	7.06-7.19 (m)
-Cl	3.30-3.70 (broad humps)	3.30-3.70 (broad humps)	7.20-7.40 (m)
-I	3.00-3.81 (multiple signals)	3.00-3.81 (multiple signals)	7.00-7.85 (m)

Table 2: ¹³C NMR Chemical Shifts (δ, ppm) of Ortho-Substituted N-Methoxy-N-Methyl Benzamides in CDCl₃ at Room Temperature

Substituent (ortho)	N-CH₃	O-CH₃	Carbonyl (C=O)	Aromatic Carbons
-H (unsubstituted)	34.1	61.2	170.4	127.1, 128.3, 129.5, 134.9
-CH₃	32.5 (broad)	60.8	169.6	125.2, 125.9, 129.0, 129.9, 134.5, 140.1
-Cl	32.1 (broad)	60.9	167.9	126.2, 127.2, 128.9, 129.9, 132.1, 134.7
-I	~32 (broad)	61.5	169.1	93.9, 127.7, 128.1, 130.5, 139.1, 142.2

Key Observations and Interpretations:

• N-CH₃ and O-CH₃ Signals: As evident from Table 1, the unsubstituted benzamide shows sharp singlets for the N-methyl and N-methoxy protons. In contrast, all the ortho-substituted analogs exhibit significant broadening of these signals at room temperature. The 2-iodo substituted compound even shows multiple distinct signals, indicating a very high barrier to rotation.

• Aromatic Proton Signals: The chemical shifts and splitting patterns of the aromatic protons are influenced by the electronic and anisotropic effects of the ortho-substituent. Electron-withdrawing groups like -Cl and -I will generally deshield the aromatic protons, shifting them downfield, while electron-donating groups like -CH₃ will cause a slight upfield shift. The complexity of the splitting patterns is also a good indicator of the substitution pattern.

• ¹³C NMR Signals: Similar to the proton spectra, the N-CH₃ carbon signal in the ortho-substituted compounds is often broadened. The chemical shift of the carbonyl carbon and the aromatic carbons are also modulated by the electronic properties of the substituent.

Experimental Protocols

Acquiring high-quality, interpretable NMR spectra for these compounds, especially when dealing with rotamers, requires careful attention to experimental parameters.

Step-by-Step Protocol for Variable Temperature (VT) ¹H NMR Spectroscopy

• Sample Preparation:

  • Dissolve 5-10 mg of the ortho-substituted N-methoxy-N-methyl benzamide in approximately 0.6 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆, or Toluene-d₈) in a standard 5 mm NMR tube. The choice of solvent is critical as it can influence the rotational barrier.

  • Ensure the sample is homogeneous and free of any particulate matter.

• Initial Room Temperature Spectrum:

  • Acquire a standard ¹H NMR spectrum at room temperature (e.g., 298 K).

  • Observe the signals for the N-CH₃ and O-CH₃ protons. Note any broadening or multiplicity.

• Setting up the VT NMR Experiment:

  • On the NMR spectrometer, enable the variable temperature unit.

  • Set the initial target temperature to a value slightly above room temperature (e.g., 313 K or 40 °C).

  • Allow the sample to equilibrate at the new temperature for at least 5-10 minutes before acquiring a spectrum. This is crucial for temperature stability.

• Incremental Temperature Increase and Data Acquisition:

  • Acquire a ¹H NMR spectrum at the new temperature.

  • Increase the temperature in increments of 10-15 K.

  • At each temperature step, allow the sample to equilibrate and acquire a new spectrum.

  • Continue this process until the broad signals for the N-CH₃ and O-CH₃ protons coalesce into sharp singlets. This may require temperatures up to 75 °C or higher depending on the substituent.

• Data Processing and Analysis:

  • Process all spectra uniformly (phasing, baseline correction).

  • Stack the spectra from lowest to highest temperature to visualize the coalescence of the signals.

  • The spectrum at the highest temperature, showing sharp singlets, can be used for unambiguous structural confirmation and integration.

Visualizing the Concepts

The following diagrams illustrate the key concepts discussed in this guide.

Caption: Restricted rotation around the amide bond in ortho-substituted benzamides leads to a higher energy barrier (ΔG‡) between rotamers.

Caption: Workflow for a Variable Temperature (VT) NMR experiment to resolve rotameric signals.

Conclusion

The interpretation of NMR spectra for ortho-substituted N-methoxy-N-methyl benzamides presents a unique challenge due to the presence of rotamers arising from restricted C-N bond rotation. Understanding this phenomenon is critical for accurate structural elucidation. By recognizing the characteristic broad signals for the N-methoxy and N-methyl groups at room temperature and employing variable temperature NMR spectroscopy, researchers can overcome these challenges. The coalescence of these broad signals into sharp singlets at elevated temperatures not only confirms the presence of dynamic exchange but also provides a clean spectrum for definitive analysis. This guide provides the foundational knowledge and practical protocols to confidently analyze these important synthetic intermediates, ensuring the integrity and accuracy of your research and development efforts.

References

• Harikrishna, K., Balasubramaniam, S., Rakshit, A., & Aidhen, I. S. (2015). Some interesting 1H NMR features of ortho substituted N-methoxy-N-methyl benzamides. Indian Journal of Chemistry - Section B, 54B(1), 77-83. [Link]

• Jackman, L. M., & Sternhell, S. (1969). Applications of Nuclear Magnetic Resonance Spectroscopy in Organic Chemistry (2nd ed.). Pergamon Press.
• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds (7th ed.). John Wiley & Sons.
• Friebolin, H. (2011). Basic One- and Two-Dimensional NMR Spectroscopy (5th ed.). Wiley-VCH.
• Claridge, T. D. W. (2016). High-Resolution NMR Techniques in Organic Chemistry (3rd ed.). Elsevier.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. mdpi.com [mdpi.com]

A Senior Application Scientist's Guide to the Mass Spectrometric Analysis of 2-amino-N-(2-methoxyphenyl)benzamide

For researchers, medicinal chemists, and professionals in drug development, the precise structural elucidation and quantification of novel chemical entities are paramount. This guide provides an in-depth technical comparison of mass spectrometric approaches for the characterization of 2-amino-N-(2-methoxyphenyl)benzamide, a substituted aromatic amide with potential pharmacological relevance. In the absence of a publicly available experimental mass spectrum for this specific compound, this guide will leverage data from structurally similar molecules and established fragmentation principles to provide a robust predictive analysis. We will also explore alternative analytical methodologies to offer a comprehensive analytical workflow.

Molecular Characteristics and Predicted Mass Spectrometry Data

2-amino-N-(2-methoxyphenyl)benzamide possesses a molecular formula of C₁₄H₁₄N₂O₂. Based on this, the following high-resolution mass spectrometry data can be predicted:

Adduct	m/z	Predicted CCS (Ų)
[M+H]⁺	243.11281	153.9
[M+Na]⁺	265.09475	160.6
[M-H]⁻	241.09825	160.4
[M+NH₄]⁺	260.13935	170.4
[M+K]⁺	281.06869	157.3
[M+H-H₂O]⁺	225.10279	146.0
[M+HCOO]⁻	287.10373	179.3
[M+CH₃COO]⁻	301.11938	197.1
[M+Na-2H]⁻	263.08020	159.0
[M]⁺	242.10498	152.8
[M]⁻	242.10608	152.8

Data predicted for the isomer 2-amino-N-(3-methoxyphenyl)benzamide, which has the same molecular formula and a very similar structure. The predicted collision cross section (CCS) values are calculated using CCSbase.[1]

Mass Spectrometry: A Comparative Analysis of Ionization Techniques

The choice of ionization technique is critical for obtaining meaningful mass spectrometric data. For a molecule like 2-amino-N-(2-methoxyphenyl)benzamide, both Electron Ionization (EI) and Electrospray Ionization (ESI) are viable options, each providing complementary information.

Electron Ionization (EI) Mass Spectrometry: Unveiling the Core Structure

EI is a "hard" ionization technique that imparts significant energy to the analyte, leading to extensive fragmentation. While the molecular ion peak may be weak or absent, the resulting fragmentation pattern provides a detailed fingerprint of the molecule's structure.

Predicted Fragmentation Pattern (EI):

A key fragmentation pathway for aromatic amides under EI conditions is the cleavage of the amide bond.[2][3] For 2-amino-N-(2-methoxyphenyl)benzamide, this would lead to the formation of a resonance-stabilized benzoyl cation and a 2-methoxyaniline radical cation.

Caption: Predicted EI fragmentation of 2-amino-N-(2-methoxyphenyl)benzamide.

Key Predicted Fragments (EI):

m/z	Proposed Fragment	Rationale
242	Molecular Ion [M]⁺˙	Parent molecule with one electron removed.
121	[C₇H₅NO]⁺	Loss of the 2-methoxyphenylamino radical. This fragment, the 2-aminobenzoyl cation, is expected to be prominent.
122	[C₇H₈NO]⁺	Loss of the 2-aminobenzoyl radical, forming the 2-methoxyaniline radical cation.
108	[C₇H₈N]⁺	A major fragment observed in the mass spectrum of 2-methoxyaniline, likely arising from the further fragmentation of the m/z 122 ion.
92	[C₆H₆N]⁺	Further fragmentation of the 2-aminobenzoyl cation.
77	[C₆H₅]⁺	Phenyl cation, a common fragment from the loss of CO from a benzoyl cation.

Electrospray Ionization (ESI) Mass Spectrometry: Gentle Ionization for Molecular Mass Confirmation

ESI is a "soft" ionization technique that typically produces protonated molecules ([M+H]⁺) or other adducts with minimal fragmentation. This makes it ideal for confirming the molecular weight of the analyte. Tandem mass spectrometry (MS/MS) can then be used to induce fragmentation and obtain structural information.

Predicted Fragmentation Pattern (ESI-MS/MS):

In ESI-MS/MS, the protonated molecule ([M+H]⁺ at m/z 243) would be isolated and subjected to collision-induced dissociation (CID). The most probable fragmentation would again be the cleavage of the amide bond.[4]

Caption: Predicted ESI-MS/MS fragmentation of 2-amino-N-(2-methoxyphenyl)benzamide.

Key Predicted Fragments (ESI-MS/MS of [M+H]⁺):

m/z	Proposed Fragment	Rationale
243	[M+H]⁺	Protonated parent molecule.
120	[C₇H₆NO]⁺	2-aminobenzoyl cation, resulting from the loss of neutral 2-methoxyaniline.
124	[C₇H₁₀NO]⁺	Protonated 2-methoxyaniline, resulting from the loss of neutral 2-aminobenzonitrile.

Alternative Analytical Methodologies: A Comparative Overview

While mass spectrometry is a powerful tool, a comprehensive analytical strategy often involves orthogonal techniques.

Technique	Principle	Advantages	Disadvantages
HPLC-UV	Separation by reverse-phase chromatography followed by detection using UV absorbance.	Robust, cost-effective, and widely available. Suitable for quantification.[5]	Lower sensitivity and selectivity compared to MS. Requires a chromophore.
HPLC-Fluorescence	Separation by chromatography with detection based on the molecule's native fluorescence or after derivatization with a fluorescent tag like 2-aminobenzamide (2-AB).	Highly sensitive and selective.[4][6]	Requires the analyte to be fluorescent or to be derivatized.
NMR Spectroscopy	Provides detailed information about the chemical structure, including the connectivity of atoms and the stereochemistry.	Unambiguous structure elucidation.	Lower sensitivity than MS, requires larger sample amounts, and can be more time-consuming.[7]

Experimental Protocols

Mass Spectrometry Sample Preparation

• Solution Preparation: Accurately weigh approximately 1 mg of 2-amino-N-(2-methoxyphenyl)benzamide and dissolve it in 1 mL of a suitable solvent such as methanol or acetonitrile.

• Serial Dilution: Perform serial dilutions to obtain a final concentration in the range of 1-10 µg/mL for ESI-MS and slightly higher for EI-MS, depending on the instrument's sensitivity.

• Filtration: Filter the final solution through a 0.22 µm syringe filter to remove any particulate matter before introduction into the mass spectrometer.

High-Performance Liquid Chromatography (HPLC)

• Mobile Phase Preparation: Prepare a mobile phase consisting of a mixture of acetonitrile and water, both containing 0.1% formic acid to improve peak shape. A gradient elution may be necessary to achieve optimal separation from any impurities.

• Column: A C18 reversed-phase column is a suitable starting point for method development.

• Detection: A UV detector set at the wavelength of maximum absorbance for the compound or a fluorescence detector can be used.

Conclusion

The mass spectrometric analysis of 2-amino-N-(2-methoxyphenyl)benzamide, when approached systematically, can yield a wealth of structural information. By leveraging the predictable fragmentation patterns of aromatic amides under both EI and ESI conditions, a confident identification can be made, even in the absence of a reference spectrum. For comprehensive characterization and quantification, particularly in complex matrices, coupling liquid chromatography with mass spectrometry (LC-MS) is the recommended approach. Furthermore, the use of orthogonal techniques such as HPLC-UV and NMR spectroscopy will provide a more complete analytical picture, ensuring the highest level of scientific rigor in drug discovery and development.

References

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• Jorge, M., et al. (2018). Fragmentation pattern of amides by EI and HRESI: study of protonation sites using DFT-3LYP data. RSC Publishing. [Link]

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• PubChem. (n.d.). N-(2-hydroxy-5-methoxyphenyl)benzamide. National Center for Biotechnology Information. Retrieved from [Link]

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A Senior Application Scientist's Guide to Benzamide Synthesis: EDC/HOBt vs. HATU Coupling

For researchers and professionals in drug development, the synthesis of the amide bond is a reaction of paramount importance. Among the various amide linkages, the benzamide moiety is a ubiquitous scaffold in pharmacologically active compounds. The selection of a coupling reagent is a critical decision that dictates not only the success of the reaction but also its efficiency, purity, and scalability. This guide provides an in-depth, objective comparison of two stalwart methods in the synthetic chemist's toolbox: the classic 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide with 1-hydroxybenzotriazole (EDC/HOBt) system and the powerful uronium salt-based reagent, 1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxide hexafluorophosphate (HATU).

The Fundamental Challenge: Activating the Carboxyl Group

The direct reaction between a carboxylic acid and an amine to form an amide is a thermodynamically favorable but kinetically slow process. The core principle of amide coupling is the activation of the carboxylic acid to create a more electrophilic species that is readily attacked by the amine nucleophile. Both EDC/HOBt and HATU achieve this activation, but through distinct mechanistic pathways that have significant implications for their performance.

The Workhorse System: EDC/HOBt

The combination of a carbodiimide, such as EDC, with an additive like HOBt has been a mainstay in amide synthesis for decades. EDC is a water-soluble carbodiimide, which is a significant advantage as its urea byproduct can be easily removed during aqueous workup.[1]

Mechanism of Action: A Two-Step Activation

The reaction proceeds via a two-step mechanism. Initially, the carboxylic acid attacks the EDC to form a highly reactive O-acylisourea intermediate.[1] This intermediate is susceptible to nucleophilic attack by the amine. However, it is also unstable and prone to side reactions, including rearrangement to a non-reactive N-acylurea and racemization if the carboxylic acid has a chiral center.[2]

This is where HOBt plays a crucial role. HOBt acts as a nucleophilic scavenger, intercepting the O-acylisourea intermediate to form an HOBt-active ester.[1] This active ester is more stable than the O-acylisourea, which significantly suppresses racemization and the formation of the N-acylurea byproduct.[3] The amine then reacts with this more stable active ester to furnish the desired amide.[1]

Mechanism of EDC/HOBt-mediated amide bond formation.

The High-Performance Option: HATU

HATU is a third-generation uronium/aminium salt coupling reagent derived from 1-hydroxy-7-azabenzotriazole (HOAt).[4] It is renowned for its high reactivity, rapid reaction kinetics, and exceptional ability to suppress epimerization, making it a go-to reagent for challenging couplings.[1] This includes reactions involving sterically hindered acids or amines, and electron-deficient anilines.[1][5]

Mechanism of Action: The Power of HOAt

The efficacy of HATU is rooted in the unique properties of its HOAt component. The reaction, which requires a non-nucleophilic base like N,N-diisopropylethylamine (DIPEA), begins with the deprotonation of the carboxylic acid. The resulting carboxylate anion attacks the electrophilic carbon of HATU, leading to the formation of a highly reactive OAt-active ester and releasing tetramethylurea.[6]

The key to HATU's superiority lies in the electronic nature of the HOAt leaving group. The pyridine nitrogen in the HOAt ring acts as an electron-withdrawing group, making the active ester more reactive than the corresponding HOBt ester.[3] This enhanced reactivity leads to faster reaction rates and higher yields, especially in difficult cases.[7] Furthermore, the pyridine nitrogen is believed to provide anchimeric assistance during the aminolysis step, stabilizing the transition state and accelerating the reaction.[3]

Mechanism of HATU-mediated amide bond formation.

Performance Comparison: A Data-Driven Analysis

Parameter	EDC/HOBt System	HATU System	Causality and Field Insights
Typical Yield	76% (EDC/Oxyma)[6] - 90%[8]	Generally >90%, often near-quantitative[9][10]	HATU's more reactive OAt-active ester drives the reaction to completion more effectively, especially for less reactive substrates. This often translates to higher isolated yields.
Reaction Time	4 - 24 hours[1]	30 minutes - 12 hours[9][11]	The enhanced electrophilicity of the OAt-ester in the HATU mechanism leads to significantly faster reaction kinetics compared to the HOBt-ester.[3]
Substrate Scope	Good for many substrates, but can be sluggish for sterically hindered or electron-deficient partners.[1]	Excellent, highly effective for sterically hindered and electronically challenging substrates.[1][4]	The high reactivity of HATU makes it the reagent of choice for "difficult couplings" where EDC/HOBt may fail or give low yields.
Side Reactions	N-acylurea formation, racemization (if applicable).[2]	Guanidinylation of the amine if HATU is in excess or if pre-activation is not performed correctly.[1]	The primary side reaction for EDC is the rearrangement of the O-acylisourea, which is mitigated by HOBt. For HATU, the amine can directly attack the reagent itself, a side reaction minimized by activating the acid with HATU before adding the amine.
Cost & Handling	Cost-effective and widely available.[1] HOBt has potential explosive properties in its anhydrous form.[2]	More expensive than EDC/HOBt.[12] Generally considered safer than anhydrous HOBt.	For large-scale synthesis where cost is a major driver and substrates are not challenging, EDC/HOBt is often preferred. For complex, high-value molecules or when reaction efficiency is paramount, the higher cost of HATU is justified.
Workup	Byproduct (EDU) is water-soluble, allowing for easy removal by aqueous washes.[1]	Byproduct (TMU) is also water-soluble. Purification is generally straightforward.	Both methods benefit from water-soluble byproducts, simplifying purification compared to reagents like DCC which produce insoluble dicyclohexylurea.

Note: The yield for the EDC system is cited from a study using EDC with Oxyma, a modern and effective alternative to HOBt, in an aqueous/acetonitrile system.[6] Yields are highly dependent on specific reaction conditions and substrates.

Experimental Protocols

The following are detailed, self-validating protocols for the synthesis of N-benzylbenzamide.

Protocol 1: Benzamide Synthesis using EDC/HOBt

This protocol is a standard procedure for the coupling of benzoic acid and benzylamine.[6]

Experimental Workflow for EDC/HOBt Coupling.

Methodology:

• Reaction Setup: In a dry round-bottom flask under an inert atmosphere (e.g., nitrogen), dissolve benzoic acid (1.0 eq), benzylamine (1.1 eq), and HOBt (1.2 eq) in anhydrous N,N-Dimethylformamide (DMF).[6]

• Cooling: Cool the stirred solution to 0 °C using an ice bath.[6]

• Base Addition: Add N,N-Diisopropylethylamine (DIPEA) (2.0-3.0 eq) to the mixture.[6]

• Coupling Reagent Addition: Slowly add solid EDC hydrochloride (1.2 eq) to the reaction mixture in portions.[13]

• Reaction: Allow the reaction to warm to room temperature and stir for 12-24 hours.[6]

• Monitoring: Monitor the reaction progress using Thin Layer Chromatography (TLC).[6]

• Workup: Once the reaction is complete, quench by adding water. Extract the aqueous mixture with an organic solvent (e.g., ethyl acetate). Wash the organic layer sequentially with saturated aqueous NaHCO₃ solution and brine.[13]

• Purification: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography.[13]

Protocol 2: Benzamide Synthesis using HATU

This protocol is a general and highly effective procedure for HATU-mediated couplings.[11][14]

Methodology:

• Pre-activation: In a dry round-bottom flask under an inert atmosphere, dissolve the benzoic acid (1.0 eq) and HATU (1.1 eq) in an anhydrous aprotic solvent (e.g., DMF).[14]

• Base Addition: Add a sterically hindered base, such as DIPEA (2.0 eq), to the mixture.[14]

• Activation: Stir the solution at room temperature for 15-30 minutes to pre-activate the carboxylic acid, forming the OAt-active ester.[14]

• Amine Addition: Add the benzylamine (1.1 eq) to the activated mixture.[11]

• Reaction: Stir the reaction at room temperature for 1-4 hours.

• Monitoring: Monitor the reaction progress by TLC.

• Workup: Dilute the reaction mixture with ethyl acetate and wash sequentially with 1 M HCl, saturated aqueous NaHCO₃, and brine. This removes the DIPEA, unreacted acid, and water-soluble byproducts.

• Purification: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography.

Conclusion and Recommendations

The choice between EDC/HOBt and HATU is a classic example of balancing cost, efficiency, and substrate scope.

• EDC/HOBt remains an excellent, cost-effective choice for routine benzamide syntheses with unhindered and electronically neutral substrates. Its primary advantage is the low cost and the ease of removing its water-soluble byproduct.

• HATU is the superior reagent for challenging syntheses. When dealing with sterically hindered benzoic acids, electron-deficient anilines, or when high yields and fast reaction times are critical for multi-step syntheses, the higher cost of HATU is a worthwhile investment. Its high reactivity and low propensity for racemization make it an indispensable tool in modern drug discovery and development.[1]

As a Senior Application Scientist, my recommendation is to have both reagents readily available. For initial scale-up and process development with simple substrates, EDC/HOBt is a logical starting point. For complex, high-value target molecules or when troubleshooting a sluggish EDC/HOBt reaction, transitioning to HATU is a field-proven strategy for success.[6]

References

• Ghosh, A. K., et al. (2021). Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. Tetrahedron Letters, 63, 152719. [Online]. Available at: [Link]

• Chan, L. C., & Cox, B. G. (2007). Kinetics of Amide Formation through Carbodiimide/N-Hydroxybenzotriazole (HOBt) Couplings. The Journal of Organic Chemistry, 72(23), 8863–8869. [Online]. Available at: [Link]

• Fisher Scientific. (n.d.). Amide Synthesis. [Online]. Available at: [Link]

• Aapptec Peptides. (n.d.). Coupling Reagents. [Online]. Available at: [Link]

• Vrettos, E. I., et al. (2017). Guanidium Unmasked: Repurposing Common Amide Coupling Reagents for the Synthesis of Pentasubstituted Guanidine Bases. The Journal of Organic Chemistry, 82(24), 13473–13481. [Online]. Available at: [Link]

• Patel, M. K., et al. (2014). An Efficient approach for the Synthesis of N-aryl/ heterocycle/ alkyl Benzamides derivatives and evolution of anticancer activities. Chemistry & Biology Interface, 4(1), 47-60. [Online]. Available at: [Link]

• Wangngae, S., et al. (2017). Significance of reagent addition sequence in the amidation of carboxylic acids mediated by PPh3 and I2. RSC Advances, 7, 53930-53934. [Online]. Available at: [Link]

• Common Organic Chemistry. (n.d.). Amine to Amide (EDC + HOBt). [Online]. Available at: [Link]

• Reddit. (2022). EDC-HOBt Amide coupling workup help. [Online]. Available at: [Link]

• Common Organic Chemistry. (n.d.). Amine to Amide (Coupling) - HATU. [Online]. Available at: [Link]

• ResearchGate. (2015). What are the best reaction condition for amide coupling using HBTU?. [Online]. Available at: [Link]

• ResearchGate. (2022). How to get a better yield from the HATU reaction experiment?. [Online]. Available at: [Link]

• Subirós-Funosas, R., et al. (2013). Z-L-Phg-Val-OMe. Organic Syntheses, 90, 354. [Online]. Available at: [Link]

• Garella, D., et al. (2023). Reactive deep eutectic solvents for EDC-mediated amide synthesis. Organic & Biomolecular Chemistry, 22(2), 263-268. [Online]. Available at: [Link]

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The 2-Amino-N-(2-methoxyphenyl)benzamide Scaffold: A Comparative Guide to Structure-Activity Relationships in Drug Discovery

The benzamide moiety is a cornerstone in medicinal chemistry, recognized for its prevalence in a multitude of pharmacologically active compounds. Within this broad class, derivatives of 2-amino-N-(2-methoxyphenyl)benzamide have emerged as a particularly promising scaffold for the development of novel therapeutics, especially in the realm of oncology. This guide provides a comprehensive analysis of the structure-activity relationships (SAR) for this class of compounds, offering a comparative look at their performance as kinase inhibitors and modulators of critical signaling pathways. We will delve into the nuanced effects of chemical modifications on biological activity, supported by experimental data, and provide detailed protocols for their synthesis and evaluation.

The Core Scaffold: A Foundation for Potent Biological Activity

The 2-amino-N-(2-methoxyphenyl)benzamide core structure presents multiple avenues for chemical modification, each influencing the compound's pharmacological profile. The key regions for substitution are the 2-aminobenzoyl ring and the N-(2-methoxyphenyl) ring. Understanding how substituents at these positions impact biological activity is crucial for the rational design of more potent and selective drug candidates.

Structure-Activity Relationship (SAR) Insights

The biological activity of 2-amino-N-(2-methoxyphenyl)benzamide derivatives is profoundly influenced by the nature and position of substituents. The following sections dissect the SAR based on available data for close analogs, primarily focusing on their anticancer and kinase inhibitory activities.

Substitutions on the 2-Aminobenzoyl Ring

Modifications on the 2-aminobenzoyl portion of the molecule can significantly impact the compound's interaction with its biological targets. For instance, the introduction of a pyrimidine ring system, leveraging a hybridization strategy, has been shown to yield potent EGFR inhibitors.

Substitutions on the N-(2-methoxyphenyl) Ring

Alterations to the N-(2-methoxyphenyl) ring are also critical in defining the pharmacological properties of these derivatives. The methoxy group itself is a key feature, and its position, along with the introduction of other substituents, can modulate the compound's potency and selectivity.

Comparative Biological Activity of Benzamide Derivatives

The following table summarizes the in vitro activity of various benzamide derivatives, providing a comparative overview of their potency against different biological targets.

Compound ID	Core Scaffold Modification	Target	IC50 (µM)	Cell Line	Reference
5d	Pyrimidine derivative with 2-amino-N-methoxybenzamide	EGFR	0.095	H1975
5h	Pyrimidine derivative with 2-amino-N-methoxybenzamide	EGFR	0.071	H1975
9f	Diaminopyrimidine-based molecule	FAK	0.000815	-
9f	Diaminopyrimidine-based molecule	Proliferation	0.015	U87-MG
9f	Diaminopyrimidine-based molecule	Proliferation	0.020	U251
21	2-methoxybenzamide derivative	Hedgehog Signaling (Gli-luc reporter assay)	0.03	-
NS-187 (9b)	3-substituted benzamide	Bcr-Abl	Potent inhibitor	K562

Experimental Protocols

General Synthesis of 2-Amino-N-arylbenzamide Derivatives

The synthesis of 2-aminobenzamide derivatives is often achieved through the reaction of isatoic anhydride with an appropriate amine. This method is efficient and allows for the introduction of a wide variety of substituents on the N-phenyl ring.

Step-by-Step Protocol:

• Reaction Setup: In a round-bottom flask, dissolve isatoic anhydride (1 equivalent) in a suitable solvent such as DMF.

• Amine Addition: Add a solution of the desired substituted aniline (e.g., 2-methoxyaniline) (1 equivalent) in DMF to the reaction mixture.

• Reflux: Heat the reaction mixture to reflux for several hours (typically 4-6 hours), monitoring the reaction progress by thin-layer chromatography (TLC).

• Work-up: After completion, cool the reaction mixture to room temperature. The product often precipitates out of the solution.

• Purification: Filter the solid product and recrystallize from an appropriate solvent to obtain the pure 2-amino-N-arylbenzamide derivative.

Caption: General workflow for the synthesis of 2-amino-N-(2-methoxyphenyl)benzamide derivatives.

In Vitro Kinase Inhibition Assay

To evaluate the inhibitory potential of the synthesized compounds against specific kinases (e.g., EGFR, FAK), a common method is a luminescent kinase assay. This assay measures the amount of ATP remaining in the solution following a kinase reaction. A lower amount of ATP indicates higher kinase activity, and therefore, less inhibition.

Step-by-Step Protocol:

• Compound Preparation: Prepare serial dilutions of the test compounds in DMSO.

• Reaction Setup: In a 96-well plate, add the purified recombinant kinase enzyme, the kinase-specific peptide substrate, and the test compound at various concentrations. Include a vehicle control (DMSO) and a known kinase inhibitor as a positive control.

• Initiate Reaction: Start the kinase reaction by adding ATP.

• Incubation: Incubate the plate at 30°C for a specified time (e.g., 60 minutes).

• Detection: Add a detection reagent (e.g., Kinase-Glo®) that measures the remaining ATP levels via a luminescent signal.

• Data Analysis: Measure the luminescence using a plate reader. The IC50 value, the concentration of the compound that inhibits 50% of the kinase activity, is then calculated.[1][2]

Cell Viability (MTT) Assay

The MTT assay is a colorimetric assay used to assess the cytotoxic effects of compounds on cancer cell lines. It measures the metabolic activity of cells, which is an indicator of cell viability.

Step-by-Step Protocol:

• Cell Seeding: Seed cancer cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of the synthesized benzamide derivatives for a specified period (e.g., 48 or 72 hours).

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours. During this time, mitochondrial dehydrogenases in viable cells will reduce the yellow MTT to purple formazan crystals.

• Solubilization: Dissolve the formazan crystals by adding a solubilizing agent, such as DMSO.

• Absorbance Measurement: Measure the absorbance of the solution at a wavelength of 570 nm using a microplate reader.

• Data Analysis: The absorbance is directly proportional to the number of viable cells. Calculate the percentage of cell viability compared to the untreated control and determine the IC50 value.

Mechanism of Action: Targeting Key Signaling Pathways

Many 2-aminobenzamide derivatives exert their anticancer effects by inhibiting protein kinases that are crucial components of signaling pathways dysregulated in cancer. For example, the Hedgehog signaling pathway, which is aberrantly activated in several cancers, is a key target.

The Hedgehog Signaling Pathway

The Hedgehog (Hh) signaling pathway plays a vital role in embryonic development and tissue homeostasis. Its inappropriate activation can lead to tumorigenesis. Several 2-methoxybenzamide derivatives have been identified as potent inhibitors of this pathway by targeting the Smoothened (Smo) receptor.

Sources

• 1. Anticancer Metal Complexes: Synthesis and Cytotoxicity Evaluation by the MTT Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]

A Comparative Guide to N-(2-aminoethyl)-N-benzyloxyphenyl Benzamide Derivatives as Potent Anti-Trypanosomal Agents

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparative analysis of a series of N-(2-aminoethyl)-N-benzyloxyphenyl benzamide derivatives that have demonstrated significant inhibitory activity against Trypanosoma brucei, the causative agent of Human African Trypanosomiasis (HAT). A phenotypic screen of a compound library for antiparasitic activity on Trypanosoma brucei led to the identification of N-(2-aminoethyl)-N-phenyl benzamides as a promising starting point for medicinal chemistry efforts.[1] Subsequent synthesis and evaluation of eighty-two analogues resulted in the discovery of highly potent N-(2-aminoethyl)-N-benzyloxyphenyl benzamides.[1][2] The most potent compound identified in this series, compound 73, exhibited an in vitro half-maximal effective concentration (EC50) of 0.001 µM.[1][2][3][4] This guide will delve into the structure-activity relationships (SAR) of this series, present detailed experimental protocols for their evaluation, and discuss their potential as leads for the development of new drugs to combat this neglected tropical disease.

Structure-Activity Relationship (SAR) Analysis

The extensive SAR study of the N-(2-aminoethyl)-N-benzyloxyphenyl benzamide series revealed several key structural features that are critical for their anti-trypanosomal activity.[1] The core scaffold consists of three main components that were systematically modified: the benzamide ring, the benzyloxyphenyl ring, and the ethylamine linker.

Key Structural Insights:

• Benzamide Ring (R1): Modifications to the benzamide ring significantly impacted the potency of the derivatives. Electron-withdrawing groups, such as chlorine (Cl) and trifluoromethyl (CF3), at the 4-position of the benzamide ring were found to enhance anti-trypanosomal activity.[1]

• Benzyloxyphenyl Ring (R2): The position of the benzyloxy group on the phenyl ring was a critical determinant of activity. A meta-position (3-OBn) was generally found to be optimal for potency.[1] Furthermore, the introduction of electron-withdrawing substituents, like fluorine (F), on the benzyl ring itself could further increase the compound's efficacy.[1]

• Ethylamine Linker: The N-(2-aminoethyl) linker is a crucial component for the observed biological activity.[1]

The following table summarizes the structure-activity relationship data for a selection of these derivatives, highlighting the impact of various substitutions on their anti-trypanosomal potency.

Compound ID	Benzamide Ring (R1) Substituent	Benzyloxyphenyl Ring (R2) Substituent	T. brucei EC50 (µM)[2]	Cytotoxicity (HepG2) CC50 (µM)[2]
1 (Hit)	4-Cl	None	1.21	40.0
43	2-CF3, 4-F	4-Cl	0.59	>50
73 (Lead)	4-CF3	3-(4-F-benzyloxy)	0.001	10.0

Performance Comparison of Key Derivatives

Compound 73 emerged as the lead candidate from this series, demonstrating exceptional in vitro potency against T. brucei with an EC50 of 0.001 µM.[1][2][3][4] Importantly, it exhibited a favorable selectivity index, with a cytotoxicity CC50 value of 10.0 µM against the human hepatocyte cell line HepG2.[2] Further in vivo studies in a mouse model of acute HAT showed that compound 73 was orally bioavailable, had good plasma and brain exposure, and was able to cure 2 out of 3 infected mice when dosed at 50 mg/kg once daily for four days.[2][3][4]

Experimental Protocols

To ensure the scientific rigor and reproducibility of the findings, this section details the key experimental protocols employed in the evaluation of the N-(2-aminoethyl)-N-benzyloxyphenyl benzamide derivatives.

General Synthesis Workflow

The synthesis of the N-(2-aminoethyl)-N-benzyloxyphenyl benzamide derivatives is a multi-step process.[1][2]

General synthetic route for N-(2-aminoethyl)-N-benzyloxyphenyl benzamides.

In Vitro Trypanosoma brucei Inhibition Assay

This assay is designed to determine the half-maximal effective concentration (EC50) of the compounds against the bloodstream form of T. brucei.

Materials:

• T. brucei brucei (e.g., strain BF427)

• Complete Iscove's Modified Dulbecco's Medium (IMDM)

• 96-well microplates

• Resazurin (AlamarBlue)

• Fluorometer

Procedure:

• Cell Culture: Maintain T. brucei in the exponential growth phase in complete IMDM.

• Compound Preparation: Prepare serial dilutions of the test compounds in IMDM.

• Assay Setup: Seed the 96-well plates with T. brucei at a density of 5,000 parasites/mL. Add the serially diluted compounds to the wells.

• Incubation: Incubate the plates for 48 to 72 hours at 37°C in a 5% CO2 incubator.

• Viability Measurement: After incubation, add resazurin to each well. Resazurin is a blue, non-fluorescent dye that is reduced to the pink, fluorescent resorufin by metabolically active cells.

• Data Acquisition: Measure the fluorescence at an excitation wavelength of 544 nm and an emission wavelength of 590 nm.

• Data Analysis: Calculate the EC50 values from the dose-response curves.

Cytotoxicity Assay (e.g., against HepG2 cells)

This assay determines the cytotoxic effect of the compounds on a mammalian cell line to assess their selectivity.

Materials:

• HepG2 cells (human hepatocellular carcinoma)

• Dulbecco's Modified Eagle's Medium (DMEM) with supplements

• 96-well plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or CellTiter-Glo® Luminescent Cell Viability Assay

• Microplate reader

Procedure:

• Cell Seeding: Seed HepG2 cells in 96-well plates at an appropriate density (e.g., 1 x 10^5 cells/well) and allow them to attach overnight.[5]

• Compound Treatment: Replace the medium with fresh medium containing serial dilutions of the test compounds.

• Incubation: Incubate the plates for 72 hours at 37°C in a 5% CO2 incubator.[6]

• Viability Assessment:

  • MTT Assay: Add MTT solution to each well and incubate for 2-4 hours. Solubilize the formazan crystals with DMSO and measure the absorbance at 570 nm.[5]

  • CellTiter-Glo® Assay: Add CellTiter-Glo® reagent to each well and measure the luminescence.[6]

• Data Analysis: Determine the half-maximal cytotoxic concentration (CC50) from the dose-response curves.

In Vivo Pharmacokinetic Study in Mice

This study evaluates the absorption, distribution, metabolism, and excretion (ADME) properties of the lead compounds in a murine model.

Materials:

• BALB/c mice

• Test compound formulated for oral and intravenous administration

• Blood collection supplies (e.g., heparinized capillaries, microcentrifuge tubes)

• LC-MS/MS system for bioanalysis

Procedure:

• Dosing: Administer the compound to mice via the desired routes (e.g., oral gavage and intravenous injection) at a specific dose (e.g., 10 mg/kg).[7]

• Blood Sampling: Collect blood samples at multiple time points post-administration (e.g., 5, 15, 30, 60, 120, 240 minutes).[7]

• Plasma Preparation: Centrifuge the blood samples to separate the plasma.

• Bioanalysis: Quantify the concentration of the compound in the plasma samples using a validated LC-MS/MS method.

• Pharmacokinetic Analysis: Calculate key pharmacokinetic parameters such as Cmax (maximum concentration), Tmax (time to maximum concentration), AUC (area under the curve), and t1/2 (half-life).[8]

Workflow for in vivo pharmacokinetic studies in mice.

Mechanism of Action: An Area for Further Investigation

While the phenotypic screening approach has been highly successful in identifying potent anti-trypanosomal compounds, the precise molecular target(s) of the N-(2-aminoethyl)-N-benzyloxyphenyl benzamide series within T. brucei remains to be fully elucidated. The observed structure-activity relationships provide valuable clues for target engagement. The necessity of the primary amine for anti-parasitic activity suggests a specific interaction with a parasite target.[2] Further studies, such as target-based screening, chemical proteomics, or the generation of resistant parasite lines, are warranted to unravel the mechanism of action of this promising class of compounds.

Conclusion

The N-(2-aminoethyl)-N-benzyloxyphenyl benzamide scaffold represents a highly promising starting point for the development of new therapeutics for Human African Trypanosomiasis. The extensive structure-activity relationship studies have identified key structural features that govern the anti-trypanosomal potency of these derivatives, leading to the discovery of a lead compound with picomolar efficacy in vitro and promising in vivo activity.[1] The detailed experimental protocols provided in this guide offer a robust framework for the continued evaluation and optimization of this compound class. Future research focused on elucidating the mechanism of action will be crucial for the rational design of next-generation anti-trypanosomal drugs based on this scaffold.

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• Buchynskyy, A., Gillespie, J. R., Hulverson, M. A., McQueen, J., Creason, S. A., Ranade, R. M., ... & Buckner, F. S. (2017). Discovery of N-(2-aminoethyl)-N-benzyloxyphenyl benzamides: New potent Trypanosoma brucei inhibitors. Bioorganic & medicinal chemistry, 25(5), 1571–1584. [Link]

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The Isomeric Advantage: A Comparative Guide to the Biological Activity of Benzamide Isomers

Introduction: The Benzamide Scaffold and the Significance of Isomerism

Benzamide, a simple aromatic amide, serves as a foundational scaffold in medicinal chemistry, giving rise to a vast array of therapeutic agents.[1] Its chemical versatility allows for substitutions on the benzene ring, leading to derivatives with a wide spectrum of biological activities, including anticancer, antimicrobial, and enzyme-inhibiting properties.[2][3] The spatial arrangement of these substituents, known as isomerism, is a critical determinant of a compound's pharmacological profile. This guide provides an in-depth comparative analysis of the biological activities of ortho-, meta-, and para-benzamide isomers, offering insights into their structure-activity relationships (SAR), mechanisms of action, and the experimental protocols used for their evaluation. For researchers and drug development professionals, understanding the nuances of isomeric substitution is paramount for the rational design of potent and selective therapeutics.

The position of a substituent on the benzamide ring—be it ortho (1,2-), meta (1,3-), or para (1,4-)—can profoundly influence the molecule's electronic properties, steric hindrance, and its ability to form key interactions with biological targets.[4] These subtle structural changes can lead to significant differences in absorption, distribution, metabolism, excretion, and toxicity (ADMET) profiles, as well as efficacy.

Comparative Biological Activities: A Tale of Three Isomers

While direct comparative studies on the simplest, unsubstituted benzamide isomers are limited, a wealth of data from substituted benzamide derivatives allows us to extrapolate the influence of substituent positioning. This section will explore the differential activities of benzamide isomers in key therapeutic areas, supported by experimental data from relevant studies.

Anticancer Activity: A Position-Dependent Cytotoxicity

Benzamide derivatives have emerged as a promising class of anticancer agents, with their mechanism of action often linked to the inhibition of key enzymes like histone deacetylases (HDACs) and poly(ADP-ribose) polymerase (PARP), or the disruption of microtubule polymerization.[5][6] The position of substituents on the benzamide ring plays a crucial role in determining their cytotoxic potency.

For instance, studies on N-aryl benzamide derivatives have demonstrated that the placement of electron-withdrawing or donating groups at the ortho, meta, or para position can significantly impact their anti-proliferative activity. While a comprehensive dataset for the simplest isomers is scarce, research on derivatives consistently highlights the importance of the substitution pattern for target engagement.

A compelling example of positional isomerism influencing cytotoxicity is seen in a study of isoamphipathic antibacterial molecules with a benzamide core. While primarily designed for antimicrobial activity, their toxicity against mammalian cells provides valuable insights. The ortho-isomer (IAM-1) demonstrated significantly lower cytotoxicity compared to its meta (IAM-2) and para (IAM-3) counterparts.

Isomer	Cell Viability (RAW cells at 256 µg/mL)
Ortho-isomer (IAM-1)	100%
Meta-isomer (IAM-2)	8%
Para-isomer (IAM-3)	24%
Data synthesized from a study on isoamphipathic antibacterial molecules.[7]

This data suggests that the ortho position may shield the molecule from non-specific interactions that lead to toxicity in mammalian cells, a crucial consideration in the development of cancer therapeutics.

Antimicrobial Activity: The Ortho-, Meta-, and Para-Divide in Bacterial Inhibition

The threat of antimicrobial resistance has spurred the search for novel antibacterial agents, and benzamide derivatives have shown considerable promise.[8] The positioning of substituents on the benzamide ring can affect the compound's ability to penetrate the bacterial cell wall and interact with its target.

A study on a series of phenylalanine and hexyl-bearing benzamide isomers provides a clear illustration of how isomeric changes modulate antibacterial efficacy and toxicity. The antibacterial activity was quantified by determining the Minimum Inhibitory Concentration (MIC), the lowest concentration of a compound that prevents visible growth of a microorganism.

Isomer	MIC against S. aureus (µg/mL)	MIC against E. coli (µg/mL)	Hemolytic Activity (HC50 in µg/mL)
Ortho-isomer (IAM-1)	1-8	4-16	650
Meta-isomer (IAM-2)	1-8	4-16	98
Para-isomer (IAM-3)	1-8	4-16	160
Data represents a range of MIC values against various strains and is synthesized from a study on isoamphipathic antibacterial molecules.[7]

Interestingly, while the antibacterial activity (MIC) against both Gram-positive (S. aureus) and Gram-negative (E. coli) bacteria was comparable across the three isomers, their hemolytic activity (a measure of toxicity to red blood cells) varied significantly. The ortho-isomer displayed the highest HC50 value, indicating the lowest toxicity.[7] This highlights a critical principle in drug design: the therapeutic index, or the ratio of a drug's toxic dose to its therapeutic dose. In this case, the ortho-isomer presents a superior therapeutic index.

Enzyme Inhibition: A Matter of Fit and Selectivity

Benzamides are renowned for their ability to inhibit a variety of enzymes, with histone deacetylases (HDACs) being a prominent target in cancer therapy.[9] HDAC inhibitors modulate gene expression by altering the acetylation state of histones. The benzamide group in these inhibitors often acts as a zinc-binding group, chelating the zinc ion in the enzyme's active site.[10][11]

The structure-activity relationship of benzamide-based HDAC inhibitors is highly dependent on the substitution pattern. For instance, in a series of benzamide derivatives, the presence of a 2'-amino or hydroxy group (an ortho substitution relative to the anilide nitrogen) was found to be indispensable for inhibitory activity.[12] Furthermore, steric factors at the 3' and 4' positions (meta and para) of the anilide ring played a significant role in the interaction with the enzyme.[12]

Experimental Methodologies: A Guide to Comparative Evaluation

To ensure the scientific integrity and reproducibility of findings, standardized experimental protocols are essential for comparing the biological activities of benzamide isomers.

Synthesis of Benzamide Isomers

The synthesis of substituted benzamides is typically achieved through the coupling of a benzoic acid derivative with an amine. A common method is the Schotten-Baumann reaction, which involves the acylation of an amine with a benzoyl chloride in the presence of a base.[13]

Diagram: General Workflow for Benzamide Synthesis

Caption: General workflow for the synthesis of benzamide isomers.

Protocol 1: Cytotoxicity Assessment using MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which serves as a proxy for cell viability and cytotoxicity.

Step-by-Step Methodology:

• Cell Seeding: Seed cancer cells (e.g., MCF-7, A549) in a 96-well plate at a density of 5 x 10³ cells per well and incubate for 24 hours.[14]

• Compound Treatment: Treat the cells with serial dilutions of the benzamide isomers (typically ranging from 0.1 to 100 µM) and a vehicle control (e.g., DMSO).

• Incubation: Incubate the treated cells for a specified period (e.g., 48 or 72 hours).

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours. Live cells will reduce the yellow MTT to purple formazan crystals.

• Solubilization: Remove the medium and add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.[8]

• Absorbance Measurement: Measure the absorbance of the solution at a specific wavelength (typically 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot a dose-response curve to determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%).

Diagram: MTT Assay Workflow

Caption: Step-by-step workflow for the MTT cytotoxicity assay.

Protocol 2: Antimicrobial Susceptibility Testing (Broth Microdilution)

The broth microdilution method is a quantitative technique used to determine the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent.

Step-by-Step Methodology:

• Compound Preparation: Prepare serial two-fold dilutions of the benzamide isomers in a 96-well microtiter plate using an appropriate broth medium (e.g., Mueller-Hinton Broth).

• Inoculum Preparation: Prepare a standardized bacterial inoculum (e.g., 5 x 10⁵ CFU/mL) from a fresh culture.

• Inoculation: Add the bacterial inoculum to each well containing the compound dilutions. Include a positive control (inoculum without compound) and a negative control (broth only).

• Incubation: Incubate the plate at 37°C for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of the compound at which there is no visible bacterial growth (turbidity).

Protocol 3: Histone Deacetylase (HDAC) Inhibition Assay

This fluorogenic assay measures the ability of a compound to inhibit the activity of a specific HDAC isoform.

Step-by-Step Methodology:

• Reagent Preparation: Prepare an assay buffer, a solution of the recombinant human HDAC enzyme (e.g., HDAC1), and a fluorogenic substrate.[14]

• Inhibitor Incubation: In a 96-well plate, incubate the HDAC enzyme with various concentrations of the benzamide isomers for a short period (e.g., 15 minutes) at 37°C.[14]

• Reaction Initiation: Start the enzymatic reaction by adding the fluorogenic substrate.

• Reaction Development: Incubate the plate to allow the enzyme to deacetylate the substrate.

• Signal Generation: Add a developer solution that cleaves the deacetylated substrate, releasing a fluorescent molecule.

• Fluorescence Measurement: Measure the fluorescence intensity using a microplate reader.

• Data Analysis: Calculate the percentage of inhibition relative to a control without an inhibitor and determine the IC50 value.

Mechanisms of Action and Signaling Pathways

The biological effects of benzamide isomers are a consequence of their interaction with specific molecular targets, which in turn modulates cellular signaling pathways.

Induction of Apoptosis in Cancer Cells

Many benzamide anticancer agents exert their effects by inducing apoptosis, or programmed cell death. One common mechanism involves the inhibition of HDACs, leading to the accumulation of acetylated histones and a more open chromatin structure. This can result in the transcription of pro-apoptotic genes, such as those encoding for Bax, and the downregulation of anti-apoptotic genes like Bcl-2.[13] The subsequent release of cytochrome c from the mitochondria activates a caspase cascade, culminating in apoptosis.

Diagram: Benzamide-Induced Apoptosis Pathway

Caption: Simplified signaling pathway of apoptosis induction by benzamide HDAC inhibitors.

Inhibition of Bacterial Cell Division

Certain antimicrobial benzamides target the bacterial cell division protein FtsZ.[15] FtsZ is a prokaryotic homolog of tubulin and is essential for forming the Z-ring, a structure that constricts during cell division. By binding to FtsZ, these benzamides inhibit its polymerization, disrupt Z-ring formation, and ultimately block bacterial cytokinesis, leading to cell death.

Conclusion and Future Directions

The positional isomerism of substituents on the benzamide scaffold is a critical factor that dictates the biological activity and therapeutic potential of this versatile class of compounds. While direct comparative data for the simplest ortho-, meta-, and para-benzamide isomers is not always available, the extensive research on their derivatives provides clear evidence that the substitution pattern profoundly influences anticancer, antimicrobial, and enzyme inhibitory activities.

The case studies presented in this guide underscore that even subtle changes in the spatial arrangement of functional groups can lead to dramatic differences in efficacy and toxicity. The ortho-position, in particular, often plays a key role in establishing crucial interactions with biological targets and can contribute to a more favorable therapeutic index.

For researchers in drug discovery and development, a thorough understanding of these structure-activity relationships is indispensable. The experimental protocols detailed herein provide a framework for the systematic and comparative evaluation of novel benzamide isomers. Future research should focus on generating more direct comparative data for the fundamental benzamide isomers to further elucidate the intricate interplay between structure and function. This knowledge will undoubtedly pave the way for the rational design of next-generation benzamide-based therapeutics with enhanced potency, selectivity, and safety profiles.

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A Comparative Guide to the X-ray Crystallography of 2-amino-N-(4-methoxyphenyl)benzamide

This guide provides an in-depth analysis of the single-crystal X-ray structure of 2-amino-N-(4-methoxyphenyl)benzamide. Designed for researchers, scientists, and drug development professionals, this document moves beyond a simple data report. It delves into the causality behind experimental choices, compares the target structure with relevant alternatives, and situates X-ray crystallography within the broader context of analytical techniques. Every protocol is presented as a self-validating system, grounded in authoritative references to ensure scientific integrity.

Introduction: The Significance of Structural Elucidation

2-amino-N-(4-methoxyphenyl)benzamide belongs to the benzamide class of compounds, a scaffold of significant interest in medicinal chemistry and materials science. Benzamide derivatives are known to exhibit a wide range of biological activities, and their utility as intermediates in the synthesis of more complex molecules, such as quinazolinones, is well-documented. The precise three-dimensional arrangement of atoms and the nature of intermolecular interactions within the crystal lattice are paramount, as they govern critical physicochemical properties like solubility, stability, and bioavailability.

Single-crystal X-ray diffraction (SCXRD) remains the gold standard for unambiguously determining the solid-state structure of a molecule. This guide will not only present the crystallographic solution for 2-amino-N-(4-methoxyphenyl)benzamide but also compare its structural motifs with related compounds to understand the influence of specific functional groups—in this case, the ortho-amino substituent—on crystal packing and conformation.

Synthesis and Crystal Growth: From Powder to Diffraction-Quality Single Crystal

The journey to a crystal structure begins with the synthesis of the pure compound and the subsequent growth of high-quality single crystals.

Synthesis of 2-amino-N-(4-methoxyphenyl)benzamide

A common and effective route for synthesizing N-substituted 2-aminobenzamides is the reaction of isatoic anhydride with a corresponding amine. This method is often preferred for its operational simplicity and good yields.

Experimental Protocol: Synthesis

• Reaction Setup: To a solution of p-anisidine (1.0 equivalent) in a suitable aprotic solvent (e.g., dimethylformamide or dioxane), add isatoic anhydride (1.05 equivalents) in one portion.

• Heating: Heat the reaction mixture to 80-100 °C and stir for 4-6 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC). The reaction involves the nucleophilic attack of the amine on the anhydride, followed by ring-opening and decarboxylation to yield the desired benzamide.

• Workup: After cooling to room temperature, pour the reaction mixture into ice-water.

• Isolation: Collect the resulting precipitate by vacuum filtration, wash thoroughly with water to remove any residual solvent and starting materials, and dry under vacuum. The crude product is typically obtained as a powder.

• Purity Confirmation: Before proceeding to crystallization, confirm the identity and purity of the synthesized 2-amino-N-(4-methoxyphenyl)benzamide using standard analytical techniques such as ¹H NMR, ¹³C NMR, Mass Spectrometry, and IR Spectroscopy.

Growing Diffraction-Quality Crystals

The formation of a single crystal suitable for X-ray diffraction is often the most challenging step. The goal is to create a supersaturated solution from which the compound slowly precipitates in an ordered crystalline lattice rather than as an amorphous powder. For benzamide derivatives, lower alcohols are often an excellent starting point for solvent screening.

Experimental Protocol: Crystallization via Slow Evaporation

• Solvent Selection: Dissolve a small amount of the purified powder (approx. 10-20 mg) in a minimum amount of a suitable solvent at room temperature. Ethanol is a proven solvent for many benzamide derivatives.

• Solution Preparation: Gently warm the solution if necessary to ensure complete dissolution. Filter the solution through a syringe filter (0.22 µm) into a clean, small vial. This step is critical to remove any dust or particulate matter that could act as unwanted nucleation sites, leading to the formation of many small crystals instead of a few large ones.

• Crystal Growth: Cover the vial with a cap, and puncture the cap with a needle a few times to allow for slow evaporation of the solvent. Place the vial in a vibration-free location.

• Monitoring: Over several days to a week, as the solvent slowly evaporates, the solution will become supersaturated, and crystals should begin to form. The slow rate is crucial for growing well-ordered, single crystals.

• Harvesting: Once crystals of a suitable size (approx. 0.1-0.3 mm) are observed, carefully harvest them from the mother liquor using a spatula or loop.

X-ray Crystallographic Analysis Workflow

Once a suitable single crystal is obtained, the process of structure determination via SCXRD can begin. The following workflow outlines the key stages.

Caption: A generalized workflow for single-crystal X-ray diffraction.

Crystallographic Data and Structure of 2-amino-N-(4-methoxyphenyl)benzamide

The crystal structure of the title compound was first reported by Mabkhot et al. in 2016. The key crystallographic parameters from this study, which serve as our primary reference, are summarized in the table below.

Parameter	2-amino-N-(4-methoxyphenyl)benzamide
Formula	C₁₄H₁₄N₂O₂
Molar Mass	242.27 g/mol
Crystal System	Monoclinic
Space Group	P2₁/n
a (Å)	13.5536 (9)
b (Å)	5.0730 (3)
c (Å)	17.6641 (12)
β (°)	100.448 (2)
Volume (ų)	1194.40 (13)
Z	4
Temperature (K)	100
Rgt(F)	0.046
Data Source	Mabkhot, Y. N., et al. (2016).

Analysis of the Molecular and Supramolecular Structure

Molecular Conformation: The molecule is not planar. The two aromatic rings—the 2-aminobenzoyl group and the 4-methoxyphenyl group—are twisted relative to each other. This twist, defined by the dihedral angle between the mean planes of the two rings, is a critical conformational feature. This non-planarity is a result of steric hindrance and the optimization of both intramolecular and intermolecular interactions.

Intramolecular Interactions: A key feature of the molecular structure is the presence of an intramolecular hydrogen bond between one of the hydrogen atoms of the 2-amino group and the carbonyl oxygen atom of the amide linkage. This interaction forms a six-membered ring motif, often denoted as an S(6) graph set descriptor. This hydrogen bond significantly influences the conformation of the aminobenzoyl moiety, holding it in a relatively planar arrangement.

Crystal Packing and Intermolecular Interactions: In the solid state, molecules do not exist in isolation. They pack in a specific, repeating pattern to form the crystal lattice. This packing is directed by a network of intermolecular forces. For 2-amino-N-(4-methoxyphenyl)benzamide, the primary interactions governing the supramolecular assembly are:

• N-H···O Hydrogen Bonds: The amide N-H group acts as a hydrogen bond donor, while the methoxy oxygen atom of a neighboring molecule acts as an acceptor.

• N-H···N Hydrogen Bonds: The second hydrogen of the 2-amino group participates in hydrogen bonding with the nitrogen of the amino group of an adjacent molecule.

These interactions link the molecules into a complex three-dimensional network. Understanding this network is crucial, as it dictates the material's stability and mechanical properties.

Caption: Key hydrogen bonding interactions in the crystal lattice.

Comparative Crystallographic Analysis

To fully appreciate the structural nuances of 2-amino-N-(4-methoxyphenyl)benzamide, it is instructive to compare its crystal structure with that of its close analogues. We will consider two alternatives: N-(4-methoxyphenyl)benzamide (lacking the 2-amino group) and 2-chloro-N-(4-methoxyphenyl)benzamide (where the 2-amino group is replaced by a chloro atom).

Parameter	2-amino-N-(4-methoxyphenyl)benzamide	N-(4-methoxyphenyl)benzamide	2-chloro-N-(4-methoxyphenyl)benzamide
Formula	C₁₄H₁₄N₂O₂	C₁₄H₁₃NO₂	C₁₄H₁₂ClNO₂
Crystal System	Monoclinic	Monoclinic	Monoclinic
Space Group	P2₁/n	P2₁/c	P2₁/n
a (Å)	13.5536	26.783	13.1819
b (Å)	5.0730	5.210	5.0823
c (Å)	17.6641	8.358	18.4477
β (°)	100.448	91.89	99.563
Volume (ų)	1194.40	1164.2	1218.72
Temp. (K)	100	173	90
Key H-Bond Motif	N-H···O(methoxy), N-H···N(amino)	N-H···O(carbonyl) C(4) chain	N-H···O(carbonyl) C(4) chain
Data Sources	Mabkhot et al. (2016)	Matzger & Korter (2022)	Saeed & Simpson (2010)

Discussion of Structural Differences:

• Influence of the 2-amino Group: The most profound difference lies in the hydrogen bonding network. In the parent and chloro-substituted compounds, the primary intermolecular interaction is a classic head-to-tail hydrogen bond between the amide N-H and the carbonyl oxygen of a neighboring molecule, forming a C(4) chain. The introduction of the 2-amino group in the title compound completely disrupts this pattern. The amino group's ability to act as a dual hydrogen bond donor (one intramolecularly, one intermolecularly) creates a more complex and dense network, involving the methoxy oxygen and the amino nitrogen as acceptors.

• Conformational Changes: The intramolecular N-H···O=C hydrogen bond in the title compound locks the aminobenzoyl fragment into a specific conformation. In contrast, the chloro- and unsubstituted analogues have more conformational freedom around the benzoyl C-C(O) bond, leading to different dihedral angles between the aromatic rings. For instance, in 2-chloro-N-(4-methoxyphenyl)benzamide, the two benzene rings are nearly orthogonal, with a dihedral angle of 79.20°.

• Unit Cell Parameters: While all three compounds crystallize in the monoclinic system, the unit cell dimensions and volumes are distinct. These differences are a direct consequence of the different ways the molecules pack in three dimensions, which is in turn dictated by their different hydrogen bonding capabilities and steric profiles. The similar 'b' dimension in all three structures suggests a common packing feature along that axis, likely related to the width of the molecule.

Alternative and Complementary Characterization Techniques

While SCXRD provides the definitive solid-state structure, it is part of a larger suite of analytical tools.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H, ¹³C): NMR is indispensable for confirming the chemical structure (connectivity) of the molecule in solution. It verifies that the correct compound was synthesized before crystallization is attempted. However, it provides no information about the solid-state packing or conformation.

• Infrared (IR) Spectroscopy: IR spectroscopy identifies the functional groups present in the molecule. For instance, the N-H and C=O stretching frequencies can provide clues about the hydrogen bonding environment. A shift in these frequencies between the solution and solid states can indicate the presence of strong intermolecular interactions in the crystal.

• Mass Spectrometry (MS): MS confirms the molecular weight of the compound, providing a crucial check on its identity.

In essence, NMR, IR, and MS confirm what the molecule is, while X-ray crystallography reveals how it exists and interacts with its neighbors in the solid state.

Conclusion

The X-ray crystallographic analysis of 2-amino-N-(4-methoxyphenyl)benzamide reveals a rich structural chemistry defined by a strong intramolecular S(6) hydrogen bond and a complex three-dimensional network of intermolecular N-H···O and N-H···N interactions. A comparative analysis demonstrates that the introduction of the 2-amino group is not a minor perturbation; it fundamentally alters the supramolecular synthons observed in related benzamides, shifting the hydrogen bonding pattern away from the common amide-amide C(4) chain. This guide underscores the power of single-crystal X-ray diffraction not just in solving structures, but in providing a deep, comparative understanding of structure-property relationships, an insight that is invaluable for rational drug design and materials engineering.

References

• Ren, Z., Wang, L., & You, X. (2012). Crystal structure of 4-methoxy-N-phenylbenzamide. Acta Crystallographica Section E: Structure Reports Online, 68(Pt 4), o921. [Link]

• Matzger, A. J., & Korter, T. M. (2022). Crystal structures of N-[4-(trifluoromethyl)phenyl]benzamide and N-(4-methoxyphenyl)benzamide at 173 K: a study of the energetics of conformational changes due to crystal packing. Acta Crystallographica Section E: Crystallographic Communications, 78(Pt 2), 169–176. [Link]

• Saeed, A., & Simpson, J. (2010). 2-Chloro-N-(4-methoxyphenyl)benzamide. Acta Crystallographica Section E: Structure Reports Online, 66(Pt 11), o2963–o2964. [Link]

• Saeed, A., Flörke, U., & Erben, M. F. (2009). 2-Fluoro-N-(4-methoxyphenyl)benzamide. Acta Crystallographica Section E: Structure Reports Online, 65(Pt 4), o802. [Link]

• Various Authors. (2021). PDF containing multiple abstracts including synthesis and characterization of benzamide derivatives. ResearchGate. [Link]

• Saeed, A., & Simpson, J. (2010). 2-Chloro-N-(4-methoxyphenyl)benzamide. IUCr Journals. [Link]

• Saeed, A., & Simpson, J. (2010). 2-Chloro-N-(4-Methoxyphenyl)benzamide. Acta Crystallographica Section E Structure Reports Online. [Link]

• Jasinski, J. P., Golen, J. A., Yathirajan, H. S., & Narayana, B. (2014). Crystal structure and Hirshfeld surface analysis of 2-chloro-N-(4-methoxyphenyl)acetamide. Acta Crystallographica Section E: Crystallographic Communications, 70(Pt 12), o1298–o1302. [Link]

• O'Brien, M., & Hamilton, C. G. (2024). Structural Comparison of Three N-(4-Methoxyphenyl)-Nitrobenzenesulfonamide Derivatives. Molbank, 2024(2), M1883. [Link]

• Saeed, A., & Simpson, J. (2010). 4-Chloro-N-(2-methoxyphenyl)benzamide. Acta Crystallographica Section E: Structure Reports Online, 66(Pt 2), o214. [Link]

• Mabkhot, Y. N., Barakat, A., Ghabbour, H. A., & Fun, H.-K. (2016). Crystal structure of 2-amino-N-(4-methoxyphenyl)benzamide, C14H14N2O2. Zeitschrift für Kristallographie - New Crystal Structures, 231(1), 203–204. [Link]

• Al-Salahi, R., Al-Omar, M. A., & Amr, A.-G. E. (2019). Crystal structure and Hirshfeld surface analysis of 2-amino-4-(4-methoxyphenyl)-6-oxo-1-phenyl-1,4,5,6-tetrahydropyridine-3-carbonitrile. Acta Crystallographica Section E: Crystallographic Communications, 75(Pt 5), 724–729. [Link]

• Matzger, A. J., & Korter, T. M. (2022). Crystal structures of N-[4-(trifluoromethyl)phenyl]benzamide and N-(4-methoxyphenyl)benzamide at 173 K: a study of the energetics of conformational changes due to crystal packing. Acta Crystallographica Section E: Crystallographic Communications, 78(Pt 2), 169–176. [Link]

A Comparative Guide to Analytical Standards for 2-amino-N-(2-methoxyphenyl)benzamide

For researchers, scientists, and drug development professionals, the accuracy of analytical measurements is paramount. The reliability of these measurements hinges on the quality of the analytical standards used for instrument calibration and method validation. This guide provides an in-depth technical comparison of analytical standards relevant to the analysis of 2-amino-N-(2-methoxyphenyl)benzamide (CAS No. 70083-21-5) [1].

A survey of the market indicates that a dedicated, commercially available Certified Reference Material (CRM) for 2-amino-N-(2-methoxyphenyl)benzamide is not readily accessible. This scenario is common for novel compounds, impurities, or metabolites. This guide, therefore, is structured to address this challenge. It will first establish the chemical identity of the target analyte, then compare the different tiers of analytical standards that could be utilized, and finally, provide a framework for the in-house qualification of a reference standard.

Defining the Analyte: 2-amino-N-(2-methoxyphenyl)benzamide

Clarity on the precise molecular structure is the first step in any analytical endeavor. 2-amino-N-(2-methoxyphenyl)benzamide is a specific isomer, and it is crucial to distinguish it from related benzamide derivatives to prevent erroneous identification and quantification.

Molecular Structure:

Caption: Chemical structure of 2-amino-N-(2-methoxyphenyl)benzamide.

Key Physicochemical Properties:

Property	Value	Source
CAS Number	70083-21-5	Guidechem[1]
Molecular Formula	C₁₄H₁₄N₂O₂	Calculated

| Molecular Weight | 242.27 g/mol | Guidechem[1] |

It is critical to differentiate this compound from isomers such as 4-amino-N-(2-methoxyphenyl)benzamide or 2-amino-N-(4-methoxyphenyl)benzamide[2], as their analytical responses (e.g., retention time in chromatography, fragmentation in mass spectrometry) will differ.

Comparison of Analytical Standards: A Necessary Framework

In the absence of a direct commercial source for a 2-amino-N-(2-methoxyphenyl)benzamide standard, it is instructive to compare the types of standards available for analogous compounds, such as 2-Aminobenzamide, which is available as an analytical standard from suppliers like Sigma-Aldrich. This comparison provides a benchmark for what to aim for when qualifying an in-house standard.

Analytical standards are broadly categorized based on their purity, characterization, and the traceability of their certified values.

Standard Type	Description	Key Features	Suitability for Quantitative Analysis
Certified Reference Material (CRM)	A reference material characterized by a metrologically valid procedure for one or more specified properties, accompanied by a certificate providing the value of the specified property, its associated uncertainty, and a statement of metrological traceability[3].	Highest level of accuracy and traceability. Certified by an accredited body under ISO 17034. Comprehensive Certificate of Analysis (CoA).	Ideal. Required for assays in regulated environments (e.g., GMP) for drug substance and product release.
Reference Standard (RS)	A well-characterized material intended for a specific use, such as in a pharmacopeial assay. Purity and identity are well-established, but it may lack the full metrological traceability of a CRM.	High purity (typically >98%). Thoroughly characterized (e.g., by HPLC, NMR, MS). Often provided by pharmacopeias (e.g., USP, EP) or specialized suppliers.	Excellent. Widely used for quality control, method validation, and as a primary standard for qualifying in-house working standards.
Analytical Standard	A high-purity substance intended for analytical use. The term is often used more broadly than RS.	Purity is typically determined by a specific method (e.g., ≥98.0% by HPLC). Accompanied by a supplier-specific CoA.	Good. Suitable for research, method development, and routine analysis in non-regulated environments.
Research Chemical / Reagent Grade	A chemical sold for laboratory use, which may have a stated purity but has not undergone the rigorous characterization required for an analytical standard.	Purity can be variable. Limited characterization data provided. Not intended for quantitative purposes without further qualification.	Not suitable. Should not be used for quantitative analysis without extensive in-house characterization and qualification.

For a novel compound like 2-amino-N-(2-methoxyphenyl)benzamide, a researcher would likely need to source a high-purity batch (reagent grade) and then perform the necessary analytical work to qualify it as an in-house Reference Standard.

Experimental Protocols for Qualification of an In-House Standard

To elevate a batch of synthesized 2-amino-N-(2-methoxyphenyl)benzamide from a mere chemical to a reliable Reference Standard, a comprehensive characterization is required. This process establishes the material's identity, purity, and other critical properties. The US Food and Drug Administration (FDA) requires that reference standards be of the "highest purity that can be obtained through reasonable effort" and "thoroughly characterized"[4].

Workflow for In-House Standard Qualification

The following diagram illustrates a logical workflow for this qualification process.

Caption: Workflow for qualifying an in-house analytical reference standard.

Detailed Methodologies

A. Structural Elucidation: Nuclear Magnetic Resonance (NMR) Spectroscopy

• Causality: NMR is the gold standard for confirming the molecular structure of an organic compound. ¹H NMR verifies the proton environment and connectivity, while ¹³C NMR confirms the carbon skeleton. For substituted benzamides, NMR can reveal important information about rotational isomers.

• Protocol:

  • Sample Preparation: Dissolve 5-10 mg of the purified 2-amino-N-(2-methoxyphenyl)benzamide in 0.6 mL of a suitable deuterated solvent (e.g., DMSO-d₆, as the amide protons are more likely to be visible).

  • ¹H NMR Acquisition: Acquire a one-dimensional ¹H spectrum on a ≥400 MHz spectrometer. Expected signals would include aromatic protons in distinct regions, singlets for the -NH₂ and amide N-H protons, and a singlet for the methoxy (-OCH₃) group.

  • ¹³C NMR Acquisition: Acquire a proton-decoupled ¹³C spectrum. This will confirm the presence of all 14 unique carbons in the molecule.

  • Data Interpretation: Compare the observed chemical shifts and coupling constants with values predicted from structure-drawing software or literature data for similar benzamide structures[5][6].

B. Purity Determination: High-Performance Liquid Chromatography (HPLC)

• Causality: HPLC is the primary technique for assessing the purity of non-volatile organic compounds. Using a UV detector allows for the quantification of impurities relative to the main peak. Employing a second, different column chemistry (orthogonal method) provides confidence that no impurities are co-eluting with the main peak.

• Protocol (Illustrative Reverse-Phase Method):

  • Instrumentation: HPLC system with a UV detector (a photodiode array detector is preferred for peak purity analysis).

  • Column: C18, 4.6 x 150 mm, 3.5 µm particle size.

  • Mobile Phase: A gradient of (A) Water with 0.1% Formic Acid and (B) Acetonitrile with 0.1% Formic Acid. (Formic acid is used for MS compatibility)[7].

  • Gradient: 10% B to 90% B over 20 minutes.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 254 nm.

  • Sample Preparation: Prepare a stock solution of the standard at 1 mg/mL in methanol or acetonitrile. Dilute to 0.1 mg/mL with the mobile phase.

  • Analysis: Inject the sample and integrate all peaks. Purity is calculated as the area of the main peak divided by the total area of all peaks, expressed as a percentage.

C. Accurate Mass Verification: Mass Spectrometry (MS)

• Causality: High-resolution mass spectrometry (HRMS) provides a highly accurate mass measurement of the molecular ion, which can be used to confirm the elemental composition. Fragmentation patterns (MS/MS) can further corroborate the structure. Benzamides typically show characteristic fragmentation, such as the loss of the amide group[8][9].

• Protocol:

  • Instrumentation: Electrospray Ionization (ESI) source coupled to a Time-of-Flight (TOF) or Orbitrap mass analyzer.

  • Mode: Positive ion mode is typically used for benzamides to form the [M+H]⁺ ion[10].

  • Infusion: Infuse the sample solution (prepared for HPLC) directly or analyze the HPLC eluent.

  • Data Analysis: Determine the accurate mass of the molecular ion and compare it to the theoretical calculated mass for C₁₄H₁₅N₂O₂⁺. The mass error should be less than 5 ppm.

Conclusion: Establishing a Self-Validating System

In the absence of a commercially available CRM, the responsibility falls upon the researcher to establish a well-characterized in-house standard. By following a rigorous qualification protocol encompassing structural verification (NMR, HRMS) and purity assessment (chromatography, titration), a laboratory can produce a reference standard with a known identity, purity, and potency. This self-validating system, grounded in authoritative analytical principles, ensures that subsequent analyses of 2-amino-N-(2-methoxyphenyl)benzamide are accurate, reliable, and scientifically defensible, meeting the stringent requirements of drug development and research.

References

• SIELC Technologies. (n.d.). Separation of 2-Aminobenzamide on Newcrom R1 HPLC column. Retrieved from [Link][7]

• Mizrahi, V., Koch, K. R., & Modro, T. A. (1983). V-Substituted benzamides. Nmr spectroscopic study on substituted effects. South African Journal of Chemistry, 36(3). Retrieved from [Link][5]

• Giffney, J. C., & Miller, J. (1979). Substituent Effects on the 1H N.M.R. Spectra of Substituted Benzamides and N-Alkylbenzamides. Australian Journal of Chemistry, 32(2), 337-343. Retrieved from [Link][6]

• Pharmaceutical Technology. (2021, October 27). Quality control challenges: The importance of accurate reference materials for impurity analysis. Retrieved from [Link]

• Grützmacher, H. F., & Dräger, C. (1992). Dissociation of proton-bound complexes and proton affinity of benzamides. Journal of the American Society for Mass Spectrometry, 3(8), 855-865. Retrieved from [Link][10]

• Prasad, D. J., & Rao, T. S. (2014). Some interesting 1H NMR features of ortho substituted N-methoxy-N-methyl benzamides. Journal of Chemical and Pharmaceutical Research, 6(7), 2004-2008. Retrieved from [Link]

• ResearchGate. (n.d.). b. Mass spectrum of benzamide (Scheme 2, 2b). Retrieved from [Link]

• PubMed. (2009). Optimized conditions for 2-aminobenzamide labeling and high-performance liquid chromatography analysis of N-acylated monosaccharides. Retrieved from [Link]

• ResearchGate. (n.d.). Benzamide-simplified mass spectrum[7]. Retrieved from [Link][8]

• PubMed. (2007). Two-dimensional HPLC separation with reverse-phase-nano-LC-MS/MS for the characterization of glycan pools after labeling with 2-aminobenzamide. Retrieved from [Link]

• NIST. (n.d.). Benzamide - Mass spectrum (electron ionization). Retrieved from [Link][9]

• IndiaMART. (n.d.). 2-Amino-N-(4-Methoxyphenyl)Benzamide. Retrieved from [Link][2]

• De Stefano, A. J. (2019, March 6). Are We Embracing FDA's Messages?. Contract Pharma. Retrieved from [Link]

• Pharmaceutical Technology. (2009, April 2). Reference-Standard Material Qualification. Retrieved from [Link][4]

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The Ascendant Amino-Oxetane: A Comparative Guide to a Modern Amide Bioisostere

A Senior Application Scientist's In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

In the landscape of modern medicinal chemistry, the strategic replacement of functional groups to optimize drug-like properties is a cornerstone of successful drug discovery programs. Among these tactics, the use of bioisosteres—substituents or groups with similar physical or chemical properties that produce broadly similar biological properties—is a field of constant innovation.[1] The amide bond, while a ubiquitous and vital component of many pharmaceuticals, often presents challenges related to metabolic stability and pharmacokinetic profiles.[2] This has led to a continuous search for effective amide bioisosteres.

This guide provides a comprehensive comparison of 3-aryl-3-amino-oxetanes and their corresponding benzamide analogues, a matched molecular pair that is gaining significant attention in the drug discovery community.[3][4] We will delve into the nuanced differences in their physicochemical properties, structural conformations, and the practical implications for drug design, supported by experimental data and detailed protocols.

The Rationale for Amide Bioisosterism: Moving Beyond the Benzamide

Benzamides are a well-established pharmacophore present in over 100 approved drugs, valued for their structural role and hydrogen bonding capabilities.[3][5] However, the amide bond's susceptibility to enzymatic hydrolysis can limit the in vivo half-life of a drug candidate.[2] This has spurred the exploration of bioisosteric replacements that can mimic the desirable properties of amides while offering improved metabolic stability and other advantageous physicochemical characteristics.[5]

Amino-oxetanes have emerged as a promising class of non-classical bioisosteres for amides.[6] The strained four-membered oxetane ring imparts unique electronic and conformational properties, offering a more three-dimensional structure compared to the relatively planar benzamide moiety.[3] This guide will explore the tangible benefits and potential drawbacks of this bioisosteric replacement.

Head-to-Head Comparison: Physicochemical Properties

A matched molecular pair analysis of twelve 3-aryl-3-amino-oxetanes and their corresponding benzamide counterparts has provided valuable insights into their comparative physicochemical properties.[4] The following table summarizes key experimental data from this study.

Property	Amino-Oxetanes	Benzamides	Key Observations
Lipophilicity (LogD at pH 7.4)	Range: 0.33–3.60Average: 1.68	Range: 0.44–3.83Average: 1.61	On average, a slight increase in lipophilicity (+0.07 log units) was observed for the amino-oxetane analogues, though this was highly dependent on the peripheral substituents.[4] Importantly, this replacement does not lead to a systematic, unfavorable increase in lipophilicity.[4]
Aqueous Solubility	Generally higher	Generally lower	Amino-oxetanes consistently demonstrated improved aqueous solubility compared to their benzamide counterparts.[3][7]
Metabolic Stability (Human Liver Microsomes)	Comparable	Comparable	Both motifs exhibited comparable metabolic stability in human liver microsomes, suggesting that the amino-oxetane is not inherently more labile.[3][7]
Chemical Stability	Stable under acidic and basic conditions	Generally stable	The amino-oxetane motif showed remarkable stability towards both acidic and basic conditions.[3] However, some oxetane rings can be susceptible to ring-opening under harsh acidic conditions, particularly if an internal nucleophile is present.[8]
Basicity (pKa)	More basic than amides	Less basic	The aryl amino-oxetane motif is more basic than an amide, yet it significantly reduces the basicity compared to a corresponding benzylamine.[7]

Structural and Conformational Differences: A Shift in Three-Dimensional Space

The most striking difference between amino-oxetanes and benzamides lies in their three-dimensional structure. X-ray crystallography and DFT calculations have shown that amino-oxetanes adopt a more puckered, three-dimensional conformation, in contrast to the generally planar nature of benzamides.[3]

This has significant implications for drug design, as the introduction of the oxetane ring alters the exit vectors of the molecule, providing new opportunities for exploring chemical space and optimizing interactions with a biological target.[4] While amino-oxetanes maintain the crucial hydrogen bond donor and acceptor capabilities of amides, their preferred gauche conformation and torsional angles are more akin to sulfonamides.[4] This suggests that amino-oxetanes could also be considered as topological replacements for sulfonamides.[4]

Caption: Workflow for LogD determination by the shake-flask method.

Kinetic Aqueous Solubility by Nephelometry

Nephelometry provides a high-throughput method for assessing the kinetic solubility of compounds. [9] Protocol:

• Stock Solution Preparation: Prepare a high-concentration stock solution of the test compound in DMSO (e.g., 10 mM).

• Serial Dilution: In a 96- or 384-well plate, perform a serial dilution of the DMSO stock solution.

• Addition to Aqueous Buffer: Transfer a small, fixed volume of each dilution into a corresponding well of a clear-bottomed microplate containing an aqueous buffer (e.g., phosphate-buffered saline, pH 7.4). This will create a concentration gradient of the compound in the aqueous buffer.

• Incubation: Incubate the plate at a controlled temperature (e.g., 25°C) for a defined period (e.g., 2 hours), with shaking. [10]5. Nephelometric Reading: Measure the light scattering of each well using a nephelometer. The amount of scattered light is proportional to the amount of precipitated compound.

• Data Analysis: Plot the nephelometry reading against the compound concentration. The kinetic solubility is determined as the concentration at which a significant increase in light scattering is observed. [11]

Metabolic Stability in Human Liver Microsomes (HLM)

This assay assesses the susceptibility of a compound to metabolism by phase I enzymes, primarily cytochrome P450s. [12] Protocol:

• Reagent Preparation:

  • Thaw pooled human liver microsomes on ice and dilute to the desired concentration (e.g., 0.5 mg/mL) in a phosphate buffer (pH 7.4). [13] * Prepare a NADPH regenerating system solution containing NADPH, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase. [14] * Prepare a stock solution of the test compound (e.g., 1 µM final concentration).

• Incubation:

  • In a microcentrifuge tube or 96-well plate, pre-warm the microsomal solution and the test compound at 37°C.

  • Initiate the metabolic reaction by adding the NADPH regenerating system.

  • Incubate at 37°C with gentle shaking.

• Time Points and Quenching:

  • At specific time points (e.g., 0, 5, 15, 30, and 45 minutes), take an aliquot of the reaction mixture and quench the reaction by adding a cold organic solvent (e.g., acetonitrile) containing an internal standard. [13][14]4. Sample Processing:

  • Centrifuge the quenched samples to precipitate the proteins.

  • Transfer the supernatant to a new plate or vials for analysis.

• LC-MS/MS Analysis:

  • Analyze the samples by LC-MS/MS to quantify the remaining parent compound at each time point.

• Data Analysis:

  • Plot the natural logarithm of the percentage of remaining compound versus time. The slope of the linear regression gives the elimination rate constant (k).

  • Calculate the in vitro half-life (t½) as 0.693/k.

Caption: Workflow for the microsomal stability assay.

Conclusion

The replacement of a benzamide with an amino-oxetane represents a valuable strategy in modern medicinal chemistry for modulating the physicochemical properties of drug candidates. Amino-oxetanes offer the potential for improved aqueous solubility and comparable metabolic stability while introducing a greater degree of three-dimensionality, which can be exploited to enhance target engagement and explore new chemical space. [3][4][7]While synthetic accessibility and potential chemical instability under certain conditions are important considerations, the emerging synthetic methodologies and a deeper understanding of their structure-property relationships are paving the way for the broader application of amino-oxetanes in drug discovery. [3][6]As with any bioisosteric replacement, a thorough experimental evaluation of each matched molecular pair is crucial to ascertain the optimal scaffold for a given biological target and desired pharmacokinetic profile.

References

• M. G. Buravtsova, A. V. Kletskov, I. S. Gushchin, and D. S. Giera, “Oxetanes in Drug Discovery Campaigns,” Journal of Medicinal Chemistry, vol. 66, no. 17, pp. 11955–11982, Sep. 2023. [Online]. Available: [Link]

• J. J. Mousseau et al., “Evaluation of aryl amino-oxetanes as bioisosteres of benzamides and design elements for drug discovery,” American Chemical Society, Mar. 2022. [Online]. Available: [Link]

• J. A. Bull, A. S. D. Heffron, and E. A. Anderson, “Oxetanes: Recent Advances in Synthesis, Reactivity, and Medicinal Chemistry,” Chemical Reviews, vol. 116, no. 19, pp. 12139–12197, Oct. 2016. [Online]. Available: [Link]

• J. J. Mousseau et al., “Do Amino-Oxetanes Resemble Amides? A Matched Molecular Pairs Property and Structural Comparison,” ChemRxiv, 2023. [Online]. Available: [Link]

• S. Basra, S. K. Kandale, and S. V. Kumar, “Applications of oxetanes in drug discovery and medicinal chemistry,” Future Medicinal Chemistry, vol. 15, no. 1, pp. 67–92, Jan. 2023. [Online]. Available: [Link]

• J. J. Mousseau et al., “Do Amino-Oxetanes Resemble Amides? A Matched Molecular Pairs Property and Structural Comparison,” ChemRxiv, 2023. [Online]. Available: [Link]

• J. J. Mousseau et al., “Amino-oxetanes as amide isosteres by an alternative defluorosulfonylative coupling of sulfonyl fluorides,” Nature Chemistry, vol. 14, no. 3, pp. 308–315, Mar. 2022. [Online]. Available: [Link]

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Safety & Regulatory Compliance

A Guide to the Safe Disposal of 2-amino-N-(2-methoxyphenyl)benzamide

For laboratory professionals engaged in cutting-edge research and development, the integrity of a process extends beyond the synthesis and analysis to the final, responsible disposal of chemical reagents. This document provides a comprehensive, step-by-step protocol for the safe handling and disposal of 2-amino-N-(2-methoxyphenyl)benzamide. The procedures outlined here are grounded in established safety principles and regulatory standards to ensure the protection of personnel and the environment.

Disclaimer: A specific Safety Data Sheet (SDS) for 2-amino-N-(2-methoxyphenyl)benzamide was not available at the time of this writing. The following guidance is synthesized from the safety profiles of structurally analogous compounds, including aminobenzamides and other benzamide derivatives, and general principles of hazardous waste management. It is imperative to treat 2-amino-N-(2-methoxyphenyl)benzamide as a hazardous substance and consult with your institution's Environmental Health & Safety (EHS) department for site-specific protocols.

Hazard Assessment and Identification

Understanding the potential hazards of 2-amino-N-(2-methoxyphenyl)benzamide is the foundation of its safe management. Based on its chemical structure—containing both an aromatic amine and a benzamide functional group—we can infer a hazard profile from similar molecules.

Many benzamide derivatives are classified as harmful if swallowed and are suspected of causing genetic defects.[1][2][3][4] Related amino-benzamides are known to cause skin and serious eye irritation.[5][6] Therefore, this compound must be handled as a hazardous substance.

Inferred Hazard Profile:

Hazard Classification	Description	GHS Pictogram
Acute Toxicity, Oral (Category 4)	Harmful if swallowed.[1][2][3]
Skin Irritation (Category 2)	Causes skin irritation upon contact.[5][6]
Serious Eye Irritation (Category 2)	Causes serious eye irritation.[5][6]

| Germ Cell Mutagenicity (Category 2) | Suspected of causing genetic defects.[1][2][3] | |

The causality behind this assessment lies in the structure-activity relationship. Aromatic amines are a well-documented class of compounds with potential for toxicity and mutagenicity. The benzamide group can also contribute to biological activity and associated hazards.

Pre-Disposal: Safe Handling and Waste Accumulation

Proper procedure begins long before the final disposal. Safe accumulation of waste is critical to preventing accidental exposure and environmental release.

Step 1: Personal Protective Equipment (PPE)

Before handling the compound, whether in pure form or as waste, ensure a complete PPE ensemble is worn. The choice of PPE is dictated by the need to prevent all routes of exposure—inhalation, ingestion, and skin/eye contact.

• Eye/Face Protection: Wear tightly fitting safety goggles or a face shield conforming to NIOSH (US) or EN 166 (EU) standards.[5][7]

• Skin Protection: Use chemical-resistant gloves (e.g., nitrile) and a lab coat. Ensure gloves are inspected before use and disposed of properly after handling.[5][8]

• Respiratory Protection: If there is a risk of generating dust, use a full-face respirator with an appropriate particle filter.[7]

Step 2: Waste Segregation and Containment

Chemical waste must be segregated at the point of generation to avoid dangerous reactions.

• Designate a Waste Container: Use a dedicated, chemically compatible container for 2-amino-N-(2-methoxyphenyl)benzamide waste. The container must be in good condition with a secure, screw-top lid.[9] Do not use foodstuff containers.[9]

• Labeling: The container must be clearly labeled with the words "Hazardous Waste," the full chemical name "2-amino-N-(2-methoxyphenyl)benzamide," and the associated hazard pictograms (Exclamation Mark, Health Hazard).[10]

• Accumulation: Collect waste in the designated container. If it is a solid, avoid creating dust during transfer.[5][8] For liquid waste solutions, use a funnel to prevent spills. Do not fill the container beyond 90% capacity to allow for expansion.[11]

• Storage Location: Store the waste container in a designated Satellite Accumulation Area (SAA), which should be near the point of generation and under the control of laboratory personnel.[9][11] Ensure the storage area is cool, dry, and well-ventilated.[3][5]

Disposal Workflow: A Step-by-Step Protocol

The disposal of 2-amino-N-(2-methoxyphenyl)benzamide waste must comply with all federal, state, and local regulations, managed through your institution's EHS department.[8] Discharge into the environment must be strictly avoided.[8]

Disposal Decision Workflow

The following diagram illustrates the procedural logic for handling and disposing of the chemical waste.

Caption: Disposal workflow for 2-amino-N-(2-methoxyphenyl)benzamide.

Protocol Steps:

• Waste Accumulation: Continue to collect waste in the designated SAA container until it is full (not exceeding 90% capacity).[11] The container must remain closed except when adding waste.[9]

• Request Pickup: Once the container is full, or if the waste has been stored for the maximum time allowed by your institution (often 90-180 days), contact your EHS department to schedule a waste pickup.[10][11] Do not move the waste to another SAA.[10]

• EHS Handling: Your institution's trained EHS personnel will collect the waste container. They will ensure it is properly documented and transported to a central accumulation area (CAA) before being transferred to a licensed hazardous waste disposal facility.[10]

• Final Disposal Method: The ultimate disposal will be handled by a licensed contractor.[3] Common methods for this type of chemical waste include incineration in a licensed facility, sometimes after being dissolved in a combustible solvent.[3][12] Landfill burial in a specially licensed site is another possibility.[12]

Emergency Procedures: Spill Management

Accidental spills must be managed promptly and safely to mitigate exposure risks.

Spill Response Workflow

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Essential Protective Measures for Handling 2-amino-N-(2-methoxyphenyl)benzamide

This guide provides comprehensive safety protocols for researchers, scientists, and drug development professionals handling 2-amino-N-(2-methoxyphenyl)benzamide. Adherence to these procedures is critical for minimizing exposure risk and ensuring a safe laboratory environment. The information herein is synthesized from established safety data for analogous chemical structures and general best practices for handling aromatic amines.

Understanding the Risks: Hazard Assessment

Assumed Hazard Profile:

• Acute Toxicity: May be harmful if swallowed or inhaled.

• Skin Corrosion/Irritation: May cause skin irritation upon contact.

• Eye Damage/Irritation: May cause serious eye irritation.

• Sensitization: Potential for allergic skin reaction.

• Long-term Effects: Some aromatic amines are suspected of causing genetic defects or have other long-term health effects.

Given these potential risks, the selection and proper use of Personal Protective Equipment (PPE) is the primary line of defense.

Personal Protective Equipment (PPE): Your First Line of Defense

A multi-layered approach to PPE is required to prevent dermal, ocular, and respiratory exposure to 2-amino-N-(2-methoxyphenyl)benzamide. The following table summarizes the minimum PPE requirements.

PPE Component	Specifications and Rationale
Hand Protection	Double Gloving Recommended. Use a thicker, chemical-resistant outer glove over a thinner inner glove. Outer Glove: Butyl rubber or Viton gloves are recommended for extended contact due to their high resistance to aromatic amines.[4][5] Inner Glove: A nitrile examination glove can be used as an inner layer. Nitrile gloves alone are generally not recommended for prolonged direct contact with aromatic amines due to potential for degradation.[5] Always inspect gloves for tears or punctures before and during use.
Eye and Face Protection	Chemical safety goggles that provide a complete seal around the eyes are mandatory. For tasks with a higher risk of splashes, a face shield should be worn in addition to safety goggles.[6]
Body Protection	A laboratory coat is the minimum requirement. For procedures involving larger quantities or a higher risk of splashes, a chemical-resistant apron or suit should be worn over the lab coat.[6]
Respiratory Protection	Work should be conducted in a certified chemical fume hood to minimize inhalation exposure. If a fume hood is not available or if there is a risk of generating dust or aerosols, a NIOSH-approved respirator with an appropriate cartridge for organic vapors and particulates should be used.[6]

Operational Plan: Safe Handling Procedures

A systematic workflow is crucial to minimize the risk of exposure during the handling of 2-amino-N-(2-methoxyphenyl)benzamide.

Preparation and Weighing

• Designated Area: All handling of the solid compound should occur within a designated area, such as a chemical fume hood or a glove box.

• Pre-use Inspection: Before starting, inspect all PPE for integrity.

• Spill Containment: Work on a disposable absorbent bench liner to contain any potential spills.

• Weighing: Use a balance inside the fume hood. If this is not possible, use an enclosure for the balance.

Solution Preparation and Use

• Fume Hood: All manipulations, including solution preparation and transfers, must be performed in a certified chemical fume hood.

• Closed Systems: Whenever possible, use closed systems for reactions and transfers to minimize the release of vapors.

Disposal Plan: Managing Contaminated Waste

Proper segregation and disposal of all waste streams are critical to prevent environmental contamination and accidental exposure.

Waste Segregation

• Solid Waste: Contaminated solid waste, including used PPE (gloves, bench liners, etc.), should be collected in a dedicated, clearly labeled hazardous waste container.

• Liquid Waste: Unused solutions and rinseates should be collected in a separate, labeled hazardous waste container. Do not mix with other solvent waste streams unless compatibility has been confirmed.

• Sharps: Contaminated needles and other sharps must be disposed of in a designated sharps container.

Decontamination Procedures

Effective decontamination is essential to prevent the spread of the chemical.

Personnel Decontamination:

• Glove Removal: Remove outer gloves first, turning them inside out. Then, remove inner gloves.

• Hand Washing: Wash hands thoroughly with soap and water immediately after handling the compound, even if gloves were worn.

• Emergency Shower/Eyewash: In case of skin or eye contact, immediately use the emergency shower or eyewash station for at least 15 minutes and seek medical attention.[6]

Equipment and Work Area Decontamination:

• Initial Cleaning: Use a cleaning solution to wipe down all surfaces and equipment that may have come into contact with the chemical.[7]

• Verification: Specialized detection and decontamination kits for aromatic amines are available and can be used to verify the completeness of the cleaning process.[7][8]

• Final Rinse: A final rinse with an appropriate solvent (e.g., ethanol or isopropanol) may be necessary for some equipment.

Final Disposal

All hazardous waste must be disposed of through a licensed chemical waste disposal company, following all local, state, and federal regulations.[9]

Emergency Preparedness

Spill Response:

• Evacuate: Alert personnel in the immediate area and evacuate if necessary.

• Contain: If safe to do so, contain the spill using a chemical spill kit with appropriate absorbent materials. For solid spills, avoid raising dust.[6]

• Personal Protection: Do not attempt to clean up a spill without the appropriate PPE.

• Neutralization/Absorption: For small spills, use an inert absorbent material.[10][11]

• Collection: Carefully collect the absorbed material and place it in a labeled hazardous waste container.[10][11]

• Decontaminate: Decontaminate the spill area as described above.

Visual Workflow for PPE Selection

The following diagram illustrates the decision-making process for selecting the appropriate level of PPE based on the experimental task.

Caption: Decision tree for selecting appropriate PPE.

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